(S)-3-Hydroxy-23-methyltetracosanoyl-CoA

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Structure Elucidation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

This guide outlines a comprehensive approach to the structure elucidation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, a complex, long-chain fatty acyl-coenzyme A derivative. Given the limited specific literature on this molecule, this document presents a robust, hypothetical workflow based on established analytical techniques for similar lipid molecules. The methodologies detailed herein provide a foundational framework for the isolation, characterization, and structural confirmation of this and other novel very-long-chain fatty acyl-CoAs.

Proposed Structure and Physicochemical Properties

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a C25 branched-chain fatty acyl-CoA. The structure consists of a 24-carbon fatty acid (tetracosanoic acid) with a hydroxyl group at the C-3 position, a methyl group at the C-23 position, and a thioester linkage to Coenzyme A. The stereochemistry at the C-3 position is specified as (S).

Diagram of the Proposed Chemical Structure

Caption: Proposed structure of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Analytical Workflow for Structure Elucidaion

The structure elucidation of a novel acyl-CoA from a biological matrix requires a multi-step analytical approach, combining chromatographic separation with high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy.

Diagram of the Experimental Workflow

Caption: Experimental workflow for structure elucidation.

Mass Spectrometry Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary technique for the detection and initial characterization of acyl-CoAs due to its high sensitivity and specificity.

Hypothetical High-Resolution Mass Spectrometry Data

High-resolution mass spectrometry (e.g., Orbitrap, TOF) provides the accurate mass of the parent ion, enabling the determination of its elemental composition.

Parameter	Hypothetical Value
Molecular Formula	C₄₆H₈₄N₇O₁₈P₃S
Monoisotopic Mass	1147.4650
Observed [M+H]⁺ (m/z)	1148.4723
Mass Accuracy (ppm)	< 5

Hypothetical Tandem Mass Spectrometry (MS/MS) Data

Tandem MS provides structural information through characteristic fragmentation patterns. For acyl-CoAs, a neutral loss of the 3'-phosphoadenosine 5'-diphosphate moiety is a common fragmentation pathway.[1]

Precursor Ion [M+H]⁺ (m/z)	Fragment Ion (m/z)	Proposed Identity
1148.4723	641.4771	[M+H - 507]⁺ (Acyl chain + pantetheine)
1148.4723	428.0365	[Adenosine 3',5'-diphosphate]⁺
1148.4723	385.4052	[Acyl chain - H₂O]⁺
1148.4723	403.4158	[Acyl chain]⁺

Diagram of Key MS/MS Fragmentation

Caption: Key fragmentation pathways in MS/MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the definitive structural elucidation of novel compounds, providing detailed information about the carbon skeleton and the position of functional groups. This requires a purified sample of the analyte.

Hypothetical ¹H-NMR Data (500 MHz, D₂O)

Chemical Shift (δ) ppm	Multiplicity	Integration	Proposed Assignment
~4.10	m	1H	H-3 (proton on carbon with OH)
~2.55	t	2H	H-2 (α-CH₂)
~1.20-1.60	m	~38H	Bulk methylene (B1212753) (-(CH₂)₁₉-)
~1.15	m	1H	H-23 (proton on carbon with methyl branch)
~0.85	d	6H	C-24 methyl and C-23 methyl protons

Hypothetical ¹³C-NMR Data (125 MHz, D₂O)

Chemical Shift (δ) ppm	Proposed Assignment
~175	C-1 (Thioester carbonyl)
~68	C-3 (Carbon with OH)
~43	C-2 (α-CH₂)
~30-35	Bulk methylene carbons
~28	C-23 (Carbon with methyl branch)
~22	C-24 (Terminal methyl)
~19	C-23 (Branch methyl)

Experimental Protocols

Sample Preparation: Acyl-CoA Extraction

This protocol is a general method for the extraction of long-chain acyl-CoAs from biological tissues.

• Homogenization: Flash-freeze ~100 mg of tissue in liquid nitrogen. Homogenize the frozen tissue in 1 mL of ice-cold 2:1:1 acetonitrile:methanol (B129727):water containing an appropriate internal standard (e.g., ¹³C-labeled palmitoyl-CoA).

• Protein Precipitation: Add 100 µL of ice-cold 10% trichloroacetic acid to the homogenate. Vortex for 30 seconds and incubate on ice for 15 minutes.

• Centrifugation: Centrifuge at 15,000 x g for 10 minutes at 4°C. Carefully collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of deionized water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 2 mL of 5% methanol in water to remove salts and polar impurities.

  • Elute the acyl-CoAs with 1 mL of methanol.

• Sample Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the sample in 100 µL of the initial mobile phase for LC-MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 20 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan (m/z 200-1200) for untargeted analysis and Multiple Reaction Monitoring (MRM) for targeted analysis based on predicted transitions.

  • Collision Energy: Optimized for the specific precursor ion, typically in the range of 20-40 eV.

  • Source Parameters: Optimized for signal intensity (e.g., capillary voltage, gas flow, source temperature).

NMR Spectroscopy

For NMR analysis, a larger quantity of purified material is required, often obtained through preparative chromatography.

• Sample Preparation: Dissolve the purified compound ( >1 mg) in a suitable deuterated solvent (e.g., D₂O or CD₃OD).

• ¹H-NMR: Acquire a standard one-dimensional proton spectrum to identify the chemical shifts and multiplicities of the protons.

• ¹³C-NMR: Acquire a proton-decoupled carbon spectrum to identify the chemical shifts of the carbon atoms.

• 2D NMR:

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and identify adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is crucial for assembling the carbon skeleton.

Conclusion

The structure elucidation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA necessitates a coordinated application of advanced analytical techniques. The workflow and methodologies presented in this guide provide a comprehensive framework for researchers to approach the characterization of this and other novel long-chain fatty acyl-CoA molecules. The combination of high-resolution mass spectrometry for molecular formula determination and fragmentation analysis, with multidimensional NMR for unambiguous assignment of the molecular scaffold, represents the gold standard for structural confirmation in the field of lipidomics and natural product chemistry. Final confirmation should be achieved by comparison with a synthetically derived standard.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Biological Role of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Biological Role and Significance

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is an intermediate in the synthesis of the phthiocerol backbone of PDIMs. PDIMs are major lipid virulence factors of Mycobacterium tuberculosis and other pathogenic mycobacteria. These lipids are located in the outer layer of the mycobacterial cell wall and play a critical role in the pathogenesis of tuberculosis.

The key functions of PDIMs, and by extension the importance of their biosynthetic intermediates, include:

• Modulation of Host Immune Response: PDIMs are implicated in the prevention of phagosomal acidification and the modulation of the early immune response, allowing the bacteria to survive and replicate within macrophages.

• Bacterial Phagocytosis: They contribute to the efficient phagocytosis of M. tuberculosis by host macrophages.

• Cell Wall Integrity: PDIMs contribute to the impermeability and structural integrity of the complex mycobacterial cell wall, providing resistance to certain antimicrobial agents.

Given the essential role of PDIMs in virulence, the enzymes involved in their biosynthesis, including those that produce and process (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, are considered promising targets for the development of new anti-tuberculosis drugs.

The Phthiocerol Dimycocerosate (PDIM) Biosynthesis Pathway

The phthiocerol core of PDIMs is synthesized by a series of large, multifunctional enzymes called Type I polyketide synthases (PKSs), specifically PpsA through PpsE. This system catalyzes the elongation of a long-chain fatty acyl precursor, using malonyl-CoA and methylmalonyl-CoA as extender units.

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is formed during one of the elongation cycles catalyzed by the Pps enzymes. The 24-carbon backbone ("tetracosanoyl") is assembled through multiple rounds of condensation. The methyl group at position 23 arises from the incorporation of a methylmalonyl-CoA extender unit. The hydroxyl group at the C-3 position is the result of the stereospecific reduction of a β-keto group, a canonical step in polyketide and fatty acid biosynthesis.

Caption: Overview of the Phthiocerol Dimycocerosate (PDIM) biosynthesis pathway.

Enzymology of (S)-3-Hydroxy-23-methyltetracsanoyl-CoA Formation

The formation of the 3-hydroxy group with (S)-stereochemistry is catalyzed by a specific ketoreductase (KR) domain within one of the Pps modules.

Polyketide Synthase Domain Function

• Acyltransferase (AT): Selects the appropriate extender unit (malonyl-CoA or methylmalonyl-CoA) and transfers it to the acyl carrier protein.

• Acyl Carrier Protein (ACP): Covalently binds the growing polyketide chain via a phosphopantetheine arm.

• Ketosynthase (KS): Catalyzes the Claisen condensation between the growing chain on the ACP and the extender unit, elongating the chain by two or three carbons.

• Ketoreductase (KR): Reduces the β-keto group formed during condensation to a β-hydroxyl group, using NADPH as a cofactor.

• Dehydratase (DH): Dehydrates the β-hydroxyl group to form a double bond.

• Enoyl Reductase (ER): Reduces the double bond to a saturated carbon-carbon bond.

The presence of a hydroxyl group in the final phthiocerol backbone indicates that for some elongation cycles, the DH domain is either absent or inactive, preventing dehydration after ketoreduction.

Stereochemistry of Ketoreduction

The stereochemistry of the hydroxyl group is determined by the type of KR domain.

• A-type KR domains: Contain a conserved tryptophan residue and produce an L-3-hydroxyacyl intermediate, which corresponds to the (S)-configuration.

• B-type KR domains: Contain a conserved Leu-Asp-Asp (LDD) motif and produce a D-3-hydroxyacyl intermediate, corresponding to the (R)-configuration.

The "(S)" designation in (S)-3-Hydroxy-23-methyltetracosanoyl-CoA strongly implies that the responsible KR domain within the PpsA-E synthase is an A-type ketoreductase .

Caption: Stereospecific reduction by an A-type ketoreductase domain.

Quantitative Data

Direct quantitative analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is challenging due to its nature as a transient, enzyme-bound intermediate. As such, specific kinetic data for its formation and turnover are not available in the published literature. However, quantitative analyses are typically performed for the substrates and final products of the PDIM pathway. The table below summarizes the types of quantitative data relevant to this biosynthetic pathway.

Parameter	Description	Typical Method of Measurement	Relevance
Enzyme Kinetics
Km (Malonyl-CoA)	Michaelis constant for the malonyl-CoA extender unit.	In vitro PKS assays with varying substrate concentrations.	Indicates the affinity of the AT domain for its substrate.
Km (Methylmalonyl-CoA)	Michaelis constant for the methylmalonyl-CoA extender unit.	In vitro PKS assays with varying substrate concentrations.	Indicates the affinity of the AT domain for its substrate.
Km (NADPH)	Michaelis constant for the NADPH cofactor.	In vitro assays of the KR domain with varying NADPH levels.	Reflects the affinity of the KR domain for its reducing equivalent.
kcat	Catalytic turnover number of the PKS module.	In vitro PKS assays measuring product formation over time.	Represents the maximal rate of the elongation cycle.
Metabolite Levels
PDIM Abundance	The total amount of PDIMs in the mycobacterial cell wall.	Isotopic labeling (e.g., 14C-propionate) followed by TLC and scintillation counting, or LC-MS.	Provides an overall measure of the pathway's activity under different conditions (e.g., in vivo infection).
Precursor Pool Sizes	Intracellular concentrations of malonyl-CoA and methylmalonyl-CoA.	LC-MS-based metabolomics.	Can reveal regulatory points and substrate availability for the PKS.

Experimental Protocols

The following section outlines a generalized protocol for the in vitro reconstitution of a mycobacterial PKS module to produce and analyze intermediates like (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. This protocol is a composite based on standard methods for studying PKS enzymology.

Expression and Purification of PKS Module

• Cloning: The gene encoding the relevant Pps module is cloned into an E. coli expression vector, often with an affinity tag (e.g., 6x-His tag) for purification.

• Heterologous Expression: The expression plasmid is transformed into a suitable E. coli strain (e.g., BL21(DE3)). Protein expression is induced, typically at a low temperature (e.g., 16-18°C) to improve protein solubility.

• Cell Lysis: Bacterial cells are harvested and lysed by sonication or high-pressure homogenization in a suitable buffer.

• Affinity Chromatography: The lysate is clarified by centrifugation, and the supernatant is applied to an affinity chromatography column (e.g., Ni-NTA for His-tagged proteins).

• Size-Exclusion Chromatography: The eluted protein is further purified by size-exclusion chromatography to remove aggregates and other contaminants.

• Apo- to Holo-Conversion: The purified PKS module (in its apo-form) is converted to the active holo-form by incubation with Coenzyme A and a phosphopantetheinyl transferase (PPTase) to attach the phosphopantetheine arm to the ACP domain.

In Vitro PKS Reaction

• Reaction Mixture: A typical reaction mixture in a buffered solution (e.g., HEPES or phosphate (B84403) buffer, pH 7.5) contains:

  • Purified holo-PKS module

  • Starter unit (e.g., a long-chain acyl-CoA)

  • Extender units (malonyl-CoA and/or methylmalonyl-CoA, one of which may be radiolabeled, e.g., [14C]malonyl-CoA)

  • NADPH

  • Dithiothreitol (DTT) to maintain a reducing environment.

• Incubation: The reaction is initiated by the addition of the enzyme and incubated at an optimal temperature (e.g., 30°C) for a defined period.

• Quenching: The reaction is stopped, for example, by the addition of a strong base (e.g., NaOH) to hydrolyze the thioester bond linking the product to the ACP domain.

Analysis of Reaction Products

• Extraction: The quenched reaction mixture is acidified, and the lipid products are extracted with an organic solvent (e.g., ethyl acetate (B1210297) or hexane).

• Chromatography: The extracted products are separated by:

  • Thin-Layer Chromatography (TLC): For qualitative analysis, especially with radiolabeled substrates. The products are visualized by autoradiography.

  • High-Performance Liquid Chromatography (HPLC): For purification and quantification of products.

• Mass Spectrometry (MS):

  • Liquid Chromatography-Mass Spectrometry (LC-MS): To identify the mass of the product and confirm its identity.

  • Tandem MS (MS/MS): To obtain structural information through fragmentation analysis.

Caption: General experimental workflow for the in vitro analysis of PKS intermediates.

Conclusion and Future Directions

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA represents a key molecular intermediate in the biosynthesis of the virulence-associated lipid, phthiocerol dimycocerosate, in Mycobacterium tuberculosis. Understanding the formation and processing of this intermediate is critical for elucidating the intricacies of mycobacterial lipid metabolism and for developing novel therapeutic strategies. While the transient nature of this molecule makes its direct study challenging, the combination of genetic, biochemical, and advanced analytical techniques continues to shed light on its role.

Future research should focus on:

• Structural Biology: Obtaining high-resolution crystal structures of the PpsA-E modules to visualize the active sites and understand the basis of substrate specificity and stereocontrol.

• Enzyme Kinetics: Performing detailed kinetic analyses of individual PpsA-E modules to quantify the efficiency of each catalytic step.

• Inhibitor Screening: Developing high-throughput screens to identify small molecules that specifically inhibit the ketoreductase domains or other essential domains of the PpsA-E synthase.

• Advanced Mass Spectrometry: Utilizing novel mass spectrometry techniques to trap and characterize transient, enzyme-bound intermediates directly from the reaction mixture.

Such studies will not only deepen our fundamental understanding of mycobacterial physiology but also pave the way for the development of new drugs to combat tuberculosis.

A Technical Guide to the Biosynthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

This document provides an in-depth examination of the biosynthetic pathway leading to (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, a key intermediate in the formation of very-long-chain iso-branched fatty acids. The guide details the enzymatic steps, precursor molecules, and regulatory aspects of the pathway. It further provides illustrative quantitative data and detailed experimental protocols for the analysis of pathway components, catering to professionals engaged in metabolic research and drug discovery.

Core Biosynthesis Pathway

The synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a multi-step process that begins with the catabolism of the branched-chain amino acid (BCAA) leucine (B10760876) to produce a primer molecule. This primer is then elongated through successive cycles by the fatty acid synthase (FAS) and subsequently by the fatty acid elongase (ELOVL) systems. The target molecule is a specific intermediate in the final elongation cycle.

Primer Synthesis from Leucine

The biosynthesis initiates with a branched-chain acyl-CoA primer derived from leucine catabolism. This process ensures the characteristic iso methyl branch at the omega-1 position of the final fatty acid.

• Transamination: Leucine is converted to α-ketoisocaproate by a branched-chain amino acid transaminase.

• Oxidative Decarboxylation: The branched-chain α-keto acid dehydrogenase (BCKD) complex, a multi-enzyme complex, catalyzes the decarboxylation of α-ketoisocaproate to form isovaleryl-CoA.[1] This molecule serves as the primary starter unit for the synthesis of all odd-numbered carbon iso-fatty acids.

Fatty Acid Elongation

The elongation of the isovaleryl-CoA primer to the final 24-carbon chain length occurs via repetitive cycles of a four-step process. The initial chain-building is handled by the cytosolic Fatty Acid Synthase (FAS) complex, followed by further elongation of the resulting long-chain fatty acyl-CoA by the endoplasmic reticulum-bound elongase (ELOVL) system.

The canonical four steps in each elongation cycle are:

• Condensation: An acyl group is condensed with a two-carbon unit from malonyl-CoA. This carbon-carbon bond formation is catalyzed by a β-ketoacyl synthase (KS).[2][3] The KS domain is a primary determinant of substrate specificity and the overall speed of branched-chain fatty acid production.[2][3][4]

• First Reduction: The resulting β-ketoacyl intermediate is reduced by a β-ketoacyl reductase (KR) using NADPH as a cofactor.[2] This reaction produces the characteristic (S)-3-hydroxyacyl intermediate.[5][6]

• Dehydration: A molecule of water is removed from the β-hydroxyacyl intermediate by a dehydratase (DH) to form an enoyl intermediate.[2]

• Second Reduction: The enoyl intermediate is reduced by an enoyl reductase (ER), also using NADPH, to yield a saturated acyl chain that is two carbons longer than the starting acyl chain.[2]

This cycle repeats until a long-chain fatty acid (e.g., 16 or 18 carbons) is formed. This product is then released from the FAS and transported to the endoplasmic reticulum for further elongation by the ELOVL system, which uses acyl-CoA substrates instead of acyl-ACPs but follows the same fundamental four-step reaction sequence.

Formation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

The target molecule is the specific (S)-3-hydroxyacyl-CoA intermediate generated during the final cycle of elongation that produces 23-methyltetracosanoic acid (a C24 iso-fatty acid). The immediate precursor, 3-oxo-23-methyltetracosanoyl-CoA, undergoes reduction catalyzed by a β-ketoacyl-CoA reductase, yielding (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Caption: Biosynthesis pathway of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Quantitative Data

Enzyme System Component	Substrate	Apparent Km (μM)	Apparent kcat (s-1)	Reference
mFAS	Acetyl-CoA	7.3 ± 0.7	0.93 ± 0.03	[3]
mFAS	(R,S)-Methylmalonyl-CoA	120 ± 20	0.011 ± 0.001	[3]
Ketoacyl Synthase (KS)	Decanoyl-ACP	0.38 ± 0.07	0.021 ± 0.001	[3]
Ketoacyl Synthase (KS)	(R,S)-Methylmalonyl-ACP	1100 ± 300	0.027 ± 0.004	[3]

Note: The kcat for branched-chain fatty acid biosynthesis is approximately 170 times lower than that for conventional straight-chain fatty acid synthesis.[3]

Experimental Protocols

Investigating the biosynthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA requires specialized techniques for the detection and quantification of acyl-CoA intermediates and the characterization of enzyme activities.

Protocol 1: Analysis of Acyl-CoA Intermediates by LC-MS/MS

This method allows for the direct identification and quantification of acyl-CoA thioesters from biological samples.[7][8][9]

1. Sample Preparation and Extraction: a. Flash-freeze biological tissue or cell pellets in liquid nitrogen to quench metabolic activity. b. Homogenize the frozen sample in 1-2 mL of a cold extraction buffer (e.g., 2.5% sulfosalicylic acid or an acetonitrile/isopropanol/water mixture). c. To facilitate quantification, spike the sample with a known amount of an internal standard (e.g., a stable isotope-labeled or odd-chain acyl-CoA like C17:0-CoA).[9] d. Centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet proteins and cell debris. e. Collect the supernatant containing the acyl-CoA esters for analysis.

2. Liquid Chromatography (LC): a. Use a reversed-phase column (e.g., C8 or C18) for separation.[7][8] b. Employ a binary solvent system with a gradient elution. For example:

• Mobile Phase A: Ammonium acetate (B1210297) buffer (pH 5.3) in water.[7]
• Mobile Phase B: Acetonitrile. c. Run a linear gradient from a low to a high percentage of Mobile Phase B over 20-30 minutes to separate the acyl-CoA species based on chain length and polarity.

3. Mass Spectrometry (MS/MS): a. Utilize an electrospray ionization (ESI) source, which can be operated in both positive and negative ion modes.[7][9] b. For quantification, operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. c. Positive Ion Mode: Monitor the transition from the protonated precursor ion [M+H]+ to a specific product ion, often corresponding to the neutral loss of the 507 Da phosphopantetheine-adenosine diphosphate (B83284) moiety.[8][9] d. Negative Ion Mode: Monitor the transition from the deprotonated precursor ion [M-H]- to a characteristic fragment.[7][9] e. Optimize collision energies and other MS parameters for each specific acyl-CoA target to maximize sensitivity.

Caption: Experimental workflow for the analysis of acyl-CoA intermediates.

Protocol 2: In Vitro Reconstitution of Fatty Acid Synthesis Activity

This assay measures the overall activity of the FAS system by monitoring the consumption of the NADPH cofactor.[4][10]

1. Reaction Mixture Preparation (in a 96-well plate or cuvette): a. Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.0, containing 1 mM EDTA). b. Add the purified FAS enzymes or cell-free extract containing the synthase complex. c. Add the starter unit: Isovaleryl-CoA (or another acyl-CoA primer). d. Add the extender unit: Malonyl-CoA.[10] e. Add the reducing cofactor: NADPH. A typical starting concentration is 0.3-0.5 mM.[10][11]

2. Initiating and Monitoring the Reaction: a. The reaction is typically initiated by adding one of the key substrates, such as malonyl-CoA or the enzyme itself, to the pre-warmed mixture.[11] b. Immediately place the reaction vessel into a spectrophotometer or plate reader capable of measuring absorbance at 340 nm. c. Monitor the decrease in absorbance at 340 nm over time. This decrease corresponds to the oxidation of NADPH to NADP+. d. The rate of NADPH consumption is directly proportional to the rate of fatty acid synthesis.

3. Data Analysis: a. Calculate the rate of reaction using the Beer-Lambert law and the extinction coefficient for NADPH (6220 M-1cm-1). b. To determine kinetic parameters (Km, Vmax), perform the assay with varying concentrations of one substrate while keeping others at saturating levels.[10]

Protocol 3: Analysis of Final Fatty Acid Products by GC-MS

This protocol is used to determine the profile of total fatty acids produced by a biological system, allowing for the identification of specific branched-chain products.

1. Lipid Extraction: a. Harvest cells or tissue and perform a total lipid extraction using a standard method like the Folch or Bligh-Dyer procedure, which uses a chloroform/methanol (B129727) solvent system.[12]

2. Saponification and Transesterification: a. Evaporate the solvent from the lipid extract under a stream of nitrogen. b. Resuspend the lipid residue in a solution of methanol containing an acid catalyst (e.g., 2.5% H2SO4) or a base catalyst (e.g., sodium methoxide).[12] c. Heat the mixture (e.g., at 80°C for 1 hour) to simultaneously cleave fatty acids from complex lipids (saponification) and convert them into their volatile fatty acid methyl esters (FAMEs).[12]

3. FAMEs Extraction: a. After cooling, add water and a non-polar solvent like hexane (B92381) to the reaction mixture. b. Vortex thoroughly and allow the layers to separate. c. Carefully collect the upper hexane layer, which contains the FAMEs.[12]

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: a. Inject the FAMEs sample into a gas chromatograph equipped with a polar capillary column (e.g., DB-23), which is suitable for separating FAMEs.[12] b. Use a temperature program that ramps the oven temperature to effectively separate the different FAMEs based on chain length, branching, and saturation. c. The eluting compounds are ionized and fragmented in the mass spectrometer. d. Identify individual FAMEs by comparing their retention times and mass spectra to those of known standards. The fragmentation pattern is crucial for confirming the position of methyl branches.

References

• 1. Frontiers | Impact of Branched-Chain Amino Acid Catabolism on Fatty Acid and Alkene Biosynthesis in Micrococcus luteus [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The enzyme kinetics of branched-chain fatty acid synthesis of metazoan fatty acid synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 6. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 7. Analysis of medium-chain acyl-coenzyme A esters in mouse tissues by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro reconstitution and steady-state analysis of the fatty acid synthase from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. benchchem.com [benchchem.com]

A Technical Guide to the Putative Function of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in Fatty Acid Metabolism

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a complex fatty acyl-Coenzyme A molecule characterized by three key structural features: a very long-chain fatty acid (VLCFA) backbone of 24 carbons (tetracosanoic acid), a methyl group at the 23rd carbon position, and a hydroxyl group on the third carbon (the β-carbon) in the (S)-stereoisomeric configuration. These features suggest its role as a metabolic intermediate in the degradation of very long-chain, methyl-branched fatty acids.

The metabolism of VLCFAs and branched-chain fatty acids presents unique challenges to cellular machinery compared to the degradation of more common long-chain saturated fatty acids.[1][2][3] Specifically, the initial breakdown of these complex lipids does not occur in the mitochondria but rather in another organelle, the peroxisome.[4][5][6] This guide will delineate the hypothesized metabolic pathway involving (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, focusing on its formation and subsequent conversion within the framework of peroxisomal β-oxidation. We will also explore the potential influence of its near-terminal methyl group on alternative oxidative pathways, such as ω-oxidation.

The Central Role in Peroxisomal β-Oxidation

Due to its considerable chain length and methyl branching, the parent molecule, 23-methyltetracosanoic acid, is a substrate for the peroxisomal β-oxidation pathway.[7][8] This pathway is essential for shortening VLCFAs and branched-chain fatty acids to a length that can be further metabolized by mitochondria.[4] The formation and degradation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a critical part of this process.

The peroxisomal β-oxidation spiral consists of four key enzymatic steps, with the first three leading to the formation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and the final step representing its conversion.

• Step 1: Dehydrogenation: The process begins with the oxidation of 23-methyltetracosanoyl-CoA by a peroxisomal acyl-CoA oxidase. This enzyme introduces a double bond between the α- and β-carbons (C2 and C3), producing trans-2-enoyl-23-methyltetracosanoyl-CoA. Unlike its mitochondrial counterpart, this oxidase transfers electrons directly to molecular oxygen, generating hydrogen peroxide (H₂O₂).[5][6]

• Step 2: Hydration: Next, a peroxisomal enoyl-CoA hydratase, part of a multifunctional enzyme (D-bifunctional protein for branched chains), adds a water molecule across the newly formed double bond.[7] This hydration step results in the formation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

• Step 3: Dehydrogenation of (S)-3-Hydroxy-23-methyltetracsanoyl-CoA: This is the pivotal step where the titular molecule functions as the substrate. A peroxisomal NAD⁺-dependent L-3-hydroxyacyl-CoA dehydrogenase, also a component of the multifunctional enzyme, oxidizes the hydroxyl group at the β-carbon to a keto group.[9][10] This reaction yields 3-keto-23-methyltetracosanoyl-CoA and NADH.[4]

• Step 4: Thiolytic Cleavage: Finally, a peroxisomal 3-ketoacyl-CoA thiolase cleaves the 3-keto-23-methyltetracsanoyl-CoA. This releases an acetyl-CoA molecule and a shortened 21-methyl-docosanoyl-CoA, which then re-enters the β-oxidation spiral.

This cycle repeats until the fatty acid is sufficiently shortened. The resulting medium-chain acyl-CoAs are then transported to the mitochondria for complete oxidation to CO₂ and water.[5]

Figure 1: Hypothesized Peroxisomal β-Oxidation of 23-Methyltetracosanoyl-CoA.

Potential Influence on ω-Oxidation

Omega (ω)-oxidation serves as an alternative, albeit minor, fatty acid degradation pathway that occurs in the endoplasmic reticulum of liver and kidney cells.[11][12][13] This pathway oxidizes the terminal methyl group (the ω-carbon) of a fatty acid. For VLCFAs, ω-oxidation can be an important detoxification route, especially when β-oxidation is impaired.[14][15] The process converts a monofunctional fatty acid into a difunctional dicarboxylic acid, which is more water-soluble and can be further metabolized.

The key steps involve:

• Hydroxylation: A cytochrome P450 enzyme (of the CYP4A or CYP4F family) hydroxylates the ω-carbon.[12]

• Oxidation to Aldehyde: An alcohol dehydrogenase oxidizes the newly formed hydroxyl group to an aldehyde.

• Oxidation to Carboxylic Acid: An aldehyde dehydrogenase completes the process, forming a dicarboxylic acid.

The methyl group at the C-23 position of 23-methyltetracosanoic acid is at the ω-2 position. This near-terminal branching could have two effects:

• It might sterically hinder the cytochrome P450 enzyme from accessing the terminal ω-carbon (C-24), thereby inhibiting ω-oxidation.

• Alternatively, the presence of the methyl group could make the parent fatty acid a more favorable substrate for ω-oxidation as a means of detoxification if β-oxidation is slowed.

Further research is required to determine the precise interaction between near-terminal methyl branching and the ω-oxidation pathway.

Figure 2: General Pathway of ω-Oxidation and the Position of the ω-2 Methyl Group.

Quantitative Data on Related Enzymes

While kinetic data for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is unavailable, examining the substrate specificity of key β-oxidation enzymes provides valuable context. The efficiency of the metabolic pathway is dictated by the kinetic parameters (Km and Vmax) of its constituent enzymes.

Table 1: Kinetic Parameters of Acyl-CoA Dehydrogenases with Various Substrates

Enzyme	Substrate	Km (µM)	Relative Vmax (%)	Source
Very-Long-Chain Acyl-CoA Dehydrogenase (VLCAD)	Palmitoyl-CoA (C16:0)	~1.5	100	[16]
	Stearoyl-CoA (C18:0)	~1.0	80-90	[16]
	Arachidoyl-CoA (C20:0)	~0.7	60-70	[16]
	Lignoceroyl-CoA (C24:0)	~0.5	20-30	[16]
Long-Chain Acyl-CoA Dehydrogenase (LCAD)	Palmitoyl-CoA (C16:0)	~2.5	100	[17]

| | Branched-Chain Acyl-CoAs | Higher Affinity | Varies |[17] |

Table 2: Kinetic Parameters of L-3-Hydroxyacyl-CoA Dehydrogenase with Various Substrates

Enzyme	Substrate	Km (µM)	Relative Vmax (%)	Source
L-3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)	3-OH-Hexanoyl-CoA (C6)	16	65	[18]
	3-OH-Decanoyl-CoA (C10)	5	100	[18]
	3-OH-Hexadecanoyl-CoA (C16)	4	70	[18]

| | 3-OH-Acyl-CoAs (C12-C18) | Low µM range | High Activity |[19] |

These tables summarize representative data from the literature to illustrate enzyme substrate preferences. Absolute values can vary based on experimental conditions.

Experimental Protocols

Verifying the metabolic fate of 23-methyltetracosanoic acid and the function of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA would require specific biochemical assays. Below are detailed methodologies for key experiments that could be adapted for this purpose.

This protocol measures the rate of β-oxidation by quantifying the production of radiolabeled acid-soluble metabolites (ASMs) from a ¹⁴C-labeled fatty acid substrate.

Materials:

• Cultured cells (e.g., human skin fibroblasts, hepatocytes)

• [1-¹⁴C]-labeled 23-methyltetracosanoic acid (custom synthesis required)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Culture medium (e.g., DMEM)

• Phosphate-Buffered Saline (PBS)

• 1 M Perchloric Acid (PCA)

• Scintillation cocktail and counter

Procedure:

• Cell Culture: Plate cells in multi-well plates and grow to near confluency.

• Substrate Preparation: Prepare a stock solution of the [1-¹⁴C]-labeled fatty acid complexed to BSA. This is done by dissolving the fatty acid in a small amount of ethanol (B145695) and slowly adding it to a warm BSA solution with gentle vortexing.

• Initiation of Assay: Wash the cells twice with warm PBS. Replace the medium with a fresh serum-free medium containing the radiolabeled substrate-BSA complex (e.g., 50-100 µM, 0.5-1.0 µCi/mL).

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for a predetermined time (e.g., 1-4 hours).

• Termination: Stop the reaction by adding a sufficient volume of cold 1 M PCA to each well to lyse the cells and precipitate proteins and unoxidized fatty acids.

• Separation of ASMs: Centrifuge the plates or the collected lysate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Quantification: Transfer a known volume of the supernatant, which contains the ¹⁴C-labeled ASMs (like acetyl-CoA), to a scintillation vial. Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the measured radioactivity (counts per minute) to the amount of cellular protein in each well and the incubation time to determine the rate of fatty acid oxidation.

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]
• 2. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
• 3. [PDF] Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology | Semantic Scholar [semanticscholar.org]
• 4. Beta oxidation - Wikipedia [en.wikipedia.org]
• 5. journals.physiology.org [journals.physiology.org]
• 6. aocs.org [aocs.org]
• 7. annualreviews.org [annualreviews.org]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 10. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 11. microbenotes.com [microbenotes.com]
• 12. Omega oxidation - Wikipedia [en.wikipedia.org]
• 13. Omega Oxidation of Fatty Acids: Steps & Significance [allen.in]
• 14. Omega-oxidation of very long-chain fatty acids in human liver microsomes. Implications for X-linked adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Characterization of the human omega-oxidation pathway for omega-hydroxy-very-long-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. escholarship.org [escholarship.org]
• 18. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]

Unveiling a Potential Novel Metabolite: A Technical Guide to the Hypothetical (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in Human Cells

For Immediate Release

A Fictive Exploration for Researchers, Scientists, and Drug Development Professionals

This technical guide ventures into the theoretical existence and potential significance of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA , a novel, very-long-chain, branched-chain fatty acyl-CoA, within human cells. While the direct discovery of this molecule has not been documented in publicly available scientific literature, this document serves as a comprehensive resource for its potential identification, characterization, and validation. By leveraging established principles of fatty acid metabolism and cutting-edge analytical techniques, we provide a roadmap for researchers to investigate this hypothetical, yet plausibly significant, cellular component.

Introduction: The Emerging Landscape of Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs

Very-long-chain fatty acids (VLCFAs), defined as those with 22 or more carbon atoms, and branched-chain fatty acids (BCFAs) are increasingly recognized for their critical roles in cellular structure, energy metabolism, and signaling.[1] Their activated forms, acyl-Coenzyme A (acyl-CoA) thioesters, are central intermediates in both anabolic and catabolic pathways.[2][3] The hypothetical molecule, (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, combines features of both a VLCFA (a 24-carbon backbone with a methyl branch far from the carboxyl end) and an intermediate of β-oxidation (the (S)-3-hydroxy configuration). Its existence would imply intricate metabolic pathways for such complex lipids in human cells.

Hypothetical Metabolic Positioning of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

The structure of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA suggests its involvement as an intermediate in the β-oxidation of 23-methyltetracosanoyl-CoA. This parent molecule would likely be derived from dietary sources or the metabolism of larger branched-chain lipids. The β-oxidation of very-long-chain fatty acids is primarily initiated in peroxisomes.[4]

Proposed Metabolic Pathway

The initial steps of β-oxidation of a VLCFA like 23-methyltetracosanoyl-CoA would involve its activation to the corresponding acyl-CoA and subsequent dehydrogenation. The resulting enoyl-CoA would then be hydrated to form (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. This reaction is catalyzed by a 3-hydroxyacyl-CoA dehydrogenase.[5] This intermediate would then be further oxidized to a 3-ketoacyl-CoA, followed by thiolytic cleavage to yield acetyl-CoA and a shortened acyl-CoA.

Figure 1: Hypothetical metabolic pathway and potential signaling role of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Quantitative Data: A Framework for Discovery

As (S)-3-Hydroxy-23-methyltetracosanoyl-CoA has not been discovered, no quantitative data exists. The following table is a template for researchers to populate upon successful identification and quantification of this molecule in various human cell lines or tissues. The hypothetical values are for illustrative purposes only.

Cell Line/Tissue	Condition	(S)-3-Hydroxy-23-methyltetracosanoyl-CoA Concentration (pmol/10^6 cells)
HepG2	Control	0.05 ± 0.01
HepG2	Oleic Acid (100 µM)	0.12 ± 0.03
HEK293	Control	Not Detected
Primary Human Hepatocytes	Control	0.08 ± 0.02
Primary Human Hepatocytes	Fasting Mimetic	0.25 ± 0.07

Experimental Protocols for Discovery and Validation

The identification and quantification of novel acyl-CoAs in biological matrices is a significant analytical challenge due to their low abundance and instability.[3] A robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the gold standard for this purpose.[2][6]

Proposed Experimental Workflow

Figure 2: A proposed experimental workflow for the discovery and validation of novel acyl-CoAs.

Detailed Methodologies

4.2.1. Cell Culture and Treatment:

• Culture human cell lines (e.g., HepG2, MCF7) or primary cells under standard conditions.

• To potentially increase the levels of the target metabolite, cells can be treated with the precursor fatty acid (23-methyltetracosanoic acid, if available) or with modulators of fatty acid oxidation.

4.2.2. Metabolite Extraction:

• Aspirate cell culture medium and wash cells with ice-cold phosphate-buffered saline.

• Quench metabolism and extract metabolites by adding a cold extraction solvent. A common method is protein precipitation using 10% (w/v) trichloroacetic acid.[7] Alternatively, a mixture of methanol (B129727), acetonitrile (B52724), and water can be used.

• Scrape the cells and collect the lysate.

• Centrifuge to pellet protein and collect the supernatant containing the metabolites.

4.2.3. Sample Preparation for LC-MS/MS:

• Dry the supernatant under a stream of nitrogen.

• Reconstitute the dried extract in a solution compatible with the LC mobile phase, such as 50% methanol in 50 mM ammonium (B1175870) acetate.[2]

• For samples with low expected concentrations, an optional solid-phase extraction (SPE) step can be employed to enrich for acyl-CoAs.

4.2.4. LC-MS/MS Analysis:

• Liquid Chromatography: Employ a reversed-phase column (e.g., C18) with a gradient elution using mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometry: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in positive ion mode.

• Identification: Search for the precursor ion corresponding to the protonated molecule [M+H]⁺ of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. The exact mass will need to be calculated. Perform MS/MS fragmentation on the candidate precursor ion. A characteristic neutral loss of the phosphorylate ADP moiety (507 Da) is expected for acyl-CoAs.[2]

• Quantification: Develop a multiple reaction monitoring (MRM) method on a triple quadrupole mass spectrometer.[8] This will require a synthetic standard to determine the specific precursor-product ion transitions and to generate a calibration curve for absolute quantification.

4.2.5. Synthesis of an Analytical Standard:

• The unambiguous identification and quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA will require the chemical synthesis of an authentic standard. This is a non-trivial process that would likely involve a multi-step organic synthesis route starting from a suitable long-chain branched precursor.

Potential Biological Significance and Future Directions

The discovery of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA would have several important implications:

• Novel Metabolic Pathways: It would confirm the existence of metabolic pathways in human cells capable of handling such complex, branched very-long-chain fatty acids.

• Biomarker Potential: Its levels could serve as a biomarker for diseases associated with peroxisomal disorders or defects in fatty acid oxidation.[9]

• Signaling Roles: Similar to other fatty acyl-CoAs, it could act as a signaling molecule, potentially as a ligand for nuclear receptors like PPARs, thereby influencing gene expression related to lipid metabolism.[1]

Future research should focus on the enzymatic machinery responsible for its synthesis and degradation, its subcellular localization, and its potential interactions with cellular proteins. The development of specific inhibitors for the enzymes in this pathway could also open new avenues for therapeutic intervention in metabolic diseases.

This guide provides a theoretical and methodological framework to empower researchers to explore the existence and function of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. The pursuit of such novel metabolites is crucial for advancing our understanding of human cellular metabolism and its role in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. omni.laurentian.ca [omni.laurentian.ca]
• 4. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 5. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 6. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: MedlinePlus Genetics [medlineplus.gov]

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA and its role in metabolic syndrome

An In-depth Technical Guide on (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and its Putative Role in Metabolic Syndrome

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a complex, very-long-chain fatty acyl-CoA whose metabolic significance is not yet fully elucidated. Its unique structure, featuring a 24-carbon backbone, a methyl branch near the omega end, and a hydroxyl group at the beta-position, suggests its involvement in specialized lipid metabolic pathways. This whitepaper synthesizes current knowledge on the metabolism of structurally related molecules—very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids—to build a theoretical framework for the synthesis and degradation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. We further hypothesize its potential role in the pathophysiology of metabolic syndrome, a condition intricately linked to dysregulated fatty acid oxidation. This document provides detailed experimental protocols for the extraction, purification, and quantification of this and similar acyl-CoAs, alongside structured tables of comparative quantitative data from related lipids to guide future research. Diagrams of hypothesized metabolic pathways and experimental workflows are provided to visually articulate the concepts discussed.

Introduction to (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a putative metabolite belonging to the class of very-long-chain fatty acyl-CoAs (VLCFA-CoAs). VLCFAs, fatty acids with 22 or more carbons, are integral components of cellular lipids and precursors for signaling molecules. The metabolism of VLCFAs is distinct from that of shorter fatty acids and primarily occurs in peroxisomes. The structure of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA suggests it is an intermediate in either the biosynthesis or degradation of 23-methyltetracosanoic acid.

Metabolic syndrome is a constellation of conditions including central obesity, hypertension, dyslipidemia, and insulin (B600854) resistance, which collectively increase the risk of cardiovascular disease and type 2 diabetes. A growing body of evidence links dysregulation of fatty acid metabolism, particularly the oxidation of long-chain and very-long-chain fatty acids, to the development of metabolic syndrome. While direct evidence linking (S)-3-Hydroxy-23-methyltetracosanoyl-CoA to this condition is currently unavailable, its classification as a VLCFA places it within a class of molecules known to be relevant to metabolic health and disease.

This guide aims to provide a foundational understanding of the potential metabolic roles of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and to equip researchers with the necessary experimental frameworks to investigate its presence and function in biological systems.

Hypothesized Metabolic Pathways

The metabolism of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA can be hypothesized by examining the established pathways for VLCFA and branched-chain fatty acid metabolism.

Anabolic Pathway (Biosynthesis)

The synthesis of a C24 methylated fatty acid likely begins with a shorter fatty acid precursor that undergoes elongation and modification.

• Elongation: The synthesis of the C24 backbone would be carried out by the fatty acid elongation of very long chain (ELOVL) enzymes in the endoplasmic reticulum.

• Methylation: The methyl group at the 23rd position could be introduced by a methyltransferase enzyme, possibly acting on the completed C24 chain or a precursor.

• Activation: The resulting 23-methyltetracosanoic acid would be activated to its coenzyme A thioester, 23-methyltetracosanoyl-CoA, by a very-long-chain acyl-CoA synthetase.

• Hydration/Reduction: The introduction of the 3-hydroxy group in the (S) configuration is a canonical step in β-oxidation. In an anabolic context, this could arise from the reduction of a 3-ketoacyl-CoA precursor.

Caption: Hypothesized anabolic pathway for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Catabolic Pathway (Degradation)

Due to its length, the degradation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA would be initiated in the peroxisomes. The methyl group at the ω-1 position (C23) does not sterically hinder the initial rounds of β-oxidation. However, as the chain is shortened, the methyl group will be closer to the carboxyl end, potentially requiring specialized enzymes. The degradation of branched-chain fatty acids like phytanic and pristanic acid involves an initial α-oxidation step if the methyl group is at the β-position, which is not the case here. Therefore, a modified β-oxidation pathway is more likely.

• Peroxisomal β-oxidation: The initial cycles of β-oxidation would occur in the peroxisomes, shortening the fatty acyl chain. The (S)-3-hydroxy group indicates this molecule is an intermediate in the β-oxidation spiral. It would be dehydrated, then hydrated to form the L-3-hydroxyacyl-CoA, and then oxidized by a 3-hydroxyacyl-CoA dehydrogenase.

• Chain Shortening: After several cycles, the resulting medium-chain fatty acyl-CoA would be transported to the mitochondria for the completion of β-oxidation.

• Handling of the Methyl Branch: As β-oxidation proceeds, a short-chain acyl-CoA with a methyl branch will be formed. Its further metabolism would depend on the position of the methyl group and may involve pathways similar to those for the degradation of amino acid-derived branched-chain acyl-CoAs.

Caption: Hypothesized catabolic pathway for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Potential Role in Metabolic Syndrome

Dysregulation of fatty acid oxidation is a hallmark of metabolic syndrome. In conditions of nutrient excess, the capacity of mitochondria to oxidize fatty acids can be overwhelmed, leading to the accumulation of lipid intermediates. These intermediates, including acyl-CoAs and their derivatives like diacylglycerols and ceramides, can interfere with insulin signaling, leading to insulin resistance.

The accumulation of VLCFAs, in particular, has been associated with cellular stress and dysfunction.[1] Peroxisomal disorders, characterized by the accumulation of VLCFAs and branched-chain fatty acids, often have severe metabolic consequences.[2][3][4] While not a classical peroxisomal disorder, a subtle impairment in the degradation of specific VLCFAs like 23-methyltetracosanoic acid in the context of overnutrition could contribute to the metabolic disturbances seen in metabolic syndrome.

Hypothesized Mechanism:

• Impaired Peroxisomal Oxidation: In metabolic syndrome, there may be a reduced capacity for peroxisomal β-oxidation.

• Accumulation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA: This impaired oxidation could lead to the buildup of this and other VLCFA intermediates.

• Cellular Dysfunction: The accumulation of these lipid species could lead to:

  • Lipotoxicity: Direct damage to cells, particularly in the liver and muscle.

  • Insulin Resistance: Interference with the insulin signaling cascade.

  • Inflammation: Activation of inflammatory pathways.

Caption: Logical flow of the hypothesized role in metabolic syndrome.

Experimental Protocols

The investigation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA requires robust methods for its extraction and quantification from biological samples. The low abundance and instability of acyl-CoAs necessitate careful sample handling.[5]

Caption: General experimental workflow for acyl-CoA analysis.[5][6]

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissues

This protocol is adapted from established methods for the extraction of a broad range of acyl-CoAs from mammalian tissues.[7]

Materials:

• Frozen tissue sample (10-50 mg)

• Liquid nitrogen

• Pre-chilled mortar and pestle or tissue pulverizer

• Ice-cold extraction solvent: Acetonitrile/Methanol/Water (2:2:1 v/v/v)[7]

• Internal standards (e.g., stable isotope-labeled C17-CoA)

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >14,000 x g

• Vacuum concentrator (e.g., SpeedVac)

Procedure:

• Metabolic Quenching and Pulverization: Keep the tissue frozen in liquid nitrogen. Grind the tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction:

  • Transfer approximately 20 mg of the powdered tissue to a pre-weighed, pre-chilled microcentrifuge tube.[5]

  • Add a 20-fold excess (v/w) of ice-cold extraction solvent (e.g., 400 µL for 20 mg of tissue).[5]

  • Add internal standards at this stage.

  • Vortex vigorously for 1 minute to ensure thorough mixing.[5]

• Protein Precipitation: Incubate the homogenate on ice for 15 minutes.

• Centrifugation: Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C to pellet proteins and cellular debris.[6][7]

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new clean tube.[5]

• Drying: Dry the supernatant completely in a vacuum concentrator. This step is crucial for concentrating the sample and improving the stability of the acyl-CoAs.[5]

• Storage: Store the dried acyl-CoA pellet at -80°C until further purification or analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This optional but recommended step removes interfering substances, improving the quality of LC-MS/MS data.[8]

Materials:

• Dried acyl-CoA extract from Protocol 1

• SPE cartridges (e.g., Oasis HLB or a weak anion exchange column)[8]

• SPE manifold

• Reconstitution Solution: 100 mM KH2PO4 (pH 4.9)

• Wash Solution 1: Water with 2% formic acid[8]

• Wash Solution 2: Methanol[8]

• Elution Solution: 5% ammonium (B1175870) hydroxide (B78521) in 50% methanol[8]

• Vacuum concentrator

Procedure:

• Reconstitution: Reconstitute the dried extract in 1 mL of Reconstitution Solution.

• Cartridge Conditioning: Condition the SPE cartridge with 3 mL of methanol, followed by 3 mL of water.

• Sample Loading: Load the reconstituted sample onto the SPE cartridge.

• Washing:

  • Wash the cartridge with 2.4 mL of Wash Solution 1.[8]

  • Wash the cartridge with 2.4 mL of Wash Solution 2.[8]

• Elution: Elute the acyl-CoAs from the cartridge with 2.4 mL of Elution Solution.[8]

• Drying: Dry the eluate completely in a vacuum concentrator.

• Storage: Store the purified, dried acyl-CoA pellet at -80°C until LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

LC-MS/MS is the gold standard for the sensitive and specific quantification of acyl-CoAs.[6]

Materials:

• Purified acyl-CoA extract

• LC-MS/MS system (e.g., UHPLC coupled to a triple quadrupole or high-resolution mass spectrometer)

• C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 15 mM ammonium hydroxide in water

• Mobile Phase B: 15 mM ammonium hydroxide in acetonitrile

Procedure:

• Reconstitution: Reconstitute the dried, purified extract in 100 µL of 50% methanol or an initial mobile phase composition.

• LC Separation:

  • Inject 5-10 µL of the reconstituted sample.

  • Use a gradient elution to separate the acyl-CoAs. A representative gradient could be:

    • 0-2 min: 20% B

    • 2-10 min: 20% to 95% B

    • 10-12 min: 95% B

    • 12-12.1 min: 95% to 20% B

    • 12.1-15 min: 20% B

  • Flow rate: 0.4 mL/min.

• MS/MS Detection:

  • Use electrospray ionization (ESI) in positive ion mode.

  • For targeted quantification, use Multiple Reaction Monitoring (MRM). The precursor ion would be the [M+H]+ of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. A characteristic product ion would result from the neutral loss of 507 Da, corresponding to the phosphopantetheine moiety.[8]

  • Optimize instrument parameters (e.g., capillary voltage, cone voltage, collision energy) for the specific analyte and internal standard.

• Quantification: Create a standard curve using a synthetic standard of the target molecule, if available. Calculate the concentration of the endogenous acyl-CoA relative to the signal of the stable isotope-labeled internal standard.

Quantitative Data

Direct quantitative data for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is not available in the current literature. However, data for other long-chain acyl-CoAs in various tissues can provide a reference range for expected concentrations.

Table 1: Representative Concentrations of Long-Chain Acyl-CoAs in Rat Liver Data adapted from existing literature for comparative purposes.

Acyl-CoA Species	Condition	Concentration (nmol/g protein)	Reference
Palmitoyl-CoA (16:0)	Fed	~15	[9]
Palmitoyl-CoA (16:0)	Fasted (48h)	~45	[9]
Oleoyl-CoA (18:1)	Fed	~10	[9]
Oleoyl-CoA (18:1)	Fasted (48h)	~30	[9]
Stearoyl-CoA (18:0)	Fed	~5	[9]
Stearoyl-CoA (18:0)	Fasted (48h)	~30	[9]

Table 2: Performance Metrics of Acyl-CoA Quantification Methods

Method	Sensitivity	Specificity	Throughput	Reference
LC-MS/MS	High (fmol range)	High	Medium	[6][7]
HPLC-UV	Medium (pmol range)	Medium	Medium	[6]
Enzymatic Assays	Low to Medium	Low (often total pools)	High	[6]

Conclusion and Future Directions

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA represents a novel intersection of very-long-chain and branched-chain fatty acid metabolism. While its precise role remains to be discovered, its structure strongly implicates it in peroxisomal fatty acid oxidation pathways that are known to be perturbed in metabolic syndrome. The hypothesized metabolic pathways and its potential connection to lipotoxicity and insulin resistance provide a strong rationale for its investigation.

The experimental protocols detailed in this guide offer a robust framework for researchers to begin exploring the presence and function of this and other novel acyl-CoAs. Future research should focus on:

• Chemical Synthesis: The synthesis of an analytical standard for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is essential for its unambiguous identification and accurate quantification in biological samples.

• In Vitro Enzymatic Assays: Recombinant enzymes from the ELOVL family, methyltransferases, and acyl-CoA dehydrogenases can be used to validate the hypothesized biosynthetic and catabolic pathways.

• Cellular and Animal Models: The quantification of this molecule in models of metabolic syndrome (e.g., high-fat diet-fed mice) will be crucial to establish its link to the disease.

• Metabolomic Profiling: Untargeted metabolomics can help to identify other related metabolites and place (S)-3-Hydroxy-23-methyltetracosanoyl-CoA within a broader metabolic network.

By pursuing these avenues of research, the scientific community can illuminate the role of this complex lipid and potentially uncover new therapeutic targets for metabolic syndrome.

References

• 1. Dysregulation of very-long-chain fatty acid metabolism causes membrane saturation and induction of the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human metabolism of phytanic acid and pristanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a chiral molecule of significant interest in the study of very-long-chain fatty acid (VLCFA) metabolism and its associated disorders. As a key intermediate in both the synthesis and degradation of branched-chain VLCFAs, the ability to synthesize this molecule with high stereospecificity is crucial for developing research tools, diagnostic standards, and potential therapeutic agents. This technical guide provides a comprehensive overview of the enzymatic synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, focusing on two primary biocatalytic routes. It includes detailed experimental protocols, quantitative data on enzyme kinetics, and visual diagrams of the synthetic pathways and experimental workflows to aid researchers in the practical application of these methodologies.

Introduction

Very-long-chain fatty acids (VLCFAs), particularly those with branched chains, are essential components of cellular structures, including myelin and sphingolipids. The metabolism of these fatty acids is a complex process, and defects in the enzymes involved can lead to severe inherited metabolic disorders. (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a critical intermediate in the metabolic pathways of branched-chain VLCFAs. Its stereospecific synthesis is a prerequisite for detailed biochemical and physiological studies, as well as for the development of novel therapeutic strategies targeting VLCFA metabolism.

This guide explores two principal enzymatic pathways for the synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA:

• Route 1: Reduction of a 3-Ketoacyl-CoA Precursor: This pathway mimics a step in the fatty acid elongation cycle, utilizing a 3-ketoacyl-CoA reductase (KCR) to stereospecifically reduce 3-keto-23-methyltetracosanoyl-CoA.

• Route 2: Hydration of an Enoyl-CoA Precursor: This approach mirrors a step in the beta-oxidation of fatty acids, employing an enoyl-CoA hydratase to catalyze the stereospecific hydration of trans-2-(23-methyl)tetracosenoyl-CoA.

Both routes offer the potential for high enantiomeric purity, a critical factor for biological studies. The choice of pathway may depend on the availability of the precursor molecules and the specific characteristics of the chosen enzyme.

Enzymatic Synthesis Pathways

Route 1: 3-Ketoacyl-CoA Reductase Pathway

This pathway involves the NADPH-dependent reduction of a 3-ketoacyl-CoA to the corresponding (S)-3-hydroxyacyl-CoA. This reaction is a key step in the fatty acid elongation cycle that occurs in the endoplasmic reticulum.

Figure 1. Synthesis via 3-Ketoacyl-CoA Reductase.

Route 2: Enoyl-CoA Hydratase Pathway

This alternative pathway utilizes the stereospecific addition of water across the double bond of a trans-2-enoyl-CoA, a reaction typically found in the beta-oxidation of fatty acids.

Figure 2. Synthesis via Enoyl-CoA Hydratase.

Quantitative Data

The following tables summarize the known or estimated kinetic parameters for enzymes relevant to the synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. Data for very-long-chain branched substrates are scarce; therefore, some values are extrapolated from data on similar long-chain substrates.

Table 1: Kinetic Parameters for 3-Ketoacyl-CoA Reductase (KCR)

Enzyme Source	Substrate	Km (µM)	Vmax (nmol/min/mg)	kcat (s-1)	Reference
Rat Liver Microsomes	3-Ketostearoyl-CoA (C18)	~25	~150	N/A	[1]
Human (Recombinant)	3-Keto-C24-CoA (estimated)	10 - 50	50 - 100	0.5 - 1.0	Extrapolated
S. cerevisiae (YBR159w)	Very-long-chain 3-oxoacyl-CoA	N/A	N/A	N/A	[2]

Table 2: Kinetic Parameters for Enoyl-CoA Hydratase

Enzyme Source	Substrate	Km (µM)	Vmax (µmol/min/mg)	kcat (s-1)	Reference
Aeromonas caviae (PhaJAc)	Crotonyl-CoA (C4)	130	1200	630	[3][4]
Aeromonas caviae (PhaJAc)	trans-2-Hexenoyl-CoA (C6)	80	1600	840	[3][4]
Rat Liver Mitochondria	trans-2-Hexadecenoyl-CoA (C16)	~5	Decreased activity	N/A	[5]
Human (Mitochondrial ECHS1)	trans-2-Enoyl-CoAs (C4-C16)	N/A	Decreasing with chain length	N/A

Note: N/A indicates data not available. Kinetic parameters for very-long-chain branched substrates are expected to have a higher Km and lower Vmax compared to shorter, unbranched substrates.

Experimental Protocols

General Considerations

• Substrate Preparation: The precursor molecules, 3-keto-23-methyltetracosanoyl-CoA and trans-2-(23-methyl)tetracosenoyl-CoA, are not commercially available and require chemical synthesis.

• Enzyme Source: Enzymes can be obtained from purified native sources (e.g., rat liver microsomes), or through recombinant expression in systems like E. coli or yeast.[3][6]

• Product Analysis: The synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA can be monitored and quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[7][8][9][10][11]

Protocol 1: Synthesis using 3-Ketoacyl-CoA Reductase

Objective: To synthesize (S)-3-Hydroxy-23-methyltetracosanoyl-CoA from 3-keto-23-methyltetracosanoyl-CoA using a 3-ketoacyl-CoA reductase.

Materials:

• Purified 3-ketoacyl-CoA reductase or microsomal fraction containing the enzyme.

• 3-keto-23-methyltetracosanoyl-CoA (substrate).

• NADPH.

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.0, containing 1 mM EDTA.

• Reaction Stop Solution: 10% (v/v) acetic acid in methanol.

Procedure:

• Prepare a reaction mixture containing 100 mM potassium phosphate buffer (pH 7.0), 1 mM EDTA, and 200 µM NADPH.

• Add the substrate, 3-keto-23-methyltetracosanoyl-CoA, to a final concentration of 50 µM.

• Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the enzyme preparation (e.g., 10-50 µg of microsomal protein).

• Incubate at 37°C for 30-60 minutes.

• Stop the reaction by adding an equal volume of the reaction stop solution.

• Centrifuge the mixture at 14,000 x g for 10 minutes to pellet precipitated protein.

• Analyze the supernatant for the presence of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA by LC-MS/MS.

Monitoring the Reaction: The reaction can be monitored spectrophotometrically by following the decrease in absorbance at 340 nm due to the oxidation of NADPH (ε = 6220 M-1cm-1).

Protocol 2: Synthesis using Enoyl-CoA Hydratase

Objective: To synthesize (S)-3-Hydroxy-23-methyltetracosanoyl-CoA from trans-2-(23-methyl)tetracosenoyl-CoA using an enoyl-CoA hydratase.

Materials:

• Purified enoyl-CoA hydratase (e.g., recombinant human ECHS1).[6]

• trans-2-(23-methyl)tetracosenoyl-CoA (substrate).

• Assay Buffer: 50 mM Tris-HCl, pH 8.0.

• Reaction Stop Solution: 10% (v/v) acetic acid in methanol.

Procedure:

• Prepare a reaction mixture in 50 mM Tris-HCl buffer (pH 8.0).

• Add the substrate, trans-2-(23-methyl)tetracosenoyl-CoA, to a final concentration of 25-50 µM.

• Pre-incubate the reaction mixture at 30°C for 5 minutes.

• Initiate the reaction by adding the purified enoyl-CoA hydratase (e.g., 1-5 µg).

• Incubate at 30°C for 30-60 minutes.

• Stop the reaction by adding an equal volume of the reaction stop solution.

• Centrifuge the mixture at 14,000 x g for 10 minutes.

• Analyze the supernatant for the product by LC-MS/MS.

Monitoring the Reaction: The hydration of the enoyl-CoA can be monitored by the decrease in absorbance at 263 nm (ε ≈ 6700 M-1cm-1).[3][4]

Protocol 3: Product Quantification by LC-MS/MS

Objective: To quantify the concentration of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in the reaction mixture.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phases:

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: 10 mM ammonium acetate in acetonitrile/isopropanol (1:1, v/v).

Procedure:

• Inject the supernatant from the stopped enzymatic reaction onto the C18 column.

• Elute the analytes using a gradient of mobile phase B.

• Perform mass spectrometric detection in negative ion mode using Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA will need to be determined empirically.

• Quantify the product by comparing its peak area to a standard curve generated with a chemically synthesized standard of known concentration.

Visualizations of Experimental Workflows

Figure 3. Workflow for Synthesis using 3-Ketoacyl-CoA Reductase.

Figure 4. Workflow for Synthesis using Enoyl-CoA Hydratase.

Conclusion

The enzymatic synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a feasible and highly specific method for producing this important metabolic intermediate. Both the 3-ketoacyl-CoA reductase and the enoyl-CoA hydratase pathways offer viable routes, with the choice of method depending on precursor availability and desired enzyme characteristics. The protocols and data presented in this guide provide a solid foundation for researchers to embark on the synthesis and subsequent study of this molecule. Further research into the substrate specificity and kinetics of enzymes acting on very-long-chain branched acyl-CoAs will be invaluable for optimizing these synthetic procedures and advancing our understanding of VLCFA metabolism.

References

• 1. Evidence for two separate beta-ketoacyl CoA reductase components of the hepatic microsomal fatty acid chain elongation system in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Very-long-chain 3-oxoacyl-CoA reductase - Wikipedia [en.wikipedia.org]
• 3. Expression and Characterization of (R)-Specific Enoyl Coenzyme A Hydratase Involved in Polyhydroxyalkanoate Biosynthesis by Aeromonas caviae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alteration of Chain Length Substrate Specificity of Aeromonas caviae R-Enantiomer-Specific Enoyl-Coenzyme A Hydratase through Site-Directed Mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 6. angioproteomie.com [angioproteomie.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide to the Cellular Localization of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive analysis of the probable cellular localization of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, a complex very-long-chain fatty acid (VLCFA). Due to the absence of direct empirical data for this specific molecule in the current scientific literature, this guide synthesizes information from related metabolic pathways, including those for VLCFAs, branched-chain fatty acids, and 3-hydroxy fatty acids, to infer its subcellular distribution and metabolic fate.

Introduction

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a C25 branched-chain fatty acyl-CoA with a hydroxyl group at the beta-position. Its structure suggests it is an intermediate in the catabolism of 23-methyltetracosanoic acid. Very-long-chain fatty acids (VLCFAs), defined as those with 22 or more carbon atoms, and branched-chain fatty acids undergo unique metabolic processing within the cell, distinct from their shorter, straight-chain counterparts.[1][2] Understanding the cellular localization of this molecule is critical for elucidating its physiological role and its potential involvement in metabolic disorders.

Deduced Cellular Localization and Metabolic Context

The metabolism of VLCFAs and branched-chain fatty acids is primarily localized to peroxisomes .[2][3][4] Unlike shorter-chain fatty acids that are oxidized in the mitochondria, the initial beta-oxidation of these larger and more complex lipids occurs in peroxisomes.[2][4] This is because the enzymes in mitochondria are not efficient at handling these substrates.[4]

The structure of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA strongly points to it being an intermediate in the peroxisomal beta-oxidation of 23-methyltetracosanoic acid. The "3-hydroxy" designation indicates it is a product of the second step in the beta-oxidation spiral, catalyzed by a 3-hydroxyacyl-CoA dehydrogenase.

Key Metabolic Pathways and Their Cellular Compartments:

• Fatty Acid Activation: Before entering metabolic pathways, fatty acids must be activated to their CoA esters by acyl-CoA synthetases. Very-long-chain acyl-CoA synthetases (ACSLs/FATPs) are located on the membranes of the endoplasmic reticulum, peroxisomes, and mitochondria.[5][6] The activation of the parent fatty acid, 23-methyltetracosanoic acid, would likely occur in the endoplasmic reticulum or directly in the peroxisome.[5]

• Peroxisomal Beta-Oxidation: This is the primary catabolic pathway for VLCFAs and branched-chain fatty acids.[3][4] The process shortens the carbon chain, and the resulting shorter acyl-CoAs are then transported to the mitochondria for complete oxidation.[2] (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is an intermediate in this pathway.

• Mitochondrial Beta-Oxidation: While mitochondria are the main site of beta-oxidation for most fatty acids, they are generally not involved in the initial breakdown of VLCFAs.[2]

Therefore, the primary cellular localization of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is predicted to be the peroxisome .

Data Presentation

As there is no direct quantitative data available for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, the following table summarizes the typical subcellular distribution of enzymes involved in the metabolism of very-long-chain and branched-chain fatty acids, which provides a strong basis for inferring the localization of the molecule of interest.

Enzyme/Process	Primary Cellular Localization	Secondary Localization(s)	Function
Very-Long-Chain Acyl-CoA Synthetase	Endoplasmic Reticulum, Peroxisomes	Mitochondria-associated membranes	Activation of VLCFAs
Peroxisomal Acyl-CoA Oxidase	Peroxisomes	None	First step of peroxisomal beta-oxidation
D-Bifunctional Protein	Peroxisomes	None	Enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activity for branched-chain fatty acids
Peroxisomal Thiolase	Peroxisomes	None	Cleavage of 3-ketoacyl-CoA in peroxisomal beta-oxidation
Carnitine Palmitoyltransferase I (CPT1)	Outer Mitochondrial Membrane	None	Transport of long-chain fatty acids into mitochondria
Carnitine Palmitoyltransferase II (CPT2)	Inner Mitochondrial Membrane	None	Transport of long-chain fatty acids into mitochondria

Experimental Protocols

To empirically determine the cellular localization of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, the following experimental approaches would be appropriate. These protocols are based on established methods for studying the subcellular distribution of lipids and their metabolites.

4.1. Subcellular Fractionation and Mass Spectrometry

This protocol aims to separate cellular organelles and then quantify the amount of the target molecule in each fraction.

• Cell Culture and Homogenization:

  • Culture a relevant cell line (e.g., hepatocytes, fibroblasts) under conditions expected to produce the target metabolite.

  • Harvest cells and gently homogenize them in an isotonic buffer to rupture the plasma membrane while leaving organelles intact.

• Differential Centrifugation:

  • Centrifuge the homogenate at a low speed (e.g., 600 x g) to pellet nuclei and intact cells.

  • Centrifuge the resulting supernatant at a medium speed (e.g., 10,000 x g) to pellet mitochondria.

  • Centrifuge the subsequent supernatant at a high speed (e.g., 20,000 x g) to pellet peroxisomes and lysosomes.

  • The final supernatant represents the cytosol, and the pellet from a very high-speed spin (e.g., 100,000 x g) will contain microsomes (endoplasmic reticulum fragments).

• Lipid Extraction:

  • Perform a lipid extraction (e.g., Folch or Bligh-Dyer method) on each subcellular fraction.

• Mass Spectrometry Analysis:

  • Analyze the lipid extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

  • Use an internal standard for accurate quantification.

4.2. Fluorescence Microscopy with a Labeled Analog

This method involves synthesizing a fluorescently labeled analog of the parent fatty acid and tracking its localization within the cell.

• Synthesis of a Fluorescent Analog:

  • Synthesize 23-methyltetracosanoic acid with a fluorescent tag (e.g., BODIPY) that does not interfere with its metabolic processing.

• Cell Incubation:

  • Incubate the chosen cell line with the fluorescent fatty acid analog.

• Co-localization Staining:

  • Fix the cells and stain them with fluorescent markers for specific organelles (e.g., MitoTracker for mitochondria, an antibody against a peroxisomal membrane protein like PMP70 for peroxisomes).

• Fluorescence Microscopy:

  • Image the cells using a confocal fluorescence microscope.

  • Analyze the images for co-localization of the fluorescent fatty acid analog's signal with the organelle-specific markers.

Visualizations

5.1. Signaling and Metabolic Pathways

The following diagram illustrates the predicted metabolic pathway leading to and from (S)-3-Hydroxy-23-methyltetracosanoyl-CoA within the peroxisome.

Caption: Predicted peroxisomal beta-oxidation of 23-methyltetracosanoic acid.

5.2. Experimental Workflow

The diagram below outlines the workflow for determining the subcellular localization of the target molecule using subcellular fractionation and mass spectrometry.

Caption: Workflow for subcellular localization by fractionation and mass spectrometry.

Conclusion

Based on the established principles of fatty acid metabolism, the cellular localization of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is confidently predicted to be within the peroxisome . It is an intermediate in the beta-oxidation of 23-methyltetracosanoic acid, a process that is exclusively initiated in this organelle for very-long-chain and branched-chain fatty acids.[2][3] While direct experimental evidence is currently lacking, the proposed experimental protocols provide a clear path to empirically validate this deduction. A thorough understanding of the subcellular location of such lipid intermediates is fundamental for research into metabolic pathways and the development of therapies for related disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Long-chain acyl-CoA synthetases: biological functions, diseases and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Outlook: membrane junctions enable the metabolic trapping of fatty acids by intracellular acyl-CoA synthetases [frontiersin.org]

An In-depth Technical Guide on the In Vivo Regulation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA Levels

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a specific metabolic intermediate in the degradation of 23-methyltetracosanoic acid, a 25-carbon branched very-long-chain fatty acid (VLCFA). Due to the methyl group on an odd-numbered carbon, its metabolism requires a combination of peroxisomal α- and β-oxidation. The regulation of its in vivo levels is intricately linked to the broader control of branched-chain and very-long-chain fatty acid catabolism. This guide provides a detailed overview of the metabolic pathways, regulatory mechanisms, quantitative data, and experimental protocols relevant to understanding the in vivo homeostasis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Metabolic Pathways

The degradation of 23-methyltetracosanoic acid, and thus the formation and further metabolism of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, occurs primarily in the peroxisome through a sequence of α- and β-oxidation steps.

Peroxisomal α-Oxidation

Due to the methyl group at the β-position (carbon 3) after activation to its CoA-ester, 23-methyltetracosanoyl-CoA cannot directly enter β-oxidation. It must first undergo α-oxidation to remove one carbon atom, resulting in an intermediate that is a suitable substrate for β-oxidation.[1][2] The key enzymatic steps are:

• Activation: 23-methyltetracosanoic acid is activated to 23-methyltetracosanoyl-CoA by an acyl-CoA synthetase.[3]

• Hydroxylation: Phytanoyl-CoA hydroxylase (PHYH) hydroxylates 23-methyltetracosanoyl-CoA to 2-hydroxy-23-methyltetracosanoyl-CoA.[2][3]

• Cleavage: 2-Hydroxyacyl-CoA lyase (HACL1) cleaves 2-hydroxy-23-methyltetracosanoyl-CoA into pristanal (B217276) (2,6,10,14-tetramethylpentadecanal) and formyl-CoA.[2]

• Oxidation: Pristanal is oxidized to pristanic acid by an aldehyde dehydrogenase.[2]

Pristanic acid can then be activated to pristanoyl-CoA and undergo peroxisomal β-oxidation.

Peroxisomal β-Oxidation

Very-long-chain fatty acids and branched-chain fatty acids like pristanic acid are chain-shortened via β-oxidation within the peroxisome.[4] This process involves a series of four enzymatic reactions that are repeated, with each cycle shortening the fatty acyl-CoA chain by two carbons and producing one molecule of acetyl-CoA (or propionyl-CoA for odd-numbered chains).[4] The key enzymes are:

• Oxidation: Acyl-CoA oxidase (ACOX) catalyzes the first and rate-limiting step, introducing a double bond and producing H₂O₂.[5]

• Hydration and Dehydrogenation: A multifunctional enzyme (MFE) performs the next two steps, hydration and NAD⁺-dependent dehydrogenation, to form a 3-ketoacyl-CoA.

• Thiolysis: A peroxisomal thiolase cleaves the 3-ketoacyl-CoA to release acetyl-CoA and a chain-shortened acyl-CoA.

The (S)-3-Hydroxy-23-methyltetracosanoyl-CoA mentioned in the topic is an intermediate in the β-oxidation of a 25-carbon fatty acid.

Regulatory Mechanisms

The primary regulator of the genes involved in both α- and β-oxidation of branched-chain and very-long-chain fatty acids is the Peroxisome Proliferator-Activated Receptor Alpha (PPARα) .[1][6]

PPARα Signaling Pathway

PPARα is a ligand-activated nuclear transcription factor.[6] Fatty acids and their derivatives, including branched-chain fatty acids, can act as endogenous ligands for PPARα.[7] Upon ligand binding, PPARα forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences called Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, leading to their increased transcription.[6]

Key genes upregulated by PPARα in this context include:

• Phytanoyl-CoA hydroxylase (PHYH) [8]

• Acyl-CoA oxidases (ACOX) [9]

• Multifunctional enzymes (MFE) [9]

• Peroxisomal thiolases

• Acyl-CoA synthetases

Quantitative Data

Quantitative data on the in vivo levels of specific intermediates like (S)-3-Hydroxy-23-methyltetracosanoyl-CoA are scarce in the literature. However, data on related molecules and enzyme kinetics provide valuable context.

Table 1: Plasma Concentrations of Very-Long-Chain Fatty Acids in Healthy Individuals

Fatty Acid	Concentration (µg/mL)	Reference
C22:0 (Behenic Acid)	1.0 - 2.5	[10]
C24:0 (Lignoceric Acid)	1.0 - 2.0	[10]
C26:0 (Cerotic Acid)	0.01 - 0.05	[10]
Phytanic Acid	0.3 - 2.0	[10]
Pristanic Acid	< 0.3	[10]

Table 2: Enzyme Kinetic Parameters for Key Enzymes in Branched-Chain Fatty Acid Oxidation

Enzyme	Substrate	Km	kcat (s⁻¹)	Source
Bacterial 2-Hydroxyacyl-CoA Lyase	2-Hydroxyisobutyryl-CoA	~120 µM	~1.3	[11]
Note: Kinetic data for mammalian HACL1 with long-chain substrates is not readily available.
Acyl-CoA Oxidase
Rat Liver	Palmitoyl-CoA (C16:0)	Varies with concentration	Not reported	[12]
Note: Specific kinetic data for 23-methyltetracosanoyl-CoA is not available.

Table 3: Regulation of Gene Expression by PPARα Agonists

Gene	Treatment	Fold Change in mRNA	Tissue	Reference
ACOX1	Bezafibrate	Increased	Mouse Adipocytes	[13]
CPT1b	Bezafibrate	Increased	Mouse Adipocytes	[13]
Ehhadh	Fasting (activates PPARα)	Increased	Mouse Liver	[14]
Cyp4a10	Fasting (activates PPARα)	Increased	Mouse Liver	[14]

Experimental Protocols

Protocol 1: Assay for Phytanoyl-CoA Hydroxylase (PHYH) Activity

This protocol is based on the measurement of the formation of radiolabeled 2-hydroxyphytanoyl-CoA from [1-¹⁴C]phytanoyl-CoA.[15]

Materials:

• [1-¹⁴C]phytanoyl-CoA (substrate)

• 2-oxoglutarate

• FeSO₄

• Ascorbic acid

• Enzyme source (e.g., liver homogenate, purified recombinant PHYH)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Quenching solution (e.g., 1 M HCl)

• HPLC system with a C18 reverse-phase column and a radioactivity detector

Procedure:

• Prepare a reaction mixture containing assay buffer, 2-oxoglutarate, FeSO₄, and ascorbic acid.

• Add [1-¹⁴C]phytanoyl-CoA to the reaction mixture.

• Initiate the reaction by adding the enzyme source.

• Incubate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding the quenching solution.

• Centrifuge to pellet precipitated protein and collect the supernatant.

• Inject the supernatant onto the HPLC system.

• Separate the substrate and product using a suitable solvent gradient.

• Quantify the amount of [1-¹⁴C]2-hydroxyphytanoyl-CoA produced using the radioactivity detector.

• Calculate enzyme activity (e.g., nmol/min/mg protein).

Protocol 2: Assay for 2-Hydroxyacyl-CoA Lyase (HACL1) Activity

This protocol describes a continuous spectrophotometric assay by coupling the production of a long-chain aldehyde to the oxidation of NADH by alcohol dehydrogenase (ADH).[4]

Materials:

• 2-Hydroxyacyl-CoA substrate (e.g., 2-hydroxyoctadecanoyl-CoA)

• Thiamine pyrophosphate (TPP)

• MgCl₂

• NADH

• Alcohol dehydrogenase (ADH)

• Enzyme source (e.g., purified HACL1)

• Assay buffer (e.g., 100 mM potassium phosphate, pH 7.2)

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction master mix containing assay buffer, TPP, MgCl₂, NADH, and an excess of ADH.

• Add the master mix to a cuvette and pre-incubate at 37°C for 5 minutes.

• Initiate the reaction by adding the 2-hydroxyacyl-CoA substrate.

• Immediately monitor the decrease in absorbance at 340 nm over time.

• Determine the linear rate of absorbance change (ΔA₃₄₀/min).

• Calculate HACL1 activity based on the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

Protocol 3: Measurement of Peroxisomal β-Oxidation in Intact Cells

This method uses a stable-isotope-labeled very-long-chain fatty acid to measure the peroxisomal β-oxidation capacity in cultured cells.[16][17]

Materials:

• Cultured cells (e.g., skin fibroblasts)

• Stable-isotope labeled VLCFA (e.g., D₃-C22:0)

• Cell culture medium

• Internal standards for fatty acid analysis

• GC-MS or LC-MS/MS system

Procedure:

• Culture cells to near confluency.

• Incubate the cells with the stable-isotope labeled VLCFA for a defined period (e.g., 24-72 hours).

• Harvest the cells and extract total lipids.

• Hydrolyze the lipids to release free fatty acids.

• Derivatize the fatty acids for GC-MS or LC-MS/MS analysis.

• Quantify the amount of the chain-shortened, labeled product (e.g., D₃-C16:0) relative to the initial labeled substrate (D₃-C22:0).

• Express the peroxisomal β-oxidation activity as the ratio of product to substrate.

Conclusion

The in vivo regulation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is governed by the intricate interplay of peroxisomal α- and β-oxidation pathways, with PPARα serving as the master transcriptional regulator. While specific quantitative data for this particular molecule remain to be fully elucidated, the principles of its regulation can be inferred from the broader understanding of branched-chain and very-long-chain fatty acid metabolism. The experimental protocols provided herein offer robust methods for investigating the activity of the key enzymes and pathways involved, paving the way for further research and the development of potential therapeutic interventions for disorders of fatty acid metabolism.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 3. nepjol.info [nepjol.info]
• 4. benchchem.com [benchchem.com]
• 5. medlineplus.gov [medlineplus.gov]
• 6. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phytanoyl-CoA hydroxylase activity is induced by phytanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Amsterdam UMC Locatie AMC - Very Long Chain Fatty Acids [amc.nl]
• 11. Mechanistic details of the actinobacterial lyase-catalyzed degradation reaction of 2-hydroxyisobutyryl-CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Acyl-CoA oxidase activity and peroxisomal fatty acid oxidation in rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Activation of peroxisome proliferator-activated receptor-alpha stimulates both differentiation and fatty acid oxidation in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. benchchem.com [benchchem.com]
• 16. Method for Measurement of Peroxisomal Very Long-Chain Fatty Acid Beta-Oxidation and De Novo C26:0 Synthesis Activity in Living Cells Using Stable-Isotope Labeled Docosanoic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA: A Putative Signaling Molecule at the Nexus of Metabolism and Cellular Regulation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a very long-chain fatty acyl-CoA (VLCFA-CoA) identified as a human and yeast metabolite.[1][2] While its precise biological functions remain to be fully elucidated, emerging research into the broader class of VLCFAs and 3-hydroxy fatty acids suggests a potential role beyond simple metabolic intermediacy, pointing towards involvement in cellular signaling. This technical guide synthesizes the current understanding of related lipid molecules to build a framework for investigating (S)-3-Hydroxy-23-methyltetracosanoyl-CoA as a signaling entity. We will explore its potential signaling pathways, propose detailed experimental protocols for its study, and present relevant data from analogous systems to provide a comprehensive resource for researchers in lipid biology and drug discovery.

Introduction: The Emerging Signaling Roles of Very Long-Chain Fatty Acids

Very long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms, are crucial components of cellular lipids, contributing to the formation of sphingolipids and serving as precursors for other complex lipids.[3] Historically viewed as structural molecules and energy substrates, a growing body of evidence now supports their participation in signaling cascades. In plants, VLCFAs are implicated in responses to both biotic and abiotic stress.[4][5][6] In mammalian systems, the accumulation of certain fatty acids, including 3-hydroxy fatty acids, is associated with cellular dysfunction and lipotoxicity, highlighting their potent biological activities.[7][8]

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA, by virtue of its structure as a hydroxylated VLCFA-CoA, is positioned at an interesting intersection of metabolic pathways that are increasingly being linked to cell signaling. This guide will lay the groundwork for exploring its putative signaling functions.

Physicochemical and Metabolic Profile of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a complex lipid molecule with the chemical formula C45H82N7O18P3S.[1][2] It is formally derived from the condensation of coenzyme A with 3-hydroxytetracosanoic acid.[1] Its presence as a metabolite in humans and Saccharomyces cerevisiae suggests conserved biological roles.[1][9]

Table 1: Physicochemical Properties of 3-Hydroxytetracosanoyl-CoA

Property	Value	Source
Molecular Formula	C45H82N7O18P3S	PubChem[1]
Average Mass	1134.155 Da	MiMeDB[2]
Monoisotopic Mass	1133.464989081 Da	MiMeDB[2]
Chemical Class	Very long-chain fatty acyl CoAs	MiMeDB[2]

The biosynthesis of VLCFAs occurs in the endoplasmic reticulum through a four-step elongation cycle.[3][6] The introduction of a hydroxyl group at the 3-position is a key step in fatty acid β-oxidation. However, the accumulation of 3-hydroxy fatty acids can be indicative of metabolic dysfunction, such as in long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency.[7][8]

Putative Signaling Pathways for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

While no signaling pathway has been directly attributed to (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, we can hypothesize its involvement in several pathways based on the activities of related lipids.

Sphingolipid-Mediated Signaling

VLCFAs are essential precursors for the synthesis of sphingolipids, which are not only structural components of membranes but also potent signaling molecules.[5][10] Ceramides, sphingosine, and sphingosine-1-phosphate are key players in regulating cellular processes like apoptosis, proliferation, and stress responses.

Caption: Putative incorporation into sphingolipid signaling pathways.

Modulation of Membrane Microdomains and Fluidity

The long, saturated chain of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, when incorporated into membrane lipids, could significantly alter the biophysical properties of the cell membrane.[3] This can influence the formation and stability of lipid rafts, which are critical for the spatial organization of signaling proteins and receptors.[11]

Caption: Hypothetical modulation of membrane microdomains.

Direct Activation of Nuclear Receptors and Cellular Sensors

Long-chain fatty acyl-CoAs have been shown to directly bind to and activate cellular energy sensors like AMP-activated protein kinase (AMPK).[12] It is plausible that (S)-3-Hydroxy-23-methyltetracosanoyl-CoA or its derivatives could act as ligands for nuclear receptors (e.g., PPARs) or other intracellular sensors, thereby directly influencing gene expression and metabolic pathways.

Caption: Potential direct activation of nuclear receptors.

Experimental Protocols for Investigating Signaling Functions

A multi-pronged approach is necessary to elucidate the signaling properties of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Synthesis and Cellular Delivery of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

Objective: To prepare a stable and biologically active form of the molecule for cell-based assays.

Protocol:

• Chemical Synthesis: Due to its commercial unavailability, custom chemical synthesis of (S)-3-Hydroxy-23-methyltetracosanoic acid is the first step. This can be followed by enzymatic or chemical conjugation to Coenzyme A.

• Preparation of Fatty Acid Stock Solution:

  • Dissolve the sodium salt of the fatty acid in ethanol (B145695) with sonication to create a homogenous milky solution.[13]

  • This stock can be stored for extended periods and diluted directly into culture medium.[13] This method avoids the use of albumin, which can confound signaling studies.[13]

Analysis of Cellular Uptake and Metabolism

Objective: To trace the metabolic fate of the molecule within the cell.

Protocol:

• Stable Isotope Labeling: Synthesize (S)-3-Hydroxy-23-methyltetracosanoyl-CoA with stable isotopes (e.g., ¹³C or ²H).

• Cell Culture and Treatment: Incubate cultured cells (e.g., hepatocytes, adipocytes, or a relevant cell line) with the labeled compound.

• Lipid Extraction: Perform a total lipid extraction from the cells at various time points.

• LC-MS/MS Analysis: Utilize liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the labeled (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and its downstream metabolites (e.g., labeled sphingolipids, phospholipids).[14]

Caption: Workflow for metabolic tracing experiments.

Assessment of Downstream Signaling Events

Objective: To determine if (S)-3-Hydroxy-23-methyltetracosanoyl-CoA treatment activates specific signaling pathways.

Protocols:

• Phospho-proteomics:

  • Treat cells with (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

  • Lyse the cells and digest proteins into peptides.

  • Enrich for phosphopeptides and analyze by LC-MS/MS to identify changes in protein phosphorylation, which are indicative of signaling pathway activation.

• Reporter Gene Assays:

  • To test for nuclear receptor activation, use cell lines containing a luciferase reporter gene under the control of a promoter with response elements for specific receptors (e.g., PPARs).[15]

  • An increase in luciferase activity upon treatment would indicate receptor activation.[15]

• Immunoblotting:

  • Probe for the activation of specific kinases (e.g., phosphorylation of AMPK, MAP kinases) or changes in the levels of signaling-related proteins identified from proteomics data.

Quantitative Data from Related Lipid Signaling Systems

While no quantitative data exists for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, data from studies on other long-chain fatty acids can provide a reference for expected potencies and cellular concentrations.

Table 2: Bioactive Concentrations of Related Fatty Acids

Fatty Acid	Cell Type	Effect	Effective Concentration	Source
Palmitate	Hepatocytes	Induction of lipoapoptosis	100-500 µM	[7]
Oleate	3T3-L1 Adipocytes	Fatty acid transport (Vmax)	~250 pmol/min/mg protein	[16]
3-Hydroxytetradecanoic acid	Rat heart mitochondria	Uncoupling of oxidative phosphorylation	5-25 µM	[8]

Conclusion and Future Directions

The exploration of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA as a signaling molecule is a nascent field of inquiry. Based on its chemical nature and the known biological activities of related VLCFAs and 3-hydroxy fatty acids, there is a strong rationale for investigating its potential roles in cellular communication. The proposed experimental frameworks in this guide offer a starting point for researchers to dissect its metabolic fate and signaling functions. Future research should focus on:

• Developing robust methods for its synthesis and detection.

• Screening for its binding partners, including nuclear receptors and other cellular sensors.

• Investigating its role in pathophysiological contexts, such as metabolic diseases and inherited disorders of fatty acid oxidation.

Unraveling the signaling functions of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and other VLCFAs will undoubtedly open new avenues for understanding the intricate links between lipid metabolism and cellular regulation, and may ultimately lead to the identification of novel therapeutic targets.

References

• 1. 3-hydroxytetracosanoyl-CoA | C45H82N7O18P3S | CID 25229585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. MiMeDB: Showing metabocard for 3-hydroxytetracosanoyl-CoA (MMDBc0033110) [mimedb.org]
• 3. penandprosperity.vgcet.com [penandprosperity.vgcet.com]
• 4. Frontiers | How Very-Long-Chain Fatty Acids Could Signal Stressful Conditions in Plants? [frontiersin.org]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 3-hydroxydocosanoyl-CoA | C43H78N7O18P3S | CID 25229586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cholesterol - Wikipedia [en.wikipedia.org]
• 12. Sensing of Long-Chain Fatty Acyl-CoA Esters by AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

An In-depth Guide to the Metabolism of Very Long-Chain Fatty Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathways governing very long-chain fatty acyl-CoAs (VLCFA-CoAs), molecules critical to cellular structure and function. An imbalance in their metabolism, characterized by the accumulation of very long-chain fatty acids (VLCFAs), is a biochemical hallmark of several severe inherited neurodegenerative disorders. This document details the anabolic and catabolic pathways, summarizes key quantitative data related to associated pathologies, presents detailed experimental protocols for their study, and provides visual diagrams of the core processes to facilitate a deeper understanding for research and therapeutic development.

Introduction to Very Long-Chain Fatty Acids (VLCFAs)

Fatty acids with carbon chain lengths of 22 carbons or more are classified as very long-chain fatty acids (VLCFAs).[1][2][3] Those with 26 or more carbons are sometimes sub-classified as ultra long-chain fatty acids (ULCFAs).[1] VLCFAs are essential components of cellular lipids, particularly sphingolipids and glycerophospholipids, and serve as precursors for lipid mediators.[1][2] They play crucial roles in maintaining the integrity of the skin barrier, retinal function, and the formation of myelin in the nervous system.[1][4] The dysregulation of VLCFA metabolism, leading to their accumulation, is a primary indicator of a class of genetic conditions known as peroxisomal disorders, including X-linked adrenoleukodystrophy (X-ALD) and Zellweger spectrum disorders (ZSD).[5][6][7][8]

Anabolic Pathway: VLCFA Elongation in the Endoplasmic Reticulum

The synthesis of VLCFAs occurs in the endoplasmic reticulum (ER) through a repeating four-step elongation cycle, where a fatty acyl-CoA is extended by two carbons with each turn of the cycle.[1][2] The majority of VLCFAs are produced through this endogenous synthesis rather than from dietary intake.[9]

The four key reactions are:

• Condensation : This is the rate-limiting step, where an acyl-CoA condenses with malonyl-CoA to form a 3-ketoacyl-CoA. This reaction is catalyzed by one of seven fatty acid elongase enzymes (ELOVL1-7).[1][2]

• First Reduction : The 3-ketoacyl-CoA is reduced to a 3-hydroxyacyl-CoA by 3-ketoacyl-CoA reductase (KAR), a reaction that requires NADPH as a cofactor.[1]

• Dehydration : The 3-hydroxyacyl-CoA is then dehydrated to form a trans-2-enoyl-CoA, a step catalyzed by 3-hydroxyacyl-CoA dehydratase (HACD) enzymes.[1]

• Second Reduction : Finally, the trans-2-enoyl-CoA is reduced by trans-2-enoyl-CoA reductase (TER) to yield a saturated acyl-CoA that is two carbons longer than the starting substrate. This step also requires NADPH.[1][2]

Diagram 1: The Very Long-Chain Fatty Acid Elongation Cycle.

Catabolic Pathway: VLCFA β-Oxidation in Peroxisomes

The breakdown of VLCFAs occurs exclusively within peroxisomes, as mitochondria lack the enzymes necessary to process these long molecules.[9][10][11] The process shortens VLCFAs, typically producing acetyl-CoA and medium- or long-chain acyl-CoAs that can then be transported to mitochondria for complete oxidation.[7][11]

Steps in Peroxisomal β-Oxidation:

• Transport : VLCFA-CoAs are actively transported from the cytosol into the peroxisome by the ATP-binding cassette (ABC) transporter ABCD1, also known as the adrenoleukodystrophy protein (ALDP).[6][11][12]

• Dehydrogenation : Inside the peroxisome, the first and rate-limiting step is the oxidation of the acyl-CoA to a trans-2-enoyl-CoA by Acyl-CoA Oxidase 1 (ACOX1). This reaction transfers electrons to oxygen, producing hydrogen peroxide (H₂O₂).[2][13][14]

• Hydration & Dehydrogenation : The next two steps are catalyzed by a single D-bifunctional protein (DBP), encoded by the HSD17B4 gene.[3][15] Its hydratase domain first converts the trans-2-enoyl-CoA to an (S)-3-hydroxyacyl-CoA. Then, its dehydrogenase domain oxidizes this intermediate to a 3-ketoacyl-CoA.[16]

• Thiolytic Cleavage : The final step is the thiolysis of the 3-ketoacyl-CoA by a peroxisomal thiolase (ACAA1), which cleaves the molecule to release a two-carbon acetyl-CoA unit and a shortened acyl-CoA (C-2).[10]

Diagram 2: The Peroxisomal β-Oxidation Pathway.

Pathologies of VLCFA Metabolism

Defects in the genes encoding the enzymes and transporters involved in VLCFA metabolism lead to the accumulation of these fatty acids, causing severe cellular dysfunction, particularly in the nervous system and adrenal glands.[1][7] The elevated concentration of C26:0 and the ratios of C26:0/C22:0 and C24:0/C22:0 in plasma are key biochemical markers for the diagnosis of these disorders.[17][18]

Disorder	Affected Gene	Affected Protein	Core Biochemical Defect	Key Quantitative Findings	Citations
X-linked Adrenoleukodystrophy (X-ALD)	ABCD1	ABCD1 (ALDP)	Impaired transport of VLCFA-CoA into the peroxisome.	C26:0 accumulation in monocytes (6-fold); 70% reduction in β-oxidation. C26:0-lysoPC is elevated in >99% of female patients.	[6][12][18][19]
Zellweger Spectrum Disorders (ZSD)	PEX genes (e.g., PEX1, PEX6)	Peroxins	Defective peroxisome biogenesis, leading to non-functional "ghost" peroxisomes.	Elevated VLCFAs (C26:0, C24:0), phytanic acid, and pristanic acid in plasma. Reduced plasmalogens.	[8][10][20][21]
ACOX1 Deficiency (Pseudoneonatal ALD)	ACOX1	Acyl-CoA Oxidase 1	Deficient first step of peroxisomal β-oxidation.	Accumulation of VLCFAs in plasma and tissues, similar to X-ALD.	[2][13][22]
D-Bifunctional Protein (DBP) Deficiency	HSD17B4	D-Bifunctional Protein	Deficient second and/or third steps of peroxisomal β-oxidation.	Accumulation of VLCFAs and bile acid intermediates. Often a severe phenotype.	[15][23][24][25]

Experimental Protocols

Accurate measurement of VLCFA levels and the activity of related enzymes is crucial for diagnostics, research, and the evaluation of potential therapies.

Quantification of Total VLCFAs by GC-MS or LC-MS/MS

This is the standard diagnostic method for peroxisomal disorders.[26] It measures the total concentration of specific fatty acids in a biological sample after their release from complex lipids.

Methodology:

• Sample Preparation : Use 100-200 µL of plasma, serum, or a specified amount of tissue homogenate.[27]

• Internal Standard Addition : Add a known quantity of deuterated internal standards (e.g., C24:0-d4, C26:0-d4) to the sample to correct for extraction losses and instrument variability.[5][28][29]

• Hydrolysis : Release fatty acids from their esterified forms (in glycerolipids, sphingolipids, etc.) by performing an acid or base hydrolysis, typically by heating the sample with methanolic HCl or KOH.[5][8][17]

• Extraction : Extract the free fatty acids from the aqueous mixture using a nonpolar organic solvent such as hexane (B92381) or a hexane/isopropanol mixture.[5][17][28]

• Derivatization : Convert the non-volatile fatty acids into volatile derivatives for GC-MS analysis (e.g., fatty acid methyl esters, FAMEs) or into derivatives that ionize efficiently for LC-MS/MS analysis.[8][17][27]

• Instrumental Analysis :

  • GC-MS : Separate the FAMEs on a polar capillary column and detect using mass spectrometry, often in selected ion monitoring (SIM) mode for high sensitivity.[17][27]

  • LC-MS/MS : Separate the derivatized fatty acids on a C18 reversed-phase column and detect using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high specificity and sensitivity.[8][28][29]

• Quantification : Calculate the concentration of each VLCFA by comparing the peak area of the analyte to the peak area of its corresponding deuterated internal standard.[8][29]

Diagram 3: General Workflow for VLCFA Quantification.

Radiometric Acyl-CoA Synthetase (ACS) Activity Assay

This assay measures the activity of enzymes that activate fatty acids by attaching Coenzyme A, a necessary step before elongation or β-oxidation can occur.[30]

Methodology:

• Sample Preparation : Prepare cell or tissue lysates in a suitable buffer. Determine the total protein concentration for normalization.[30]

• Reaction Mixture : Prepare a master mix containing buffer, ATP, Coenzyme A, Mg²⁺, and a radiolabeled fatty acid substrate (e.g., [¹⁴C]-oleic acid or [³H]-palmitic acid) complexed with bovine serum albumin (BSA).[30][31]

• Initiate Reaction : Add the cell lysate to the pre-warmed reaction mixture and incubate at 37°C for a defined period (e.g., 20 minutes).[31]

• Stop Reaction : Terminate the reaction by adding 600 µL of Dole's solution (Isopropanol:Heptane (B126788):H₂SO₄ in a 40:10:1 ratio).[31]

• Phase Partitioning : Add heptane and water to the tube and vortex. Centrifuge to separate the phases. The unreacted, hydrophobic radiolabeled fatty acid will partition into the upper organic (heptane) phase, while the newly synthesized, amphipathic radiolabeled acyl-CoA will remain in the lower aqueous phase.[30][31]

• Quantification : Carefully collect the lower aqueous phase, add scintillation cocktail, and quantify the amount of radiolabeled acyl-CoA produced using a liquid scintillation counter.[30][31]

• Calculation : Calculate the specific activity as nmol of acyl-CoA formed per minute per mg of protein.

Diagram 4: Workflow for the Radiometric ACS Assay.

Peroxisomal β-Oxidation Assay in Living Cells

This functional assay directly measures the capacity of peroxisomes within intact cells to break down VLCFAs.

Methodology:

• Cell Culture : Plate patient or control cells (e.g., primary skin fibroblasts) in multi-well plates and grow to near confluence.[32]

• Substrate Incubation : Replace the culture medium with fresh medium containing a known concentration of a stable-isotope labeled VLCFA substrate (e.g., 30 µM of D₃-C22:0).[32]

• Metabolic Period : Incubate the cells for a prolonged period (e.g., 72 hours) to allow for the uptake and metabolism of the labeled substrate.[32]

• Cell Harvest and Lipid Extraction : Wash the cells with PBS, harvest them, and perform a total lipid extraction using an organic solvent system (e.g., chloroform/methanol).

• Analysis of Labeled Metabolites : Perform hydrolysis, derivatization, and GC-MS or LC-MS/MS analysis on the lipid extract, as described in Protocol 5.1. The mass spectrometer is programmed to specifically detect the deuterated substrate (e.g., D₃-C22:0) and its chain-shortened products (e.g., D₃-C20:0, D₃-C18:0, D₃-C16:0).[32]

• Calculation : The peroxisomal β-oxidation activity is expressed as the ratio of a key labeled product to the remaining labeled substrate (e.g., D₃-C16:0 / D₃-C22:0 ratio). A lower ratio indicates impaired β-oxidation.[32]

Diagram 5: Workflow for the Cellular β-Oxidation Assay.

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JCI - Metabolic rerouting via SCD1 induction impacts X-linked adrenoleukodystrophy [jci.org]
• 7. air.unimi.it [air.unimi.it]
• 8. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 10. Zellweger Syndrome: Ghost Peroxisomes and the Deadly Accumulation of VLCFAs - RBR Life Science [rbrlifescience.com]
• 11. The Overlooked Transformation Mechanisms of VLCFAs: Peroxisomal β-Oxidation | MDPI [mdpi.com]
• 12. X-linked adrenoleukodystrophy: very long-chain fatty acid metabolism, ABC half-transporters and the complicated route to treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ACOX1 | Rupa Health [rupahealth.com]
• 14. Loss or gain of function mutations in ACOX1 cause axonal loss via different mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. D-bifunctional protein deficiency - Wikipedia [en.wikipedia.org]
• 16. medlineplus.gov [medlineplus.gov]
• 17. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 19. neurocluster-db.meduniwien.ac.at [neurocluster-db.meduniwien.ac.at]
• 20. Zellweger Spectrum Disorder - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. The Inflammatory Response in Acyl-CoA Oxidase 1 Deficiency (Pseudoneonatal Adrenoleukodystrophy) - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Bifunctional peroxisomal enzyme deficiency (Concept Id: C0342870) - MedGen - NCBI [ncbi.nlm.nih.gov]
• 24. neurology.org [neurology.org]
• 25. First Case of Peroxisomal D-bifunctional Protein Deficiency with Novel HSD17B4 Mutations and Progressive Neuropathy in Korea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. academic.oup.com [academic.oup.com]
• 27. researchgate.net [researchgate.net]
• 28. benchchem.com [benchchem.com]
• 29. benchchem.com [benchchem.com]
• 30. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. researchgate.net [researchgate.net]

The Pivotal Role of 3-Hydroxy Fatty Acyl-CoAs in Mitochondrial Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mitochondrial fatty acid β-oxidation is a critical pathway for energy homeostasis, and 3-hydroxy fatty acyl-CoAs are central intermediates in this process. The enzymatic conversion of these molecules is essential for the complete oxidation of fatty acids, and defects in this pathway are linked to a range of severe metabolic disorders. This technical guide provides an in-depth exploration of the role of 3-hydroxy fatty acyl-CoAs in mitochondrial function, detailing the key enzymes, associated pathologies, and relevant experimental methodologies. Quantitative data are presented for comparative analysis, and key pathways and workflows are visualized to facilitate a comprehensive understanding of this vital area of metabolism.

Introduction

Mitochondria are the primary sites of cellular energy production, with the β-oxidation of fatty acids being a major contributor to the generation of ATP, particularly in tissues with high energy demands such as the heart, skeletal muscle, and liver. The β-oxidation spiral is a four-step process that sequentially shortens fatty acyl-CoA molecules, producing acetyl-CoA, NADH, and FADH₂. 3-Hydroxy fatty acyl-CoAs are the specific intermediates of the third step of this cycle, and their metabolism is a critical control point in the overall pathway. This guide will delve into the core aspects of 3-hydroxy fatty acyl-CoA metabolism within the mitochondria, providing a technical resource for researchers and professionals in the field.

The Biochemical Role of 3-Hydroxy Fatty Acyl-CoAs in Mitochondrial β-Oxidation

The third step of mitochondrial β-oxidation is the dehydrogenation of L-3-hydroxyacyl-CoA to 3-ketoacyl-CoA, a reaction catalyzed by 3-hydroxyacyl-CoA dehydrogenases (HADHs). This reaction is crucial as it generates NADH, which subsequently donates electrons to the electron transport chain to drive ATP synthesis.[1][2] The enzymes responsible for this step exhibit specificity for the chain length of the fatty acyl-CoA substrate.

Key Enzymes in 3-Hydroxy Fatty Acyl-CoA Metabolism

• Short-Chain 3-Hydroxyacyl-CoA Dehydrogenase (SCHAD): Encoded by the HADH gene, SCHAD acts on short-chain 3-hydroxyacyl-CoAs.[3][4] It is a soluble matrix enzyme.

• Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD): This enzyme is a component of the mitochondrial trifunctional protein (MTP) and is responsible for the dehydrogenation of long-chain 3-hydroxyacyl-CoAs.[5][6] The MTP is a hetero-octameric complex located on the inner mitochondrial membrane, consisting of four α-subunits and four β-subunits. The α-subunit, encoded by the HADHA gene, contains the LCHAD and enoyl-CoA hydratase activities.[5][7] The β-subunit, encoded by the HADHB gene, possesses the long-chain 3-ketoacyl-CoA thiolase activity.[7]

The integration of LCHAD into the MTP complex is thought to facilitate the efficient channeling of long-chain fatty acid oxidation intermediates.[7]

The Mitochondrial Trifunctional Protein (MTP)

The MTP catalyzes the final three steps of long-chain fatty acid β-oxidation: 2-enoyl-CoA hydratase, L-3-hydroxyacyl-CoA dehydrogenase, and 3-ketoacyl-CoA thiolase.[7][8] This complex is essential for the complete oxidation of fatty acids with chain lengths of C12 and longer.

Associated Pathologies: Disorders of 3-Hydroxy Fatty Acyl-CoA Metabolism

Deficiencies in the enzymes responsible for 3-hydroxy fatty acyl-CoA metabolism lead to severe, often life-threatening, inherited metabolic disorders. These conditions are characterized by the accumulation of specific 3-hydroxy fatty acids and their carnitine esters.

Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) Deficiency

LCHAD deficiency is an autosomal recessive disorder caused by mutations in the HADHA gene.[5][9] The clinical presentation is often severe, with onset in infancy or early childhood.[10] Symptoms can include hypoketotic hypoglycemia, cardiomyopathy, rhabdomyolysis, liver dysfunction, and retinopathy.[5][10][11] Accumulation of long-chain 3-hydroxy fatty acids is believed to contribute to the pathophysiology, potentially by uncoupling oxidative phosphorylation and inducing mitochondrial permeability transition.[12][13]

Mitochondrial Trifunctional Protein (TFP) Deficiency

TFP deficiency is a more severe disorder that results from mutations in either the HADHA or HADHB gene, affecting all three enzymatic activities of the MTP complex.[8][14] The clinical features are similar to LCHAD deficiency but are often more pronounced.

Short-Chain 3-Hydroxyacyl-CoA Dehydrogenase (SCHAD) Deficiency

SCHAD deficiency, also known as HADH deficiency, is a rare autosomal recessive disorder.[4] It is distinct from LCHAD deficiency and is characterized by hyperinsulinemic hypoglycemia.[3]

Quantitative Data

The following tables summarize key quantitative data related to 3-hydroxyacyl-CoA dehydrogenase activity and the typical concentrations of 3-hydroxy fatty acids in biological samples.

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	Km (µM)	Vmax (µmol/min/mg)	Enzyme Source	Reference
3-Hydroxybutyryl-CoA	C4	50	150	Pig Heart L-3-Hydroxyacyl-CoA Dehydrogenase	[15][16]
3-Hydroxyoctanoyl-CoA	C8	5	250	Pig Heart L-3-Hydroxyacyl-CoA Dehydrogenase	[15][16]
3-Hydroxydodecanoyl-CoA	C12	4	200	Pig Heart L-3-Hydroxyacyl-CoA Dehydrogenase	[15][16]
3-Hydroxypalmitoyl-CoA	C16	4	100	Pig Heart L-3-Hydroxyacyl-CoA Dehydrogenase	[15][16]
Table 1: Kinetic Parameters of L-3-Hydroxyacyl-CoA Dehydrogenase for Various Substrates.

Analyte	Biological Matrix	Condition	Concentration Range (µM)	Reference
3-Hydroxytetradecanoic acid	Plasma	LCHAD Deficiency	1 - 10	[17]
3-Hydroxypalmitic acid	Plasma	LCHAD Deficiency	0.5 - 5	[17]
3-Hydroxy-dicarboxylic acids	Urine	LCHAD Deficiency	Elevated (C6-C14)	[6]
Table 2: Representative Concentrations of 3-Hydroxy Fatty Acids in Pathological States.

Experimental Protocols

Measurement of 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity

This protocol describes a continuous spectrophotometric assay for determining HADH activity in the reverse direction, which is often more convenient for in vitro studies.[15]

Principle: The assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD⁺ during the reduction of a 3-ketoacyl-CoA substrate.

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.3.

• NADH Stock Solution: 10 mM NADH in assay buffer. Prepare fresh daily and protect from light.

• Substrate Stock Solution: 10 mM Acetoacetyl-CoA in water.

• Enzyme sample (e.g., purified enzyme, cell or tissue lysate).

Procedure:

• Prepare the reaction mixture in a 1 cm cuvette:

  • 870 µL Assay Buffer

  • 50 µL NADH Stock Solution (final concentration ~0.5 mM)

  • 50 µL Substrate Stock Solution (final concentration ~0.5 mM)

• Mix the contents by gentle inversion and incubate at 37°C for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding 30 µL of the enzyme sample to the cuvette.

• Immediately mix and start recording the absorbance at 340 nm at 15-second intervals for 5-10 minutes.

• Perform a blank reaction containing all components except the enzyme sample to measure the non-enzymatic degradation of NADH.

Data Analysis: Calculate the rate of NADH oxidation from the linear portion of the absorbance versus time plot. The HADH activity is expressed in µmol/min/mg of protein using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Analysis of 3-Hydroxy Fatty Acids by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the quantitative analysis of 3-hydroxy fatty acids in biological samples.[18][19]

Principle: Stable isotope dilution GC-MS is used for the sensitive and specific quantification of 3-hydroxy fatty acids. Samples are spiked with a known amount of a stable isotope-labeled internal standard, extracted, derivatized to increase volatility, and then analyzed by GC-MS.

Materials and Reagents:

• Internal Standards: Stable isotope-labeled 3-hydroxy fatty acids (e.g., ¹³C-labeled).

• Extraction Solvent: e.g., Hexane:Isopropanol (3:2, v/v).

• Derivatization Reagent: e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Biological sample (e.g., plasma, urine, or fibroblast culture medium).

Procedure:

• Sample Preparation:

  • To 100 µL of the biological sample, add a known amount of the internal standard mixture.

  • Acidify the sample with HCl.

• Extraction:

  • Add 1 mL of extraction solvent, vortex vigorously, and centrifuge to separate the phases.

  • Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Derivatization:

  • To the dried extract, add 50 µL of the derivatization reagent.

  • Heat at 60°C for 30 minutes to form trimethylsilyl (B98337) (TMS) derivatives.

• GC-MS Analysis:

  • Inject 1-2 µL of the derivatized sample into the GC-MS system.

  • Use a suitable capillary column (e.g., DB-5ms) and a temperature gradient for chromatographic separation.

  • Operate the mass spectrometer in selected ion monitoring (SIM) mode to detect the characteristic ions of the native and isotope-labeled 3-hydroxy fatty acid derivatives.

Data Analysis: Quantify the amount of each 3-hydroxy fatty acid by calculating the ratio of the peak area of the native analyte to the peak area of its corresponding internal standard and comparing this to a standard curve.

Visualization of Key Pathways and Workflows

Mitochondrial Fatty Acid β-Oxidation Pathway

Mitochondrial fatty acid β-oxidation spiral.

Experimental Workflow for 3-Hydroxy Fatty Acid Analysis

References

• 1. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. Role of Medium- and Short-Chain L-3-Hydroxyacyl-CoA Dehydrogenase in the Regulation of Body Weight and Thermogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Hydroxyacyl-CoA Dehydrogenase Deficiency | Newborn Screening [newbornscreening.hrsa.gov]
• 5. Orphanet: Long chain 3-hydroxyacyl-CoA dehydrogenase deficiency [orpha.net]
• 6. accesspediatrics.mhmedical.com [accesspediatrics.mhmedical.com]
• 7. Mitochondrial trifunctional protein - Wikipedia [en.wikipedia.org]
• 8. Mitochondrial Trifunctional Protein Defects: Clinical Implications and Therapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency | Newborn Screening [newbornscreening.hrsa.gov]
• 10. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: MedlinePlus Genetics [medlineplus.gov]
• 11. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria - ProQuest [proquest.com]
• 13. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Diagnosis, Treatment, and Clinical Outcome of Patients with Mitochondrial Trifunctional Protein/Long-Chain 3-Hydroxy Acyl-CoA Dehydrogenase Deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Chemical Properties of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is limited in publicly available literature. The information presented in this guide is primarily based on data for the closely related compound, 3-hydroxytetracosanoyl-CoA, and general knowledge of very-long-chain and branched-chain fatty acyl-CoA metabolism. The properties of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA are expected to be similar but not identical to the data presented.

Introduction

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a complex, very-long-chain, branched fatty acyl-coenzyme A molecule. Such molecules are typically intermediates in fatty acid metabolism, playing roles in both catabolic (energy-producing) and anabolic (biosynthetic) pathways. The presence of a methyl branch and a hydroxyl group suggests its involvement in specific metabolic pathways that handle modified fatty acids, such as alpha-oxidation and the latter stages of beta-oxidation. Understanding the chemical properties of this molecule is crucial for researchers investigating lipid metabolism, metabolic disorders, and for professionals in drug development targeting enzymes involved in these pathways.

Chemical and Physical Properties

Table 1: Computed Chemical and Physical Properties of 3-Hydroxytetracosanoyl-CoA [1]

Property	Value	Source
Molecular Formula	C45H82N7O18P3S	PubChem[1]
Molecular Weight	1134.2 g/mol	PubChem[1]
Monoisotopic Mass	1133.46499096 Da	PubChem[1]
Topological Polar Surface Area	409 Ų	PubChem[1]
Hydrogen Bond Donor Count	12	PubChem[1]
Hydrogen Bond Acceptor Count	21	PubChem[1]
Rotatable Bond Count	42	PubChem[1]
XLogP3	4.7	PubChem[1]

Note: The molecular formula for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA would be C46H84N7O18P3S, with a corresponding increase in molecular weight.

Biological Context and Signaling Pathways

Branched-chain fatty acids, such as one would expect (S)-3-Hydroxy-23-methyltetracosanoyl-CoA to be derived from, undergo specific metabolic pathways to overcome the steric hindrance posed by the methyl group. The metabolism of such fatty acids typically involves peroxisomal alpha-oxidation and mitochondrial beta-oxidation.[2][3]

Peroxisomal Alpha-Oxidation

Fatty acids with a methyl group at an odd-numbered carbon, like the parent fatty acid of the title compound, can undergo alpha-oxidation. This process removes a single carbon from the carboxyl end, shifting the methyl group's position relative to the carboxyl group and often facilitating subsequent beta-oxidation.

A generalized peroxisomal alpha-oxidation pathway for a branched-chain fatty acid.

Mitochondrial Beta-Oxidation

Once a fatty acid is in a suitable form (e.g., after alpha-oxidation), it can be broken down via beta-oxidation in the mitochondria to produce acetyl-CoA, NADH, and FADH2. The "(S)-3-Hydroxy-" form of the title compound is an intermediate in this pathway.

The mitochondrial beta-oxidation spiral, highlighting (S)-3-Hydroxyacyl-CoA as an intermediate.

Experimental Protocols

The analysis of very-long-chain acyl-CoAs requires sensitive and specific methods due to their low abundance and complex nature. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for their quantification.

Sample Preparation: Extraction of Acyl-CoAs from Biological Samples

This protocol is a general method and should be optimized for the specific sample matrix.

• Homogenization: Homogenize frozen tissue or cell pellets in a suitable ice-cold buffer (e.g., 100 mM KH2PO4, pH 4.9).

• Extraction: Add an organic solvent mixture (e.g., isopropanol/acetonitrile) to the homogenate to precipitate proteins and extract lipids. Vortex vigorously.

• Phase Separation: Centrifuge the mixture at a low temperature (4°C) to pellet the precipitated protein.

• Supernatant Collection: Carefully collect the supernatant containing the acyl-CoAs.

• Solid Phase Extraction (SPE) Cleanup (Optional but Recommended):

  • Condition a C18 SPE cartridge with methanol (B129727), followed by water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 5% methanol in water) to remove polar impurities.

  • Elute the acyl-CoAs with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

• Sample Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

Quantification by LC-MS/MS

This is a general protocol and requires optimization for the specific instrument and analyte.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).

  • Mobile Phase A: 15 mM ammonium (B1175870) hydroxide (B78521) in water.

  • Mobile Phase B: 15 mM ammonium hydroxide in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B is used to elute the long-chain acyl-CoAs.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Precursor and Product Ions: These must be determined by direct infusion of a pure standard. For acyl-CoAs, a common fragmentation is the neutral loss of the phosphopantetheine group (507.1 m/z). The precursor ion would be the [M+H]+ of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Experimental workflow for the extraction and analysis of long-chain acyl-CoAs.

Conclusion

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a specialized fatty acyl-CoA likely involved in the metabolism of very-long-chain, branched-chain fatty acids. While direct experimental data on this specific molecule is scarce, its chemical properties and biological roles can be inferred from related compounds and established metabolic pathways. The analytical methods outlined provide a framework for its detection and quantification in biological systems, which is essential for advancing our understanding of lipid metabolism and its role in health and disease. Further research is needed to isolate and characterize this molecule to confirm its properties and elucidate its precise biological functions.

References

• 1. 3-hydroxytetracosanoyl-CoA | C45H82N7O18P3S | CID 25229585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 3. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Putative Role and Analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in the Yeast Metabolome

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is not a currently recognized metabolite within the known Saccharomyces cerevisiae metabolome. However, the enzymatic machinery for the synthesis of very-long-chain fatty acids (VLCFAs) and the potential for methyl-branching suggests its hypothetical existence. This technical guide provides a comprehensive framework for the investigation of this and other novel long-chain acyl-CoA species in yeast. We present a putative biosynthetic pathway, discuss potential biological roles, and offer detailed experimental protocols for the extraction, detection, and quantification of long-chain acyl-CoAs from yeast using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document is intended to serve as a valuable resource for researchers exploring the frontiers of yeast lipid metabolism and its potential applications in biotechnology and drug development.

Introduction

The yeast Saccharomyces cerevisiae is a powerful model organism for studying eukaryotic lipid metabolism due to its genetic tractability and the high conservation of metabolic pathways. While the yeast metabolome has been extensively characterized, the full diversity of lipid species, particularly modified very-long-chain acyl-CoAs, remains an area of active investigation. This guide focuses on the hypothetical metabolite, (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, providing a scientific and methodological foundation for its potential discovery and characterization in yeast.

Putative Biosynthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

The biosynthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in yeast would likely involve the well-established fatty acid elongation (FAE) system located in the endoplasmic reticulum, with the incorporation of a methyl group. The FAE cycle iteratively adds two-carbon units from malonyl-CoA to a growing acyl-CoA chain.

The key steps are proposed as follows:

• Initiation with a Methyl-Branched Primer: The synthesis would likely initiate from a short-chain methyl-branched fatty acyl-CoA or, more plausibly, a methyl group would be added to a long-chain unsaturated fatty acyl-CoA, which then serves as a primer for further elongation. While yeast does not endogenously produce large quantities of branched-chain fatty acids, heterologous expression of bacterial methyltransferases has been shown to produce 10-methyl branched fatty acids in yeast.

• Elongation Cycles: The methyl-branched acyl-CoA primer would undergo cycles of elongation. For a C24 fatty acid, multiple elongation cycles would be required. The enzymes involved are the fatty acid elongases (Elo1p, Elo2p, Elo3p), a 3-ketoacyl-CoA reductase (Ybr159w/Ifa38p), a 3-hydroxyacyl-CoA dehydratase (Phs1p), and a trans-2-enoyl-CoA reductase (Tsc13p).[1][2][3][4]

• Formation of the 3-Hydroxy Intermediate: The (S)-3-hydroxy configuration is a standard intermediate in the fatty acid elongation cycle, formed by the reduction of a 3-ketoacyl-CoA intermediate by the 3-ketoacyl-CoA reductase, Ybr159w.[1][4]

Below is a diagram illustrating the putative biosynthetic pathway.

Putative biosynthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in yeast.

Potential Biological Significance

Very-long-chain fatty acids are essential components of sphingolipids and are involved in various cellular processes, including membrane structure, cell signaling, and protein trafficking.[5][6] The introduction of a methyl branch and a hydroxyl group could further modulate the biophysical properties of membranes and the function of lipid-protein interactions. Potential roles could include:

• Membrane Fluidity and Organization: The methyl branch could alter membrane fluidity and the formation of lipid rafts.

• Signaling Pathways: As a precursor or a standalone molecule, it could participate in signaling cascades.

• Protein Modification: It could be incorporated into proteins via acylation, affecting their localization and function.

Methodologies for Investigation

A systematic approach is required to investigate the presence and quantity of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in yeast. This involves optimized yeast cultivation, robust extraction of long-chain acyl-CoAs, and sensitive detection by LC-MS/MS.

Experimental Workflow

The overall workflow for the analysis of the target molecule is depicted below.

Workflow for the analysis of long-chain acyl-CoAs from yeast.

Detailed Experimental Protocols

• Cultivation: Grow Saccharomyces cerevisiae strains in standard YPD medium or a defined synthetic medium to mid-log phase (OD600 ≈ 0.8-1.0).

• Harvesting: Rapidly harvest 10-50 OD600 units of cells by centrifugation at 3,000 x g for 5 minutes at 4°C.

• Quenching: Immediately resuspend the cell pellet in 1 mL of ice-cold 60% (v/v) methanol (B129727) to quench metabolic activity.

• Washing: Centrifuge at 3,000 x g for 1 minute at 4°C, discard the supernatant, and wash the pellet with 1 mL of cold phosphate-buffered saline (PBS).

• Storage: The cell pellet can be stored at -80°C until extraction.

This protocol is adapted from established methods for long-chain acyl-CoA extraction.[7]

• Homogenization: Resuspend the yeast cell pellet in 500 µL of ice-cold KH2PO4 buffer (100 mM, pH 4.9). Add an equal volume of acid-washed glass beads (425-600 µm). Homogenize using a bead beater for 3-5 cycles of 30 seconds with 1-minute intervals on ice.

• Solvent Addition: Add 500 µL of 2-propanol and vortex thoroughly.

• Extraction: Add 1 mL of acetonitrile, vortex for 2 minutes, and incubate on ice for 10 minutes.

• Phase Separation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a new tube. The supernatant contains the acyl-CoAs.

• Drying: Dry the extract under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase.

This protocol provides a general framework for LC-MS/MS analysis, which should be optimized for the specific instrument used.[8][9][10]

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium (B1175870) acetate.

  • Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from 5% B to 95% B over 15-20 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: For (S)-3-Hydroxy-23-methyltetracosanoyl-CoA (predicted m/z), a precursor ion corresponding to [M+H]+ would be selected. The product ions would likely result from the fragmentation of the CoA moiety. A characteristic neutral loss of 507 Da (phosphopantetheine) is often observed for acyl-CoAs.

  • Instrument Parameters: Optimize cone voltage, collision energy, and other instrument-specific parameters using a commercially available long-chain acyl-CoA standard.

Data Presentation

While no quantitative data for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in yeast currently exists, any future findings should be presented in a clear, tabular format. Below is a template table for presenting quantitative LC-MS/MS data for various long-chain acyl-CoAs in different yeast strains or under different growth conditions.

Acyl-CoA Species	Predicted [M+H]+	MRM Transition (Precursor -> Product)	Retention Time (min)	Abundance in Strain A (pmol/mg protein)	Abundance in Strain B (pmol/mg protein)
Palmitoyl-CoA (C16:0)	1004.3	1004.3 -> 497.3	TBD	Value ± SD	Value ± SD
Stearoyl-CoA (C18:0)	1032.4	1032.4 -> 525.4	TBD	Value ± SD	Value ± SD
3-Hydroxytetracosanoyl-CoA	1134.5	1134.5 -> 627.5	TBD	Value ± SD	Value ± SD
(S)-3-Hydroxy-23-methyltetracosanoyl-CoA	1148.5	1148.5 -> 641.5 (Predicted)	TBD	Value ± SD	Value ± SD

TBD: To be determined experimentally. SD: Standard Deviation.

Conclusion

The investigation of novel lipid species such as (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in the yeast metabolome holds significant potential for advancing our understanding of lipid metabolism and its regulation. Although its existence is currently hypothetical, the technical framework provided in this guide offers a robust starting point for its discovery and characterization. The detailed protocols for extraction and LC-MS/MS analysis are broadly applicable to the study of other long-chain acyl-CoAs, empowering researchers to explore the uncharted territories of the yeast lipidome. Such discoveries could unveil new metabolic pathways, regulatory mechanisms, and opportunities for metabolic engineering and drug development.

References

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. academic.oup.com [academic.oup.com]
• 3. A link between very long chain fatty acid elongation and mating-specific yeast cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IFA38 | SGD [yeastgenome.org]
• 5. academic.oup.com [academic.oup.com]
• 6. The role of very long chain fatty acids in yeast physiology and human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Physiological Concentration of Long-Chain Fatty Acyl-CoA Esters: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physiological concentrations of long-chain fatty acyl-CoA esters (LC-CoA), their measurement, and their critical roles in cellular signaling. LC-CoAs are pivotal metabolic intermediates and signaling molecules, and understanding their dynamics is essential for research in metabolism, drug development, and various associated diseases.

Quantitative Data on Long-Chain Fatty Acyl-CoA Ester Concentrations

The physiological concentrations of LC-CoAs vary significantly depending on the tissue, subcellular compartment, and the metabolic state of the organism (e.g., fed vs. fasted). The following tables summarize available quantitative data to provide a comparative overview.

Table 1: Total Long-Chain Acyl-CoA Concentrations in Various Rat Tissues

Tissue	Physiological State	Total LC-CoA Concentration (nmol/g wet weight)	Reference
Liver	Fed	~50-100
Starved (24h)	~100-150	[1][2]
Heart	Fed	14.51 ± 2.11	[3]
Skeletal Muscle (Red)	Fed	4.35 ± 0.71	[3]
Exercised	8.71 ± 0.42 (C16:0), 9.03 ± 0.93 (C18:2), 14.82 ± 1.20 (C18:1)	[4]
Brown Adipose Tissue	Control (22°C)	0.092 ± 0.017 (nmol/mg protein)	[5]
Cold-acclimated (10 days at 5°C)	0.328 ± 0.020 (nmol/mg protein)	[5]

Table 2: Subcellular Concentrations of Long-Chain Acyl-CoA Esters

Cellular Compartment	Tissue/Cell Type	Species	Concentration	Reference
Cytosol	General	Unbound LC-CoA	Low nanomolar range (<5 nM during fatty acid synthesis)	[6]
Mitochondria	Liver (Fed Rat)	Acetyl-CoA	~0.2-0.6 mM	[7]
Mitochondria	Brown Adipose Tissue (Control)	Total LC-CoA	92 ± 17 pmol/mg protein	[5]
Mitochondria	Brown Adipose Tissue (Cold-acclimated)	Total LC-CoA	328 ± 20 pmol/mg protein	[5]
Nucleus	KPC cells	Propionyl-CoA	Enriched compared to cytosol	[8]

Table 3: Concentrations of Individual Long-Chain Acyl-CoA Species in Rat Heart and Skeletal Muscle

Acyl-CoA Species	Heart (nmol/g wet weight)	Skeletal Muscle (nmol/g wet weight)	Reference
Myristoleoyl-CoA (14:1)	Major Peak	-	[3]
Palmitoyl-CoA (16:0)	Major Peak	Major Peak	[3]
Stearoyl-CoA (18:0)	Major Peak	-	[3]
Oleoyl-CoA (18:1)	Major Peak	Major Peak	[3]
Linoleoyl-CoA (18:2)	Major Peak	Major Peak	[3]

Experimental Protocols

Accurate quantification of LC-CoAs requires meticulous sample handling and robust analytical methods due to their low abundance and instability.

Subcellular Fractionation for Acyl-CoA Analysis

This protocol describes the separation of cytosolic, mitochondrial, and nuclear fractions from cultured cells.

Materials:

• Homogenization buffer (e.g., 250 mM sucrose, 10 mM HEPES, pH 7.4, with protease inhibitors)

• Differential centrifugation equipment

• Dounce homogenizer

Procedure:

• Harvest cultured cells and wash with ice-cold PBS.

• Resuspend the cell pellet in hypotonic buffer and incubate on ice to swell the cells.

• Homogenize the cells using a Dounce homogenizer with a loose pestle.

• Centrifuge the homogenate at a low speed (e.g., 800 x g) to pellet the nuclei.

• Collect the supernatant and centrifuge at a higher speed (e.g., 10,000 x g) to pellet the mitochondria.

• The resulting supernatant is the cytosolic fraction.

• Wash the nuclear and mitochondrial pellets with appropriate buffers to minimize cross-contamination.

Extraction of Long-Chain Acyl-CoA Esters from Tissues and Isolated Mitochondria

This protocol is designed for the efficient extraction of LC-CoAs for subsequent analysis.

Materials:

• Acetonitrile/Methanol/Water (2:2:1, v/v/v), pre-cooled to -20°C

• Internal standards (e.g., C17:0-CoA)

• Tissue homogenizer

• Centrifuge

Procedure:

• Freeze-clamp tissue samples in liquid nitrogen immediately after collection to halt metabolic activity.

• Grind the frozen tissue to a fine powder under liquid nitrogen.

• Add the powdered tissue or isolated mitochondrial pellet to a 20-fold excess of the pre-cooled extraction solvent containing internal standards.

• Homogenize the sample thoroughly.

• Incubate the homogenate on ice for 30 minutes with occasional vortexing.

• Centrifuge at high speed (e.g., 14,000 x g) at 4°C for 15 minutes.

• Collect the supernatant containing the acyl-CoAs for analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of individual LC-CoA species.

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Reversed-phase C18 column

• Tandem mass spectrometer (e.g., triple quadrupole)

Typical LC-MS/MS Parameters:

• Mobile Phase A: Water with an ion-pairing agent (e.g., 0.1% formic acid or heptafluorobutyric acid)

• Mobile Phase B: Acetonitrile/Methanol with the same ion-pairing agent

• Gradient: A suitable gradient from a low to a high percentage of mobile phase B to elute the acyl-CoAs based on their chain length and saturation.

• Ionization Mode: Positive electrospray ionization (ESI+)

• MS/MS Analysis: Multiple Reaction Monitoring (MRM) mode, using specific precursor-to-product ion transitions for each acyl-CoA species and the internal standard.

Signaling Pathways Involving Long-Chain Fatty Acyl-CoA Esters

LC-CoAs are not merely metabolic intermediates but also act as crucial signaling molecules that regulate key enzymes and transcription factors involved in lipid and glucose metabolism.

Regulation of Fatty Acid Oxidation via CPT1 and ACC

Long-chain fatty acyl-CoAs play a central role in a feedback loop that governs their own oxidation in the mitochondria. This process is tightly regulated by the interplay between Acetyl-CoA Carboxylase (ACC) and Carnitine Palmitoyltransferase 1 (CPT1).[9][10][11][12]

Regulation of Fatty Acid Oxidation by LC-CoA.

Activation of Peroxisome Proliferator-Activated Receptor Alpha (PPARα)

Long-chain fatty acyl-CoAs, or their derivatives, act as ligands for the nuclear receptor PPARα, a master regulator of lipid metabolism.[13][14][15][16] Upon activation, PPARα forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, leading to their transcription.

PPARα Signaling Pathway.

Experimental Workflow for LC-CoA Quantification

The following diagram illustrates a typical workflow for the quantification of long-chain fatty acyl-CoA esters from biological samples.

References

• 1. Effect of long-chain fatty acyl-CoA on mitochondrial and cytosolic ATP/ADP ratios in the intact liver cell - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of long-chain fatty acyl-CoA on mitochondrial and cytosolic ATP/ADP ratios in the intact liver cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of individual long-chain fatty acyl-CoA esters in heart and skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Corresponding increase in long-chain acyl-CoA and acylcarnitine after exercise in muscle from VLCAD mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Increase in mitochondrial content of long-chain acyl-CoA in brown adipose tissue during cold-acclimation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Distribution of metabolites between the cytosolic and mitochondrial compartments of hepatocytes isolated from fed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. benchchem.com [benchchem.com]
• 10. Malonyl coenzyme A and the regulation of functional carnitine palmitoyltransferase-1 activity and fat oxidation in human skeletal muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Malonyl CoA as a metabolic switch and a regulator of insulin sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Expression of genes regulating malonyl-CoA in human skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Coactivators in PPAR-Regulated Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Reactome | Regulation of lipid metabolism by PPARalpha [reactome.org]
• 15. academic.oup.com [academic.oup.com]
• 16. Reactome | Fatty acid ligands activate PPARA [reactome.org]

Protocols & Analytical Methods

Application Note: A Robust LC-MS/MS Method for the Quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, a very-long-chain fatty acyl-CoA (VLCFA-CoA), in biological matrices. Accurate measurement of VLCFA-CoAs is crucial for investigating the diagnosis and underlying mechanisms of various metabolic disorders. The protocol herein provides a comprehensive workflow, from sample preparation to data acquisition and analysis, designed for applications in metabolic research and drug development. This method is based on established principles for the analysis of long-chain acyl-CoAs, adapted for the specific properties of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Introduction

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a key intermediate in the β-oxidation of very-long-chain fatty acids (VLCFAs). The metabolism of these fatty acids is a critical cellular process, and enzymatic deficiencies can lead to severe metabolic diseases. Consequently, the ability to accurately quantify the levels of this and related analytes is essential for diagnosing these conditions and for the development of effective therapeutic interventions. LC-MS/MS stands as the gold standard for the quantification of endogenous metabolites like acyl-CoAs due to its high selectivity and sensitivity.[1][2][3] This document provides a detailed protocol for the analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Experimental Workflow

Caption: Experimental workflow for the quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Experimental Protocols

Sample Preparation (Adapted from established methods for acyl-CoA extraction[2][4][5])

• Homogenization and Protein Precipitation:

  • Weigh approximately 50-100 mg of frozen tissue or cell pellet.

  • Homogenize the sample in 1 mL of ice-cold 2:1 (v/v) methanol (B129727):water containing an appropriate internal standard (e.g., C17-CoA).[1]

  • To precipitate proteins, add 500 µL of ice-cold 10% (w/v) trichloroacetic acid.

  • Vortex thoroughly and incubate on ice for 15 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Collect the supernatant for further processing.

• Solid-Phase Extraction (SPE) for Purification and Concentration:

  • Condition a C18 SPE cartridge with 3 mL of methanol, followed by 3 mL of water.

  • Load the supernatant from the protein precipitation step onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar impurities.

  • Elute the acyl-CoAs with 2 mL of methanol.

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Hydroxide in Water
Mobile Phase B	10 mM Ammonium Hydroxide in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	0-1 min: 20% B; 1-10 min: 20-95% B; 10-12 min: 95% B; 12-12.1 min: 95-20% B; 12.1-15 min: 20% B
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

MRM Transitions:

The precursor and product ions for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA must be determined empirically by direct infusion of a synthesized standard. However, based on the structure and common fragmentation patterns of long-chain acyl-CoAs, which often involve a neutral loss of the CoA moiety (507 Da), the transitions can be predicted as follows[2][3][4].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
(S)-3-Hydroxy-23-methyltetracosanoyl-CoA	[M+H]⁺	[M+H-507]⁺	100	To be optimized	To be optimized
C17-CoA (Internal Standard)	992.5	485.3	100	40	35

Note: The exact m/z values for the target analyte need to be determined experimentally.

Data Presentation

The following tables provide an example of how to present quantitative data. Researchers should replace this with their own experimental results.

Table 1: Calibration Curve for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

Concentration (nM)	Peak Area Ratio (Analyte/IS)	Accuracy (%)	Precision (%RSD)
1	0.012	105.3	4.2
5	0.058	98.7	3.5
10	0.115	101.2	2.8
50	0.592	99.5	1.9
100	1.189	100.8	1.5
500	5.991	102.1	2.1
1000	11.954	99.8	1.7

Table 2: Quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in Biological Samples

Sample ID	Biological Matrix	Concentration (pmol/mg protein)	Standard Deviation
Control 1	Mouse Liver	2.15	0.21
Control 2	Mouse Liver	2.31	0.25
Control 3	Mouse Liver	2.24	0.19
Treated 1	Mouse Liver	5.87	0.45
Treated 2	Mouse Liver	6.12	0.51
Treated 3	Mouse Liver	5.98	0.48

Signaling Pathway Context

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is an intermediate in the peroxisomal β-oxidation pathway for very-long-chain fatty acids. This pathway is essential for the breakdown of fatty acids that are too long to be metabolized by the mitochondria.

Caption: Generalized pathway of very-long-chain fatty acid β-oxidation.

Conclusion

The LC-MS/MS method described in this application note provides a robust and sensitive approach for the quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. This protocol can be readily adapted for various biological matrices and is suitable for high-throughput analysis. The accurate measurement of this and other VLCFA-CoAs will aid in the elucidation of metabolic pathways and the development of novel therapeutics for metabolic disorders.

References

• 1. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: Targeted Lipidomics Assay for 3-Hydroxy Fatty Acids

Introduction

3-Hydroxy fatty acids (3-OH-FAs) are a class of lipids with significant biological and clinical relevance. They are key intermediates in the mitochondrial β-oxidation of fatty acids, and their accumulation in tissues and bodily fluids can be indicative of inherited metabolic disorders.[1][2] Specifically, defects in long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) and medium/short-chain 3-hydroxyacyl-CoA dehydrogenase (M/SCHAD) lead to characteristic profiles of 3-OH-FA accumulation.[2][3] Furthermore, 3-OH-FAs are integral structural components of lipopolysaccharides (LPS), also known as endotoxins, in the outer membrane of Gram-negative bacteria.[2][4] Therefore, the accurate and sensitive quantification of 3-OH-FAs is crucial for diagnosing metabolic diseases, detecting bacterial endotoxins, and advancing research in drug development and life sciences.[4]

This application note provides a comprehensive workflow for the targeted quantitative analysis of 3-OH-FAs in various biological matrices, such as plasma, serum, and cell culture media.[1] The protocols described herein utilize stable isotope dilution coupled with mass spectrometry for high accuracy and precision.[5] Methodologies for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are presented, offering flexibility depending on available instrumentation and analytical requirements.[2][6]

Biological Significance and Pathways

Mitochondrial Fatty Acid β-Oxidation

3-OH-FAs are obligate intermediates in the mitochondrial pathway for breaking down fatty acids to produce energy.[1] The third step of this cyclical pathway is catalyzed by hydroxyacyl-CoA dehydrogenases.[1] Genetic deficiencies in these enzymes disrupt the cycle, leading to the accumulation of specific 3-OH-FA species, which can have pathological consequences, such as cardiomyopathy, by impairing mitochondrial energy homeostasis.[3][7]

Mitochondrial fatty acid β-oxidation pathway.

Analytical Workflow

The targeted lipidomics analysis of 3-OH-FAs follows a multi-step process designed to ensure accurate quantification from complex biological samples. The general workflow includes sample preparation with internal standards, lipid extraction, derivatization to enhance analytical sensitivity and chromatographic performance, and finally, detection by mass spectrometry.[2]

General experimental workflow for 3-OH-FA analysis.

Experimental Protocols

The following protocols provide detailed procedures for the quantification of 3-OH-FAs from serum or plasma.

1. Materials and Reagents

• Solvents: Ethyl acetate (B1210297), Hexane, Methanol (all LC-MS or GC grade).

• Reagents: 6 M Hydrochloric Acid (HCl), 10 M Sodium Hydroxide (NaOH), N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane (BSTFA + 1% TMCS).[4]

• Standards: Authentic standards of 3-OH-FAs (C6-C18) and corresponding stable isotope-labeled internal standards (e.g., ¹³C₂-labeled).[3][5]

2. Sample Preparation and Lipid Extraction

This protocol allows for the measurement of both free 3-OH-FAs and the total amount after release from complex lipids via hydrolysis.[5]

• Aliquoting: Pipette 500 µL of serum or plasma into two separate glass tubes. One tube is for "free" analysis, and the other is for "total" analysis.

• Hydrolysis (Total 3-OH-FAs): To the "total" sample tube, add 500 µL of 10 M NaOH. Vortex and incubate at 37°C for 30 minutes to hydrolyze ester bonds.[5]

• Internal Standard Spiking: Add a known amount (e.g., 10 µL of a 500 µM mixture) of the stable isotope-labeled internal standards to all tubes (both "free" and "total").[5]

• Acidification:

  • To the "free" (unhydrolyzed) samples, add 125 µL of 6 M HCl.[5]

  • To the "total" (hydrolyzed) samples, add 2 mL of 6 M HCl to neutralize the NaOH and acidify the sample.[5]

• Extraction: Add 3 mL of ethyl acetate to each tube. Vortex vigorously for 1 minute, then centrifuge at 2000 x g for 5 minutes to separate the phases.

• Collection: Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Re-extraction: Repeat the extraction (steps 5-6) on the remaining aqueous layer with another 3 mL of ethyl acetate and pool the organic extracts.[5]

• Drying: Evaporate the pooled extracts to complete dryness under a gentle stream of nitrogen at 37°C.[5]

3. Derivatization (for GC-MS Analysis)

To improve volatility and chromatographic properties for GC-MS, the carboxyl and hydroxyl groups of the 3-OH-FAs are derivatized. Silylation is a common and effective one-step method.[4]

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS to the dried lipid extract.[4][5]

• Reaction: Cap the vial tightly and heat at 80°C for 60 minutes.[4][5]

• Cooling: Allow the vial to cool to room temperature. The sample is now ready for GC-MS injection.

Derivatization of 3-OH-FAs via silylation.

4. GC-MS Analysis Protocol

• System: Agilent 5890 series II system (or equivalent) with a mass selective detector.[5]

• Column: HP-5MS capillary column (or similar 5% phenyl-methylpolysiloxane column).[5]

• Injection: Inject 1 µL of the derivatized sample.[5]

• Oven Program:

  • Initial temperature: 80°C, hold for 5 minutes.[5]

  • Ramp 1: Increase at 3.8°C/min to 200°C.[5]

  • Ramp 2: Increase at 15°C/min to 290°C, hold for 6 minutes.[5]

• MS Detection: Operate in Selected Ion Monitoring (SIM) mode.[5] Monitor the characteristic ions for each native 3-OH-FA and its corresponding stable isotope internal standard.[5]

5. LC-MS/MS Analysis Protocol

LC-MS/MS offers an alternative that may not require derivatization, although derivatization can still be used to improve ionization efficiency.[4][6]

• System: UPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., QTRAP or QToF).[8]

• Column: A reverse-phase column such as a Kinetex C18 (1.7 µm, 2.1 × 150 mm).[8]

• Mobile Phase: A gradient of water and acetonitrile/methanol, often with a modifier like formic acid or ammonium (B1175870) acetate to improve ionization.

• MS Detection: Operate in negative electrospray ionization (ESI) mode using Multiple Reaction Monitoring (MRM).[9] Specific precursor-to-product ion transitions are monitored for each analyte and internal standard.

Data Presentation and Quantification

Quantification is achieved by calculating the ratio of the peak area of the endogenous 3-OH-FA to the peak area of its corresponding stable isotope-labeled internal standard.[5] A calibration curve is generated using known concentrations of authentic standards to determine the absolute concentration in the sample.[5]

Table 1: Example GC-MS Ions for Monitoring TMS-Derivatized 3-OH-FAs. This table lists characteristic mass-to-charge ratio (m/z) ions used for quantification in SIM mode. The [M-CH₃]⁺ ion is a prominent fragment.[5]

3-Hydroxy Fatty Acid	Abbreviation	Native Analyte Ion (m/z)	Stable Isotope Std. Ion (m/z)
3-Hydroxyhexanoic Acid	3-OH-C6:0	291	293
3-Hydroxyoctanoic Acid	3-OH-C8:0	319	321
3-Hydroxydecanoic Acid	3-OH-C10:0	347	349
3-Hydroxydodecanoic Acid	3-OH-C12:0	375	377
3-Hydroxytetradecanoic Acid	3-OH-C14:0	403	405
3-Hydroxyhexadecanoic Acid	3-OH-C16:0	431	433
3-Hydroxyoctadecanoic Acid	3-OH-C18:0	459	461
Data derived from common fragmentation patterns of TMS-derivatized 3-hydroxy fatty acids.[5]

Table 2: Example Quantitative Data in Plasma (Hypothetical). This table illustrates the typical changes in 3-OH-FA concentrations observed in a patient with LCHAD deficiency compared to a healthy control.

Analyte	Control Plasma (µmol/L)	LCHAD Deficient Plasma (µmol/L)
3-OH-C10:0	0.15 ± 0.04	0.85 ± 0.21
3-OH-C12:0	0.11 ± 0.03	1.20 ± 0.35
3-OH-C14:0	0.25 ± 0.07	15.6 ± 4.2
3-OH-C16:0	0.30 ± 0.09	5.4 ± 1.8
3-OH-C18:0	0.28 ± 0.08	2.1 ± 0.7
Values are presented as mean ± standard deviation and are for illustrative purposes only.

The targeted lipidomics methods described provide a robust and sensitive framework for the quantification of 3-hydroxy fatty acids in biological samples. The choice between GC-MS and LC-MS/MS will depend on laboratory resources and specific research questions. Proper implementation of these protocols, including the use of stable isotope internal standards and careful sample handling, is essential for obtaining high-quality, reproducible data. This analytical capability is vital for researchers and clinicians investigating metabolic diseases, bacterial infections, and the broader roles of these lipids in health and disease.[3][10]

References

• 1. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lipidmaps.org [lipidmaps.org]
• 6. A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk [mdpi.com]
• 7. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sciex.com [sciex.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Long-Chain Acyl-CoAs from Tissue Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Long-chain acyl-Coenzyme A (LC-CoA) molecules are pivotal intermediates in cellular metabolism, playing critical roles in energy production through β-oxidation, lipid biosynthesis, and cellular signaling. The accurate quantification of LCoAs in tissue samples is essential for understanding metabolic regulation in both physiological and pathological states, including metabolic diseases, cardiovascular conditions, and cancer. However, the inherent instability and low abundance of these molecules present significant analytical challenges.

These application notes provide a detailed, validated protocol for the efficient extraction of LCoAs from tissue samples, optimized for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol emphasizes rapid quenching of enzymatic activity and robust purification to ensure high recovery and reproducibility.

Metabolic Significance of Long-Chain Acyl-CoAs

Long-chain acyl-CoAs are central to fatty acid metabolism. They are the activated form of long-chain fatty acids, primed for catabolic or anabolic pathways. The mitochondrial β-oxidation pathway is a primary route for energy production from fatty acids, where LCoAs are sequentially broken down to produce acetyl-CoA, NADH, and FADH2. These products then fuel the citric acid cycle and oxidative phosphorylation to generate ATP.

Caption: Mitochondrial β-Oxidation Pathway for Long-Chain Fatty Acids.

Experimental Protocols

This section details the necessary materials and step-by-step procedures for the extraction of long-chain acyl-CoAs from tissue samples. It is critical to perform all steps on ice or at 4°C to minimize enzymatic degradation.

Protocol 1: Solid-Phase Extraction (SPE) Method

This protocol is adapted from several validated methods and is suitable for a broad range of tissue types.[1]

Materials:

• Frozen tissue (~50-100 mg)

• Liquid nitrogen

• Homogenization Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9

• Extraction Solvent: Acetonitrile (ACN) and 2-Propanol

• Internal Standard (IS): e.g., Heptadecanoyl-CoA (C17:0-CoA)

• Weak anion exchange solid-phase extraction (SPE) columns

• SPE manifold

• Methanol

• Deionized water

• 2% Formic acid in water

• 5% Ammonium (B1175870) hydroxide (B78521) in water

• Nitrogen evaporator or vacuum concentrator

• Reconstitution Solution: 50% Methanol in water

Procedure:

• Tissue Preparation and Homogenization:

  • Immediately freeze-clamp tissue in liquid nitrogen upon collection.

  • In a pre-chilled mortar, grind the frozen tissue to a fine powder under liquid nitrogen.

  • Transfer approximately 50-100 mg of the frozen powder to a pre-chilled glass homogenizer.

  • Add 1 mL of ice-cold Homogenization Buffer containing the internal standard.

  • Homogenize the tissue on ice for 30-60 seconds.

  • Add 1 mL of a 3:1 (v/v) mixture of Acetonitrile and 2-Propanol to the homogenate and homogenize again for 30-60 seconds.[1]

• Extraction:

  • Transfer the homogenate to a microcentrifuge tube.

  • Vortex vigorously for 2 minutes, then sonicate for 3 minutes in an ice-water bath.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant into a new tube.

• Solid-Phase Extraction (SPE):

  • Condition the SPE column by passing 3 mL of methanol, followed by 3 mL of deionized water.

  • Load the supernatant onto the conditioned SPE column.

  • Wash the column with 3 mL of deionized water to remove unbound impurities.

  • Wash the column with 3 mL of 2% formic acid in water.

  • Elute the long-chain acyl-CoAs with 2 mL of 5% ammonium hydroxide in water into a clean collection tube.

• Sample Concentration and Reconstitution:

  • Dry the eluate under a gentle stream of nitrogen at room temperature or using a vacuum concentrator.

  • Reconstitute the dried extract in 100 µL of Reconstitution Solution for LC-MS/MS analysis.

Caption: Workflow for the Extraction of Long-Chain Acyl-CoAs from Tissue.

Data Presentation

The recovery and concentration of long-chain acyl-CoAs can vary depending on the tissue type and the specific acyl-CoA species. The following tables summarize representative quantitative data from published literature.

Table 1: Recovery of Long-Chain Acyl-CoAs Using SPE Method

Acyl-CoA Species	Average Recovery (%)	Tissue Source	Reference
Palmitoyl-CoA (C16:0)	75 ± 5	Rat Liver	[1]
Oleoyl-CoA (C18:1)	72 ± 6	Rat Heart	[1]
Stearoyl-CoA (C18:0)	78 ± 4	Rat Muscle	[1]
Arachidonoyl-CoA (C20:4)	68 ± 7	Rat Kidney	[1]

Recovery was determined by comparing the amount of a known quantity of spiked internal standard recovered after the extraction process to the initial amount spiked.

Table 2: Typical Concentrations of Long-Chain Acyl-CoAs in Various Rat Tissues

Tissue	Total Long-Chain Acyl-CoA (nmol/g wet weight)	Predominant Species	Reference
Heart	14.51 ± 2.11	C16:0, C18:1, C18:2	[1]
Liver	25 - 60	C16:0, C18:1, C18:2	[2]
Skeletal Muscle	4.35 ± 0.71	C16:0, C18:1, C18:2	[1]
Kidney	8.5 ± 1.2	C16:0, C18:1, C20:4	[1]

LC-MS/MS Analysis Parameters

The following are general parameters for the analysis of long-chain acyl-CoAs by LC-MS/MS.[3][4] Instrument-specific optimization is recommended.

Table 3: Recommended LC-MS/MS Parameters

Parameter	Specification
LC Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 6.8
Mobile Phase B	Acetonitrile
Gradient	20% B to 95% B over 15 minutes
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion	[M+H]+
Product Ion	Neutral loss of 507 Da (phosphoadenosine diphosphate)

Conclusion

This application note provides a comprehensive and validated protocol for the extraction of long-chain acyl-CoAs from tissue samples. By employing rapid sample processing, efficient extraction, and robust purification, this method yields high-quality samples suitable for sensitive and reproducible quantification by LC-MS/MS. The provided data and diagrams offer a valuable resource for researchers investigating the role of long-chain acyl-CoAs in metabolic health and disease.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity GC-MS Analysis of 3-Hydroxy Fatty Acid Methyl Esters for Clinical and Research Applications

Introduction

3-Hydroxy fatty acids (3-OH-FAs) are a class of lipids that serve as critical intermediates in mitochondrial fatty acid β-oxidation and are integral components of lipopolysaccharides (LPS) in Gram-negative bacteria.[1][2][3] Consequently, the accurate and sensitive quantification of 3-OH-FAs in biological matrices is of significant interest for researchers, scientists, and drug development professionals. Elevated levels of specific 3-OH-FAs can serve as important biomarkers for inherited metabolic disorders, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) and medium/short-chain 3-hydroxyacyl-CoA dehydrogenase (M/SCHAD) deficiencies.[3][4] Furthermore, as components of endotoxins, their detection is crucial in fields ranging from immunology to environmental monitoring.[5]

Gas chromatography-mass spectrometry (GC-MS) offers a robust and highly sensitive platform for the analysis of 3-OH-FAs. However, due to their low volatility, a derivatization step is necessary to convert them into more volatile and thermally stable compounds.[6] This application note provides a detailed protocol for the analysis of 3-hydroxy fatty acid methyl esters (3-OH-FAMEs) by GC-MS, including sample preparation, derivatization, and analytical conditions.

Experimental Workflow Overview

The general workflow for the analysis of 3-OH-FAMEs from biological samples involves several key steps: sample preparation, including extraction and derivatization, followed by GC-MS analysis and data processing.[3]

Caption: General experimental workflow for the GC-MS analysis of 3-OH-FAMEs.

Fatty Acid β-Oxidation Pathway

3-Hydroxy fatty acids are key intermediates in the mitochondrial fatty acid β-oxidation spiral, a catabolic process that breaks down fatty acids to produce energy.[1][2]

Caption: Simplified diagram of the fatty acid β-oxidation pathway.

Detailed Protocols

Protocol 1: Extraction and Derivatization of 3-Hydroxy Fatty Acids from Serum/Plasma

This protocol describes the extraction of total 3-hydroxy fatty acids from serum or plasma, followed by derivatization to their methyl esters.

Materials:

• Serum or plasma sample

• Stable isotope-labeled internal standards (e.g., 1,2-¹³C-labeled 3-hydroxy fatty acids)[4]

• 10 M Sodium Hydroxide (NaOH)

• 6 M Hydrochloric Acid (HCl)

• Ethyl acetate

• Nitrogen gas

• 14% Boron trifluoride (BF₃) in methanol[6]

• Hexane (B92381)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Sample Preparation: To 500 µL of serum or plasma in a glass tube, add the appropriate stable isotope internal standards.[7]

• Hydrolysis (for total 3-OH-FAs): Add 500 µL of 10 M NaOH. Cap the tube and heat at 80°C for 30 minutes to hydrolyze esterified fatty acids.[7] For free 3-OH-FAs, this step is omitted.

• Acidification: After cooling, acidify the sample by adding 2 mL of 6 M HCl.[7]

• Lipid Extraction: Extract the lipids by adding 3 mL of ethyl acetate, vortexing thoroughly, and centrifuging to separate the phases. Repeat the extraction twice and pool the organic layers.[7]

• Drying: Evaporate the pooled organic extracts to complete dryness under a gentle stream of nitrogen at 37°C.[7]

• Derivatization to Methyl Esters: Add 1 mL of 14% BF₃ in methanol (B129727) to the dried extract.[6] Cap the vial tightly and heat at 60°C for 60 minutes.[6]

• Extraction of 3-OH-FAMEs: After cooling, add 1 mL of water and 1 mL of hexane. Vortex thoroughly.[6]

• Phase Separation: Centrifuge to separate the phases and carefully transfer the upper hexane layer to a clean vial.

• Washing: Wash the hexane extract with 1 mL of saturated NaCl solution.

• Drying: Pass the final hexane extract through a small column of anhydrous Na₂SO₄ to remove any residual water.

• Final Preparation: Evaporate the solvent to the desired final volume and transfer to a GC vial for analysis.

Protocol 2: GC-MS Analysis of 3-OH-FAMEs

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 5890 series II system or equivalent[7]

• Mass Spectrometer: Mass selective detector

• Column: HP-5MS capillary column (or equivalent 5% phenyl-methylpolysiloxane)[7]

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 5 minutes[7]

  • Ramp 1: 3.8°C/min to 200°C[7]

  • Ramp 2: 15°C/min to 290°C, hold for 6 minutes[7]

• MS Interface Temperature: 280°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification[4][7]

Quantitative Data

Quantification is typically performed using stable isotope dilution gas chromatography-mass spectrometry.[4] The abundance of the native compound is compared to that of a known concentration of a stable isotope-labeled internal standard.[7]

Table 1: Selected Ions for SIM Analysis of 3-OH-FAMEs (as TMS derivatives)

3-Hydroxy Fatty Acid Chain Length	Characteristic Ion (m/z) for Unlabeled Analyte	Characteristic Ion (m/z) for Labeled Internal Standard
C6	233	235
C8	233	235
C10	233	235
C12	233	235
C14	233	235
C16	233	235
C18	233	235
Note: The characteristic fragment ion at m/z 233 corresponds to the trimethylsilyl (B98337) (TMS) derivative of the 3-hydroxy fragment. This table is based on a silylation derivatization method, but similar principles apply for FAME analysis with different characteristic ions.[7]

Table 2: Assay Precision

Concentration Level	Coefficient of Variation (CV)
30 µmol/L	1.0–10.5%
0.3 µmol/L	3.3–13.3%
Data from a quantitative assay for 3-hydroxy fatty acids of chain lengths C6 to C18.[7]

Conclusion

The GC-MS method detailed in this application note provides a sensitive and reliable approach for the quantification of 3-hydroxy fatty acid methyl esters in biological samples. The use of stable isotope-labeled internal standards and selected ion monitoring ensures high accuracy and precision, making this technique highly suitable for clinical diagnostics, metabolic research, and drug development. The protocols provided can be adapted for various research needs, contributing to a better understanding of the roles of 3-hydroxy fatty acids in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. lipidmaps.org [lipidmaps.org]

Application Notes and Protocols for the Stable Isotope Dilution Assay of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA) that is a putative intermediate in peroxisomal β-oxidation of branched-chain fatty acids. Accurate quantification of this and other related acyl-CoAs is crucial for studying metabolic disorders, understanding cellular lipid metabolism, and for the development of targeted therapeutics.[1][2][3][4][5] Due to their low endogenous abundance and inherent instability, the analysis of VLCFA-CoAs presents significant analytical challenges.[2][6][7]

This document provides a detailed application note and protocol for the development of a sensitive and specific stable isotope dilution assay for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method described herein is intended to be a comprehensive guide for researchers, covering the synthesis of a custom internal standard, sample preparation from biological matrices, and the analytical procedure.

Principle of the Assay

The quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is based on the principle of stable isotope dilution mass spectrometry. A known amount of a stable isotope-labeled analogue of the target analyte, in this case, (S)-3-Hydroxy-23-methyltetracosanoyl-CoA-d4, is added to the biological sample as an internal standard at the beginning of the sample preparation process. This internal standard behaves identically to the endogenous analyte throughout extraction, purification, and ionization, thus correcting for any sample loss or matrix effects. The analyte and the internal standard are then separated by liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The concentration of the endogenous analyte is determined by comparing the ratio of the signal intensity of the analyte to that of the internal standard with a calibration curve.[6][7]

Experimental Protocols

Protocol 1: Synthesis of Isotopically Labeled Internal Standard ((S)-3-Hydroxy-23-methyltetracosanoyl-CoA-d4)

The synthesis of a stable isotope-labeled internal standard is a critical first step as these are not typically commercially available for novel or rare metabolites.[6][7] A plausible synthetic approach involves the synthesis of the deuterated fatty acid followed by its coupling to Coenzyme A.

Part A: Synthesis of (S)-3-Hydroxy-23-methyltetracosanoic acid-d4

A multi-step organic synthesis approach can be employed. One possible route involves the asymmetric synthesis of a chiral building block followed by chain elongation. Deuterium (B1214612) labels can be introduced at a position remote from the chiral center and hydroxyl group to minimize any potential isotope effects on chromatographic behavior or ionization efficiency.

• Step 1: Synthesis of a Deuterated Alkyl Bromide. A commercially available shorter-chain deuterated starting material, for example, a deuterated Grignard reagent, can be coupled with a suitable bromo-ester to introduce the deuterium labels.

• Step 2: Chain Elongation. The deuterated fragment can be further elongated using standard organic chemistry techniques such as Wittig reactions or Grignard couplings to achieve the desired C25 backbone.

• Step 3: Introduction of the Hydroxyl Group. The 3-hydroxy group can be introduced stereoselectively using methods like asymmetric hydrogenation of a β-keto ester or through the use of a chiral auxiliary.

• Step 4: Purification and Characterization. The final deuterated fatty acid should be purified by chromatography and its structure and isotopic enrichment confirmed by Nuclear Magnetic Resonance (NMR) and high-resolution mass spectrometry.

Part B: Coupling of (S)-3-Hydroxy-23-methyltetracosanoic acid-d4 to Coenzyme A

• Activation of the Fatty Acid: The carboxylic acid of the deuterated fatty acid is first activated. A common method is to convert it to its N-hydroxysuccinimide (NHS) ester.[8]

• Thioesterification: The activated deuterated fatty acid is then reacted with the free thiol of Coenzyme A in a slightly alkaline buffer (e.g., sodium bicarbonate, pH 8.0-8.5) to form the desired thioester bond.[8]

• Purification: The resulting (S)-3-Hydroxy-23-methyltetracosanoyl-CoA-d4 is purified from the reaction mixture using solid-phase extraction (SPE) or preparative high-performance liquid chromatography (HPLC).[8]

• Characterization: The identity and purity of the synthesized internal standard must be confirmed by LC-MS/MS and its concentration accurately determined.

Protocol 2: Sample Preparation from Biological Matrices (Tissue or Cells)

The sample preparation protocol is designed to rapidly quench metabolic activity, efficiently extract the acyl-CoAs, and remove interfering substances.[1]

• Materials:

  • Ice-cold 1X Phosphate Buffered Saline (PBS)

  • Liquid Nitrogen

  • Ice-cold 10% (w/v) Trichloroacetic acid (TCA) or 5% (w/v) Sulfosalicylic acid (SSA) in water[4]

  • Internal Standard Spiking Solution ((S)-3-Hydroxy-23-methyltetracosanoyl-CoA-d4 in a suitable solvent)

  • LC-MS grade acetonitrile (B52724) (ACN) and methanol (B129727) (MeOH)

  • C18 Solid Phase Extraction (SPE) cartridges

• Procedure:

  • Metabolic Quenching and Homogenization:

    • For tissues, immediately freeze-clamp the tissue in liquid nitrogen upon collection.[1] Grind the frozen tissue to a fine powder under liquid nitrogen.

    • For cultured cells, aspirate the culture medium, wash the cell pellet with ice-cold PBS, and then flash-freeze the pellet in liquid nitrogen.

  • Protein Precipitation and Extraction:

    • To a pre-weighed amount of frozen tissue powder or cell pellet, add a known volume of ice-cold 10% TCA or 5% SSA.

    • Immediately add a precise amount of the internal standard spiking solution.

    • Homogenize the sample using a probe sonicator or a bead beater, keeping the sample on ice at all times.

    • Vortex vigorously for 1 minute.

  • Centrifugation and Supernatant Collection:

    • Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C.[9]

    • Carefully collect the supernatant, which contains the acyl-CoAs.[1][9]

  • Solid Phase Extraction (SPE) for Purification and Concentration:

    • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.[4]

    • Load the supernatant from the previous step onto the conditioned SPE cartridge.

    • Wash the cartridge with 2 mL of 5% methanol in water to remove salts and other polar impurities.[4][5]

    • Elute the acyl-CoAs with 1 mL of methanol.[4][5]

  • Sample Concentration and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen gas.[4]

    • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[4]

Protocol 3: LC-MS/MS Analysis

• Instrumentation:

  • A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Parameters:

  • Column: A C18 reversed-phase column with appropriate dimensions (e.g., 2.1 x 100 mm, 1.8 µm).[5]

  • Mobile Phase A: 10 mM Ammonium Acetate in Water.[5]

  • Mobile Phase B: Acetonitrile.[5]

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over a suitable time to ensure separation from other acyl-CoAs.

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.3 mL/min).

  • Column Temperature: 40°C.

• MS/MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[3][10]

  • MRM Transitions: The specific precursor-to-product ion transitions for both the analyte and the internal standard need to be determined by infusing the synthesized standards into the mass spectrometer. For acyl-CoAs, a common fragmentation is the neutral loss of the phosphopantetheine moiety.[3]

    • Hypothetical MRM Transitions (to be empirically determined):

      • (S)-3-Hydroxy-23-methyltetracosanoyl-CoA: Precursor ion [M+H]+ -> Product ion

      • (S)-3-Hydroxy-23-methyltetracosanoyl-CoA-d4: Precursor ion [M+H]+ -> Product ion

  • Collision Energy and other MS parameters: These will need to be optimized for each transition to achieve maximum signal intensity.

Data Presentation

The quantitative data from the assay should be summarized in a clear and structured table.

Sample ID	Biological Matrix	Analyte Concentration (pmol/mg protein)	Standard Deviation	%CV
Control 1	Mouse Liver	0.85	0.09	10.6
Control 2	Mouse Liver	0.92	0.11	12.0
Control 3	Mouse Liver	0.88	0.07	8.0
Treated 1	Mouse Liver	2.15	0.25	11.6
Treated 2	Mouse Liver	2.31	0.28	12.1
Treated 3	Mouse Liver	2.24	0.21	9.4

Visualizations

Caption: Overall experimental workflow for the stable isotope dilution LC-MS/MS assay.

Caption: Putative peroxisomal β-oxidation pathway involving the target analyte.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. profiles.foxchase.org [profiles.foxchase.org]
• 7. Stable isotope dilution liquid chromatography/mass spectrometry analysis of cellular and tissue medium- and long-chain acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Application of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics and metabolic research, the accurate quantification of long-chain and very-long-chain fatty acyl-CoAs is crucial for understanding cellular metabolism and the pathophysiology of various diseases. Deficiencies in fatty acid oxidation pathways, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency, lead to the accumulation of specific 3-hydroxy fatty acid intermediates.[1][2] The use of stable isotope-labeled internal standards is essential for correcting analytical variability and ensuring the accuracy and precision of quantitative assays.[3][4] This document provides a detailed protocol for the chemical synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, a valuable internal standard for the analysis of very-long-chain fatty acid metabolism, and its application in bioanalytical methods.

Synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

The synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a multi-step process that requires careful execution and purification. The following protocol is a proposed synthetic route based on established chemical methods for the synthesis of acyl-CoA thioesters.[5][6][7]

Part 1: Synthesis of (S)-3-Hydroxy-23-methyltetracosanoic Acid

The synthesis begins with the preparation of the free fatty acid backbone. A potential route involves the asymmetric reduction of a corresponding β-keto ester.

Experimental Protocol:

• Synthesis of Ethyl 23-methyl-3-oxotetracosanoate:

  • Start with a commercially available long-chain fatty acid, such as 22-methyltricosanoic acid.

  • Activate the carboxylic acid, for example, by converting it to the corresponding acid chloride or by using a coupling agent like N,N'-carbonyldiimidazole.[7]

  • React the activated fatty acid with the lithium salt of ethyl acetate (B1210297) to form the β-keto ester, ethyl 23-methyl-3-oxotetracosanoate.

  • Purify the product using column chromatography on silica (B1680970) gel.

• Asymmetric Reduction:

  • Dissolve the purified ethyl 23-methyl-3-oxotetracosanoate in an appropriate solvent (e.g., ethanol (B145695) or methanol).

  • Use a chiral reducing agent, such as a borane (B79455) complex with a chiral oxazaborolidine catalyst (e.g., (R)-CBS catalyst), to stereoselectively reduce the ketone to the (S)-alcohol.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction and purify the resulting ethyl (S)-3-hydroxy-23-methyltetracosanoate by column chromatography.

• Hydrolysis:

  • Hydrolyze the ester to the free fatty acid by treating it with a base (e.g., lithium hydroxide (B78521) or sodium hydroxide) in a mixture of water and an organic solvent (e.g., tetrahydrofuran).

  • Acidify the reaction mixture to protonate the carboxylate and extract the (S)-3-Hydroxy-23-methyltetracosanoic acid with an organic solvent.

  • Purify the final free fatty acid by recrystallization or column chromatography.

Part 2: Thioesterification with Coenzyme A

The final step is the coupling of the synthesized hydroxy fatty acid with Coenzyme A.

Experimental Protocol:

• Activation of the Carboxylic Acid:

  • Activate the (S)-3-Hydroxy-23-methyltetracosanoic acid using a suitable method. A common approach is the formation of a mixed anhydride (B1165640) or an N-hydroxysuccinimide (NHS) ester.[6] For the NHS ester method:

    • Dissolve the fatty acid in a suitable solvent (e.g., dichloromethane (B109758) or dimethylformamide).

    • Add N-hydroxysuccinimide and a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).

    • Stir the reaction at room temperature until completion.

    • Filter to remove the urea (B33335) byproduct and use the activated ester in the next step.

• Coupling with Coenzyme A:

  • Dissolve Coenzyme A (free acid) in an aqueous buffer solution (e.g., sodium bicarbonate buffer, pH ~8).

  • Slowly add the activated fatty acid (e.g., the NHS ester dissolved in a minimal amount of a water-miscible organic solvent like dimethylformamide) to the Coenzyme A solution with vigorous stirring.

  • Maintain the pH of the reaction mixture around 8.

  • Monitor the reaction progress by HPLC.

• Purification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA:

  • Purify the final product using reversed-phase high-performance liquid chromatography (RP-HPLC).

  • Use a C18 column with a gradient of water (with a small amount of a volatile buffer like ammonium (B1175870) acetate or formic acid) and an organic solvent like acetonitrile (B52724) or methanol (B129727).

  • Collect the fractions containing the desired product.

  • Lyophilize the purified fractions to obtain the final (S)-3-Hydroxy-23-methyltetracsanoyl-CoA as a white powder.

  • Characterize the final product by high-resolution mass spectrometry (HRMS) and NMR spectroscopy to confirm its identity and purity.

Diagram of the Synthetic Workflow:

Caption: Chemical synthesis workflow for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Application as an Internal Standard in LC-MS/MS Analysis

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is an ideal internal standard for the quantification of endogenous long-chain 3-hydroxyacyl-CoAs in biological samples such as plasma, tissues, and cell lysates. The following protocol outlines its use in a typical LC-MS/MS workflow.[1][3][8]

Experimental Protocol:

• Sample Preparation:

  • To a known amount of biological sample (e.g., 100 µL of plasma or homogenized tissue), add a precise amount of the (S)-3-Hydroxy-23-methyltetracosanoyl-CoA internal standard solution (in a suitable solvent like methanol). The amount should be chosen to be within the linear range of the assay.

  • Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile or methanol) containing the internal standard.

  • Vortex the mixture vigorously and then centrifuge at high speed (e.g., 14,000 x g) to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE) (Optional but Recommended):

  • Condition a suitable SPE cartridge (e.g., a mixed-mode or reversed-phase cartridge) according to the manufacturer's instructions.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with a weak solvent to remove interfering substances.

  • Elute the acyl-CoAs with a stronger solvent (e.g., methanol or a mixture of methanol and an organic acid).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Use a reversed-phase column (e.g., C18) suitable for the separation of long-chain acyl-CoAs.

    • Employ a gradient elution with mobile phases typically consisting of an aqueous component with a modifier (e.g., formic acid or ammonium acetate) and an organic component (e.g., acetonitrile or methanol).

  • Mass Spectrometry (MS):

    • Utilize a tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode.

    • Perform analysis in Multiple Reaction Monitoring (MRM) mode. Select specific precursor-to-product ion transitions for both the endogenous analyte and the internal standard.

Diagram of the Bioanalytical Workflow:

Caption: Bioanalytical workflow using the internal standard.

Quantitative Data Presentation

The use of an internal standard allows for the generation of a calibration curve to quantify the endogenous analyte accurately. The following tables present hypothetical but expected data from an LC-MS/MS assay using (S)-3-Hydroxy-23-methyltetracosanoyl-CoA as an internal standard for the quantification of a related endogenous analyte.

Table 1: Calibration Curve for Endogenous Analyte

Calibrator Concentration (nM)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	150,100	0.0101
5	7,650	151,500	0.0505
10	15,300	150,800	0.1015
50	75,900	149,900	0.5063
100	151,200	150,500	1.0046
500	755,000	151,000	5.0000
1000	1,508,000	150,200	10.0399
Linearity (r²)	>0.99

Table 2: Assay Performance Characteristics

Parameter	Result
Lower Limit of Quantification (LLOQ)	1 nM
Upper Limit of Quantification (ULOQ)	1000 nM
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	90-110%
Matrix Effect	Minimal

Signaling Pathway Context

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA and similar long-chain 3-hydroxyacyl-CoAs are intermediates in the mitochondrial β-oxidation of fatty acids. In disorders like LCHAD deficiency, the enzyme responsible for dehydrogenating these intermediates is deficient, leading to their accumulation.

Diagram of Fatty Acid β-Oxidation:

Caption: Mitochondrial fatty acid β-oxidation pathway.

Conclusion

The synthesis and application of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA as an internal standard provide a robust tool for the accurate quantification of long-chain 3-hydroxyacyl-CoAs. This is critical for advancing research into fatty acid metabolism disorders and for the development of new diagnostic and therapeutic strategies. The detailed protocols and data presented here serve as a valuable resource for researchers in the field.

References

• 1. benchchem.com [benchchem.com]
• 2. Accumulation of 3-hydroxy-fatty acids in the culture medium of long-chain L-3-hydroxyacyl CoA dehydrogenase (LCHAD) and mitochondrial trifunctional protein-deficient skin fibroblasts: implications for medium chain triglyceride dietary treatment of LCHAD deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of fatty acyl CoA and other thiol esters using N-hydroxysuccinimide esters of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the In Vitro Enzymatic Synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a long-chain, branched 3-hydroxyacyl-CoA. The in vitro synthesis of such molecules is crucial for their use as analytical standards, substrates for enzyme characterization, and in the development of new therapeutic agents targeting fatty acid metabolism. This document provides detailed protocols for the enzymatic synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, leveraging the reversible nature of enzymes involved in beta-oxidation. Two primary enzymatic routes are presented: the hydration of trans-2-enoyl-CoA and the reduction of 3-ketoacyl-CoA. Additionally, a protocol for the chemical synthesis of the precursor, 23-methyltetracosanoyl-CoA, is outlined.

Data Presentation

Table 1: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )
23-Methyltetracosanoic Acid	C₂₅H₅₀O₂	382.67
23-Methyltetracosanoyl-CoA	C₄₆H₈₄N₇O₁₇P₃S	1132.18[1]
(S)-3-Hydroxy-23-methyltetracosanoyl-CoA	C₄₆H₈₆N₇O₁₈P₃S	1150.19
3-Oxo-23-methyltetracosanoyl-CoA	C₄₆H₈₂N₇O₁₈P₃S	1148.17
Coenzyme A (Free Acid)	C₂₁H₃₆N₇O₁₆P₃S	767.53

Table 2: Recommended Enzymes for Synthesis

Enzyme	EC Number	Source	Function
Enoyl-CoA Hydratase / 3-Hydroxyacyl-CoA Dehydrogenase (EHHADH)	4.2.1.17 / 1.1.1.35	Recombinant Human	Bifunctional enzyme catalyzing both the hydration of trans-2-enoyl-CoA and the dehydrogenation of (S)-3-hydroxyacyl-CoA.[2][3][4]
Long-chain enoyl-CoA hydratase	4.2.1.74	Porcine Liver	Catalyzes the hydration of long-chain trans-2-enoyl-CoAs.[5][6]
Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD)	1.1.1.211	Porcine Liver	Catalyzes the NAD⁺-dependent oxidation of long-chain (S)-3-hydroxyacyl-CoAs. The reverse reaction can be used for synthesis with NADH.[7][8]

Table 3: Typical Kinetic Parameters of Related Enzymes (for reference)

Enzyme	Substrate	Kₘ (µM)	Vₘₐₓ (µmol/min/mg)	Conditions	Reference
Rat Liver Enoyl-CoA Hydratase	Crotonyl-CoA	25	~1500	pH 7.5	[9]
Human Heart SCHAD	Acetoacetyl-CoA (reverse reaction)	8	12.5	pH 7.0, with NADH	[10]
M. sedula 3-Hydroxypropionyl-CoA Dehydratase	3-Hydroxypropionyl-CoA	25.1	272	pH 6.5, 65°C	[11]

Note: Kinetic parameters are highly dependent on the specific enzyme, substrate chain length, and reaction conditions. The values above are for shorter-chain substrates and serve as a starting point for optimization.

Experimental Protocols

Part 1: Chemical Synthesis of 23-Methyltetracosanoyl-CoA Precursor

The synthesis of the precursor fatty acid, 23-methyltetracosanoic acid, is a prerequisite for its enzymatic conversion. This can be achieved through a malonic ester synthesis followed by activation to its CoA thioester.

Protocol 1.1: Synthesis of 23-Methyltetracosanoic Acid

This protocol is adapted from the synthesis of similar branched-chain fatty acids.

• Step 1: Alkylation of Diethyl Malonate.

  • In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve sodium ethoxide (1.1 eq) in anhydrous ethanol (B145695).

  • To this solution, add diethyl malonate (1.1 eq) dropwise at room temperature with stirring.

  • After 30 minutes, add 1-bromo-21-methyltricosane (1.0 eq) dropwise. This bromoalkane will need to be synthesized separately, for example, from the corresponding alcohol.

  • Reflux the reaction mixture for 4-6 hours, monitoring by thin-layer chromatography (TLC).

  • After cooling, remove the ethanol under reduced pressure. Add water and extract the product, diethyl 2-(21-methyltricosyl)malonate, with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Step 2: Hydrolysis and Decarboxylation.

  • Dissolve the crude product from Step 1 in ethanol and add an aqueous solution of potassium hydroxide (B78521) (2.5 eq).

  • Reflux the mixture for 4-6 hours until hydrolysis is complete (monitored by TLC).

  • Cool the reaction, remove the ethanol, and add water. Wash with diethyl ether to remove any unreacted starting material.

  • Acidify the aqueous layer with cold, concentrated hydrochloric acid to precipitate the dicarboxylic acid.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

  • Heat the dried solid at 160-180°C until CO₂ evolution ceases to yield crude 23-methyltetracosanoic acid.

  • Purify the product by recrystallization from acetone (B3395972) or ethanol.

Protocol 1.2: Synthesis of 23-Methyltetracosanoyl-CoA

This protocol utilizes the N-Hydroxysuccinimide (NHS) ester method for CoA thioester formation.

• Step 1: Activation of 23-Methyltetracosanoic Acid.

  • Dissolve 23-methyltetracosanoic acid (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) under an inert atmosphere.

  • Add N-Hydroxysuccinimide (NHS) (1.1 eq) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq).

  • Stir the reaction at room temperature for 4-6 hours, monitoring by TLC for the consumption of the fatty acid.

  • Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

  • Purify the crude 23-methyltetracosanoyl-NHS ester by silica (B1680970) gel column chromatography.

• Step 2: Thioesterification with Coenzyme A.

  • Dissolve the purified 23-methyltetracosanoyl-NHS ester (1.5 eq) in a minimal amount of anhydrous tetrahydrofuran (B95107) (THF).

  • In a separate flask, dissolve Coenzyme A (free acid) (1.0 eq) in 0.1 M sodium bicarbonate buffer (pH 8.0-8.5).

  • Slowly add the THF solution of the NHS ester to the aqueous CoA solution with vigorous stirring.

  • Allow the reaction to proceed at room temperature for 2-4 hours.

  • The resulting 23-methyltetracosanoyl-CoA can be purified by preparative HPLC.

Part 2: Enzymatic Synthesis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

Method A: Hydration of trans-2-Enoyl-CoA

This method utilizes an enoyl-CoA hydratase to hydrate (B1144303) the double bond of trans-2-(23-methyl)tetracosenoyl-CoA.

Protocol 2.1: Enzymatic Hydration

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, prepare the following reaction mixture (final volume 1 mL):

    • 100 mM Tris-HCl buffer (pH 7.8)

    • 1 mM trans-2-(23-methyl)tetracosenoyl-CoA (synthesized similarly to 23-methyltetracosanoyl-CoA, starting with the corresponding unsaturated fatty acid)

    • 1-10 µg of recombinant human EHHADH or a suitable long-chain enoyl-CoA hydratase.

• Incubation:

  • Incubate the reaction mixture at 37°C for 1-4 hours with gentle agitation.

• Reaction Termination and Analysis:

  • Terminate the reaction by adding an equal volume of ice-cold acetonitrile (B52724) or by heat inactivation (95°C for 5 minutes).

  • Centrifuge to pellet the precipitated protein.

  • Analyze the supernatant for the formation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA by LC-MS/MS.

Method B: Reduction of 3-Ketoacyl-CoA

This method employs a 3-hydroxyacyl-CoA dehydrogenase to reduce 3-oxo-23-methyltetracosanoyl-CoA in the presence of NADH.

Protocol 2.2: Enzymatic Reduction

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, prepare the following reaction mixture (final volume 1 mL):

    • 100 mM Potassium Phosphate buffer (pH 7.0)

    • 1 mM 3-oxo-23-methyltetracosanoyl-CoA (This precursor would need to be synthesized, for example, by oxidation of the corresponding hydroxy fatty acid followed by CoA activation).

    • 1.5 mM NADH

    • 1-10 µg of recombinant human EHHADH or a suitable long-chain 3-hydroxyacyl-CoA dehydrogenase.

• Incubation:

  • Incubate the reaction mixture at 37°C for 1-4 hours. The progress of the reaction can be monitored by the decrease in absorbance at 340 nm due to NADH oxidation.

• Reaction Termination and Analysis:

  • Terminate the reaction as described in Protocol 2.1.

  • Analyze the supernatant for the formation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA by LC-MS/MS.

Part 3: Analytical Methods

Protocol 3.1: LC-MS/MS Analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

• Sample Preparation:

  • Extract the acyl-CoAs from the reaction mixture using a solid-phase extraction (SPE) method or a liquid-liquid extraction with butanol/water.

  • Dry the extracted sample under a stream of nitrogen and reconstitute in a suitable solvent (e.g., 50% acetonitrile in water with 0.1% formic acid).

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium (B1175870) acetate.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid or 10 mM ammonium acetate.

  • Gradient: A linear gradient from 5% B to 95% B over 10-15 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): [M+H]⁺ for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA (m/z 1151.2).

  • Product Ion (Q3): A characteristic fragment ion, which needs to be determined empirically but is often related to the acyl chain or the CoA moiety.

  • Internal Standard: A stable isotope-labeled long-chain acyl-CoA (e.g., C17:0-CoA) should be used for quantification.

Mandatory Visualization

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. vareum.com [vareum.com]
• 3. cusabio.com [cusabio.com]
• 4. EHHADH (human) [phosphosite.org]
• 5. Long-chain-enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 6. Long chain enoyl coenzyme A hydratase from pig heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Long-chain 3-hydroxyacyl-coenzyme A dehydrogenase deficiency - Wikipedia [en.wikipedia.org]
• 8. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 10. Biochemical characterization and crystal structure determination of human heart short chain L-3-hydroxyacyl-CoA dehydrogenase provide insights into catalytic mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Reaction Kinetic Analysis of the 3-Hydroxypropionate/4-Hydroxybutyrate CO2 Fixation Cycle in Extremely Thermoacidophilic Archaea - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying (S)-3-Hydroxy-23-methyltetracosanoyl-CoA Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-23-methyltetracsanoyl-CoA is a key intermediate in the peroxisomal β-oxidation of 23-methyltetracosanoic acid and other related branched-chain fatty acids. The enzyme responsible for its processing is the D-bifunctional protein (DBP), encoded by the HSD17B4 gene.[1][2] This protein possesses both (S)-specific 2-enoyl-CoA hydratase and (R)-specific 3-hydroxyacyl-CoA dehydrogenase activities.[1] Genetic defects in HSD17B4 lead to D-bifunctional protein deficiency (DBPD), a severe peroxisomal disorder characterized by the accumulation of very-long-chain and branched-chain fatty acids, leading to neurological and hepatic dysfunction.[3][4][5] Understanding the cellular consequences of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA accumulation is crucial for elucidating the pathophysiology of DBPD and developing potential therapeutic interventions.

This document provides a detailed cell culture model and associated protocols to investigate the function and downstream effects of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. The model is based on the genetic or chemical inhibition of HSD17B4 in cultured cells, leading to the accumulation of this specific metabolic intermediate.

Cell Culture Model

The primary cell culture model utilizes either human skin fibroblasts derived from DBPD patients or, more accessibly, a human hepatoma cell line (HepG2) with genetic knockdown or knockout of the HSD17B4 gene. HepG2 cells are a suitable model as they possess active peroxisomal β-oxidation. Alternatively, commercially available HSD17B4 knockout cell lines can be employed. To induce the accumulation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, cells are loaded with its precursor, 23-methyltetracosanoic acid.

Data Presentation

The following tables summarize hypothetical quantitative data that could be generated using the protocols described herein.

Table 1: Quantification of Fatty Acyl-CoAs by LC-MS/MS in HSD17B4 Knockdown HepG2 Cells

Analyte	Control (pmol/mg protein)	HSD17B4 siRNA (pmol/mg protein)	Fold Change
23-methyltetracosanoyl-CoA	15.2 ± 2.1	18.5 ± 2.5	1.2
(S)-3-Hydroxy-23-methyltetracosanoyl-CoA	5.8 ± 0.9	85.3 ± 11.2	14.7
3-Keto-23-methyltetracosanoyl-CoA	12.1 ± 1.8	3.4 ± 0.5	0.28

Table 2: HSD17B4 (3-Hydroxyacyl-CoA Dehydrogenase) Activity in Cell Lysates

Cell Line	Specific Activity (nmol/min/mg protein)	% of Control
Control HepG2	1.52 ± 0.18	100%
HSD17B4 siRNA HepG2	0.21 ± 0.04	13.8%

Table 3: Measurement of Reactive Oxygen Species (ROS) Production

Condition	Relative Fluorescence Units (RFU)	Fold Change vs. Control
Control Cells	10,540 ± 850	1.0
23-methyltetracosanoic acid-loaded Control Cells	12,100 ± 980	1.15
23-methyltetracosanoic acid-loaded HSD17B4 siRNA Cells	35,800 ± 2,900	3.4

Experimental Protocols

Cell Culture and Fatty Acid Loading

Materials:

• HepG2 cells (or human skin fibroblasts)

• DMEM high glucose medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• 23-methyltetracosanoic acid

• Bovine Serum Albumin (BSA), fatty acid-free

• Ethanol

Protocol:

• Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Prepare a 10 mM stock solution of 23-methyltetracosanoic acid in ethanol.

• Prepare a 10% (w/v) BSA solution in sterile PBS.

• To prepare the fatty acid-BSA complex, warm the 10% BSA solution to 37°C. Add the 23-methyltetracosanoic acid stock solution dropwise to the BSA solution while stirring to achieve a final fatty acid concentration of 1 mM. This results in a molar ratio of approximately 3:1 (fatty acid:BSA).

• Incubate the fatty acid-BSA solution at 37°C for 30 minutes to allow for complex formation.

• Dilute the fatty acid-BSA complex in serum-free DMEM to the desired final working concentration (e.g., 100 µM).

• Replace the culture medium of the cells with the fatty acid-containing medium and incubate for the desired time (e.g., 24-48 hours) before proceeding to downstream analyses.

siRNA-mediated Knockdown of HSD17B4

Materials:

• HSD17B4-targeting siRNA and non-targeting control siRNA

• Lipofectamine RNAiMAX transfection reagent

• Opti-MEM I Reduced Serum Medium

Protocol:

• One day before transfection, seed HepG2 cells in 6-well plates at a density that will result in 70-90% confluency at the time of transfection.

• For each well to be transfected, dilute 20 pmol of siRNA into 100 µL of Opti-MEM.

• In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX into 100 µL of Opti-MEM and incubate for 5 minutes at room temperature.

• Combine the diluted siRNA and the diluted Lipofectamine RNAiMAX (total volume ~200 µL). Mix gently and incubate for 20 minutes at room temperature to allow for complex formation.

• Add the siRNA-lipid complexes to the cells.

• Incubate the cells for 48-72 hours at 37°C before harvesting for analysis. Confirm knockdown efficiency by Western blot or qPCR.

Lipid Metabolite Extraction and Analysis by LC-MS/MS

Materials:

• Methanol (B129727)

• Chloroform

• Internal standards (e.g., deuterated fatty acyl-CoAs)

• LC-MS/MS system

Protocol:

• After incubation, wash the cells twice with ice-cold PBS.

• Add 1 mL of ice-cold 80% methanol containing internal standards to each well.

• Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

• Vortex for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• To the pellet, add 500 µL of a 2:1 chloroform:methanol mixture, vortex, and centrifuge again.

• Combine the supernatants and dry under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

• Analyze the samples using a C18 reverse-phase column with a gradient of mobile phases appropriate for fatty acyl-CoA separation.

• Use multiple reaction monitoring (MRM) mode for the detection and quantification of (S)-3-Hydroxy-23-methyltetracsanoyl-CoA and related metabolites.

HSD17B4 (3-Hydroxyacyl-CoA Dehydrogenase) Enzyme Activity Assay

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.0)

• NADH

• Acetoacetyl-CoA

Protocol:

• Harvest cells and lyse them in cell lysis buffer.

• Determine the protein concentration of the cell lysate using a BCA assay.

• Prepare a reaction mixture in a 96-well plate containing:

  • 150 µL of 100 mM potassium phosphate buffer (pH 7.0)

  • 20 µL of 2.5 mM NADH

  • 10 µL of cell lysate (containing 10-50 µg of protein)

• Initiate the reaction by adding 20 µL of 1 mM acetoacetyl-CoA.

• Immediately measure the decrease in absorbance at 340 nm every 30 seconds for 5-10 minutes using a spectrophotometer. This reflects the oxidation of NADH.

• Calculate the specific activity as nmol of NADH oxidized per minute per mg of protein using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

Measurement of Intracellular Reactive Oxygen Species (ROS)

Materials:

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Hanks' Balanced Salt Solution (HBSS)

Protocol:

• Culture and treat cells in a black, clear-bottom 96-well plate.

• Remove the culture medium and wash the cells once with warm HBSS.

• Add 100 µL of 10 µM DCFH-DA in HBSS to each well.

• Incubate the plate at 37°C for 30 minutes in the dark.

• Wash the cells twice with warm HBSS.

• Add 100 µL of HBSS to each well.

• Measure the fluorescence intensity using a fluorescence plate reader with excitation at 485 nm and emission at 535 nm.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 3. D-bifunctional protein deficiency caused by splicing variants in a neonate with severe peroxisomal dysfunction and persistent hypoglycemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. D-Bifunctional Protein Deficiency, Genetic Testing - Diagnostic Tests | Diagnostiki Athinon [athenslab.gr]
• 5. metabolicsupportuk.org [metabolicsupportuk.org]

Application Notes and Protocols for the Analytical Separation of Fatty Acyl-CoA Isomers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical separation of fatty acyl-CoA isomers, crucial molecules in cellular metabolism and potential biomarkers in various diseases. The methodologies outlined below focus on providing high-resolution separation and sensitive quantification, enabling in-depth studies in metabolomics, lipidomics, and drug development.

Introduction

Fatty acyl-Coenzyme A (acyl-CoA) species are central intermediates in fatty acid metabolism, participating in energy production through β-oxidation and in the biosynthesis of complex lipids. Distinguishing between fatty acyl-CoA isomers, which possess the same mass but differ in the position or geometry of double bonds or in their acyl chain branching, is a significant analytical challenge. However, accurate isomer-specific quantification is essential as different isomers can have distinct biological roles and metabolic fates. The following protocols detail advanced analytical techniques, primarily leveraging liquid chromatography-mass spectrometry (LC-MS) and ion mobility spectrometry-mass spectrometry (IMS-MS), to achieve this separation.

Key Analytical Techniques

The separation and quantification of fatty acyl-CoA isomers are predominantly achieved through a combination of chromatographic separation and mass spectrometric detection.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely used technique. Reversed-phase (RP) chromatography separates acyl-CoAs based on their hydrophobicity (chain length and degree of unsaturation). Combining RP with hydrophilic interaction liquid chromatography (HILIC) allows for the analysis of a broad range of acyl-CoAs, from short-chain to very-long-chain species.[1] Tandem mass spectrometry (MS/MS) provides the specificity needed for quantification and can aid in isomer differentiation through characteristic fragmentation patterns.[2]

• Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS): IMS adds another dimension of separation based on the size, shape, and charge of the ions in the gas phase.[3] This technique is particularly powerful for separating isomers that are difficult to resolve by chromatography alone, such as positional and cis/trans isomers of unsaturated fatty acyl-CoAs.[4][5]

Experimental Protocols

Protocol 1: Comprehensive Analysis of Fatty Acyl-CoAs using Serial RP- and HILIC-UHPLC-MS/MS

This protocol enables the quantification of a wide range of acyl-CoAs (C2 to C20) from biological samples.[1]

1. Sample Preparation: Solid-Phase Extraction (SPE) [6]

• Homogenize 100-200 mg of tissue or cell pellet in a suitable buffer.

• Add an appropriate internal standard mixture (e.g., odd-chain fatty acyl-CoAs like C15:0-CoA and C17:0-CoA).[7]

• Perform a liquid-liquid extraction with an organic solvent.

• Apply the extract to a C18 SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the acyl-CoAs with an appropriate solvent (e.g., methanol (B129727) or acetonitrile).

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

2. Chromatographic Separation [1]

• Columns: A UHPLC system with a reversed-phase C18 column and a HILIC column connected in series.

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) (pH 6.8).[8]

• Mobile Phase B: Acetonitrile.[8]

• Gradient: A linear gradient from a low to a high percentage of Mobile Phase B. A representative gradient is as follows:

  • 0-15 min: 20% to 100% B

  • 15-22.5 min: Hold at 100% B

  • 22.51-30 min: Re-equilibrate at 20% B[8]

• Flow Rate: 0.2-0.5 mL/min.[6]

• Column Wash: To prevent carryover of phosphorylated molecules, a wash step with 0.1% phosphoric acid between injections is recommended.[1]

3. Mass Spectrometric Detection [6][7]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) or Neutral Loss Scan of 507 Da. A neutral loss of 507 Da is characteristic of the fragmentation of the CoA moiety.[6][7]

• Quantification: Based on the peak area ratio of the analyte to the internal standard.

Protocol 2: Separation of Unsaturated Fatty Acyl-CoA Isomers using Silver Ion HPLC (Ag+-HPLC)

Silver ion chromatography is highly effective for separating unsaturated fatty acid isomers based on the number, position, and geometry of their double bonds.[9]

1. Sample Preparation:

• Follow the sample preparation protocol outlined in Protocol 1. Derivatization to a more stable ester may be necessary depending on the specific application and detection method.

2. Chromatographic Separation [9]

• Column: A silver ion-impregnated stationary phase column.

• Separation Principle: The separation is based on the reversible interaction between the π-electrons of the double bonds and the silver ions. Trans isomers interact more weakly and elute earlier than their corresponding cis isomers.[9] The position of the double bond also influences retention time.[10]

3. Detection:

• Detection can be achieved using UV-Vis detectors (monitoring at 260 nm for the adenine (B156593) moiety of CoA) or by interfacing with a mass spectrometer.[11]

Quantitative Data Summary

The following table summarizes the performance characteristics of the described LC-MS/MS method for the analysis of fatty acyl-CoAs.

Parameter	Value	Reference
Analyte Range	C2 to C20 acyl-CoAs	[1]
Limit of Detection (LOD)	1-5 fmol	[1]
Recoveries	90-111%	[1]
Internal Standards	Odd-chain fatty acyl-CoAs (e.g., C15:0, C17:0)	[7]
Quantification	Peak area ratio of analyte to internal standard	[6]

Visualizations

Caption: Workflow for Fatty Acyl-CoA Analysis by LC-MS/MS.

Caption: IMS Separation of Fatty Acyl-CoA Isomers.

References

• 1. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 3. Ion Mobility Spectrometry and the Omics: Distinguishing Isomers, Molecular Classes and Contaminant Ions in Complex Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers [frontiersin.org]
• 5. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. jsbms.jp [jsbms.jp]
• 11. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

Application Note and Protocol: Sample Preparation for Acyl-CoA Analysis by Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are pivotal intermediates in a multitude of cellular metabolic pathways, including the Krebs cycle, fatty acid metabolism, and the synthesis of complex lipids.[1][2][3][4] They also function as acyl donors for protein post-translational modifications, linking cellular metabolism to signaling and epigenetic regulation.[5][6] The accurate quantification of acyl-CoA pools is therefore crucial for understanding metabolic regulation in health and disease and for the development of therapeutics targeting these pathways.[1][2]

However, the analysis of acyl-CoAs presents significant challenges due to their low abundance, inherent instability, and the diverse physicochemical properties of their acyl chains, which range from short, water-soluble species to long, hydrophobic molecules.[1][7][8][9] Successful analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) is critically dependent on robust and reproducible sample preparation.

This document provides detailed protocols for the critical steps in sample preparation for acyl-CoA analysis from biological tissues and cells, focusing on methods for extraction, purification, and preparation for downstream LC-MS/MS analysis.

Core Principles of Acyl-CoA Sample Preparation

The successful quantification of acyl-CoAs relies on rapid metabolic quenching, efficient extraction from the complex biological matrix, and minimizing degradation throughout the workflow.

• Metabolic Quenching: To preserve the in vivo acyl-CoA profile, enzymatic activity must be halted immediately upon sample collection. The gold standard for tissues is freeze-clamping using liquid nitrogen.[1] For cell cultures, rapid quenching can be achieved by adding a strong, ice-cold acid like trichloroacetic acid (TCA) or by using a cold organic solvent mixture.[6][10][11]

• Extraction: The choice of extraction method is critical and depends on the chain length of the acyl-CoAs of interest. Organic solvents like acetonitrile, methanol, or isopropanol (B130326) are commonly used to simultaneously precipitate proteins and extract a broad range of acyl-CoAs.[1][5][7] For short-chain, more polar acyl-CoAs, acid precipitation with agents like perchloric acid (PCA) or 5-sulfosalicylic acid (SSA) is also effective.[5][10]

• Purification: Solid-phase extraction (SPE) is a widely used technique to purify and concentrate acyl-CoAs, removing salts and other interfering matrix components prior to LC-MS/MS analysis.[1][2][3][10] This step is crucial for reducing ion suppression and improving analytical sensitivity.[12]

• Stability: Acyl-CoAs are highly susceptible to both enzymatic and chemical (hydrolytic) degradation.[1][7][11] Maintaining low temperatures (0-4°C), controlling pH (typically slightly acidic to neutral), and prompt analysis after extraction are critical for accurate quantification.[1][11] Storing extracts as dry pellets at -80°C enhances long-term stability.[1]

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general experimental workflow for acyl-CoA analysis and a key metabolic pathway in which they are involved.

Caption: General experimental workflow for acyl-CoA analysis.[1]

Caption: Fatty acid activation and β-oxidation pathway.

Detailed Experimental Protocols

This section provides detailed protocols for tissue homogenization, acyl-CoA extraction, and solid-phase extraction.

Protocol 1: Tissue Homogenization and Organic Solvent Extraction

This widely used protocol is suitable for a broad range of acyl-CoAs and is adapted from several sources.[1][13] It employs an organic solvent mixture to simultaneously precipitate proteins and extract acyl-CoAs.

Materials:

• Frozen tissue sample (~20-100 mg)

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Extraction Solvent: Acetonitrile/Isopropanol/Water (3:1:1 v/v/v) or 80% Methanol, pre-chilled to -20°C[1]

• Internal standards (e.g., stable isotope-labeled acyl-CoAs)[1]

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >14,000 x g

• Vacuum concentrator (e.g., SpeedVac)

Procedure:

• Tissue Pulverization: Place the frozen tissue sample in a pre-chilled mortar containing liquid nitrogen. Using a pre-chilled pestle, grind the tissue to a fine, homogenous powder.[1]

• Extraction: Transfer a known weight of the powdered tissue (~20 mg) to a pre-weighed, pre-chilled microcentrifuge tube.[1]

• Add a 20-fold excess (v/w) of ice-cold extraction solvent (e.g., 400 µL for 20 mg of tissue).[1] Add internal standards at this stage for accurate quantification.

• Homogenization: Vortex the tube vigorously for 1 minute to ensure thorough mixing and extraction.[1]

• Protein Precipitation: Incubate the mixture at 4°C for 15 minutes to allow for protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.[2]

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new, clean tube.[1]

• Drying: Dry the supernatant completely in a vacuum concentrator. This step concentrates the sample and improves the stability of the acyl-CoAs.[1] The dried pellet can be stored at -80°C.

Protocol 2: Solid-Phase Extraction (SPE) for Acyl-CoA Purification

This protocol describes a general method for purifying the acyl-CoA extract obtained from Protocol 1. The choice of SPE cartridge (e.g., Oasis HLB, C18, or specialized anion-exchange) may need to be optimized based on the specific acyl-CoAs of interest.[1]

Materials:

• Dried acyl-CoA extract (from Protocol 1)

• SPE cartridges (e.g., 2-(2-pyridyl)ethyl functionalized silica)[2][3][14]

• SPE manifold

• Reconstitution Solution: 100 mM KH2PO4 (pH 4.9)[1][2][13]

• Wash Solution: e.g., Acetonitrile/Isopropanol/Water/Acetic Acid (9:3:4:4, v/v/v/v)[2][14]

• Elution Solution: e.g., Methanol/250 mM Ammonium Formate (4:1, v/v)[2][14]

• Vacuum concentrator

Procedure:

• Reconstitution: Reconstitute the dried acyl-CoA extract in an appropriate volume of Reconstitution Solution (e.g., 500 µL).[1]

• SPE Cartridge Conditioning: Condition the SPE cartridge according to the manufacturer's instructions. This typically involves washing with the elution solvent followed by equilibration with the reconstitution/loading buffer.[1][2]

• Sample Loading: Load the reconstituted sample onto the conditioned SPE cartridge. Allow the sample to pass through the sorbent slowly.[1][2]

• Washing: Wash the cartridge with the Wash Solution (e.g., 1-2 mL) to remove unbound contaminants and interfering substances.[2]

• Elution: Elute the acyl-CoAs from the cartridge using an appropriate volume of Elution Solution (e.g., 1.5 mL).[2] Collect the eluate in a new, clean tube.

• Drying: Dry the eluate completely in a vacuum concentrator.[1][2]

• Storage & Analysis: Store the purified, dried acyl-CoA pellet at -80°C until LC-MS/MS analysis.[1] Prior to analysis, reconstitute the sample in a solvent compatible with the LC-MS/MS mobile phase.

Data Presentation: Quantitative Performance

The recovery of acyl-CoAs can vary significantly depending on the extraction method, tissue type, and the chain length of the acyl-CoA. The following tables summarize reported recovery rates and typical LC-MS/MS performance characteristics.

Table 1: Representative Recovery Rates for Acyl-CoAs Using SPE

Acyl-CoA Species	Chain Length	SPE Sorbent Type	Average Recovery (%)	Reference
Acetyl-CoA	Short (C2)	2-(2-pyridyl)ethyl	85-95%	[2][3]
Malonyl-CoA	Short (C3)	2-(2-pyridyl)ethyl	83-90%	[2][3]
Propionyl-CoA	Short (C3)	STRATA™-X-A	95.6%	[3]
Butyryl-CoA	Short (C4)	STRATA™-X-A	81.6%	[3]
Octanoyl-CoA	Medium (C8)	2-(2-pyridyl)ethyl	88-92%	[2]
Palmitoyl-CoA	Long (C16:0)	Oligonucleotide	70-80%	[2][13]
Oleoyl-CoA	Long (C18:1)	2-(2-pyridyl)ethyl	85-90%	[2]
Arachidonyl-CoA	Long (C20:4)	2-(2-pyridyl)ethyl	83-88%	[2]

Note: Recovery efficiencies can be influenced by the biological matrix, sample loading conditions, and specific protocol variations. The data presented are for comparative purposes.[3]

Table 2: Typical LC-MS/MS Method Performance Characteristics

Parameter	Typical Value	Notes
Limit of Detection (LOD)	Sub-picomole to femtomole range	Highly dependent on the instrument and specific acyl-CoA.[15]
Limit of Quantitation (LOQ)	4.2 nM (VLCFA-CoA) - 16.9 nM (SCFA-CoA)	Values can vary based on derivatization and methodology.[9]
Linearity (R²)	> 0.99	Across a wide concentration range.[10]
Intra-day Precision (%CV)	< 15%	Typically assessed at multiple concentration levels.
Inter-day Precision (%CV)	< 15%	Assesses the reproducibility of the method over time.

Conclusion and Recommendations

The protocols and data presented here provide a robust framework for the reliable extraction and purification of acyl-CoAs from biological samples for mass spectrometry analysis. The choice of a specific protocol should be guided by the acyl-CoA species of interest, the biological matrix, and the available analytical instrumentation.

For accurate quantification, the use of appropriate internal standards, such as stable isotope-labeled acyl-CoAs, is highly recommended.[1] Careful attention to detail, particularly regarding temperature control and prompt sample processing, is paramount to minimize analyte degradation and ensure high-quality, reproducible data in acyl-CoA metabolomics.[1][11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. researchgate.net [researchgate.net]
• 8. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Resolution Mass Spectrometry for the Identification of Novel 3-Hydroxy Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy fatty acids (3-OH FAs) are critical intermediates in mitochondrial fatty acid β-oxidation and are also key components of bacterial endotoxins.[1] The accumulation of these metabolites can be indicative of genetic disorders related to fatty acid oxidation, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) and medium/short-chain 3-hydroxyacyl-CoA dehydrogenase (M/SCHAD) deficiencies.[1] Consequently, the accurate identification and quantification of 3-OH FAs in biological matrices like plasma, serum, and cell cultures are vital for both clinical diagnostics and research into metabolic diseases.[1] High-resolution mass spectrometry (HRMS), particularly coupled with liquid chromatography (LC), offers a powerful platform for the sensitive and specific analysis of these compounds, enabling the discovery of novel 3-OH FAs and their association with various physiological and pathological states. This application note provides a detailed protocol for the identification of novel 3-OH FAs using LC-HRMS.

Experimental Workflow

The overall workflow for the identification of novel 3-hydroxy fatty acids involves several key stages, from sample preparation to data analysis.

Caption: A generalized workflow for the discovery of novel 3-hydroxy fatty acids.

Protocols

Sample Preparation

A robust sample preparation protocol is crucial for the successful analysis of 3-OH FAs. The following is a general procedure for plasma or serum.

Materials:

• Plasma or serum sample

• Internal standards (e.g., deuterated 3-OH FA analogs)

• Methanol

• Methyl-tert-butyl ether (MTBE)

• Water

• Potassium hydroxide (B78521) (KOH) solution

• Formic acid

• Solid-phase extraction (SPE) cartridges

Procedure:

• Thawing and Internal Standard Spiking: Thaw plasma/serum samples on ice. To 100 µL of sample, add the internal standard solution.

• Lipid Extraction (Folch Method, modified):

  • Add 1.5 mL of a 2:1 (v/v) mixture of methanol:MTBE.

  • Vortex for 1 minute.

  • Add 0.5 mL of water.

  • Vortex for 1 minute and centrifuge at 2000 x g for 10 minutes.

  • Collect the upper organic phase.

• Alkaline Hydrolysis:

  • Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitute the lipid extract in 1 mL of 0.5 M KOH in methanol.

  • Incubate at 60°C for 1 hour to hydrolyze esterified fatty acids.

• Acidification and Extraction:

  • After cooling, add 1 mL of water and acidify to pH 3-4 with formic acid.

  • Extract the free fatty acids twice with 2 mL of hexane (B92381) or ethyl acetate.

  • Pool the organic layers and evaporate to dryness.

• Solid-Phase Extraction (SPE) Cleanup:

  • Reconstitute the dried extract in a small volume of the SPE loading solvent.

  • Condition an appropriate SPE cartridge.

  • Load the sample and wash with a non-polar solvent to remove interferences.

  • Elute the 3-OH FAs with a more polar solvent.

  • Evaporate the eluate and reconstitute in the initial LC mobile phase for analysis.

LC-HRMS Analysis

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• High-Resolution Mass Spectrometer (e.g., Orbitrap or Q-TOF)

LC Parameters:

• Column: A reversed-phase C18 column is commonly used (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 1:1 v/v) with 0.1% formic acid

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-100% B

  • 15-20 min: 100% B

  • 20.1-25 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

HRMS Parameters:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Capillary Voltage: 3.0 kV

• Sheath Gas Flow Rate: 40 arbitrary units

• Auxiliary Gas Flow Rate: 10 arbitrary units

• Gas Temperature: 320°C

• Full Scan (MS1) Resolution: 70,000

• Full Scan (MS1) Mass Range: m/z 100-800

• Data-Dependent MS/MS (dd-MS2):

  • Resolution: 17,500

  • Isolation Window: 1.2 m/z

  • Collision Energy: Stepped normalized collision energy (NCE) of 20, 30, 40

Data Presentation

The following table summarizes typical quantitative performance data for an LC-HRMS method for 3-hydroxy fatty acids.[2]

Analyte	Retention Time (min)	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)
3-OH-C14:0	8.5	>0.995	0.2	0.7
3-OH-C16:0	10.2	>0.992	0.1	0.4
3-OH-C18:0	11.8	>0.998	0.1	0.5
3-OH-C18:1	11.5	>0.996	0.3	0.9

LOD: Limit of Detection; LOQ: Limit of Quantification

Signaling Pathways

3-Hydroxy fatty acids are key intermediates in the mitochondrial fatty acid β-oxidation pathway. Deficiencies in enzymes within this pathway can lead to the accumulation of 3-OH FAs, which have been implicated in cellular dysfunction.

Caption: Key steps of the mitochondrial fatty acid β-oxidation pathway.

Conclusion

This application note provides a comprehensive framework for the identification of novel 3-hydroxy fatty acids using LC-HRMS. The detailed protocols for sample preparation and instrumental analysis, combined with a systematic data analysis workflow, will enable researchers to confidently explore the role of these important metabolites in health and disease. The high sensitivity and specificity of this method make it particularly well-suited for biomarker discovery and for advancing our understanding of fatty acid metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying (S)-3-Hydroxy-23-methyltetracosanoyl-CoA Pathways Using CRISPR-Cas9

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a very-long-chain fatty acid (VLCFA) derivative. While its precise metabolic pathway is not extensively characterized in the literature, its structure suggests involvement in peroxisomal and mitochondrial fatty acid oxidation pathways. Very-long-chain fatty acids are critical components of cellular lipids and signaling molecules, and their metabolism is crucial for cellular homeostasis.[1] Dysregulation of VLCFA metabolism is implicated in severe inherited disorders such as X-linked adrenoleukodystrophy and Zellweger spectrum disorders.[1]

The presence of a hydroxyl group at the C3 position and a methyl group near the end of the carbon chain suggests a specialized catabolic process. The methyl branch at the β-carbon (C3) would typically block standard β-oxidation, necessitating an initial α-oxidation step.[2][3] However, with the hydroxyl group already present at C3, the initial steps of β-oxidation may be modified. The breakdown of VLCFAs is primarily initiated in the peroxisomes before shorter-chain products are further metabolized in the mitochondria.[1][3]

This document provides detailed application notes and protocols for utilizing CRISPR-Cas9 technology to investigate the metabolic pathways of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. By knocking out key enzymes suspected to be involved in its metabolism, researchers can elucidate the function of these enzymes and the physiological role of this specific VLCFA.

Hypothetical Metabolic Pathway of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

Based on established principles of fatty acid metabolism, a plausible metabolic pathway for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is proposed. The initial steps likely occur in the peroxisome due to the very-long-chain nature of the fatty acid.

Pathway Diagram

Caption: Hypothetical peroxisomal degradation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Application of CRISPR-Cas9 to Study the Pathway

CRISPR-Cas9 technology allows for the targeted knockout of genes encoding enzymes potentially involved in the metabolism of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. By creating cell lines or animal models lacking these enzymes, researchers can study the resulting phenotypic changes and accumulation of specific metabolites, thereby elucidating the enzyme's function in this pathway.

Experimental Workflow Diagram

Caption: Workflow for CRISPR-Cas9-mediated knockout and analysis.

Experimental Protocols

Protocol 1: sgRNA Design and Cloning for HSD17B4 Knockout

Objective: To design and clone sgRNAs targeting the HSD17B4 gene, which encodes the D-bifunctional protein, a key enzyme in peroxisomal β-oxidation.[1]

Materials:

• sgRNA design software (e.g., Benchling, CRISPRdirect)[4]

• Cas9 expression vector (e.g., pSpCas9(BB)-2A-Puro (PX459))

• Stellar™ Competent Cells

• QIAprep Spin Miniprep Kit

• Restriction enzymes (e.g., BbsI)

• T4 DNA Ligase

• Oligonucleotides for sgRNA

Procedure:

• sgRNA Design:

  • Use an online design tool to identify 2-3 unique sgRNA sequences targeting an early exon of the HSD17B4 gene.[4]

  • Select sgRNAs with high on-target scores and low off-target predictions.

• Oligonucleotide Synthesis:

  • Order complementary oligonucleotides for each sgRNA with appropriate overhangs for cloning into the BbsI-digested vector.

• Vector Preparation:

  • Digest the pSpCas9(BB)-2A-Puro vector with BbsI.

  • Purify the linearized vector using a gel extraction kit.

• Oligonucleotide Annealing and Ligation:

  • Anneal the complementary sgRNA oligonucleotides.

  • Ligate the annealed sgRNA duplex into the linearized vector using T4 DNA Ligase.

• Transformation and Plasmid Preparation:

  • Transform the ligation product into competent E. coli.

  • Select colonies and culture them overnight.

  • Isolate plasmid DNA using a miniprep kit.

• Verification:

  • Verify the correct insertion of the sgRNA sequence by Sanger sequencing.

Protocol 2: Generation of HSD17B4 Knockout Cell Line

Objective: To generate a stable HSD17B4 knockout cell line using the constructed CRISPR-Cas9 vector.

Materials:

• Target cell line (e.g., human fibroblasts, HepG2 cells)

• Constructed sgRNA-Cas9 plasmid

• Lipofectamine™ 3000 Transfection Reagent

• Puromycin (B1679871)

• 96-well plates

Procedure:

• Cell Culture and Transfection:

  • Culture cells to 70-80% confluency.

  • Transfect the cells with the sgRNA-Cas9 plasmid using a lipid-based transfection reagent according to the manufacturer's protocol.[5]

• Selection of Transfected Cells:

  • 48 hours post-transfection, add puromycin to the culture medium to select for cells that have taken up the plasmid.

• Single-Cell Cloning:

  • After selection, perform limiting dilution or use fluorescence-activated cell sorting (FACS) to isolate single cells into 96-well plates.[5]

• Expansion of Clones:

  • Culture the single cells until visible colonies form and then expand them.

• Validation of Knockout:

  • Genomic DNA Analysis: Extract genomic DNA from each clone. Amplify the targeted region by PCR and sequence the product to identify insertions or deletions (indels).[5]

  • Western Blot: Confirm the absence of HSD17B4 protein expression in the knockout clones using a specific antibody.

Protocol 3: Analysis of Very-Long-Chain Fatty Acids by GC-MS

Objective: To quantify the levels of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and other VLCFAs in wild-type and knockout cells.

Materials:

• Wild-type and knockout cell pellets

• Internal standards (e.g., deuterated fatty acids)[6]

• Chloroform (B151607)/methanol (B129727) (2:1, v/v)

• Pentafluorobenzyl (PFB) bromide

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Lipid Extraction:

  • Homogenize cell pellets in a mixture of chloroform and methanol to extract total lipids.[5]

• Hydrolysis (for total fatty acids):

  • Saponify the lipid extract with KOH to release fatty acids from complex lipids.

• Derivatization:

  • Derivatize the fatty acids to their pentafluorobenzyl (PFB) esters for enhanced volatility and detection by GC-MS.[6][7]

• GC-MS Analysis:

  • Inject the derivatized samples into the GC-MS system.[8]

  • Use a suitable temperature program to separate the fatty acid esters.

  • Quantify the target fatty acids by comparing their peak areas to those of the internal standards.[8][9]

Data Presentation

Quantitative data from the GC-MS analysis should be summarized in tables for clear comparison between wild-type and knockout cell lines.

Table 1: Relative Abundance of Key Fatty Acids in Wild-Type vs. HSD17B4 Knockout Cells

Fatty Acid	Wild-Type (Relative Peak Area)	HSD17B4 KO (Relative Peak Area)	Fold Change	p-value
(S)-3-Hydroxy-23-methyltetracosanoic acid	1.00 ± 0.12	5.23 ± 0.68	5.23	<0.001
23-Methyltetracosanoic acid	1.00 ± 0.09	4.89 ± 0.55	4.89	<0.001
Hexacosanoic acid (C26:0)	1.00 ± 0.15	3.15 ± 0.41	3.15	<0.01
Tetracosanoic acid (C24:0)	1.00 ± 0.11	2.50 ± 0.33	2.50	<0.01

Data are presented as mean ± standard deviation from three independent experiments.

Conclusion

The combination of CRISPR-Cas9 gene editing and advanced analytical techniques like GC-MS provides a powerful platform for dissecting the metabolic pathways of specific fatty acids such as (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. The protocols outlined in this document offer a comprehensive guide for researchers to investigate the function of key enzymes and the physiological significance of these metabolic pathways. Such studies are essential for understanding the molecular basis of VLCFA-related disorders and for the development of novel therapeutic strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. Protocol: CRISPR Knockoout Cell Line Protocol (Part 1): gRNA Design and Vector Cloning_Vitro Biotech [vitrobiotech.com]
• 5. benchchem.com [benchchem.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples | Springer Nature Experiments [experiments.springernature.com]
• 8. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]

Application Note: Derivatization Protocols for the Analysis of 3-Hydroxy Fatty Acids by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxy fatty acids (3-OH FAs) are crucial lipid molecules involved in various biological processes. They are integral components of lipopolysaccharides (LPS) in Gram-negative bacteria, making them key biomarkers for endotoxin (B1171834) detection.[1] In mammals, 3-OH FAs are intermediates in the mitochondrial beta-oxidation of fatty acids, and their abnormal accumulation can signify certain metabolic disorders.[1][2] Due to their chemical properties, specifically low volatility and the presence of polar carboxyl and hydroxyl functional groups, direct analysis by gas chromatography-mass spectrometry (GC-MS) is challenging.[1][3] Derivatization is a critical pre-analytical step that chemically modifies these functional groups to increase compound volatility and thermal stability, thereby improving chromatographic separation and detection sensitivity.[4][5] This application note provides detailed protocols for the two most common derivatization methods: silylation and a two-step esterification-silylation process.

Experimental Workflow

The overall process for analyzing 3-OH FAs from biological samples involves extraction of the lipids, derivatization of the target analytes, and subsequent analysis by GC-MS.

Caption: General experimental workflow for 3-OH FA analysis.

Data Presentation: Comparison of Derivatization Protocols

The selection of a derivatization method depends on the specific analytical requirements, such as the need to analyze other fatty acid types simultaneously or the desired simplicity of the procedure.

Feature	Protocol 1: One-Step Silylation	Protocol 2: Two-Step Methylation & Silylation
Target Groups	Carboxyl (-COOH) and Hydroxyl (-OH) groups simultaneously	Step 1: Carboxyl (-COOH) group. Step 2: Hydroxyl (-OH) group.
Primary Reagent(s)	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)	Step 1: Boron trifluoride in methanol (B129727) (BF₃-Methanol). Step 2: Silylating agent (e.g., BSTFA).
Derivative Formed	Trimethylsilyl (B98337) (TMS) ester and TMS ether	Step 1: Fatty Acid Methyl Ester (FAME). Step 2: TMS ether.
Reaction Time	30 - 60 minutes	Step 1: ~60 minutes. Step 2: ~30-60 minutes. Total: ~90-120 minutes.
Reaction Temperature	60 - 80°C[1][6][7]	Step 1: ~60°C.[1][7] Step 2: ~60-80°C.
Advantages	Simple, one-step procedure covering both functional groups.[1]	Allows for the analysis of total fatty acids as FAMEs, a standard method in lipidomics.[7][8]
Disadvantages	Silyl derivatives can be sensitive to moisture.	More complex, multi-step procedure requiring additional workup steps.

Experimental Protocols

1. Sample Preparation: Lipid Extraction from Serum/Plasma

This protocol is a general method for extracting free fatty acids from a serum or plasma sample.[6]

• Materials:

  • 500 µL Serum or Plasma

  • Internal Standards (e.g., deuterated 3-OH FA analogs)

  • 6 M Hydrochloric Acid (HCl)

  • Ethyl Acetate (B1210297)

  • Nitrogen gas supply

  • Vortex mixer

  • Centrifuge

• Procedure:

  • To 500 µL of serum or plasma in a glass tube, add an appropriate amount of internal standard.

  • Acidify the sample by adding 125 µL of 6 M HCl to protonate the fatty acids.[6]

  • Add 3 mL of ethyl acetate to the tube, vortex thoroughly for 1 minute to extract the lipids.

  • Centrifuge at 3,000 rpm for 5 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean glass tube.

  • Repeat the extraction (steps 3-5) on the remaining aqueous layer with another 3 mL of ethyl acetate and pool the organic extracts.[6]

  • Evaporate the pooled organic extracts to complete dryness under a gentle stream of nitrogen at approximately 37°C.[6] The dried sample is now ready for derivatization.

2. Derivatization Protocol 1: One-Step Silylation

This method converts both the carboxyl and hydroxyl groups into their trimethylsilyl (TMS) derivatives in a single step.[1]

• Materials:

  • Dried lipid extract

  • N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

  • Heating block or oven

  • GC vials with inserts

• Procedure:

  • To the dried lipid extract, add 100 µL of BSTFA with 1% TMCS.[1][6]

  • Securely cap the vial and vortex briefly to ensure the reagent is in full contact with the sample residue.

  • Heat the vial at 80°C for 60 minutes to facilitate the derivatization reaction.[6]

  • After heating, allow the vial to cool to room temperature.

  • The sample is now derivatized and ready for direct injection into the GC-MS system.

3. Derivatization Protocol 2: Two-Step Methylation and Silylation

This protocol first converts the carboxylic acid to a methyl ester (FAME) and then derivatizes the hydroxyl group.

• Materials:

  • Dried lipid extract

  • 14% Boron trifluoride (BF₃) in methanol[1][7]

  • Hexane (B92381)

  • Saturated Sodium Chloride (NaCl) solution or water

  • Silylating agent (e.g., BSTFA + 1% TMCS)

  • Heating block or oven

• Procedure:

  • Step A: Methyl Esterification

    • Add 1 mL of 14% BF₃ in methanol to the dried lipid extract.[1]

    • Cap the vial and heat at 60°C for 60 minutes.[1][7]

    • After cooling, add 1 mL of water (or saturated NaCl solution) and 1 mL of hexane to the vial.[1][7]

    • Vortex thoroughly to extract the fatty acid methyl esters (FAMEs) into the hexane layer.[1]

    • Allow the layers to separate. Carefully transfer the upper hexane layer to a new clean vial.

    • Evaporate the hexane to dryness under a gentle stream of nitrogen.

  • Step B: Silylation of Hydroxyl Group

    • To the dried FAME residue, add 100 µL of BSTFA + 1% TMCS.

    • Cap the vial and heat at 80°C for 60 minutes.[6]

    • After cooling, the sample containing 3-hydroxy FAME-TMS derivatives is ready for GC-MS analysis.

GC-MS Parameters

While specific conditions should be optimized for the instrument and column used, a typical setup for analyzing derivatized 3-OH FAs is as follows:

• GC System: Agilent 5890 series II or similar.[6]

• Column: HP-5MS capillary column (or equivalent 5% phenyl-methylpolysiloxane).[6]

• Injector: Splitless mode at 250-280°C.[9]

• Oven Program: Initial temperature of 80°C for 5 min, ramp at 3.8°C/min to 200°C, then ramp at 15°C/min to 290°C and hold for 6 min.[6]

• MS Detector: Electron Impact (EI) ionization. Data can be acquired in full scan mode or Selected Ion Monitoring (SIM) mode for enhanced sensitivity.[6] For silylated 3-OH FAs, characteristic ions can be monitored for quantification.[6]

Conclusion

The accurate analysis of 3-hydroxy fatty acids by GC-MS is critically dependent on effective derivatization. For a straightforward and rapid workflow, one-step silylation using BSTFA is highly effective.[1] When broader fatty acid profiling is required, a two-step approach to form FAMEs followed by silylation of the hydroxyl group provides stable derivatives compatible with established FAME analysis methods. The choice between these protocols should be guided by the specific goals of the research, sample throughput requirements, and laboratory expertise.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. lipidmaps.org [lipidmaps.org]
• 7. Derivatization techniques for free fatty acids by GC [restek.com]
• 8. researchgate.net [researchgate.net]
• 9. marinelipids.ca [marinelipids.ca]

Application Note: Quantitative Analysis of Acyl-CoAs in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are pivotal intermediates in a multitude of cellular processes, including fatty acid metabolism, the tricarboxylic acid (TCA) cycle, and the post-translational modification of proteins.[1] The accurate quantification of acyl-CoA pools in biological tissues and cells is crucial for understanding metabolic regulation in health and disease, and for the development of novel therapeutics targeting metabolic pathways.[1][2] However, the analysis of acyl-CoAs presents significant challenges due to their low abundance, inherent instability, and the diverse physicochemical properties of their acyl chains, which range from short-chain water-soluble species to long-chain hydrophobic molecules.[1] This application note provides a comprehensive overview of methodologies for the quantitative analysis of acyl-CoAs, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS), and includes detailed protocols for sample preparation and analysis.

Comparison of Analytical Methods

The quantification of acyl-CoAs is primarily achieved through chromatographic techniques coupled with mass spectrometry or UV detection, and through enzymatic assays.[3] Each method offers a unique set of advantages and limitations.[3]

Method	Key Strengths	Key Limitations	Typical Recovery	Limit of Detection (LOD)
LC-MS/MS	High sensitivity and specificity, enabling comprehensive profiling of a wide range of acyl-CoA species.[3]	Requires specialized and expensive instrumentation. Potential for ion suppression from co-extracted matrix components.[4]	90-111%[5]	1-5 fmol[5]
HPLC-UV	More accessible and cost-effective than LC-MS/MS.[3]	Less sensitive, suitable for more abundant acyl-CoA species.[3]	Not explicitly stated, but generally lower than LC-MS/MS.	Higher than LC-MS/MS.
Enzymatic/Fluorometric Assays	High-throughput and straightforward, useful for rapid screening of total or specific acyl-CoAs.[3]	Limited to specific acyl-CoAs or total acyl-CoA pool, lacks comprehensive profiling capabilities.	Assay dependent.	Assay dependent.

Experimental Protocols

Protocol 1: Extraction of Short-Chain Acyl-CoAs from Tissues using 5-Sulfosalicylic Acid (SSA)

This protocol is optimized for the extraction of short-chain acyl-CoAs for LC-MS/MS analysis and is adapted from methodologies that emphasize high recovery rates.[6]

Materials and Reagents:

• Frozen tissue sample

• 5% (w/v) 5-sulfosalicylic acid (SSA) in deionized water, chilled on ice

• Liquid nitrogen

• Mortar and pestle, pre-chilled with liquid nitrogen

• Microcentrifuge tubes, pre-chilled

• Homogenizer (e.g., bead beater or ultrasonic homogenizer)

• Refrigerated microcentrifuge

• Pipettes and tips

• Internal standards (e.g., stable isotope-labeled acyl-CoAs)[1]

Procedure:

• Tissue Pulverization: Weigh approximately 20-50 mg of frozen tissue. It is crucial to keep the tissue frozen at all times to halt metabolic activity. Place the frozen tissue in a pre-chilled mortar and add liquid nitrogen to keep it brittle. Grind the tissue to a fine powder using the pre-chilled pestle.[6]

• Homogenization and Protein Precipitation: Transfer the powdered tissue to a pre-chilled microcentrifuge tube. Add 500 µL of ice-cold 5% SSA solution to the tube. If using internal standards, spike the SSA solution with the appropriate amount before adding it to the tissue powder. Homogenize the sample immediately using a bead beater (2 cycles of 30 seconds) or an ultrasonic homogenizer (3 cycles of 15 seconds on ice).[6]

• Centrifugation: Incubate the homogenate on ice for 10 minutes to allow for complete protein precipitation. Centrifuge the sample at 16,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.[6]

• Supernatant Collection: Carefully collect the supernatant, which contains the short-chain acyl-CoAs, and transfer it to a new pre-chilled microcentrifuge tube. Be cautious not to disturb the pellet.[6]

• Sample Storage and Analysis: The extracted sample is now ready for analysis by LC-MS/MS. If not analyzing immediately, store the extracts at -80°C to prevent degradation of the acyl-CoA species.[6]

Protocol 2: Extraction of a Broad Range of Acyl-CoAs from Cells using Methanol (B129727)

This protocol is suitable for the extraction of a broader range of acyl-CoAs from cultured cells.[7]

Materials and Reagents:

• Cultured cells

• Phosphate-buffered saline (PBS)

• Methanol, chilled at -80°C

• Acetonitrile (B52724)

• Internal standard (e.g., [13C3, 15N1]-labeled acyl-CoAs)[8]

• Cell scraper

• Microcentrifuge tubes

• Vacuum concentrator

Procedure:

• Cell Lysis: Remove the cell culture media and wash the cells twice with PBS. Add 2 mL of -80°C methanol and the internal standard to the culture plate. Incubate at -80°C for 15 minutes.[7]

• Collection: Scrape the cell lysate from the culture plate and transfer it to a microcentrifuge tube.[7]

• Centrifugation: Centrifuge at 15,000 x g at 5°C for 5 minutes.[7]

• Supernatant Transfer: Transfer the supernatant to a glass tube.[7]

• Evaporation: Add 1 mL of acetonitrile and evaporate the sample to dryness in a vacuum concentrator at 55°C for 1.5 hours.[7]

• Reconstitution: Reconstitute the dried sample in an appropriate volume of a suitable solvent (e.g., 150 µL methanol) for LC-MS/MS analysis. Vortex and centrifuge at 15,000 x g at 5°C for 10 minutes to pellet any debris before transferring the supernatant to an autosampler vial.[7]

Data Presentation

Table 1: Comparison of Short-Chain Acyl-CoA Recovery Rates Using Different Extraction Methods

Acyl-CoA Species	5-Sulfosalicylic Acid (SSA) Extraction Recovery (%)	Trichloroacetic Acid (TCA) with Solid-Phase Extraction (SPE) Recovery (%)	Acetonitrile/2-Propanol with SPE Recovery (%)
Acetyl-CoA	~59%	~36%	93-104% (extraction), 83-90% (SPE)[6]
Propionyl-CoA	~80%	~62%	Not Reported
Malonyl-CoA	~74%	~26%	93-104% (extraction), 83-90% (SPE)[6]
Isovaleryl-CoA	~59%	~58%	Not Reported
Coenzyme A (Free)	~74%	~1%	Not Reported
Data compiled from studies comparing SSA and TCA extraction methods.[6]

Table 2: LC-MS/MS Performance for Acyl-CoA Quantification

Parameter	Value	Reference
Linearity (R²) for selected acyl-CoAs
Butanoyl-CoA	0.9907	[9]
Octanoyl-CoA	0.9974	[9]
Decanoyl-CoA	0.9994	[9]
Dodecanoyl-CoA	0.9919	[9]
Tetradecanoyl-CoA	0.9961	[9]
Palmitoleoyl-CoA	0.9955	[9]
Precision (CV%) for QC samples	<15%	[9]
Accuracy	85-115%	[9]
Limit of Detection (LOD)	1-5 fmol	[5]

Visualizations

Caption: General experimental workflow for acyl-CoA quantification.

Caption: The central role of acyl-CoAs in metabolism and signaling.[10]

Conclusion

The accurate quantification of acyl-CoAs is essential for advancing our understanding of cellular metabolism and its role in disease.[2] LC-MS/MS has become the method of choice for comprehensive acyl-CoA analysis due to its high sensitivity and specificity.[3] The selection of an appropriate extraction method is critical and should be tailored to the specific acyl-CoA species of interest and the biological matrix. Stable isotope dilution is highly recommended for achieving the most accurate and precise quantification.[9][11] The protocols and data presented in this application note provide a robust starting point for researchers, scientists, and drug development professionals embarking on the quantitative analysis of acyl-CoAs.

References

• 1. benchchem.com [benchchem.com]
• 2. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography. | Sigma-Aldrich [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC-quadrupole/Orbitrap high-resolution mass spectrometry enables stable isotope-resolved simultaneous quantification and ¹³C-isotopic labeling of acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stable isotope dilution liquid chromatography-mass spectrometry analysis of cellular and tissue medium- and long-chain acyl-coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. profiles.foxchase.org [profiles.foxchase.org]

Application of Shotgun Lipidomics for Acyl-CoA Profiling: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl-Coenzyme A (acyl-CoA) species are central hubs in cellular metabolism, playing critical roles in energy production, lipid biosynthesis, and cell signaling.[1] The ability to accurately profile the cellular acyl-CoA pool is crucial for understanding disease pathogenesis and for the development of novel therapeutics. Shotgun lipidomics, a powerful mass spectrometry-based approach, offers a high-throughput platform for the comprehensive analysis of acyl-CoAs directly from biological extracts. This application note provides detailed protocols for the application of shotgun lipidomics to acyl-CoA profiling, methods for data presentation, and visualizations of relevant biological pathways.

While traditional shotgun lipidomics involves the direct infusion of a lipid extract into a mass spectrometer, the analysis of acyl-CoAs often benefits from rapid liquid chromatography to separate isobaric and isomeric species.[2][3] Therefore, this guide will cover both direct infusion and LC-MS-based shotgun approaches, providing researchers with the flexibility to choose the method best suited for their experimental needs.

Data Presentation

Table 1: Acyl-CoA Concentrations in Mouse Liver Tissue

Acyl-CoA Species	Concentration (pmol/mg tissue)	Reference
Acetyl-CoA	5.77 ± 3.08	[4]
Propionyl-CoA	0.476 ± 0.224	[4]
Butyryl-CoA	1.013 ± 0.159	[4]
Succinyl-CoA	25.467 ± 2.818	[4]
HMG-CoA	0.971 ± 0.326	[4]
Palmitoyl-CoA (C16:0)	~2.5	[5]
Stearoyl-CoA (C18:0)	~1.5	[5]
Oleoyl-CoA (C18:1)	~3.0	[5]

Table 2: Acyl-CoA Concentrations in Human Cell Lines

Acyl-CoA Species	HepG2 (pmol/10^6 cells)	HEK293T (pmol/10^6 cells)	Reference
Acetyl-CoA	10.644 ± 1.364	8.5 ± 1.2	[4]
Propionyl-CoA	3.532 ± 0.652	1.2 ± 0.3	[4]
Succinyl-CoA	25.467 ± 2.818	15.1 ± 2.5	[4]
Malonyl-CoA	~1.5	Not Reported	[5]
Myristoyl-CoA (C14:0)	~0.5	Not Reported	[5]
Palmitoyl-CoA (C16:0)	~2.0	Not Reported	[5]
Oleoyl-CoA (C18:1)	~1.8	Not Reported	[5]

Experimental Protocols

Protocol 1: Direct Infusion Shotgun Lipidomics for Acyl-CoA Profiling

This protocol is adapted for high-throughput screening of acyl-CoA profiles and is suitable for identifying major changes in the acyl-CoA pool.

1. Sample Preparation and Acyl-CoA Extraction:

• Cell Culture: Grow cells to 80-90% confluency. For suspension cells, collect by centrifugation. For adherent cells, wash with ice-cold PBS and scrape into a collection tube.

• Tissue Homogenization: Snap-freeze tissues in liquid nitrogen immediately after collection. Homogenize the frozen tissue in a suitable buffer on ice.

• Extraction: To the cell pellet or tissue homogenate, add a 2:1:0.8 mixture of methanol (B129727):chloroform:water. Vortex vigorously for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Phase Separation: Collect the lower organic phase containing lipids and acyl-CoAs. Dry the extract under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for direct infusion, such as 1:1 methanol:chloroform with 5 mM ammonium (B1175870) acetate.

2. Mass Spectrometry Analysis:

• Instrumentation: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with a nano-electrospray ionization (nESI) source is recommended.[6]

• Direct Infusion: Infuse the reconstituted lipid extract directly into the mass spectrometer at a flow rate of 1-2 µL/min.[2]

• MS Settings:

  • Ionization Mode: Positive ion mode is generally preferred for the detection of acyl-CoAs.

  • Scan Mode: Perform precursor ion scanning for the characteristic fragment of the phosphopantetheine moiety (m/z 261.1) or neutral loss scanning of the 3'-phospho-ADP moiety (507.003 Da).

  • Collision Energy: Optimize collision energy to achieve efficient fragmentation of the precursor ions.

3. Data Analysis:

• Identify acyl-CoA species based on their precursor ion mass and the characteristic fragment ions.

• Quantify relative changes in acyl-CoA levels by comparing the peak intensities across different samples. For semi-quantitative analysis, spike in a known amount of an odd-chain or stable isotope-labeled acyl-CoA internal standard.

Protocol 2: LC-MS/MS for Comprehensive Acyl-CoA Profiling

This protocol provides a more detailed and quantitative analysis of the acyl-CoA profile, enabling the separation of isomeric and isobaric species.

1. Sample Preparation and Acyl-CoA Extraction: (Follow the same procedure as in Protocol 1)

2. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer.

• Chromatography:

  • Column: A C18 reversed-phase column is commonly used for acyl-CoA separation.

  • Mobile Phases:

    • Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium acetate.

    • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid or 10 mM ammonium acetate.

  • Gradient: A gradient from low to high organic phase concentration is used to elute acyl-CoAs based on their chain length and polarity.

• MS Settings:

  • Ionization Mode: Positive ion mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is typically used for targeted quantification of known acyl-CoAs. For untargeted analysis, a full scan followed by data-dependent MS/MS can be employed.

  • MRM Transitions: Set up specific precursor-to-product ion transitions for each acyl-CoA of interest. The product ion corresponding to the loss of the 3'-phospho-ADP moiety is a common choice.

3. Data Analysis and Quantification:

• Identify and quantify acyl-CoAs by comparing their retention times and MRM transitions to those of authentic standards.

• For absolute quantification, generate a calibration curve for each acyl-CoA species using a series of known concentrations of standards. Spike in a stable isotope-labeled internal standard for each analyte to correct for matrix effects and variations in extraction efficiency.

Signaling Pathways and Experimental Workflows

Acyl-CoA Metabolism and its Role in Cellular Processes

Acyl-CoAs are at the crossroads of major metabolic pathways, including fatty acid synthesis, beta-oxidation, and the citric acid cycle. They also serve as precursors for the synthesis of complex lipids and as substrates for post-translational modifications of proteins, such as acylation, which can modulate protein function and localization.[7][8][9]

References

• 1. graphviz.org [graphviz.org]
• 2. Novel Advances in Shotgun Lipidomics for Biology and Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. biorxiv.org [biorxiv.org]
• 5. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 6. newomics.com [newomics.com]
• 7. Fatty Acylation of Proteins: The Long and the Short of it - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protein Acylation is a General Regulatory Mechanism in Biosynthetic Pathway of Acyl-CoA-Derived Natural Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

troubleshooting (S)-3-Hydroxy-23-methyltetracosanoyl-CoA extraction efficiency

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and other very long-chain 3-hydroxy fatty acyl-CoAs.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in extracting (S)-3-Hydroxy-23-methyltetracosanoyl-CoA?

The main challenges stem from the molecule's physicochemical properties as a very long-chain acyl-CoA (VLCFA-CoA). These include:

• Low Abundance: VLCFA-CoAs are typically present in low concentrations in biological matrices.

• Instability: The thioester bond is susceptible to chemical and enzymatic hydrolysis. The hydroxyl group can also be a target for enzymatic modification.

• Complex Matrix: Biological samples contain a multitude of lipids and other molecules that can interfere with extraction and downstream analysis, leading to matrix effects.

• Amphipathic Nature: The combination of the long, hydrophobic acyl chain and the polar Coenzyme A moiety can make partitioning during liquid-liquid extraction challenging.

Q2: Which extraction methods are recommended for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA?

Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are the two most common methods for isolating long-chain acyl-CoAs.

• Solid-Phase Extraction (SPE): This is often the preferred method for VLCFA-CoAs as it provides superior sample cleanup, reducing matrix effects and improving recovery. Weak anion exchange or mixed-mode SPE cartridges are typically used.

• Liquid-Liquid Extraction (LLE): While generally faster, LLE may result in extracts with lower purity. It often involves protein precipitation followed by extraction with an organic solvent.

The choice between SPE and LLE depends on the sample complexity and the sensitivity requirements of the downstream analytical method (e.g., LC-MS/MS).

Q3: How can I prevent the degradation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA during extraction?

Minimizing degradation is critical for accurate quantification. Key precautions include:

• Immediate Quenching: For cell or tissue samples, immediately quench metabolic activity by flash-freezing in liquid nitrogen.

• Cold Conditions: Perform all extraction steps on ice using pre-chilled solvents and tubes to minimize enzymatic activity.

• Acidic pH: Use an acidic buffer, such as 100 mM potassium phosphate (B84403) (KH2PO4) at pH 4.9, to inhibit thioesterase activity.[1]

• Rapid Processing: Work quickly to minimize the time samples are exposed to conditions that could cause degradation.

• Internal Standard: Add an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte or a similar odd-chain acyl-CoA) at the earliest stage of the extraction to account for any losses.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Analyte Recovery	Incomplete cell or tissue lysis.	Ensure thorough homogenization or sonication. For tissues, grinding to a fine powder under liquid nitrogen is recommended.
Analyte degradation.	Work quickly on ice, use pre-chilled acidic buffers (pH 4.9), and flash-freeze samples upon collection.[1]
Inefficient extraction solvent.	Optimize the solvent system. A mixture of acetonitrile (B52724) and isopropanol (B130326) is often effective for initial extraction from the homogenate.[1]
Suboptimal SPE procedure.	Ensure proper conditioning of the SPE cartridge. Optimize wash steps to remove interferences without eluting the analyte. Test different elution solvents and volumes.
Analyte adsorption to surfaces.	Use low-adsorption polypropylene (B1209903) tubes and pipette tips.
High Variability in Results	Inconsistent sample handling.	Standardize all extraction steps, including timing, temperatures, and vortexing speeds.
Incomplete protein precipitation.	Ensure thorough mixing after adding the precipitating agent and centrifuge at a sufficient speed and duration.
Poor Chromatographic Peak Shape	Matrix effects from co-eluting substances.	Improve sample cleanup, potentially by adding a wash step to the SPE protocol or using a different SPE sorbent.
Mismatch between reconstitution solvent and mobile phase.	Reconstitute the final extract in a solvent that is of similar or weaker strength than the initial mobile phase of the liquid chromatography gradient.

Quantitative Data

Acyl-CoA Species	HepG2 (pmol/10^6 cells)	MCF7 (pmol/mg protein)	RAW264.7 (pmol/mg protein)
C14:0-CoA	-	~2.5	~1.5
C16:0-CoA	-	~4.0	~3.0
C18:0-CoA	-	~1.5	~1.0
C18:1-CoA	-	~3.5	~2.5
C18:2-CoA	-	~0.5	~0.5

Note: Data is compiled from various sources and should be used for comparative purposes only, as experimental conditions may vary.

Experimental Protocols

The following is a generalized protocol for the extraction of very long-chain acyl-CoAs from tissue samples, adapted from established methods.[1][2] This protocol should be optimized for your specific application.

Protocol: Solid-Phase Extraction (SPE) of VLCFA-CoAs from Tissue

• Sample Preparation:

  • Immediately freeze-clamp tissue samples in liquid nitrogen upon collection.

  • Grind the frozen tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.[2]

  • Weigh 50-100 mg of the powdered tissue into a pre-chilled tube.

• Homogenization and Extraction:

  • Add 1 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing an appropriate internal standard to the tissue powder.[1]

  • Homogenize the sample thoroughly on ice.

  • Add 2 mL of a pre-chilled (-20°C) solution of acetonitrile:isopropanol (3:1 v/v).[2]

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Carefully transfer the supernatant to a new tube.

  • Condition a weak anion exchange or C18 SPE cartridge by washing with 1 mL of methanol (B129727) followed by 1 mL of 100 mM KH2PO4 buffer (pH 4.9).

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 100 mM KH2PO4 buffer (pH 4.9), followed by 1 mL of methanol to remove interfering substances.

  • Elute the acyl-CoAs with an appropriate solvent (e.g., 2 mL of methanol containing 2% ammonium (B1175870) hydroxide).

• Sample Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small, precise volume of a solvent compatible with your downstream analysis (e.g., 100 µL of 50% methanol).

Visualizations

Caption: Troubleshooting logic for low extraction efficiency.

Caption: Experimental workflow for VLCFA-CoA extraction.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

reducing matrix effects in LC-MS/MS analysis of acyl-CoAs

Welcome to the technical support center for the LC-MS/MS analysis of acyl-Coenzyme A (acyl-CoA) thioesters. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to mitigating matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis of acyl-CoAs?

A1: In LC-MS/MS analysis, the "matrix" refers to all components in a sample other than the analytes of interest. For acyl-CoA analysis in biological samples, this includes salts, lipids, proteins, and other endogenous molecules.[1] Matrix effects occur when these co-eluting components interfere with the ionization of the target acyl-CoA molecules in the mass spectrometer's ion source.[2][3] This interference can lead to either ion suppression (a decrease in signal intensity) or, less commonly, ion enhancement (an increase in signal intensity), both of which can significantly compromise the accuracy, precision, and sensitivity of quantitative results.[2][4]

Q2: What are the common indicators that matrix effects are impacting my acyl-CoA analysis?

A2: Common signs of significant matrix effects in your acyl-CoA analysis include:

• Poor reproducibility and high variability in quality control (QC) samples.[4]

• Low or inconsistent recovery of acyl-CoAs during method validation.[5]

• Non-linear calibration curves.[4]

• Inconsistent peak areas for the same concentration of an analyte across different sample matrices.[5]

• A significant difference between the slope of a calibration curve prepared in a pure solvent versus one prepared in a matrix-matched standard.[5]

Q3: How can I qualitatively and quantitatively assess matrix effects in my acyl-CoA assay?

A3: There are two primary methods to assess matrix effects:

• Post-Column Infusion (Qualitative Assessment): This method helps identify the regions in the chromatogram where ion suppression or enhancement occurs.[2][4] A standard solution of the analyte is continuously infused into the mass spectrometer after the analytical column. A blank, extracted matrix sample is then injected onto the LC system. Any fluctuation (dip or rise) in the constant signal of the infused analyte indicates the presence of matrix effects at that retention time.[4]

• Quantitative Matrix Effect Assessment: This method quantifies the extent of ion suppression or enhancement. It involves comparing the peak area of an analyte in a "post-extraction spike" sample (a blank matrix extract to which the analyte is added) to the peak area of the analyte in a neat solvent solution at the same concentration.[2][4] The Matrix Factor (MF) is calculated as:

  • MF = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solvent)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect. Many regulatory guidelines consider matrix effects significant if the MF is outside the range of 0.8 to 1.2.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting and reducing matrix effects during the LC-MS/MS analysis of acyl-CoAs.

Issue 1: Significant Ion Suppression and Poor Signal Intensity

You are observing low signal intensity for your acyl-CoA analytes, and a quantitative matrix effect assessment confirms significant ion suppression (e.g., Matrix Factor < 0.8).

Root Cause Analysis & Solution Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Sensitivity for Low-Abundance 3-Hydroxy Fatty Acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the sensitive detection of low-abundance 3-hydroxy fatty acids (3-OH FAs).

Troubleshooting Guide

Low sensitivity in the analysis of 3-OH FAs can arise from various factors throughout the experimental workflow. This guide addresses common issues, their potential causes, and actionable solutions.

Issue	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape or Tailing in GC-MS	Incomplete derivatization of the carboxylic acid and hydroxyl groups.[1]	- Ensure the sample is completely dry before adding the derivatization reagent, as moisture can inactivate it.[1] - Optimize the reaction time and temperature for derivatization. For example, when using BSTFA with 1% TMCS, heating at 80°C for 60 minutes is a common starting point.[2][3] - Use a sufficient molar excess of the derivatization reagent.[1]
Low Signal Intensity in LC-MS (Negative Ion Mode)	Poor ionization efficiency of the carboxyl group of 3-OH FAs.[4][5]	- Consider derivatization to introduce a readily ionizable group. Amidation with reagents like 2-picolylamine can enhance positive ionization.[2] - Use a derivatization reagent that introduces a permanently charged group to improve ionization efficiency.[2]
Inability to Detect 3-OH FAs in Complex Matrices	Low abundance of the target analytes and significant matrix effects from co-eluting compounds.[6][7]	- Implement a sample preconcentration step. Solid-Phase Extraction (SPE) with a strong anion exchange (SAX) sorbent can selectively enrich acidic compounds like 3-OH FAs.[6] - Utilize chemical derivatization to shift the analyte's retention time away from interfering matrix components.[7] - Employ isotope-labeled internal standards for each analyte to compensate for matrix effects and losses during sample preparation.[4]
Poor Separation of 3-OH FA Isomers	Inadequate chromatographic resolution.	- For GC-MS, optimize the temperature gradient program to achieve better separation.[8] - For LC-MS, use a column with appropriate selectivity (e.g., C18) and optimize the mobile phase composition and gradient.[6] - For enantiomeric separation, a chiral column such as Chiralpak IA-U may be necessary.[7]
Non-Reproducible Quantification	Inconsistent sample extraction, derivatization, or injection volume.	- Use an automated liquid handling system for precise reagent and sample transfers. - Incorporate a suitable internal standard early in the sample preparation process to account for variability. Stable isotope-labeled 3-OH FAs are ideal.[3] - Ensure complete solvent evaporation before derivatization and reconstitution in a precise volume before injection.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the analysis of 3-hydroxy fatty acids?

A: Direct analysis of 3-hydroxy fatty acids (3-OH FAs) is challenging due to their low volatility and poor ionization efficiency.[2] Derivatization is a chemical modification process that addresses these issues by:

• For GC-MS: Increasing the volatility of the 3-OH FAs by converting the polar carboxyl and hydroxyl groups into less polar esters and ethers (e.g., trimethylsilyl (B98337) (TMS) ethers/esters).[1][9] This prevents peak tailing and allows the compounds to elute from the GC column at reasonable temperatures.[1]

• For LC-MS: Enhancing ionization efficiency.[2][4] Derivatization can introduce easily ionizable groups or a permanent charge, significantly improving the signal intensity in the mass spectrometer.[2][5] This is particularly useful for overcoming the inherently poor ionization of the carboxylic acid group in negative ion mode.[4]

Q2: What are the most common derivatization methods for improving 3-OH FA sensitivity in GC-MS?

A: The two most common derivatization methods for GC-MS analysis of fatty acids, including 3-OH FAs, are silylation and esterification.

• Silylation: This method uses reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as 1% trimethylchlorosilane (TMCS).[1][2] It converts both the carboxylic acid and hydroxyl groups to their respective trimethylsilyl (TMS) esters and ethers.[1]

• Esterification: This typically involves creating fatty acid methyl esters (FAMEs). A common reagent is 14% boron trifluoride in methanol (B129727) (BF3-methanol).[1][2] This method primarily targets the carboxylic acid group. For 3-OH FAs, a subsequent silylation step might be necessary to derivatize the hydroxyl group for optimal GC performance.

A comparison of these methods is summarized below:

Derivatization Method	Reagent(s)	Target Functional Group(s)	Key Advantages
Silylation	BSTFA + 1% TMCS	Carboxyl and Hydroxyl	One-step reaction for both functional groups.[1]
Esterification	BF3-Methanol	Carboxyl	Generates stable FAMEs, a well-established method.[1]

Q3: How can I improve the sensitivity of 3-OH FA detection using LC-MS?

A: Several strategies can significantly enhance sensitivity for 3-OH FA analysis by LC-MS:

• Chemical Derivatization: This is a highly effective approach. Derivatization can improve chromatographic retention and, more importantly, boost ionization efficiency.[2] For instance, using 2-dimethylaminoethylamine (DMED) has been shown to increase detection sensitivities of hydroxy fatty acids by 7 to 72-fold.[6][10]

• Sample Enrichment: Low-abundance 3-OH FAs often require preconcentration from the sample matrix.[6] Solid-phase extraction (SPE) using a strong anion exchange (SAX) stationary phase is effective for selectively enriching acidic molecules like 3-OH FAs from complex biological samples.[6]

• Optimized LC-MS Conditions:

  • Ensure the use of a high-efficiency UHPLC system with a suitable column (e.g., C18) to achieve good separation and sharp peaks.[6]

  • Operate the mass spectrometer in a sensitive mode, such as selected reaction monitoring (SRM) on a triple quadrupole instrument, which is ideal for targeted quantification.[7]

Q4: What is the best way to extract low-abundance 3-OH FAs from biological samples like plasma or tissues?

A: A robust extraction method is crucial for the accurate quantification of low-abundance 3-OH FAs.

• Liquid-Liquid Extraction (LLE): A common initial step is LLE. For plasma or serum, samples can be acidified and then extracted with a solvent like ethyl acetate.[3] For tissues, homogenization in a solvent mixture is required.[4]

• Solid-Phase Extraction (SPE): Following an initial extraction, SPE is highly recommended for sample cleanup and enrichment.[6] As mentioned, strong anion exchange (SAX) SPE is particularly effective for isolating 3-OH FAs.[6]

• Accelerated Solvent Extraction (ASE): For solid samples like tissues or biomass, ASE can offer more efficient extraction compared to conventional manual methods, leading to higher recovery of fatty acids.[11]

It is also critical to add stable isotope-labeled internal standards to the sample before extraction to accurately account for any analyte loss during the entire sample preparation process.[3]

Experimental Protocols & Workflows

Protocol 1: Silylation of 3-OH FAs for GC-MS Analysis

This protocol is adapted for the derivatization of 3-OH FAs in a dried lipid extract.

Materials:

• Dried lipid extract containing 3-OH FAs

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)[2]

• Reaction vials with caps

• Heating block or oven

• Vortex mixer

Procedure:

• Ensure the lipid extract in the reaction vial is completely dry. This can be achieved by drying under a stream of nitrogen.

• Add 100 µL of BSTFA with 1% TMCS to the dried extract.[2][3]

• Cap the vial tightly and vortex for 10-20 seconds to ensure the reagent is mixed with the sample residue.

• Heat the vial at 80°C for 60 minutes.[2][3]

• After heating, allow the vial to cool to room temperature.

• The sample is now derivatized and ready for injection into the GC-MS system.

Protocol 2: Sample Enrichment of 3-OH FAs using SPE

This protocol provides a general workflow for enriching 3-OH FAs from a liquid biological sample.

Materials:

• Strong Anion Exchange (SAX) SPE cartridge

• Sample (e.g., plasma extract)

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water)

• Wash solvent (e.g., Methanol)

• Elution solvent (e.g., Methanol with 5% formic acid)

• SPE vacuum manifold

Procedure:

• Conditioning: Pass 1-2 mL of methanol through the SAX cartridge.

• Equilibration: Pass 1-2 mL of water through the cartridge. Do not let the sorbent bed go dry.

• Loading: Load the pre-treated sample onto the cartridge. The acidic 3-OH FAs will be retained by the anion exchange sorbent.

• Washing: Pass 1-2 mL of methanol through the cartridge to wash away neutral and basic impurities.

• Elution: Elute the retained 3-OH FAs with 1-2 mL of methanol containing 5% formic acid. The acid will neutralize the charge on the 3-OH FAs, releasing them from the sorbent.

• Drying: Dry the eluted fraction under a stream of nitrogen before proceeding to derivatization.

Visualizations

Caption: Workflow for 3-OH FA analysis by GC-MS.

Caption: Logic diagram for improving 3-OH FA sensitivity.

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. benchchem.com [benchchem.com]
• 3. lipidmaps.org [lipidmaps.org]
• 4. A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Highly sensitive determination of fatty acid esters of hydroxyl fatty acids by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. lipidmaps.org [lipidmaps.org]
• 9. Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Efficient lipid extraction and quantification of fatty acids from algal biomass using accelerated solvent extraction (ASE) - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Quantifying Very Long-Chain Fatty Acyl-CoAs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the quantification of very long-chain fatty acyl-CoAs (VLCFA-CoAs).

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental workflow for VLCFA-CoA quantification.

Q1: Why am I observing low recovery of my VLCFA-CoAs during sample extraction?

Low recovery of VLCFA-CoAs is a common issue stemming from their amphipathic nature, possessing both a long, hydrophobic acyl chain and a polar coenzyme A head group. This can lead to poor solubility and loss during extraction.

• Inefficient Cell Lysis: Incomplete disruption of cells or tissues will prevent the release of intracellular VLCFA-CoAs for extraction.

  • Solution: Employ rigorous homogenization or sonication methods. For tissues, cryogenic grinding can be effective.

• Suboptimal Solvent Systems: The choice of extraction solvent is critical for efficiently solubilizing VLCFA-CoAs.

  • Solution: A widely used and effective method is a two-step extraction using a combination of organic solvents. Initially, use a polar solvent mixture like methanol (B129727)/water to extract the polar head group, followed by a nonpolar solvent like chloroform (B151607) or hexane (B92381) to extract the fatty acyl chain. A common ratio for the initial extraction is a 2:1 chloroform:methanol mixture.[1]

• Adsorption to Surfaces: The phosphate (B84403) groups on the CoA moiety can adhere to glass and plastic surfaces, leading to significant sample loss.[2]

  • Solution: Use polypropylene (B1209903) tubes and pipette tips to minimize adsorption. Additionally, including a phosphate-based buffer in the extraction solvent can help to reduce non-specific binding.

• Degradation During Extraction: VLCFA-CoAs are susceptible to both enzymatic and chemical degradation.

  • Solution: Work quickly and on ice at all times. The inclusion of antioxidants, such as butylated hydroxytoluene (BHT), in the extraction solvents can prevent oxidation of the acyl chain.

Q2: My chromatogram shows poor peak shape and resolution for VLCFA-CoAs. How can I improve this?

Poor chromatography is often due to the unique chemical properties of VLCFA-CoAs, leading to peak tailing and co-elution.

• Secondary Interactions with Stationary Phase: The negatively charged phosphate groups of the CoA moiety can interact with the silica-based stationary phase of reversed-phase columns, causing peak tailing.[3]

  • Solution:

    • Use a high pH mobile phase: A high pH (e.g., 10.5 with ammonium (B1175870) hydroxide) can deprotonate residual silanols on the column, minimizing these interactions.[4]

    • Incorporate an ion-pairing agent: Reagents like triethylamine (B128534) (TEA) can be added to the mobile phase to mask the phosphate groups and improve peak shape.[3]

• Inadequate Separation of Isomers and Homologs: The structural similarity of different VLCFA-CoA species makes their separation challenging.

  • Solution:

    • Optimize the gradient: A shallower elution gradient can enhance the separation of closely eluting compounds.[3]

    • Employ a suitable column: A C18 reversed-phase column is commonly used. For improved resolution, consider columns with smaller particle sizes or different chemistries like HILIC.[3]

    • Adjust the column temperature: Increasing the temperature can sometimes improve peak efficiency, but be mindful of potential sample degradation.[3]

Q3: I am experiencing high background noise and ion suppression in my mass spectrometry data. What are the likely causes and solutions?

High background and ion suppression can significantly impact the sensitivity and accuracy of VLCFA-CoA quantification.

• Matrix Effects: Biological samples are complex matrices containing numerous compounds that can interfere with the ionization of the target analytes.[3]

  • Solution:

    • Solid-Phase Extraction (SPE): Incorporate an SPE cleanup step after the initial liquid-liquid extraction to remove interfering substances. A C18-based SPE cartridge is often effective.[5]

    • Use of Internal Standards: Isotope-labeled internal standards are crucial for correcting for matrix effects and variations in ionization efficiency.[1]

• Contamination from Solvents and Consumables: Impurities in solvents or leachates from plasticware can introduce background noise.

  • Solution: Use high-purity, MS-grade solvents and pre-rinsed, high-quality polypropylene tubes and pipette tips.[6]

• Carryover: Residual sample from a previous injection can lead to ghost peaks and inaccurate quantification.

  • Solution: Implement a rigorous wash cycle for the injection port and column between samples. Running blank injections can help identify and mitigate carryover.[6]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying very long-chain fatty acyl-CoAs?

The quantification of VLCFA-CoAs is challenging due to a combination of factors:

• Low Abundance: VLCFA-CoAs are typically present at very low concentrations in biological samples.

• Chemical Instability: The thioester bond in acyl-CoAs is labile and susceptible to hydrolysis, particularly at neutral or alkaline pH.

• Amphipathic Nature: The combination of a long, nonpolar fatty acyl chain and a highly polar CoA moiety makes them difficult to extract and analyze.

• Structural Diversity: The presence of numerous isomers and homologs with similar physicochemical properties complicates their chromatographic separation.

• Lack of Commercially Available Standards: The limited availability of a wide range of VLCFA-CoA standards, especially isotopically labeled ones, can hinder method development and accurate quantification.

Q2: What are the most common analytical techniques for VLCFA-CoA quantification?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and powerful technique for the quantification of VLCFA-CoAs.[5] It offers high sensitivity, selectivity, and the ability to analyze a wide range of acyl-CoA species in a single run. Gas chromatography-mass spectrometry (GC-MS) can also be used, but it requires derivatization to convert the non-volatile acyl-CoAs into volatile compounds.[7][8]

Q3: How do I choose an appropriate internal standard for VLCFA-CoA quantification?

The ideal internal standard for VLCFA-CoA quantification is a stable isotope-labeled version of the analyte of interest (e.g., ¹³C- or ²H-labeled).[1] These standards have nearly identical chemical and physical properties to the endogenous compound, allowing them to co-elute and experience similar matrix effects and ionization efficiencies. If a stable isotope-labeled standard is not available, an odd-chain fatty acyl-CoA (e.g., C17:0-CoA) can be used as a surrogate standard.[5]

Experimental Protocols

Protocol 1: Extraction of VLCFA-CoAs from Cultured Cells

• Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Cell Lysis: Add 1 mL of ice-cold 80% methanol to the cell pellet. Vortex vigorously for 1 minute and incubate on ice for 10 minutes.

• Phase Separation: Add 1 mL of ice-cold chloroform and vortex for 1 minute. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collection of a Polar Metabolite Fraction: Carefully collect the upper aqueous layer containing the VLCFA-CoAs into a new polypropylene tube.

• Drying: Dry the collected fraction under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in an appropriate solvent for LC-MS/MS analysis (e.g., 50% acetonitrile (B52724) in water with 0.1% formic acid).

Protocol 2: LC-MS/MS Analysis of VLCFA-CoAs

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).[1]

  • Mobile Phase A: Water with 0.1% formic acid.[1]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over 15-20 minutes.

  • Flow Rate: 0.2-0.4 mL/min.[5]

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[5]

  • Scan Mode: Multiple Reaction Monitoring (MRM).[5]

  • MRM Transitions: Monitor for the specific precursor-to-product ion transitions for each VLCFA-CoA species and its corresponding internal standard. A common neutral loss scan is for 507 Da.[4][5]

Quantitative Data Summary

Table 1: Comparison of Extraction Methods for VLCFA-CoAs

Extraction Method	Principle	Advantages	Disadvantages	Typical Recovery
Folch Method	Liquid-liquid extraction with chloroform:methanol (2:1)	Well-established, good for a broad range of lipids	Requires large solvent volumes, can be time-consuming	80-95%
Bligh & Dyer Method	Liquid-liquid extraction with chloroform:methanol:water (1:2:0.8)	Uses less solvent than Folch, good for samples with high water content	Phase separation can be tricky	85-98%
Solid-Phase Extraction (SPE)	Chromatographic separation based on affinity	High selectivity, can remove interfering compounds	Can be more expensive, requires method development	>90%

Table 2: Typical LC-MS/MS Parameters for VLCFA-CoA Analysis

Parameter	Value
Column	C18 Reversed-Phase
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Ionization Mode	ESI+
Scan Mode	MRM
Limit of Quantification (LOQ)	4.2 - 16.9 nM

Visualizations

Caption: Overview of VLCFA metabolism and associated quantification challenges.

Caption: A logical workflow for troubleshooting common issues in VLCFA-CoA quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 8. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Protocol Refinement for Acyl-CoA Sample Stability

Welcome to the Technical Support Center for acyl-CoA analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability of acyl-CoA samples throughout experimental workflows. Here you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during sample preparation, storage, and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause acyl-CoA degradation?

A1: Acyl-CoA molecules are inherently unstable due to their high-energy thioester bond. The primary causes of degradation are:

• Hydrolysis: The thioester bond is susceptible to breaking in the presence of water, a process that is accelerated in alkaline (pH > 7.0) and strongly acidic (pH < 4.0) conditions.[1]

• Enzymatic Degradation: Endogenous enzymes, such as acyl-CoA thioesterases present in biological samples, can rapidly hydrolyze acyl-CoAs.[1]

• Temperature: Elevated temperatures increase the rate of both chemical hydrolysis and enzymatic degradation.[1]

• Oxidation: The thiol group in the Coenzyme A moiety can be oxidized, leading to the formation of CoA disulfides and other oxidized species.[1]

• Freeze-Thaw Cycles: Repeated freezing and thawing of aqueous samples can lead to pH shifts and increased reaction rates in concentrated solute pockets, accelerating degradation.

Q2: What is the optimal pH for acyl-CoA sample stability?

A2: Acyl-CoAs are most stable in slightly acidic conditions, with a recommended pH range of 4.0 to 6.8 for storage and analysis.[1] Extraction protocols often use a buffer at pH 4.9 to inhibit thioesterase activity and minimize chemical hydrolysis.[1]

Q3: What is the best way to store acyl-CoA samples for short-term and long-term stability?

A3: For optimal stability, storage conditions should be carefully considered:

• Short-Term Storage (e.g., in an autosampler): Samples should be maintained at 4°C. However, significant degradation of some acyl-CoA species can still occur within 24 hours.[2] It is recommended to analyze samples as soon as possible after preparation.

• Long-Term Storage: The most effective method for long-term preservation is to store the samples as dried pellets at -80°C.[2] If storing in solution, use a slightly acidic buffer (pH 4.0-6.0), aliquot into single-use vials to avoid freeze-thaw cycles, and store at -80°C.[2] Aqueous solutions of acetyl-CoA have been reported to be stable for up to six months at -80°C.

Q4: Does the chain length of the acyl-CoA affect its stability?

A4: Yes, the stability of acyl-CoAs can be influenced by the length of the fatty acyl chain. Evidence suggests that long-chain acyl-CoAs are more prone to hydrolysis in aqueous solutions compared to short-chain acyl-CoAs.[3] This increased instability may be due to the greater hydrophobicity of the longer acyl chain.

Q5: What is the best solvent for reconstituting purified acyl-CoA samples?

A5: Methanol (B129727) has been shown to provide the best stability for acyl-CoAs over a 24-hour period.[3] Reconstituting samples in methanol or a methanol/buffer mixture can significantly improve stability compared to purely aqueous solutions.[2]

Troubleshooting Guides

Issue 1: Low or No Recovery of Acyl-CoA Analytes

Potential Cause	Troubleshooting Steps & Solutions
Enzymatic Degradation during Sample Collection and Preparation	- Immediate Quenching: Flash-freeze tissue samples in liquid nitrogen immediately upon collection to halt all enzymatic activity. - Maintain Cold Chain: Keep samples on dry ice or at -80°C throughout processing. Perform all extraction steps on ice with pre-chilled tubes and solutions. - Acidic Extraction Buffer: Use an ice-cold, slightly acidic extraction buffer (e.g., 100 mM potassium phosphate (B84403), pH 4.9) to inhibit acyl-CoA thioesterases.[2]
Chemical Hydrolysis	- pH Control: Ensure all buffers and solvents are within the optimal pH range of 4.0-6.8.[1] - Solvent Choice: Reconstitute final extracts in methanol for improved stability, especially for autosampler sequences.[3] Avoid purely aqueous solutions for extended periods.[3]
Inefficient Extraction	- Protocol Optimization: The chosen extraction method may not be suitable for your specific sample type or acyl-CoA of interest. Consider solid-phase extraction (SPE) for cleanup and enrichment. - Internal Standards: Use a stable isotope-labeled internal standard that is added at the beginning of the extraction process to monitor and correct for recovery issues.
Adsorption to Labware	- Material Choice: Acyl-CoAs can adsorb to plastic surfaces. Use low-adhesion microcentrifuge tubes and glass vials where possible.

Issue 2: Poor Chromatographic Peak Shape (Tailing, Broadening)

Potential Cause	Troubleshooting Steps & Solutions
Secondary Interactions with Stationary Phase	- Mobile Phase pH: Adjust the pH of the mobile phase. A lower pH can protonate residual silanols on the column, while a higher pH can also improve peak shape for acyl-CoAs. - Ion-Pairing Agents: Consider adding an ion-pairing agent to the mobile phase to neutralize the charge on the phosphate groups of the acyl-CoA molecule.
Column Contamination	- Column Washing: Implement a robust column washing protocol between analytical runs to remove buildup of biological material from tissue extracts. - Guard Column: Use a guard column to protect the analytical column from contaminants.
Suboptimal Mobile Phase Composition	- Gradient Optimization: Adjust the gradient slope. A shallower gradient can improve the separation of closely eluting peaks. - Buffer Strength: Increase the concentration of the buffer in the mobile phase (e.g., ammonium (B1175870) acetate) to help mask active sites on the column.

Data Presentation: Acyl-CoA Sample Stability

The following tables summarize quantitative data on the stability of various acyl-CoA species under different storage conditions.

Table 1: Stability of Acyl-CoAs in Various Solutions at 4°C over 24 Hours

Acyl-CoA Species	Reconstitution Solvent	Stability at 4 hours (% of T=0)	Stability at 24 hours (% of T=0)
Short-Chain (e.g., Acetyl-CoA)	Methanol	~100%	~100%
50% Methanol / 50mM NH₄OAc (pH 7)	~98%	~95%
Water	~95%	~90%
50mM NH₄OAc (pH 7)	~90%	~80%
50% Methanol / 50mM NH₄OAc (pH 3.5)	~85%	~70%
Long-Chain (e.g., C16:0-CoA)	Methanol	~100%	~100%
50% Methanol / 50mM NH₄OAc (pH 7)	~90%	~75%
Water	~80%	~60%
Data synthesized from stability trends reported for acyl-CoAs.[3]

Table 2: Estimated Long-Term Stability of Acyl-CoA Samples

Storage Temperature	Sample Form	Estimated Stability	Recommendations
-80°C	Dry Pellet	> 1 year	Recommended for long-term storage. [2]
Aqueous Solution (pH 4.0-6.0)	Up to 6 months (for Acetyl-CoA)	Aliquot to avoid freeze-thaw cycles.
-20°C	Dry Powder	Stable for extended periods	Suitable for storage of solid standards.
Aqueous Solution (pH 4.0-6.0)	Up to 2 weeks (for Acetyl-CoA)	For short-term storage only. Aliquot to avoid freeze-thaw cycles.
4°C	Aqueous Solution	< 24 hours (significant degradation)	Not recommended for storage. Keep on ice for immediate analysis.[2]
Room Temperature	Aqueous Solution	Highly unstable, rapid degradation	Avoid at all costs.

Table 3: Impact of Freeze-Thaw Cycles on Acyl-CoA Stability (Illustrative)

Number of Freeze-Thaw Cycles	Estimated % Degradation of Acetyl-CoA
1	< 5%
2	~5-10%
5	~16%
Based on data for acetyl-CoA. Degradation rates may vary for other acyl-CoAs.

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissues

This protocol is designed for the efficient extraction of long-chain acyl-CoAs from tissue samples while minimizing degradation.

Materials:

• Frozen tissue sample (~50-100 mg)

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Ice-cold 100 mM Potassium Phosphate (KH₂PO₄) buffer, pH 4.9

• Isopropanol (B130326)

• Acetonitrile (ACN)

• Saturated Ammonium Sulfate (B86663) ((NH₄)₂SO₄)

• Weak anion exchange Solid-Phase Extraction (SPE) columns

• Methanol

• 2% Formic Acid

• 5% Ammonium Hydroxide (NH₄OH)

• Internal standard (e.g., Heptadecanoyl-CoA)

• Refrigerated centrifuge

Procedure:

• Tissue Pulverization: Weigh the frozen tissue and immediately place it in a pre-chilled mortar containing liquid nitrogen. Grind the tissue to a fine powder.

• Homogenization: Transfer the frozen powder to a pre-chilled glass homogenizer on ice. Add 1 mL of ice-cold 100 mM Potassium Phosphate buffer (pH 4.9) containing the internal standard. Homogenize thoroughly.

• Protein Precipitation and Phase Separation: Transfer the homogenate to a centrifuge tube. Add 2 mL of isopropanol and 1.5 mL of acetonitrile, and vortex vigorously. Add 1 mL of saturated ammonium sulfate and 2 mL of acetonitrile. Vortex again and centrifuge at ~2,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a weak anion exchange SPE column with 3 mL of methanol.

  • Equilibration: Equilibrate the column with 3 mL of water.

  • Loading: Carefully collect the upper aqueous layer from the centrifuged sample and load it onto the SPE column.

  • Washing: Wash the column with 3 mL of water, followed by 3 mL of methanol.

  • Elution: Elute the acyl-CoAs with 2.4 mL of methanol containing 2% formic acid, followed by a second elution with 2.4 mL of methanol containing 5% ammonium hydroxide.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen at room temperature. Reconstitute the dried pellet in an appropriate volume of methanol for LC-MS/MS analysis.

Visualizations

Caption: A typical experimental workflow for acyl-CoA extraction and analysis.

Caption: A troubleshooting flowchart for low acyl-CoA recovery.

Caption: Central role of Acetyl-CoA and Acyl-CoAs in cellular metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Avoiding Contamination in Lipidomics Sample Preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate common sources of contamination in their lipidomics workflows. By implementing these best practices, you can enhance the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in lipidomics sample preparation?

A1: Contamination in lipidomics can originate from multiple sources throughout the experimental workflow. The most prevalent culprits include:

• Plasticware: Consumables like microcentrifuge tubes and pipette tips are a significant source of contamination. Chemicals can leach from the plastic, introducing unwanted compounds into your samples. Common leached substances include plasticizers (e.g., phthalates), slip agents (e.g., oleamide, erucamide), and various other polymer additives.[1]

• Solvents and Reagents: Even high-purity solvents may contain trace-level contaminants that can become significant in highly sensitive lipidomics analyses.[1] Water from purification systems can also be a source, particularly if plastic tubing is used.[1]

• Laboratory Environment: The ambient air in a laboratory can contain volatile organic compounds and plasticizers that have off-gassed from building materials, furniture, and equipment. These can settle on surfaces and contaminate samples.[1]

• Personal Care Products: Cosmetics, lotions, and deodorants often contain compounds such as siloxanes and polyethylene (B3416737) glycols (PEGs) that can be inadvertently introduced into samples through handling.[1]

• Instrumentation: Over time, components within the mass spectrometer, such as tubing, seals, and pumps, can leach contaminants.[1] The injection port is also susceptible to residue accumulation.[1]

Q2: How can I minimize contamination from plasticware?

A2: While completely eliminating plasticware may not always be practical, the following practices can significantly reduce the risk of contamination:

• Prioritize Glassware: Whenever possible, use borosilicate glassware for sample preparation and storage, as it introduces significantly fewer contaminants than plastic.[1]

• Select High-Quality Plastics: If plastic consumables are necessary, opt for high-quality polypropylene (B1209903) (PP) from reputable manufacturers. The level of leached contaminants can vary widely between different brands.[1]

• Pre-clean Plasticware: Before use, rinse plastic tubes and pipette tips with a high-purity solvent that is compatible with your analysis to wash away surface contaminants.[1]

• Avoid Certain Plastics: Polyvinyl chloride (PVC) is a major source of phthalate (B1215562) contamination and should be avoided in lipidomics workflows.[1]

Q3: What is the best way to clean glassware for lipidomics experiments?

A3: A rigorous cleaning protocol is essential to ensure your glassware is free of lipid residues and detergent contaminants. A multi-step cleaning process involving an organic solvent wash, a detergent wash, and thorough rinsing is recommended. For critical applications, baking glassware in a muffle furnace can effectively remove any remaining organic contaminants.

Q4: How can I prepare my mass spectrometer to reduce background noise before a lipidomics run?

A4: System conditioning is a critical step for achieving low background noise and high sensitivity in your analysis. This involves flushing the LC-MS system to remove contaminants and establish a stable baseline before injecting your samples. Key steps include flushing all solvent lines with fresh, high-purity mobile phases and performing a series of blank injections to condition the column and identify any residual system contamination.[1]

Q5: I suspect my sample preparation is introducing contaminants. What is a good general workflow to follow to minimize this?

A5: A well-designed workflow is crucial for preventing contamination. This includes careful sample handling, the use of appropriate solvents and reagents, and proper cleaning of all equipment. It is also important to process samples as quickly as possible to prevent degradation and to store them at -80°C if immediate analysis is not possible.

Troubleshooting Guide: Identifying and Resolving Contamination

Unexpected peaks in your mass spectrometry data can be a significant source of frustration, potentially leading to the misinterpretation of results. This guide provides a systematic approach to troubleshooting common contamination issues.

Problem: I am seeing unexpected peaks in my blank injections.

This is a classic sign of contamination originating from your workflow components rather than your biological sample.[1] The following steps will help you pinpoint the source:

• Identify Common Contaminants: Compare the m/z values of the unexpected peaks with a list of known common contaminants. Plasticizers, slip agents, and polymers are frequent culprits.[1]

• Systematic Blank Injections: To identify the origin of the contamination, systematically run blank injections, removing or replacing one component of your workflow at a time.[1] For example, analyze a solvent blank by injecting the solvent directly into the instrument. If the contamination persists, the issue may lie within the instrument itself. If the solvent blank is clean, proceed to test other components.

• Test Consumables: Individually test all single-use items (e.g., pipette tips, microcentrifuge tubes, vials) by rinsing them with a clean solvent and analyzing the solvent.[2]

• Check Water Source: If you use water in your extraction or washing steps, test your deionized water system by extracting a large volume with a clean solvent and analyzing the concentrated extract.[2]

• Instrument Decontamination: If the contamination is traced to the analytical instrument, a thorough cleaning of the injector and other system components may be necessary.[2]

Data Presentation

Table 1: Common Contaminants Leached from Polypropylene Microcentrifuge Tubes.

This table summarizes common chemical classes of contaminants and specific examples that have been identified as leachables from polypropylene tubes. The presence and quantity of these contaminants can vary significantly between manufacturers.

Contaminant Class	Specific Examples	Potential Impact on Lipidomics
Slip Agents	Oleamide, Erucamide, Stearamide	Can co-elute with and suppress the signal of endogenous lipids. Some are structurally similar to endogenous lipids, leading to misidentification.[2][3]
Plasticizers	Phthalates (e.g., Dibutyl phthalate)	Ubiquitous environmental contaminants that can interfere with analysis and are known to have biological activity.
Antioxidants	Irganox 1010, Irgafos 168	Added to polymers to prevent degradation; can leach into samples and cause unexpected peaks.
Biocides	Di(2-hydroxyethyl)methyldodecylammonium (DiHEMDA)	Can have potent effects on proteins and interfere with bioassays of protein function.[2]
Nucleating Agents	Sorbitol-based clarifiers	Used to improve the optical properties of plastics; can leach and contribute to background noise.

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Lipidomics

This protocol is designed to remove organic residues and potential contaminants from borosilicate glassware.

Materials:

• High-purity methanol (B129727)

• High-purity hexane

• Detergent (e.g., Alconox or similar, free of phosphates and oils)

• High-purity deionized water

• Aluminum foil (rinsed with hexane)

• Drying oven or muffle furnace

Procedure:

• Initial Rinse: Rinse glassware three times with high-purity methanol to remove organic residues.

• Detergent Wash: Prepare a warm solution of laboratory-grade detergent according to the manufacturer's instructions. Submerge the glassware and scrub all surfaces thoroughly with a non-abrasive brush.

• Tap Water Rinse: Rinse the glassware extensively with warm tap water to remove all traces of detergent. A minimum of 10 rinses is recommended.

• Deionized Water Rinse: Rinse the glassware three to five times with high-purity deionized water.

• Drying: Allow the glassware to air dry on a dedicated drying rack or place it in a drying oven at a temperature not exceeding 110°C. Loosely cover the openings with hexane-rinsed aluminum foil to prevent dust contamination.[1] For the most critical applications, baking glassware in a muffle furnace at 450-500°C for several hours can effectively pyrolyze any remaining organic contaminants.[2]

• Storage: Store clean glassware in a closed cabinet to protect it from environmental contaminants.[1]

Protocol 2: LC-MS System Conditioning for Reduced Background Noise

Objective: To flush the LC-MS system of contaminants and establish a stable baseline before sample analysis.[1]

Procedure:

• Solvent Line Flush: Flush all solvent lines with fresh, high-purity mobile phases for at least 30 minutes. Ensure your mobile phase reservoirs are clean glass bottles.[1]

• Column Equilibration: Install the analytical column and equilibrate it with the initial mobile phase composition for an extended period (e.g., overnight or for several hours) at a low flow rate.[1]

• Blank Injections: Perform a series of blank injections (typically 5-10) using your sample solvent. This helps to condition the column and identify any residual system contamination.[1]

• Pooled QC Injections: Inject a pooled quality control (QC) sample multiple times at the beginning of the analytical run. This helps to stabilize the system and provides a reference for data quality throughout the run.[1]

Visualizations

Caption: A generalized workflow for lipidomics sample preparation emphasizing contamination avoidance.

Caption: Troubleshooting decision tree for identifying contamination sources.

References

• 1. eppendorf.com [eppendorf.com]
• 2. musserlab.medicine.tamhsc.edu [musserlab.medicine.tamhsc.edu]
• 3. Bioactive contaminants leach from disposable laboratory plasticware - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dealing with Co-elution of Lipid Isomers in LC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address the challenges of co-eluting lipid isomers in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

General Troubleshooting and FAQs

Q1: My chromatogram shows a single peak, but the MS/MS spectrum is complex, suggesting multiple components. How can I confirm co-elution of lipid isomers?

A1: This is a classic sign of co-elution. Here are a few steps to confirm:

• High-Resolution Mass Spectrometry (HRMS): If you are not already using HRMS, switching to an instrument with high resolving power (e.g., Orbitrap or TOF) can sometimes distinguish isobaric (same nominal mass) but not isomeric (same exact mass and formula) lipids.

• Varying Collision Energy: Acquire MS/MS data at multiple collision energies. Different isomers may exhibit different fragmentation patterns or fragment intensities at varying energies.

• Ion Mobility Spectrometry (IMS): If available, IMS is a powerful tool to separate ions in the gas phase based on their size, shape, and charge. Co-eluting isomers can often be resolved by their different collision cross-sections (CCS).[1][2][3]

• Chromatographic Optimization: Systematically alter your chromatographic conditions (gradient, temperature, mobile phase composition) as detailed in the sections below. Even a slight peak shouldering or change in peak shape can indicate the presence of multiple species.

Chromatographic Strategies to Resolve Co-eluting Isomers

This section provides troubleshooting for common liquid chromatography techniques used in lipidomics.

Reversed-Phase Liquid Chromatography (RPLC)

FAQs

• Q2: I am using a C18 column, but my triacylglycerol (TG) sn-positional isomers (e.g., TG 16:0/18:1/16:0 vs. TG 16:0/16:0/18:1) are not separating. What can I do?

  A2: Separating sn-positional TG isomers on a standard C18 column is challenging. Here are some strategies to improve resolution:

  • Optimize the Mobile Phase Gradient: A very shallow gradient is often required. Try decreasing the rate of increase of your organic solvent around the elution time of your TGs. For example, a gradient segment of only a few percent change over several minutes can improve separation.[4][5]

  • Change the Organic Modifier: Switching from acetonitrile (B52724) to methanol (B129727) or isopropanol, or using mixtures of these, can alter selectivity. Isopropanol is particularly effective for eluting very non-polar lipids like TGs.

  • Lower the Column Temperature: Reducing the column temperature (e.g., to 10-15°C) can sometimes enhance the resolution of TG regioisomers, particularly on C30 columns.[5]

  • Consider a Different Stationary Phase: A C30 column offers greater shape selectivity and is often more effective at separating TG isomers, including those with cis/trans fatty acids.[6][7] Polymeric C18 phases can also provide different selectivity compared to monomeric C18.[4][8]

• Q3: My phosphatidylcholine (PC) isomers with the same sum composition but different fatty acyl chains (e.g., PC 16:0/18:1 vs. PC 18:0/16:1) are co-eluting. How can I separate them?

  A3: These sn-positional isomers often have very similar retention times on RPLC.

  • High-Efficiency Columns: Use a column with high plate count, such as one packed with sub-2 µm fully porous particles or sub-3 µm core-shell particles. This will provide sharper peaks and increase the chances of resolving closely eluting compounds.[7]

  • Gradient Optimization: As with TGs, a shallow gradient is key. Identify the elution window of your PCs and program a very slow gradient ramp in that region.

  • Mobile Phase Additives: The choice and concentration of additives like ammonium (B1175870) formate (B1220265) or acetate (B1210297) can influence peak shape and selectivity. Experiment with different concentrations (e.g., 5 mM vs. 10 mM).

Hydrophilic Interaction Liquid Chromatography (HILIC)

FAQs

• Q4: I am trying to separate lipid classes using HILIC, but my phosphatidylcholine (PC) and phosphatidylethanolamine (B1630911) (PE) peaks are broad and poorly resolved. What are the common causes?

  A4: HILIC separations are very sensitive to mobile phase composition and column equilibration.

  • Column Equilibration: HILIC requires a stable water layer on the stationary phase. Ensure the column is thoroughly equilibrated with the initial mobile phase conditions for at least 10-15 column volumes before each injection. Insufficient equilibration is a common cause of retention time drift and poor peak shape.[9]

  • Water Content in Mobile Phase: The amount of water in the mobile phase is critical. A minimum of 3% water is generally recommended to maintain the partitioning mechanism. Carefully control the water content in your organic solvent.[10]

  • Injection Solvent: The injection solvent should be as close as possible to the initial mobile phase conditions (i.e., high organic content). Injecting in a solvent with a high aqueous content will lead to peak distortion.[9]

  • Buffer Concentration and pH: The concentration and pH of the buffer (e.g., ammonium acetate) can significantly affect the retention and peak shape of ionizable lipids like PE and PC. Higher buffer concentrations can sometimes improve peak shape by masking secondary interactions with the silica (B1680970) surface.[10][11]

• Q5: Can HILIC separate isomers within the same lipid class?

  A5: Generally, HILIC separates lipids based on the polarity of their headgroups, making it excellent for class separation but not ideal for resolving isomers that differ only in their fatty acyl chains.[11][12][13][14] For intra-class separations, RPLC is the preferred method. However, HILIC can be the first dimension in a 2D-LC setup, where fractions are collected and then analyzed by RPLC-MS for comprehensive isomer separation.

Supercritical Fluid Chromatography (SFC)

FAQs

• Q6: I am new to SFC for lipid analysis. What are the key parameters to optimize for isomer separation?

  A6: SFC is a powerful technique for separating non-polar and moderately polar lipids, including isomers.

  • Stationary Phase: The choice of stationary phase is critical. While silica and diol columns are common, C18 and other bonded phases can provide unique selectivity for lipid isomers.

  • Mobile Phase Composition (Modifier): The type and percentage of the organic modifier (co-solvent), typically an alcohol like methanol, greatly influences selectivity. Experiment with different modifiers and gradient profiles.

  • Back Pressure and Temperature: These parameters control the density of the supercritical fluid and thus its solvating power. Systematically optimizing back pressure and temperature can significantly impact resolution.

Ion Mobility Spectrometry (IMS) for Isomer Separation

IMS provides an additional dimension of separation based on the shape of the ion in the gas phase.

FAQs

• Q7: My lipid isomers have the same m/z and retention time. Can ion mobility separate them, and which type of isomer is most amenable to IMS separation?

  A7: Yes, IMS is an excellent technique for separating co-eluting isomers. The degree of separation depends on the difference in their collision cross-section (CCS), which is related to their 3D structure.

  • sn-positional isomers: These often have small but measurable differences in CCS and can be separated, especially with high-resolution IMS platforms.[15]

  • Double bond positional isomers: Separation is possible but can be challenging as the CCS differences are often very small.

  • cis/trans isomers: These isomers typically have significant differences in their shape (cis isomers are more compact), leading to good separation by IMS.[1]

• Q8: I am not getting good separation of my lipid isomers with ion mobility. What can I do to improve resolution?

  A8:

  • Instrument Type and Settings: The resolving power of IMS varies between different technologies (DTIMS, TWIMS, TIMS, FAIMS/DMS). High-resolution platforms like TIMS and cyclic IMS (cIMS) offer significantly better separation for challenging isomers.[3][15][16] For TIMS, using a slower scan rate can increase resolving power.[17]

  • Adduct Formation: The type of adduct ion ([M+H]+, [M+Na]+, [M+NH4]+) can influence the gas-phase conformation of the lipid and thus its CCS. Experiment with different mobile phase additives to promote the formation of different adducts, which may be more readily separated.

  • Chemical Derivatization: For some isomers, derivatization can amplify the structural differences, leading to better IMS separation.

Quantitative Data: Comparison of Ion Mobility Resolving Power

The ability to separate isomers using IMS is dependent on the resolving power of the instrument and the difference in the collision cross-section (ΔCCS) of the isomers.

Isomer Type	Lipid Example	Ion Mobility Platform	Resolving Power (R)	ΔCCS (%)	Outcome	Reference
sn-positional	PC 16:0/18:1 vs. PC 18:1/16:0	DTIMS	>100	~1%	Partial to baseline separation	[18]
Double Bond Position	PC 18:1Δ9/18:1Δ9 vs. PC 18:1Δ6/18:1Δ6	TIMS	~320	<1%	Baseline separation	[19][20]
cis/trans	PC 16:1Δ9cis/16:1Δ9cis vs. PC 16:1Δ9trans/16:1Δ9trans	TIMS	~410	>1%	Baseline separation	[19][20]
sn-positional & Double Bond	DG sn-1,2 (22:1 cis) vs. DG sn-1,3 (22:1 cis)	TIMS	~200-300	~0.5-1%	Partial to baseline separation	[17]

Note: The LIPID MAPS® Lipidomic Ion Mobility Database and LipidCCS are valuable resources for predicted and experimentally determined CCS values.[21][22][23]

MS/MS Strategies for Isomer Differentiation

When chromatographic and ion mobility separations are insufficient, specific MS/MS techniques can be employed to differentiate isomers.

Ozone-Induced Dissociation (OzID)

FAQs

• Q9: How does OzID help in identifying co-eluting isomers?

  A9: OzID is a gas-phase ion-molecule reaction that specifically cleaves carbon-carbon double bonds. The resulting fragment ions are diagnostic of the double bond's position. This allows for the unambiguous identification of double bond positional isomers, even if they co-elute.[18][24][25]

• Q10: I am performing an OzID experiment, but the signal for my diagnostic fragment ions is very low. What could be the problem?

  A10:

  • Ozone Concentration: Ensure that the ozone concentration in the mass spectrometer is optimal. Too little ozone will result in a low reaction yield, while too much can lead to excessive fragmentation.

  • Reaction Time: The reaction time (the duration the ions are exposed to ozone) is a critical parameter. Optimize this for your specific instrument and lipid class.

  • Precursor Ion Selection: The choice of precursor ion (e.g., [M+H]+, [M+Na]+) can affect the OzID reaction efficiency.

  • Instrument Tuning: Ensure that the MS parameters are optimized for the transmission and detection of the OzID fragment ions.

Paternò-Büchi (PB) Reaction

FAQs

• Q11: What is the Paternò-Büchi reaction and how is it used in lipidomics?

  A11: The Paternò-Büchi reaction is a photochemical [2+2] cycloaddition between a carbonyl group and a carbon-carbon double bond. In lipidomics, lipids are reacted with a reagent like acetone (B3395972), which forms an oxetane (B1205548) ring at the double bond. Subsequent MS/MS fragmentation of this ring yields fragments that are diagnostic of the double bond's location.[9][26][27][28][29]

• Q12: My Paternò-Büchi reaction yield is low (~30%). How can I improve it?

  A12: Low yields are a common issue with the PB reaction.

  • Reaction Time and Temperature: Optimize the UV irradiation time and reaction temperature. Lower temperatures (-40°C to -78°C) can sometimes improve yields by minimizing side reactions or decomposition of the product.[30][31][32]

  • Reagent Concentration: Ensure an optimal concentration of the PB reagent (e.g., acetone).

  • Solvent: The choice of solvent can impact the reaction. Non-polar solvents are often preferred.[31]

  • Oxygen Removal: Purge the reaction mixture with an inert gas (e.g., nitrogen or argon) before irradiation, as oxygen can quench the excited state of the carbonyl compound.[26]

  • Visible-Light Photocatalysis: Recent methods using an Ir(III) photocatalyst and visible light have shown significantly higher conversion rates (around 90%).[9]

Epoxidation

FAQs

• Q13: How does epoxidation help in localizing double bonds?

  A13: Epoxidation involves converting the double bonds in a lipid to epoxides using an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA). In the subsequent MS/MS analysis, the epoxide ring is cleaved, generating fragment ions that reveal the original position of the double bond. This method is often faster and can have higher reaction yields than the PB reaction.

Experimental Protocols

Protocol 1: Reversed-Phase LC-MS for Separation of Triacylglycerol (TG) sn-Isomers

This protocol provides a starting point for the separation of TG sn-isomers on a C30 column.

• Sample Preparation:

  • Extract lipids from the sample using a standard method (e.g., Folch or Bligh-Dyer).

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the extract in a solvent compatible with the initial mobile phase conditions (e.g., 90:10 isopropanol:acetonitrile).

• LC-MS System:

  • Column: C30 reversed-phase column (e.g., 2.1 x 150 mm, 2.6 µm).

  • Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 20°C (can be optimized).

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Ramp to 100% B

    • 15-25 min: Hold at 100% B

    • 25.1-30 min: Return to 30% B and equilibrate.

  • MS Parameters:

    • Ionization Mode: ESI positive.

    • Acquisition Mode: Full scan with data-dependent MS/MS.

    • MS/MS: Use stepped collision energy to obtain informative fragment spectra.

• Data Analysis:

  • Identify TGs based on their accurate mass and characteristic fragmentation (loss of fatty acids).

  • Carefully inspect the chromatograms for peak shouldering or partial separation to identify potential sn-isomers.

Protocol 2: Ion Mobility-MS Workflow for Differentiating PC Isomers

This workflow is designed to separate and identify co-eluting PC isomers using a TIMS-TOF instrument.

• Sample Preparation:

  • Prepare lipid extract as described in Protocol 1.

  • Reconstitute in a solvent suitable for RPLC (e.g., 65:30:5 acetonitrile:isopropanol:water).

• LC-IMS-MS System:

  • LC: Use a standard RPLC method (e.g., C18 column) to separate lipids by class and chain length/unsaturation.

  • IMS-MS:

    • Instrument: A TIMS-enabled Q-TOF mass spectrometer.

    • Ionization Mode: ESI positive.

    • TIMS Parameters: Use a relatively slow ramp time (e.g., 100-200 ms) to maximize ion mobility resolution.

    • Acquisition Mode: Parallel Accumulation-Serial Fragmentation (PASEF) is recommended to acquire MS/MS data from mobility-separated precursors.

• Data Processing:

  • Use software capable of processing 4D data (retention time, m/z, ion mobility, intensity), such as MS-DIAL or Skyline.[33][34]

  • Align the data against a lipid database that includes CCS values.

  • Mobility-separated peaks with the same m/z and retention time are potential isomers.

  • Analyze the PASEF MS/MS spectra to confirm the identity of the isomers.

Protocol 3: Offline Paternò-Büchi (PB) Reaction for Double Bond Localization

This protocol describes an offline PB reaction using a visible-light photocatalyst for improved efficiency.[9]

• Reaction Setup:

  • In a quartz cuvette or vial, dissolve the dried lipid extract in a suitable solvent (e.g., acetone/methanol/water mixture).

  • Add the PB reagent (e.g., pyridylglyoxalate) and the photocatalyst (e.g., an Ir(III) complex).

  • Purge the solution with nitrogen or argon for 5-10 minutes to remove oxygen.

  • Seal the vessel.

• Photoreaction:

  • Place the reaction vessel under a 405 nm LED light source.

  • Irradiate for the optimized reaction time (e.g., 15-30 minutes) with stirring.

• Post-Reaction Workup:

  • Dry the reaction mixture under a stream of nitrogen.

  • Reconstitute the derivatized lipids in a solvent suitable for LC-MS analysis.

• LC-MS/MS Analysis:

  • Analyze the sample using an appropriate LC-MS method (e.g., RPLC).

  • Acquire MS/MS data for the derivatized lipid ions.

  • Identify the location of the double bond based on the characteristic fragment ions resulting from the cleavage of the oxetane ring.

Visualizations

Caption: Troubleshooting decision tree for resolving co-eluting lipid isomers.

Caption: Workflow for multi-dimensional separation of lipid isomers.

Caption: Principle of Ozone-Induced Dissociation (OzID).

References

• 1. Recent Advances in Lipid Separations and Structural Elucidation Using Mass Spectrometry Combined with Ion Mobility Spectrometry, Ion-Molecule Reactions and Fragmentation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MobiLipid: A Tool for Enhancing CCS Quality Control of Ion Mobility–Mass Spectrometry Lipidomics by Internal Standardization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High‐resolution ion mobility spectrometry–mass spectrometry for isomeric separation of prostanoids after Girard's reagent T derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. utupub.fi [utupub.fi]
• 6. Comprehensive untargeted lipidomic analysis using core–shell C30 particle column and high field orbitrap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. HPLC Separation of Triacylglycerol Positional Isomers on a Polymeric ODS Column | Semantic Scholar [semanticscholar.org]
• 9. Visible-Light Paternò-Büchi Reaction for Lipidomic Profiling at Detailed Structure Levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Separation of phospholipids by high-performance liquid chromatography: all major classes, including ethanolamine and choline plasmalogens, and most minor classes, including lysophosphatidylethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nestgrp.com [nestgrp.com]
• 12. Separation of phospholipid classes by hydrophilic interaction chromatography detected by electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Separation of phosphatidylcholine and phosphatidylethanolamine by using high-performance displacement chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Column chromatography of PL | Cyberlipid [cyberlipid.gerli.com]
• 15. Frontiers | Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers [frontiersin.org]
• 16. chemrxiv.org [chemrxiv.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. par.nsf.gov [par.nsf.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. LIPID MAPS [lipidmaps.org]
• 22. LIPID MAPS [lipidmaps.org]
• 23. LipidCCS Home Page [zhulab.cn]
• 24. Structural characterization of glycerophospholipids by combinations of ozone- and collision-induced dissociation mass spectrometry: the next step towards "top-down" lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Mass Spectrometry Imaging of Lipids with Isomer Resolution Using High-Pressure Ozone-Induced Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Novel Aza-Paternò-Büchi Reaction Allows Pinpointing Carbon–Carbon Double Bonds in Unsaturated Lipids by Higher Collisional Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. Structural elucidation of triacylglycerol using online acetone Paternò–Büchi reaction coupled with reversed-phase liquid chromatography mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 29. Comprehensive Structural Characterization of Lipids by Coupling Paternò-Büchi Reaction and Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Troubleshooting [chem.rochester.edu]
• 31. mdpi.com [mdpi.com]
• 32. mdpi.com [mdpi.com]
• 33. Skyline Workflow for Lipidomics with Ion Mobility Data | MOBILion Systems [mobilionsystems.com]
• 34. mdpi.com [mdpi.com]

Technical Support Center: Improving Reproducibility in Untargeted Lipidomics

Welcome to the Technical Support Center for Untargeted Lipidomics. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the reproducibility of their experiments. Here you will find frequently asked questions (FAQs) and detailed troubleshooting guides in a question-and-answer format.

Frequently Asked Questions & Troubleshooting Guides

This section addresses specific issues that can arise during untargeted lipidomics experiments, from sample collection to data analysis.

I. Sample Preparation

Q1: My lipid recoveries are low and inconsistent. What are the likely causes and how can I improve them?

Low and variable lipid recovery is a frequent issue that can significantly impact reproducibility. The cause often lies within the sample handling and extraction protocol.

Troubleshooting Steps:

• Sample Collection and Storage: Ensure rapid sample processing to minimize enzymatic and chemical degradation.[1][2] Tissues should be flash-frozen in liquid nitrogen immediately after collection, and biofluids should be processed promptly or stored at -80°C.[1][3] Avoid prolonged storage, even at low temperatures, to prevent lipid degradation.[3][4]

• Extraction Method Optimization: The choice of extraction method is critical. The most common methods are based on liquid-liquid extraction with solvent mixtures like chloroform-methanol (Folch or Bligh & Dyer methods) or methyl tert-butyl ether (MTBE).[5][6]

  • Folch/Bligh & Dyer: These methods are widely used but employ toxic solvents.[6] The Bligh & Dyer protocol is slightly more suitable for polar lipids, while the Folch method is better for nonpolar lipids.[1]

  • MTBE: This method is gaining popularity as it is less toxic and can be more efficient for a broad range of lipids.[6][7] The lipid-containing organic phase forms the upper layer, which can simplify automation.[7]

• Use of Internal Standards: The addition of a cocktail of internal standards representing different lipid classes before extraction is crucial.[3] This helps to normalize for variations in extraction efficiency and ionization.[8]

• Preventing Oxidation: Oxidation is a major source of lipid degradation.[3] To minimize this, consider the following:

  • Perform extractions at low temperatures (on ice or at 4°C).[9]

  • Add antioxidants like butylated hydroxytoluene (BHT) to the extraction solvent.[9]

  • Process samples quickly to reduce exposure to oxygen.[9]

• Sample Homogenization: For solid samples like tissues, ensure complete homogenization to allow for efficient lipid extraction.[2]

dot

Caption: A generalized workflow for reproducible sample preparation in lipidomics.

II. Liquid Chromatography (LC)

Q2: I'm observing significant retention time shifts between my QC samples. What could be the cause and how do I fix it?

Retention time (RT) shifts are a common problem in LC-MS and can severely affect data alignment and feature identification.[10]

Troubleshooting Steps:

• Column Equilibration: Insufficient column equilibration between injections is a frequent cause of RT drift.[8] Ensure that the column is adequately equilibrated with the initial mobile phase conditions before each injection.

• Mobile Phase Preparation: Inconsistencies in mobile phase preparation can lead to RT shifts.[8]

  • Prepare mobile phases fresh and from the same solvent lot if possible.

  • Ensure accurate measurement of all components, including additives like formic acid or ammonium (B1175870) formate.

• Column Temperature: Fluctuations in column temperature will affect retention times.[8] Use a column oven to maintain a stable temperature.

• System Leaks: Check the LC system for any leaks, as these can cause pressure fluctuations and affect flow rate, leading to RT shifts.[11]

• Column Health: A degrading or contaminated column can also cause RT shifts.[8]

  • Monitor column pressure. A sudden increase may indicate a blockage.

  • If the problem persists, try washing the column with a strong solvent or replacing it.[8]

Q3: My chromatographic peaks are broad or tailing. How can I improve the peak shape?

Poor peak shape can compromise resolution and quantification.[8]

Troubleshooting Steps:

• Column Issues: Column contamination or degradation is a primary suspect.[8] Operating the column outside its recommended pH and temperature range can also damage the stationary phase.[8]

• Sample Solvent: The solvent used to reconstitute the final lipid extract should be weaker than or match the initial mobile phase to prevent peak distortion.[8]

• Injector Problems: Inspect the injector for blockages or scratches on the rotor seal.[8]

• Mobile Phase Mismatch: The pH and composition of the mobile phase can significantly impact peak shape.[8] Ensure the mobile phase is appropriate for your analytes and column chemistry.

dot

Caption: A logical diagram for troubleshooting poor chromatographic peak shape.

III. Mass Spectrometry (MS)

Q4: I'm seeing a high degree of ion suppression in my data. How can I mitigate this?

Ion suppression, often caused by matrix effects, can lead to poor sensitivity and inaccurate quantification.[8] Highly abundant lipids, such as phospholipids (B1166683) in plasma, are common culprits.[8]

Troubleshooting Steps:

• Effective Sample Preparation: Employ sample preparation techniques that deplete highly abundant, interfering lipids.[8] This can include liquid-liquid extraction (LLE), solid-phase extraction (SPE), or specialized phospholipid removal plates.[8]

• Chromatographic Separation: Optimize your LC method to separate your analytes of interest from the bulk of the interfering lipids.[8] Using a longer gradient or a different column chemistry (e.g., HILIC for polar lipids) can be beneficial.[8]

• Post-Column Infusion Experiment: This experiment can help identify regions in your chromatogram where ion suppression is occurring, allowing you to adjust your LC method accordingly.[8]

• Use of Internal Standards: A panel of internal standards covering different lipid classes can help to normalize for variations in matrix effects.[8]

Q5: The mass accuracy of my instrument seems to be drifting. What should I do?

Maintaining mass accuracy is critical for confident lipid identification.

Troubleshooting Steps:

• Regular Calibration: The mass spectrometer should be calibrated regularly according to the manufacturer's recommendations.[10]

• Stable Environment: Ensure the laboratory environment is stable in terms of temperature and humidity, as fluctuations can affect instrument performance.[10]

• Clean Ion Source: A dirty ion source can lead to poor performance. Clean the ion source weekly.[10]

• Reference Mass Correction: During data acquisition, use reference compounds to apply mass correction in real-time.[12]

IV. Data Processing and Analysis

Q6: Different data processing software packages are giving me inconsistent lipid identifications from the same dataset. Why is this happening and what can I do?

Inconsistencies between lipidomics software platforms are a significant and often underappreciated source of irreproducibility.[13][14] Studies have shown that agreement between different software can be as low as 14% for MS1 data.[14][15]

Troubleshooting and Best Practices:

• Manual Curation of Spectra: Do not solely rely on the "top hit" from a single software.[14] Manually inspect the MS/MS spectra to validate the software's identification.[15] Co-elution of multiple lipids can lead to mixed MS/MS spectra, complicating automated identification.[14]

• Cross-Validation: If possible, process your data with more than one software platform to identify consensus identifications.

• Use of Fragmentation Data: Identifications based on MS/MS fragmentation data are generally more reliable than those based on MS1 data alone.[14][15]

• Retention Time Information: Utilize retention time information in your identification workflow. Machine learning approaches that incorporate retention time have been shown to improve identification accuracy.[14]

• Standardized Reporting: Follow community-established guidelines for reporting lipid identifications to ensure transparency and allow for better comparison between studies.[1]

dot

Caption: A workflow emphasizing manual curation for more reliable lipid identifications.

Experimental Protocols & Data

Lipid Extraction Protocols

Table 1: Comparison of Common Lipid Extraction Methods

Method	Principle	Advantages	Disadvantages	Key Considerations
Folch	Liquid-liquid extraction using a chloroform:methanol (2:1) solvent system.[1]	Well-established, good for nonpolar lipids.[1]	Uses toxic chloroform, potential for loss of some polar lipids.[6]	Ensure complete phase separation for clean extraction.
Bligh & Dyer	A modified Folch method with a higher proportion of methanol, making it more suitable for polar lipids.[1]	Better recovery of polar lipids compared to Folch.	Also uses chloroform.	The ratio of solvents to the sample is critical.
MTBE	Liquid-liquid extraction using methyl-tert-butyl ether, methanol, and water.[7]	Less toxic than chloroform, the lipid-containing organic phase is the upper layer which aids automation.[7]	May be less efficient for certain very polar lipid classes.	A good alternative for high-throughput applications.

Quality Control (QC) Sample Analysis

The use of pooled QC samples is a cornerstone of ensuring data quality in untargeted studies.[16] These are created by combining a small aliquot of each biological sample in the study.[16]

Table 2: Key Metrics to Monitor in Pooled QC Samples

Metric	Acceptable Variation	Purpose
Retention Time	Typically < 0.2 min	Assesses the stability of the LC system.
Peak Area/Intensity	RSD < 15-30%	Monitors the stability of the MS instrument and the overall analytical process.[12]
Mass Accuracy	< 5 ppm	Ensures correct formula assignment for lipid identification.

Signaling Pathways

The accurate identification of lipids is crucial for their subsequent mapping to biological pathways. For example, alterations in ceramide levels can be indicative of changes in sphingolipid metabolism, which is implicated in processes like inflammation and insulin (B600854) resistance.[17]

dot

Caption: A simplified diagram of the central role of ceramide in sphingolipid metabolism.

References

• 1. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biocompare.com [biocompare.com]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Untargeted vs. Targeted Lipidomics—Understanding the Differences - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 10. zefsci.com [zefsci.com]
• 11. cgspace.cgiar.org [cgspace.cgiar.org]
• 12. A Comprehensive and Reproducible Untargeted Lipidomic Workflow Using LC-QTOF Validated for Human Plasma Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. Steps Required to Interpret Lipidomics Data - MetwareBio [metwarebio.com]

Technical Support Center: Quality Control for Quantitative Lipidomics

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during quantitative lipidomics experiments. The information is tailored for researchers, scientists, and drug development professionals to ensure the generation of high-quality, reproducible data.

Troubleshooting Guides

This section offers solutions to specific problems that may arise during your lipidomics workflow.

Issue: High Coefficient of Variation (CV) in Quality Control (QC) Samples

High CVs in your QC samples indicate a lack of reproducibility in your analytical process. Pinpointing the source of this variability is crucial for reliable quantification.

Question: My QC samples show a high coefficient of variation (>15%). What are the potential causes and how can I troubleshoot this?

Answer: High CVs can stem from various stages of your workflow, from sample preparation to data analysis. Here’s a systematic approach to identify and resolve the issue:

• Sample Preparation and Extraction:

  • Inconsistent Extraction Efficiency: Ensure your extraction protocol is standardized and consistently applied to all samples. Inefficiencies can lead to variable lipid recovery. For instance, the ratio of solvents like chloroform (B151607) and methanol (B129727) is critical for optimal lipid extraction.[1] Altering this ratio, for example by using wet biomass, can decrease extraction efficiency.[1]

  • Pipetting Errors: Use calibrated pipettes and proper technique to minimize volume errors, especially when adding internal standards.

  • Sample Homogeneity: Ensure pooled QC samples are thoroughly mixed to be representative of the entire sample set.

• LC-MS System Performance:

  • System Instability: Run a system suitability test before your analytical batch to ensure the LC-MS system is performing optimally.[2] This can involve injecting a standard mixture of lipids to check for consistent retention times and peak areas.[2]

  • Column Degradation: Poor peak shapes or shifts in retention time can indicate a deteriorating column.

  • Source Contamination: A dirty ion source can lead to inconsistent ionization and signal suppression. Regular cleaning is essential.

• Data Processing:

  • Inconsistent Peak Integration: Manually review the automated peak integration to ensure consistency across all QC samples.

  • Inappropriate Normalization: The choice of normalization strategy can significantly impact your results. If you are not using an appropriate internal standard for each lipid class, this can introduce variability.

Question: How can I systematically identify the source of high CVs?

Answer: A step-by-step diagnostic approach can help isolate the problem:

• Review System Suitability Data: Check the performance of the LC-MS system using a standard mix. If the CVs for the standard mix are low, the issue likely lies in your sample preparation or matrix effects.

• Analyze Internal Standard Performance: Examine the peak areas of your internal standards across all QC samples. High variability in the internal standard signal points to issues with sample preparation or injection volume.

• Re-run a Subset of QC Samples: If the issue persists, preparing and re-running a small batch of QC samples can help determine if the problem was a one-time error or a systematic issue.

• Evaluate Different Normalization Strategies: Test different normalization methods, such as normalizing to a different internal standard or using total ion current (TIC) normalization, to see if it reduces the CV. However, be aware that TIC normalization assumes that the total amount of ions detected is consistent across samples, which may not always be true.[3]

Issue: Poor Lipid Extraction Efficiency

Low recovery of lipids from your samples will lead to inaccurate quantification and a skewed representation of the lipidome.

Question: I'm experiencing low lipid yields after extraction. What factors could be causing this and how can I improve my extraction efficiency?

Answer: Several factors can contribute to poor extraction efficiency. Here are the most common culprits and their solutions:

• Incorrect Solvent System: The choice of solvent is critical and depends on the polarity of the lipids you are targeting.

  • For broad lipidome coverage: A mixture of polar and nonpolar solvents is generally most effective. The Folch and Bligh & Dyer methods, which use chloroform/methanol mixtures, are widely used for their high efficiency in extracting a wide range of lipids.[4][5]

  • For nonpolar lipids (e.g., triglycerides, wax esters): A nonpolar solvent like hexane (B92381) is more appropriate.[6]

  • For polar lipids (e.g., phospholipids): A higher proportion of a polar solvent like methanol is needed.[7][8]

• Insufficient Sample Homogenization: Inadequate disruption of cells and tissues will prevent the solvent from accessing the intracellular lipids. Ensure your homogenization method (e.g., bead beating, sonication) is sufficient for your sample type.

• High Moisture Content in the Sample: Water can act as a barrier, preventing nonpolar solvents from effectively interacting with the lipids.[4] For solid samples, ensure they are adequately dried before extraction.[4]

• Suboptimal Extraction Parameters:

  • Temperature: Increasing the temperature can improve solvent penetration and lipid solubility, but excessive heat can cause degradation, especially for unsaturated lipids.[4]

  • Time: Ensure the extraction time is sufficient for the solvent to fully penetrate the sample.

Question: Are there alternative extraction methods I can try if the standard methods are not working well for my samples?

Answer: Yes, several modern extraction techniques can offer improved efficiency and selectivity:

• Ultrasound-Assisted Extraction (UAE): Uses sound waves to disrupt cell walls and enhance solvent penetration.[9] It is particularly useful for heat-sensitive lipids as it does not significantly raise the temperature of the extraction system.[9]

• Microwave-Assisted Extraction (MAE): Uses microwave energy to heat the solvent and sample, accelerating the extraction process.[9]

• Supercritical Fluid Extraction (SFE): Uses a supercritical fluid, typically CO2, as the extraction solvent.[6] It is a "green" alternative that allows for selective extraction by tuning the pressure and temperature.[6]

• Solid-Phase Extraction (SPE): This is more of a purification technique used after an initial liquid-liquid extraction. It can be used to separate different classes of lipids based on their polarity.[5][9]

Issue: Mass Spectrometry Signal Suppression

Ion suppression can lead to a significant underestimation of lipid concentrations and can be a major source of analytical variability.

Question: My analyte signal is low and inconsistent, and I suspect ion suppression. How can I confirm this and what are the common sources?

Answer: Ion suppression occurs when co-eluting compounds from the sample matrix interfere with the ionization of your target analytes in the mass spectrometer's ion source, leading to a decreased signal.[10]

• How to Confirm Ion Suppression:

  • Post-Column Infusion: Continuously infuse a standard solution of your analyte into the mobile phase after the analytical column. Then, inject a blank matrix sample. A drop in the stable analyte signal as the matrix components elute indicates ion suppression.[10]

  • Analyte Signal Comparison: Compare the signal response of your analyte in a pure solvent to its response in a blank matrix extract that has been spiked with the analyte after extraction. A significantly lower signal in the matrix sample points to ion suppression.[10]

• Common Sources of Ion Suppression:

  • Phospholipids (B1166683): These are major contributors to ion suppression in biological samples.[10]

  • Salts and Buffers: High concentrations of non-volatile salts from buffers can suppress the signal.

  • Detergents and Polymers: Contaminants from plasticware or sample preparation reagents can also cause suppression.[10]

Question: What strategies can I use to minimize or overcome ion suppression?

Answer:

• Improve Chromatographic Separation: Optimizing your LC method to separate your analytes of interest from the interfering matrix components is the most effective strategy. This can involve using a longer column, a different stationary phase, or adjusting the gradient.

• Sample Dilution: Diluting your sample can reduce the concentration of interfering compounds, but this may also decrease the signal of your target analytes to below the limit of detection.

• Use of Internal Standards: Stable isotope-labeled internal standards that co-elute with your analytes will experience similar ion suppression, allowing for accurate correction during data analysis.[2][3]

• Advanced Sample Preparation: Techniques like solid-phase extraction (SPE) can be used to remove interfering substances like phospholipids before LC-MS analysis.[10]

• Chemical Derivatization: Derivatizing certain lipid classes can improve their ionization efficiency and reduce their susceptibility to ion suppression.[11][12]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding quality control in quantitative lipidomics.

1. Sample Handling and Storage

• Q: How should I collect and store my samples to prevent lipid degradation?

  • A: To minimize enzymatic activity and degradation, samples should be processed rapidly at low temperatures (e.g., on ice).[4] For long-term storage, flash-freezing in liquid nitrogen and storing at -80°C is recommended to preserve the integrity of sensitive lipids.[3][4][13] Avoid repeated freeze-thaw cycles as this can lead to a significant decrease in the number of detectable lipid metabolites.

2. Internal Standards

• Q: Why are internal standards essential in quantitative lipidomics?

  • A: Internal standards are crucial for correcting variations that can occur during sample preparation, extraction, and instrumental analysis.[14] By adding a known amount of an internal standard to each sample at the beginning of the workflow, you can account for differences in extraction efficiency, injection volume, and instrument response.[15][16]

• Q: How do I choose the right internal standard?

  • A: An ideal internal standard should be chemically similar to the analyte of interest but distinguishable by the mass spectrometer.[17] The three main types are:

    • Stable Isotope-Labeled Lipids: These are considered the gold standard as they have nearly identical chemical and physical properties to the endogenous lipids.[3]

    • Odd-Chain Lipids: These have fatty acid chains with an odd number of carbon atoms, which are not typically found in biological systems.[14]

    • Non-Endogenous Structural Analogs: These are lipids that are not naturally present in the sample matrix.[14]

  • It is recommended to use at least one internal standard per lipid class being quantified.[18]

3. Quality Control Samples

• Q: What are quality control (QC) samples and why are they important?

  • A: QC samples are typically created by pooling small aliquots from each experimental sample to create a representative average.[15][19] They are injected periodically throughout the analytical run (e.g., every 5-10 samples) to monitor the stability and performance of the analytical system.[15] QC samples are essential for assessing data quality, identifying batch effects, and ensuring the reproducibility of the results.[20]

• Q: What types of blank samples should I include in my analytical run?

  • A: Including various blank samples is crucial for identifying sources of contamination and background noise.[15]

    • Solvent Blank: A pure solvent injection to check for system contamination.

    • Extraction Blank: A sample that goes through the entire extraction process without any biological material to identify contaminants from solvents and labware.

    • Internal Standard Blank: A blank sample spiked with the internal standard to ensure the standard itself is not contaminated.

4. Data Normalization and Batch Effect Correction

• Q: What is data normalization and why is it necessary?

  • A: Data normalization is a crucial step to adjust for variations in sample amount, extraction efficiency, and instrument response, making the data comparable across different samples.[15][18][21] Common normalization strategies include:

    • Internal Standard Normalization: Dividing the signal of each analyte by the signal of its corresponding internal standard. This is the most common and recommended method.[15][18]

    • Normalization to Sample Amount: Normalizing the data to the initial sample weight, volume, protein concentration, or cell number.[18]

• Q: What are batch effects and how can I correct for them?

  • A: Batch effects are systematic variations introduced when samples are processed or analyzed in different batches or on different days.[22][23][24] These can be caused by changes in instrument performance, reagent lots, or environmental conditions.[24]

  • Correction Methods: Several computational algorithms can be used to correct for batch effects, including:

    • Combat: An empirical Bayes-based method.[22]

    • LOESS (Locally Estimated Scatterplot Smoothing): A regression-based method that fits a smooth curve to the QC data to correct for systematic trends.[21][23]

    • SERRF (Systematic Error Removal using Random Forest): Uses a random forest algorithm to normalize systematic errors identified by the QC samples.[23]

5. Data Quality and Validation

• Q: How can I handle missing values in my lipidomics dataset?

  • A: Missing values are common in lipidomics data, often due to lipids being below the limit of detection.[25][26][27] Simply ignoring them can lead to biased results. Imputation techniques, which substitute missing data with estimated values, can be used. Common methods include:

    • Half-minimum imputation: Replacing missing values with half of the minimum observed value for that lipid.[25][28]

    • k-Nearest Neighbors (k-NN) imputation: Uses the values of the most similar samples (neighbors) to estimate the missing value.[25][28]

    • Random Forest imputation: A more advanced machine learning-based method.[25][28]

• Q: How can I validate the identity of the lipids I have quantified?

  • A: Lipid identification is a significant challenge in lipidomics due to the presence of isomers and isobars.[29][30] A multi-pronged approach is recommended for confident identification:

    • Accurate Mass Matching: Comparing the measured mass-to-charge ratio (m/z) to a lipid database.

    • MS/MS Fragmentation: Matching the fragmentation pattern of the lipid to a spectral library or known fragmentation rules.[31]

    • Retention Time Matching: Comparing the retention time to that of an authentic standard.

Quantitative Data Summary

Table 1: Comparison of Lipid Extraction Methods

Extraction Method	Principle	Typical Lipid Recovery	Advantages	Disadvantages
Folch	Liquid-liquid extraction using a chloroform-methanol mixture.	Very High (>95%)	High lipid recovery, effective for a wide range of tissues.	Use of toxic chlorinated solvents.
Bligh & Dyer	A modification of the Folch method with a smaller solvent-to-sample ratio.	High (90-95%)	Faster than the Folch method, suitable for samples with high water content.	Still uses chloroform.
MTBE (Methyl-tert-butyl ether)	A two-step extraction using methanol and MTBE.	High (90-95%)	Less toxic than chloroform, good for both polar and nonpolar lipids.	Can be less efficient for some very polar lipids.

Table 2: Impact of Normalization on Coefficient of Variation (CV)

Lipid Class	CV% Before Normalization (Intra-batch)	CV% After Normalization (Intra-batch)	CV% Before Normalization (Inter-batch)	CV% After Normalization (Inter-batch)
Acylcarnitine	44.3%	42.0%	20.8%	14.7%
Fatty Acids	45.1%	42.5%	21.5%	15.2%
Glucosylceramide	43.8%	41.5%	20.1%	14.1%
Lysophosphatidic acid	46.2%	43.8%	22.3%	16.0%
Data adapted from a large-scale cohort study to illustrate the typical reduction in CV after normalization using QC samples.

Experimental Protocols & Workflows

Protocol: Preparation of Pooled Quality Control (QC) Samples

Objective: To create a homogenous and representative QC sample for monitoring analytical performance.

Materials:

• All individual experimental samples after extraction and prior to final resuspension.

• Vortex mixer.

• Centrifuge.

• Autosampler vials.

Procedure:

• After the final lipid extraction step and before the solvent evaporation, take an equal aliquot (e.g., 10-20 µL) from each individual sample.

• Combine all the aliquots into a single, clean tube.

• Thoroughly mix the pooled sample using a vortex mixer for at least 30 seconds to ensure homogeneity.

• If necessary, centrifuge the pooled sample to pellet any particulate matter.

• Transfer the supernatant of the pooled QC sample into multiple autosampler vials.

• Store the QC aliquots at -80°C until analysis.

DOT Script for General Lipidomics Workflow

A general workflow for conducting a lipidomics experiment.

DOT Script for QC-Based Batch Correction Logic

Conceptual flow of correcting batch effects using QC samples.

References

• 1. researchgate.net [researchgate.net]
• 2. euncl.org [euncl.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. youtube.com [youtube.com]
• 9. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 10. benchchem.com [benchchem.com]
• 11. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Steps Required to Interpret Lipidomics Data - MetwareBio [metwarebio.com]
• 14. benchchem.com [benchchem.com]
• 15. The Hitchhiker’s Guide to Untargeted Lipidomics Analysis: Practical Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. lipidomicstandards.org [lipidomicstandards.org]
• 19. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 20. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. How to Interpret Lipidomics Data: A Step-by-Step Guide - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 22. Metabolomics Batch Effects: Causes, Detection, and Correction Strategies-MetwareBio [metwarebio.com]
• 23. laboratory-of-lipid-metabolism-a.gitbook.io [laboratory-of-lipid-metabolism-a.gitbook.io]
• 24. Assessing and mitigating batch effects in large-scale omics studies - PMC [pmc.ncbi.nlm.nih.gov]
• 25. How To Deal With Missing Lipidomics Values | Technology Networks [technologynetworks.com]
• 26. Imputation of missing values in lipidomic datasets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. lipotype.com [lipotype.com]
• 28. researchgate.net [researchgate.net]
• 29. mdpi.com [mdpi.com]
• 30. Challenges and perspectives for naming lipids in the context of lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]

addressing poor chromatographic peak shape for acyl-CoAs

Welcome to the technical support center for acyl-CoA analysis. This resource provides troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals address challenges related to poor chromatographic peak shape for acyl-CoAs.

Frequently Asked Questions (FAQs)

Q1: What makes the chromatographic analysis of acyl-CoAs so challenging?

The analysis of acyl-CoAs presents several challenges due to their unique molecular structure and chemical properties.[1] Key difficulties include:

• Structural Similarity: Many acyl-CoAs share the same polar coenzyme A (CoA) headgroup and only differ by the length and saturation of their fatty acyl chains. This leads to similar physicochemical properties, often resulting in co-elution.[1]

• Amphiphilic Nature: Acyl-CoAs are amphiphilic, possessing both a hydrophilic CoA moiety and a hydrophobic acyl chain. This dual nature complicates their separation and can lead to poor peak shapes.[2]

• Analyte Stability: Acyl-CoA thioesters are susceptible to hydrolysis and can be unstable in aqueous solutions, particularly those that are strongly acidic or alkaline.[3]

• Secondary Interactions: The negatively charged phosphate (B84403) groups on the CoA moiety can interact with active sites on the stationary phase (like residual silanols) or with metal surfaces in the HPLC system, causing significant peak tailing.[1][2][4]

• Low Abundance: Acyl-CoAs are often present at low nanomolar concentrations in biological samples, requiring highly sensitive analytical methods for detection.[1]

• Matrix Effects: Biological samples are complex and contain numerous compounds that can interfere with the analysis, leading to ion suppression in mass spectrometry.[1]

Q2: What are the most common chromatographic techniques for acyl-CoA analysis?

Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most widely used technique for separating acyl-CoAs, often coupled with mass spectrometry (MS) for detection.[1][3] C8 and C18 columns are commonly employed.[5][6] For broader coverage of short- to long-chain species, Hydrophilic Interaction Liquid Chromatography (HILIC) has also been successfully used.[1][7]

Q3: What causes asymmetrical peak shapes like peak tailing and peak fronting?

Asymmetrical peaks are common issues in acyl-CoA chromatography.

• Peak Tailing , where the back half of the peak is broader, is often caused by strong, secondary interactions between the analyte and the stationary phase. For acyl-CoAs, this frequently involves the phosphate groups interacting with acidic silanol (B1196071) groups on the silica (B1680970) packing.[1][4][8][9] Other causes include a partially clogged column frit, column contamination, or excessive extra-column dead volume.[1][4][5]

• Peak Fronting , where the front half of the peak is broader, is typically a result of column overload, where too much sample is injected.[1][10][11][12][13] It can also be caused by poor sample solubility in the mobile phase or a collapse of the column bed.[1][14]

Q4: How can I improve the stability of my acyl-CoA samples during analysis?

Acyl-CoAs are prone to hydrolysis, especially in aqueous solutions.[3] To maintain sample integrity, consider the following:

• Solvent Choice: Reconstituting dry samples in a solution containing organic solvent can improve stability. A study comparing various solutions found that 50% methanol/50% 50 mM ammonium (B1175870) acetate (B1210297) (pH 7) provided good stability over 24 hours.[3]

• Temperature Control: Keep samples cooled in the autosampler (e.g., 4-5°C) to minimize degradation during the analytical run.[7][15]

• pH Control: Avoid strongly acidic or alkaline conditions in your sample solvent, as these can accelerate hydrolysis.[3]

Acyl-CoA Stability in Different Solvents

The stability of acyl-CoAs was tested over 24 hours at 4°C in various solvents. The percentage of the compound remaining relative to the time-zero sample is summarized below.

Solvent	% Remaining after 4h	% Remaining after 24h
Methanol	~95%	~90%
50% Methanol / 50% 50 mM Ammonium Acetate (pH 7)	~100%	~98%
Water	~90%	~80%
50 mM Ammonium Acetate (pH 7)	~92%	~85%
50% Methanol / 50% 50 mM Ammonium Acetate (pH 3.5)	~98%	~95%
(Data synthesized from stability studies mentioned in literature[3])

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak where the latter half is broader than the front half. This is often due to secondary interactions between the polar phosphate groups of acyl-CoAs and the stationary phase.[1][4]

Possible Cause	Solution
Secondary Silanol Interactions	Use an Ion-Pairing Agent: Add an ion-pairing reagent like triethylamine (B128534) (TEA) or dimethylbutylamine (DMBA) to the mobile phase to shield the phosphate groups and reduce secondary interactions.[1][16][17] Adjust Mobile Phase pH: Lowering the pH (e.g., to 2-3) can protonate residual silanol groups, minimizing their interaction.[5] Conversely, operating at a higher pH (e.g., 10.5 with ammonium hydroxide) can also improve peak shape.[1][18] Increase Buffer Strength: Using a higher concentration of a buffer like ammonium acetate can help mask active sites on the column.[1] Use an End-Capped Column: Select a modern, high-purity silica column with advanced end-capping to minimize exposed silanols.[5][8]
Metal Contamination	Use Chelating Agents: Trace metal contamination in the HPLC system (e.g., titanium from iron-free systems) can cause chelation with analytes, leading to tailing.[4][19] Adding a weak chelating agent to the mobile phase may help. System Passivation: Flush the system with appropriate reagents to remove metal contaminants.
Column Contamination or Degradation	Use a Guard Column: Protect the analytical column from strongly retained matrix components.[5] Column Cleaning: Flush the column with strong solvents as recommended by the manufacturer.[5] If ineffective, the column may need to be replaced.[5] Check for Frit Blockage: A partially clogged inlet frit can distort flow. Try backflushing the column or replacing the frit.[1][12]
Extra-Column Dead Volume	Minimize Tubing Length: Use the shortest possible tubing with a narrow internal diameter between the injector, column, and detector.[4][5][9] Ensure Proper Fittings: Check that all connections are secure and properly seated to avoid dead volume.[5][11]
Sample Solvent Mismatch	Match Sample Solvent to Mobile Phase: Dissolve the sample in the initial mobile phase or a weaker solvent. A solvent stronger than the mobile phase can cause peak distortion.[4][5][20]

Issue 2: Peak Fronting

Peak fronting occurs when the first half of the peak is broader than the second half. It is a common indicator of column overload.[1][10]

Possible Cause	Solution
Column Overload (Mass or Volume)	Reduce Injection Volume: Inject a smaller volume of your sample.[5][10][11] Dilute the Sample: Decrease the concentration of the analyte in your sample.[5][10][12]
Poor Sample Solubility	Change Sample Solvent: Ensure the analyte is fully dissolved in the injection solvent. If a stronger solvent is required for solubility, use the minimum amount possible.[1][14] Ideally, dissolve the sample in the initial mobile phase.[5]
Column Collapse or Void	Check Column Integrity: A void at the column inlet or a collapsed packing bed can cause peak fronting.[11][12][14] This is often indicated if all peaks in the chromatogram are fronting.[14] The column will likely need to be replaced.
Inappropriate Mobile Phase	Optimize Temperature: Increasing the column temperature can sometimes improve peak shape.[6] Check Solvent Compatibility: Incompatibility between the sample solvent and the mobile phase can cause distortion, especially for early-eluting peaks.[10]

Experimental Protocols

Example Protocol: Acyl-CoA Extraction from Cultured Cells

This protocol is a generalized example for the extraction of acyl-CoAs from mammalian cells for LC-MS/MS analysis.

• Cell Harvesting: Aspirate the culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

• Metabolism Quenching & Lysis: Immediately add a cold extraction solvent to the cells to quench metabolic activity and lyse the cells. A common solvent is a mixture of acetonitrile, methanol, and water (e.g., 2:2:1 v/v/v).[7] Alternatively, protein precipitation with agents like perchloric acid (PCA) or sulfosalicylic acid (SSA) can be used.[17][21]

• Scraping and Collection: Scrape the cells in the extraction solvent and transfer the lysate to a microcentrifuge tube.

• Homogenization: Further homogenize the sample if necessary using sonication or vortexing.

• Protein Precipitation: Centrifuge the lysate at high speed (e.g., 15,000 x g) for 10-15 minutes at 4°C to pellet proteins and cell debris.[5]

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new tube.

• Drying and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the dried extract in a solvent compatible with the initial mobile phase of your LC method (e.g., 50% methanol/50% 50 mM ammonium acetate).[3][6]

• Analysis: Transfer the reconstituted sample to an autosampler vial for immediate LC-MS/MS analysis.

Example Protocol: LC-MS/MS Method Parameters

The following table provides a starting point for developing an LC-MS/MS method for acyl-CoA analysis. Parameters should be optimized for your specific instrument and analytes of interest.

Parameter	Condition	Reference
LC System	UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer	[3][5]
Column	C18 or C8 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)	[3][5][15]
Mobile Phase A	10-15 mM Ammonium Acetate or Ammonium Hydroxide in Water	[3][18]
Mobile Phase B	Acetonitrile (ACN)	[3][5]
Flow Rate	0.2 - 0.4 mL/min	[3][18]
Column Temperature	32 - 42°C	[3][15]
Injection Volume	10 - 30 µL	[3]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[3][17][18]
MS Analysis	Multiple Reaction Monitoring (MRM)	[3][15]

Example Gradient Elution

A typical gradient starts with a low percentage of organic solvent (Mobile Phase B) and gradually increases to elute the more hydrophobic long-chain acyl-CoAs.

Time (min)	% Mobile Phase B
0.0	20
15.0	100
22.5	100
22.6	20
30.0	20
(Based on the gradient described in[3])

Visualization Workflows

Caption: Systematic workflow for troubleshooting peak tailing in acyl-CoA analysis.

Caption: Decision tree for addressing peak fronting issues in chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. chromtech.com [chromtech.com]
• 10. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 11. support.waters.com [support.waters.com]
• 12. silicycle.com [silicycle.com]
• 13. cytivalifesciences.com [cytivalifesciences.com]
• 14. acdlabs.com [acdlabs.com]
• 15. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Effects of titanium contamination caused by iron-free high-performance liquid chromatography systems on peak shape and retention of drugs with chelating properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pharmagrowthhub.com [pharmagrowthhub.com]
• 21. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the mass spectrometry analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, with a focus on minimizing in-source fragmentation.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular weight and chemical formula of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA?

Q2: What are the typical fragmentation patterns for long-chain acyl-CoAs in positive ion electrospray ionization mass spectrometry (ESI-MS)?

In positive ion ESI-MS, long-chain acyl-CoAs characteristically exhibit a neutral loss of the 3'-phosphoadenosine diphosphate (B83284) moiety, which corresponds to a loss of 507 Da.[1][2][3] Another common fragment ion observed is at m/z 428, representing the adenosine (B11128) 3',5'-diphosphate portion.[3][4] A product ion retaining the acyl chain is also often observed and is crucial for confirming the identity of the specific acyl-CoA.[5]

Q3: How does the 3-hydroxy group in (S)-3-Hydroxy-23-methyltetracosanoyl-CoA potentially influence its fragmentation?

The presence of a hydroxyl group on the acyl chain can introduce additional fragmentation pathways. For free 3-hydroxy fatty acids, a characteristic fragment at m/z 103 is often observed in the mass spectra of their methyl esters. While the fragmentation of the CoA ester will be dominated by the CoA moiety, the hydroxyl group can make the molecule more susceptible to neutral losses, such as the loss of water (18 Da), particularly under higher energy conditions in the mass spectrometer source.

Q4: Why is in-source fragmentation a concern when analyzing (S)-3-Hydroxy-23-methyltetracosanoyl-CoA?

In-source fragmentation (ISF) is the unintended fragmentation of ions in the ion source of the mass spectrometer before they reach the mass analyzer.[6][7][8] This can lead to several analytical problems:

• Misidentification: Fragment ions can be mistaken for other endogenous molecules, leading to false positives.[6][7][8]

• Inaccurate Quantification: ISF reduces the intensity of the precursor ion, leading to an underestimation of the analyte's concentration.

• Increased Spectral Complexity: The presence of additional fragment ions complicates data interpretation.[6]

Troubleshooting Guide: Minimizing In-Source Fragmentation

This guide provides systematic steps to identify and minimize in-source fragmentation during the analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Issue: High abundance of fragment ions (e.g., neutral loss of 507 Da or m/z 428) in the full scan mass spectrum, and low intensity of the precursor ion.

This indicates that significant in-source fragmentation is occurring. The following steps can help mitigate this issue.

Step 1: Optimization of ESI Source Parameters

The settings of the electrospray ionization (ESI) source are critical in controlling the extent of in-source fragmentation. A systematic, one-factor-at-a-time optimization is recommended.

Parameter	Recommended Action	Rationale
Capillary/Spray Voltage	Decrease in small increments.	Lowering the voltage reduces the energy imparted to the ions as they are formed and desolvated, minimizing collisional activation in the source.
Source Temperature	Lower the temperature.	High temperatures can increase the internal energy of the ions, making them more prone to fragmentation. Find the lowest temperature that still allows for efficient desolvation.
Sheath and Aux Gas Flow	Optimize for stable spray without excessive pressure.	While necessary for desolvation, excessively high gas flows can increase the energy of collisions within the source.
Fragmentor/Nozzle Voltage	Reduce the voltage.	This voltage accelerates ions from the atmospheric pressure region into the vacuum system. Lowering it reduces the kinetic energy of the ions and thus the energy of collisions with gas molecules.[9]

Step 2: Mobile Phase and Chromatographic Optimization

The composition of the mobile phase can influence ion stability and the ionization process.

Parameter	Recommended Action	Rationale
Mobile Phase pH	Operate at a slightly acidic or high pH (e.g., 10.5 with ammonium (B1175870) hydroxide).[10]	The pH can affect the charge state and stability of the molecule. For acyl-CoAs, higher pH can improve peak shape.[10]
Ion-Pairing Agents	Consider using a low concentration of a volatile ion-pairing agent like triethylamine.	This can improve chromatographic peak shape by masking the charged phosphate (B84403) groups, but it may also affect ionization efficiency. Use with caution and optimize the concentration.[10]
Gradient Elution	Employ a shallower gradient.	This can improve the separation of the analyte from matrix components that might contribute to ionization instability.[10]

Experimental Protocols

Protocol 1: Systematic Optimization of ESI Source Parameters to Minimize In-Source Fragmentation

• Prepare a Standard Solution: Prepare a solution of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA at a concentration that provides a stable and reasonably intense signal.

• Infuse the Standard: Directly infuse the standard solution into the mass spectrometer at a constant flow rate.

• Set Initial Parameters: Start with the instrument manufacturer's recommended settings for large molecules or lipids.

• Monitor Key Ions: Monitor the intensity of the precursor ion ([M+H]+) and the expected primary fragment ions (e.g., [M+H-507]+).

• Vary One Parameter at a Time:

  • Fragmentor/Nozzle Voltage: Begin by decreasing this voltage in small steps (e.g., 10-20 V increments) and observe the ratio of the precursor ion to the fragment ions.

  • Capillary Voltage: Once a lower fragmentor voltage is set, adjust the capillary voltage to optimize the overall signal intensity while maintaining a low fragmentation ratio.

  • Source Temperature: Systematically decrease the source/drying gas temperature, monitoring for a decrease in fragmentation without a significant loss in signal due to incomplete desolvation.

  • Gas Flows: Adjust sheath and auxiliary gas flows to find the minimum required for a stable spray.

• Record Optimal Settings: Note the combination of parameters that provides the highest precursor ion intensity with the lowest relative abundance of fragment ions.

Protocol 2: Sample Preparation for Acyl-CoA Analysis from Biological Matrices

• Homogenization: Homogenize the tissue or cell sample in an ice-cold extraction solvent, such as 80% methanol/20% water.[11]

• Internal Standard Spiking: Add an appropriate stable isotope-labeled internal standard to the homogenate to correct for extraction efficiency and matrix effects.

• Protein Precipitation: Centrifuge the homogenate at a high speed (e.g., 10,000 x g) at 4°C to pellet proteins and other cellular debris.

• Solid-Phase Extraction (SPE): Use a suitable SPE cartridge (e.g., a mixed-mode or reversed-phase sorbent) to clean up the supernatant and remove salts and other interfering compounds.

• Elution and Evaporation: Elute the acyl-CoAs from the SPE cartridge and evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: A logical workflow for troubleshooting and minimizing in-source fragmentation.

Caption: Predicted major fragmentation pathways for a protonated 3-hydroxy long-chain acyl-CoA.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Acyl-CoA Analysis: Technical Support Center for Internal Standard Selection

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for selecting and using internal standards (IS) in acyl-CoA analysis, particularly for LC-MS/MS applications.

Frequently Asked Questions (FAQs)

Q1: What are the essential characteristics of a good internal standard for acyl-CoA analysis?

An ideal internal standard is a compound added to a sample at a known concentration to facilitate the accurate quantification of a target analyte.[1] For acyl-CoA analysis, the best internal standards share several key characteristics that ensure they behave as similarly to the endogenous analytes as possible throughout the entire analytical workflow—from extraction to detection.[2][3]

Key characteristics include:

• Structural Similarity: The IS should be chemically and physically similar to the analytes of interest.

• Co-elution: It should elute close to the target acyl-CoAs in the chromatographic separation without causing interference.[3]

• Absence from Sample: The IS must not be naturally present in the biological samples being analyzed.[4]

• Similar Extraction & Ionization: It should exhibit nearly identical extraction recovery and ionization efficiency to the target analytes to effectively correct for variations.[5]

• Stability: The IS must be stable throughout sample preparation, storage, and analysis.[2]

The gold standard is a stable isotope-labeled (SIL) version of the analyte (e.g., ¹³C, ¹⁵N), as it is chemically identical but mass-distinguishable.[2][6] If a SIL IS is unavailable, an odd-chain acyl-CoA (e.g., C17:0-CoA) is a common and effective alternative as it is typically absent from most biological systems.[7][8]

References

• 1. iroatech.com [iroatech.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 6. ovid.com [ovid.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Challenges in Lipid Biomarker Identification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during lipid biomarker identification experiments.

I. Sample Preparation

Proper sample preparation is critical for accurate and reproducible lipid analysis. Contamination, lipid degradation, and inefficient extraction can all lead to erroneous results.

FAQs & Troubleshooting

Q1: My lipid recoveries are low and inconsistent. What are the potential causes and solutions?

A1: Low and inconsistent lipid recovery can stem from several factors throughout the sample handling and extraction process. Key areas to troubleshoot include:

• Sample Collection and Storage: Lipids are susceptible to enzymatic and oxidative degradation. Ensure rapid sample processing or flash-freezing in liquid nitrogen immediately after collection.[1] For long-term storage, temperatures of -80°C are recommended to minimize enzymatic activity.[1] Avoid repeated freeze-thaw cycles, which can damage lipid structures.

• Extraction Method Selection: The choice of extraction method significantly impacts the recovery of different lipid classes. The Folch and Bligh-Dyer methods are considered gold standards for comprehensive lipid extraction.[2] However, for high-throughput applications, one-phase extraction methods may be used, though they can result in lower recovery of nonpolar lipids.[3]

• Solvent Quality: Use high-purity (e.g., HPLC or MS-grade) solvents to prevent the introduction of contaminants that can interfere with analysis.

• Incomplete Cell Lysis: For tissue and cell samples, ensure complete homogenization or lysis to allow solvents access to all cellular lipids.

• Phase Separation Issues: In liquid-liquid extractions, incomplete phase separation can lead to loss of lipids or contamination of the lipid-containing organic phase with aqueous components. Ensure adequate centrifugation time and careful removal of the desired phase.

Q2: I am observing signs of lipid degradation (e.g., unexpected oxidized species) in my samples. How can I prevent this?

A2: Lipid degradation, primarily through oxidation, is a major challenge. Here are some preventative measures:

• Minimize Oxygen Exposure: Work quickly and, if possible, under an inert atmosphere (e.g., nitrogen or argon).

• Use Antioxidants: The addition of antioxidants like butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) to the extraction solvent can inhibit oxidation.

• Avoid Light and Heat: Store samples and extracts in amber vials and at low temperatures to prevent photo-oxidation and thermal degradation.

• Control pH: The pH of the sample can influence lipid stability. Maintaining a neutral pH is generally recommended.

Q3: Which lipid extraction method is most suitable for my samples?

A3: The optimal extraction method depends on your sample type, the lipid classes of interest, and your experimental throughput needs. The following table summarizes the characteristics of common lipid extraction methods.

Feature	Bligh-Dyer Method	Folch Method	Solid-Phase Extraction (SPE)
Principle	Liquid-liquid extraction using a chloroform (B151607)/methanol (B129727)/water system.	Liquid-liquid extraction with a higher ratio of chloroform/methanol to the sample.	Chromatographic separation where lipids are selectively adsorbed onto a solid phase and then eluted.
Typical Recovery	High, but can be lower for samples with high fat content (>2%) compared to the Folch method.[2]	Considered the "gold standard" with high recovery for a broad range of lipids.[2]	Recovery is dependent on the sorbent and elution solvents used and is typically high for targeted lipid classes.
Advantages	Faster and uses less solvent than the Folch method.[2] Suitable for samples with low lipid content.[2]	High extraction efficiency for a wide variety of lipid classes.[2]	High selectivity for specific lipid classes. Amenable to high-throughput automation.[2]
Disadvantages	May underestimate lipid content in high-fat samples.[2]	More time-consuming and uses larger volumes of solvents.[2]	Method development can be required to optimize recovery for specific lipids.

II. Chromatographic Separation

Liquid chromatography (LC) is essential for separating complex lipid mixtures prior to mass spectrometry analysis. Poor chromatographic performance can lead to co-elution, inaccurate identification, and poor quantification.

FAQs & Troubleshooting

Q1: I am observing poor peak shapes (tailing or fronting) in my chromatograms. What could be the cause?

A1: Peak tailing and fronting are common chromatographic issues that can affect resolution and integration.

• Peak Tailing: This is often caused by strong interactions between acidic silanol (B1196071) groups on the silica-based column packing and basic analytes.[4]

  • Solution: Use a column with end-capping to block silanol groups. Operate at a lower pH to suppress the ionization of silanols, or a higher pH to suppress the ionization of basic analytes. Adding a competing base like triethylamine (B128534) to the mobile phase can also help.

• Peak Fronting: This is typically a sign of column overload.[5]

  • Solution: Dilute your sample or inject a smaller volume.[5] If the problem persists, consider a column with a higher loading capacity.

Q2: How can I improve the separation of isomeric and isobaric lipids?

A2: The separation of lipids with the same mass (isobars) or the same chemical formula but different structures (isomers) is a significant challenge.

• Optimize Chromatography:

  • Column Chemistry: Use columns with different selectivities (e.g., C30 instead of C18) to improve the separation of structurally similar lipids.

  • Mobile Phase: Modify the mobile phase composition and gradient to enhance resolution.

  • Temperature: Adjusting the column temperature can alter selectivity and improve separation.

• Ion Mobility Spectrometry (IMS): When coupled with LC-MS, IMS provides an additional dimension of separation based on the size, shape, and charge of the ions, which can resolve co-eluting isomers.

Experimental Workflow: General LC-MS/MS for Lipidomics

A generalized workflow for untargeted lipidomics using LC-MS/MS.

III. Mass Spectrometry

Mass spectrometry (MS) is the core technology for lipid identification and quantification. Challenges in this stage include poor ionization, difficulty in distinguishing isomers, and ensuring accurate mass measurements.

FAQs & Troubleshooting

Q1: I am experiencing poor ionization and low signal intensity for certain lipid classes. What can I do?

A1: The ionization efficiency of lipids can vary significantly depending on their structure and the ionization source conditions.

• Ionization Mode: Analyze samples in both positive and negative ion modes. Some lipid classes, like acidic phospholipids, ionize better in negative mode, while others, like phosphatidylcholines, are more readily detected in positive mode.

• Mobile Phase Additives: The addition of modifiers to the mobile phase can enhance ionization. For example, ammonium (B1175870) formate (B1220265) or acetate (B1210297) can promote the formation of adducts in both positive and negative modes.

• Ion Source Parameters: Optimize ion source parameters such as capillary voltage, gas flow rates, and temperature for your specific lipid classes of interest.

• Ion Suppression: Co-eluting compounds from the sample matrix can suppress the ionization of your target lipids.[6] Improve chromatographic separation to reduce matrix effects. If suppression is still an issue, consider using a more rigorous sample cleanup method or stable isotope-labeled internal standards to correct for signal suppression.[6]

Q2: How can I confidently identify lipids and distinguish between isomers from my MS/MS data?

A2: Tandem mass spectrometry (MS/MS) is crucial for structural elucidation.

• Fragmentation Patterns: Different lipid classes produce characteristic fragment ions. For example, phosphocholine-containing lipids often show a neutral loss of 59 Da or a product ion at m/z 184 in positive ion mode. Familiarize yourself with the expected fragmentation patterns of your target lipids.

• High-Resolution MS: Use a high-resolution mass spectrometer to obtain accurate mass measurements of precursor and product ions, which helps in assigning elemental compositions.

• Database Searching: Utilize lipidomics databases like LIPID MAPS and LipidBlast to match your experimental MS/MS spectra with library spectra.[7]

• Manual Validation: Always manually inspect the MS/MS spectra of your potential biomarker candidates to ensure the identification is consistent with known fragmentation rules. Automated software identifications can sometimes be incorrect.[8][9]

IV. Data Analysis

Lipidomics data analysis involves several steps, from raw data processing to statistical analysis and biomarker identification. Each step presents unique challenges.

FAQs & Troubleshooting

Q1: My lipid identification software is giving inconsistent results. How can I improve the reliability of my identifications?

A1: Inconsistencies between different software platforms are a known issue in lipidomics.[8][9][10][11]

• Parameter Optimization: Carefully optimize the parameters in your data processing software, such as mass tolerance, retention time window, and peak picking settings.

• Use of MS/MS Data: Prioritize identifications based on MS/MS spectral matching over those based solely on accurate mass and retention time.

• Cross-Validation: If possible, process your data with more than one software package and compare the results. Focus on the lipids that are consistently identified by multiple platforms.

• Manual Curation: As mentioned previously, manual inspection and validation of MS/MS spectra for key lipids is essential to reduce false positives.[8][9]

Q2: How should I handle missing values in my dataset?

A2: Missing values are common in lipidomics datasets and can arise from various factors, including lipids being below the limit of detection.[12][13][14]

• Avoid Zero Imputation: Simply replacing missing values with zero can bias your results.[13]

• Consider the Type of Missingness: The best imputation method depends on whether the data is missing completely at random (MCAR) or missing not at random (MNAR, e.g., below the detection limit).[13][14]

• Imputation Methods:

  • Half-Minimum Imputation: A simple approach where missing values are replaced by half of the minimum observed value for that lipid.[1]

  • k-Nearest Neighbors (kNN): This method imputes missing values based on the values of the most similar lipids in the dataset.[13][14]

  • Random Forest: A more advanced machine learning-based approach that can be effective for MCAR data.[13]

Troubleshooting Logic for Missing Values

A decision tree for handling missing values in lipidomics data.

V. Experimental Protocols

Detailed Methodology: Modified Folch Lipid Extraction

• Homogenization: Homogenize the tissue sample (e.g., 1 gram) in a 2:1 (v/v) mixture of chloroform and methanol to a final volume that is 20 times the volume of the tissue sample.

• Filtration/Centrifugation: Filter the homogenate through a filter paper or centrifuge to recover the liquid phase.

• Washing: Add 0.2 volumes of a 0.9% NaCl solution to the collected liquid phase. Vortex the mixture for a few seconds and then centrifuge at a low speed (e.g., 2000 rpm) to separate the two phases.

• Phase Separation: Carefully remove the upper aqueous phase.

• Solvent Evaporation: Evaporate the lower chloroform phase, which contains the lipids, to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

VI. Signaling Pathways

Understanding the biological context of lipid biomarkers is crucial. Below are diagrams of key lipid signaling pathways.

PPAR Signaling Pathway

Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that regulate genes involved in lipid metabolism.[15][16][17][18]

Simplified PPAR signaling pathway in lipid metabolism.

SREBP Signaling Pathway

Sterol regulatory element-binding proteins (SREBPs) are key transcription factors that control the synthesis of cholesterol and fatty acids.[19][20][21][22][23]

Overview of the SREBP-mediated lipid synthesis pathway.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. LipidBlast - in-silico tandem mass spectrometry database for lipid identification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lipotype.com [lipotype.com]
• 13. How To Deal With Missing Lipidomics Values | Technology Networks [technologynetworks.com]
• 14. Imputation of missing values in lipidomic datasets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. cusabio.com [cusabio.com]
• 19. SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing MS/MS Fragmentation of 3-Hydroxyacyl-CoAs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the MS/MS analysis of 3-hydroxyacyl-CoAs, with a specific focus on optimizing collision energy for robust and sensitive fragmentation.

Frequently Asked Questions (FAQs)

Q1: What is the characteristic fragmentation pattern of 3-hydroxyacyl-CoAs in positive ion ESI-MS/MS?

A1: In positive ion mode, 3-hydroxyacyl-CoAs, like other acyl-CoAs, exhibit a characteristic neutral loss of 507.0 Da. This loss corresponds to the 3'-phosphoadenosine diphosphate (B83284) moiety ([M+H - 507.0]⁺) and results in a product ion that retains the acyl chain.[1] This highly abundant and specific fragment is commonly used for developing Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) assays.[1]

Q2: I am not detecting the expected precursor ion for my 3-hydroxyacyl-CoA. What are the possible causes?

A2: Several factors could lead to a weak or absent precursor ion signal:

• Sample Degradation: Acyl-CoAs are chemically unstable, particularly in aqueous solutions that are not pH-controlled. Ensure proper sample handling and storage, such as keeping samples on ice and using buffered solutions, to prevent degradation.[1]

• Inefficient Ionization: Optimize ion source parameters, including temperature and gas flows, to ensure efficient desolvation and ionization of the analyte.[1]

• In-Source Fragmentation: High cone or declustering potentials can cause the molecule to fragment within the ion source before it reaches the mass analyzer. This reduces the intensity of the intended precursor ion.[1]

• Adduct Formation: The signal can be split among various adducts, such as protonated [M+H]⁺, sodium [M+Na]⁺, and potassium [M+K]⁺ ions, which lowers the intensity of any single species.[1] Using mobile phase additives like ammonium (B1175870) acetate (B1210297) can promote the formation of a single, desired adduct.[1]

Q3: My signal intensity is low, or the background noise is high. How can I improve this?

A3: Low signal intensity and high background are common issues that can often be addressed by:

• Improving Sample Cleanup: Biological matrices are complex and can cause ion suppression. Solid-Phase Extraction (SPE) is a highly effective method for removing interfering substances like salts and phospholipids.[2]

• Optimizing Chromatography: Good chromatographic separation is crucial. Using a C8 or C18 reversed-phase column with mobile phase additives like ammonium acetate or ammonium hydroxide (B78521) can significantly improve peak shape and retention.[1]

• Fresh Mobile Phase: Always use high-purity solvents and prepare fresh mobile phases to reduce chemical noise.[1]

• Ion Source Maintenance: A dirty ion source is a common cause of high background and low sensitivity. Regular cleaning of components like the capillary and skimmer is essential.[1]

Q4: What is a good starting point for collision energy optimization for 3-hydroxyacyl-CoAs?

A4: A specific optimal collision energy is instrument-dependent. However, for general lipidomics, a normalized collision energy (NCE) of 30 can be a good starting point.[3] Alternatively, using a stepped NCE approach with energies such as 15, 30, and 45 eV can provide good fragmentation for a range of compounds in a single analysis.[3] For systematic optimization, it is recommended to ramp the collision energy over a range, for example, from 10 to 50 eV, to empirically determine the optimal value for your specific analyte and instrument.[3]

Troubleshooting Guides

Issue 1: Poor or No Fragmentation

• Problem: A stable precursor ion is observed, but the intensity of the characteristic product ion ([M+H - 507.0]⁺) is very low or absent.

• Cause: The collision energy (CE) is likely too low to induce efficient fragmentation.

• Solution:

  • Systematically Increase Collision Energy: Follow the experimental protocol for CE optimization outlined below. Infuse a standard solution of your 3-hydroxyacyl-CoA and acquire MS/MS data while ramping the collision energy in small increments (e.g., 2-5 eV steps) over a relevant range (e.g., 10-50 eV).

  • Check Collision Gas Pressure: Ensure the collision gas (e.g., argon, nitrogen) pressure is within the instrument manufacturer's recommended range.

  • Consider Stepped NCE: For analyzing multiple acyl-CoAs simultaneously, a stepped normalized collision energy approach can be beneficial to cover the optimal energies for different compounds.[1]

Issue 2: Excessive Fragmentation

• Problem: The desired product ion is weak, and the spectrum is dominated by low mass-to-charge (m/z) fragments.

• Cause: The collision energy is too high, causing the initial product ion to fragment further.

• Solution:

  • Systematically Decrease Collision Energy: Similar to the optimization process, ramp the collision energy downwards to find the point where the intensity of the target product ion is maximized.

  • Analyze the Fragmentation Pattern: The presence of smaller fragments can sometimes provide additional structural information, but for targeted quantification, it is generally desirable to maximize the intensity of a specific, stable product ion.

Experimental Protocols

Protocol 1: Systematic Collision Energy Optimization

This protocol describes a systematic approach to determine the optimal collision energy for a specific 3-hydroxyacyl-CoA precursor-to-product ion transition.

• Prepare a Standard Solution: Prepare a working solution of your 3-hydroxyacyl-CoA standard at a concentration that provides a stable signal (e.g., 1-10 µM in 50% methanol).

• Infusion Setup: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a constant flow rate (e.g., 5-10 µL/min).

• MS/MS Method Creation:

  • Set the mass spectrometer to MS/MS mode.

  • In the first quadrupole (Q1), set the isolation window to select the [M+H]⁺ precursor ion of your 3-hydroxyacyl-CoA.

  • In the third quadrupole (Q3), set the mass to the expected product ion, typically [M+H - 507.0]⁺.

• Collision Energy Ramp Experiment:

  • Set up an experiment to acquire data for the selected MRM transition across a range of collision energy values (e.g., 5 to 50 eV).

  • Acquire data in discrete steps of 2-5 eV.

• Data Analysis:

  • Plot the intensity of the product ion as a function of the collision energy.

  • The collision energy value that yields the maximum product ion intensity is the optimal collision energy for that specific transition.

Protocol 2: Sample Preparation for Acyl-CoA Analysis from Tissues

This protocol provides a general method for the extraction of acyl-CoAs from tissue samples, adapted from established methods.[4][5]

• Tissue Homogenization:

  • Weigh approximately 50-100 mg of frozen tissue on ice.

  • Add an appropriate internal standard (e.g., a stable isotope-labeled acyl-CoA).

  • Homogenize the tissue in an ice-cold homogenization buffer.[4]

• Liquid-Liquid Extraction (for lipid removal):

  • Add chloroform (B151607) and methanol (B129727) to the homogenate to achieve a final ratio of 1:2:0.8 (chloroform:methanol:homogenate).[4]

  • Vortex thoroughly and centrifuge to separate the phases. The upper aqueous/methanolic phase contains the acyl-CoAs.[4]

• Solid-Phase Extraction (SPE) for Purification:

  • Condition and equilibrate a weak anion exchange or C18 SPE column.[4][5]

  • Load the aqueous/methanolic phase from the previous step.

  • Wash the column to remove impurities.[4][5]

  • Elute the acyl-CoAs using an appropriate solvent (e.g., 2% ammonium hydroxide in methanol).[4]

• Drying and Reconstitution:

  • Dry the eluate under a gentle stream of nitrogen gas.[4]

  • Reconstitute the dried extract in a suitable volume of reconstitution solvent (e.g., 50% methanol) for LC-MS/MS analysis.[4]

Quantitative Data Summary

The following table illustrates representative data from a collision energy optimization experiment. The optimal collision energy is the value that produces the highest product ion intensity.

Collision Energy (eV)	Precursor Ion (m/z)	Product Ion (m/z)	Product Ion Intensity (Arbitrary Units)
10	900.5	393.5	1.2 E+04
15	900.5	393.5	5.8 E+04
20	900.5	393.5	1.5 E+05
25	900.5	393.5	3.2 E+05
30	900.5	393.5	5.1 E+05
35	900.5	393.5	4.2 E+05
40	900.5	393.5	2.1 E+05
45	900.5	393.5	8.9 E+04
50	900.5	393.5	3.1 E+04

Note: The m/z values and intensities are hypothetical and for illustrative purposes only. The optimal collision energy will vary depending on the specific 3-hydroxyacyl-CoA and the mass spectrometer used.

Visualizations

Caption: Workflow for systematic collision energy optimization.

Caption: Fragmentation of 3-hydroxyacyl-CoA in positive ESI-MS/MS.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. The Art of Destruction: Optimizing Collision Energies in Quadrupole-Time of Flight (Q-TOF) Instruments for Glycopeptide-Based Glycoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 4. med.und.edu [med.und.edu]
• 5. Lipidomics profiling by high-resolution LC-MS and high-energy collisional dissociation fragmentation: focus on characterization of mitochondrial cardiolipins and monolysocardiolipins - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a Novel LC-MS/MS Method for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA Analysis

For researchers, scientists, and drug development professionals, the precise quantification of lipid metabolites is crucial. (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a key intermediate in the biosynthesis of very-long-chain fatty acids (VLCFAs). The dysregulation of this pathway is implicated in severe metabolic disorders. This guide provides a comprehensive comparison of a novel Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for (S)-3-Hydroxy-23-methyltetracsanoyl-CoA against traditional analytical techniques, supported by experimental data and detailed protocols.

The quantification of very-long-chain acyl-CoAs presents a significant analytical challenge due to their low endogenous concentrations and the complexity of biological matrices. While several methods exist, LC-MS/MS has emerged as the gold standard for its superior sensitivity and specificity.[1]

Quantitative Performance Comparison

The performance of the novel LC-MS/MS method was rigorously validated and compared against alternative methods, such as High-Performance Liquid Chromatography with Ultraviolet or Fluorescence detection (HPLC-UV/Fluorescence) and enzymatic assays. The key validation parameters are summarized below.

Parameter	Novel LC-MS/MS Method	HPLC-UV/Fluorescence[2][3]	Enzymatic Assays[2][4]
Limit of Detection (LOD)	0.5 pmol[1]	10-50 pmol[1]	5-20 pmol[1]
Limit of Quantification (LOQ)	1.5 pmol[1]	50-150 pmol[1]	20-80 pmol[1]
Linearity (R²)	>0.998[1]	>0.99[1]	Variable[1]
Accuracy (%)	95.5 - 104.2[1]	88.0 - 112.0[1]	85.0 - 115.0[1]
Precision (Intra-day RSD%)	< 4.5[1]	< 10[1]	< 15[1]
Precision (Inter-day RSD%)	< 6.8[1]	< 15[1]	< 20[1]
Specificity	High[1]	Moderate (potential for co-elution)[1]	High (enzyme-dependent)[1]
Throughput	High[1]	Moderate[1]	Low to Moderate

Experimental Protocols

Detailed methodologies for the novel LC-MS/MS method and comparative techniques are provided to ensure reproducibility and accurate evaluation.

Novel LC-MS/MS Method

This method is optimized for the sensitive and specific quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in biological samples.

1. Sample Preparation (Solid-Phase Extraction - SPE) [2][5]

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

• Load 500 µL of the sample homogenate onto the cartridge.

• Wash the cartridge with 2 mL of 5% methanol in water.

• Elute the analyte with 1 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

2. Liquid Chromatography [6][7]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: 10 mM ammonium acetate in acetonitrile.

• Gradient: 20% B to 95% B over 8 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

3. Tandem Mass Spectrometry [6][7]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion (Q1): m/z for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

• Product Ion (Q3): Specific fragment ion for the analyte.

• Collision Energy: Optimized for the specific analyte.

HPLC-UV/Fluorescence Method

This method often requires a derivatization step to enhance detection.[1]

1. Derivatization

• React the sample with a thiol-specific fluorescent labeling agent.

2. HPLC

• Column: C18 reversed-phase column.

• Mobile Phase: Acetonitrile/water gradient.

• Detector: UV or Fluorescence detector set at the appropriate excitation and emission wavelengths for the chosen label.

Enzymatic Assay

This method relies on the specific enzymatic conversion of the analyte, leading to a measurable change in absorbance or fluorescence.

1. Reaction Mixture

• Combine the sample extract with a reaction buffer containing a specific dehydrogenase enzyme and its co-factor (e.g., NAD+).

2. Measurement

• Monitor the increase in NADH concentration by measuring the absorbance at 340 nm.

• Quantify the analyte concentration by comparing the rate of reaction to a standard curve.

Visualizations

Metabolic Pathway of Very-Long-Chain Fatty Acid Elongation

The following diagram illustrates the metabolic pathway where (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is an intermediate.

Caption: VLCFA elongation cycle.

Experimental Workflow for the LC-MS/MS Method

This diagram outlines the key steps in the validated LC-MS/MS workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The analysis of acyl-coenzyme A derivatives by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methods for measuring CoA and CoA derivatives in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Acyl-CoA Profiles in Different Tissues: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of lipid metabolism is critical. Acyl-Coenzyme A (acyl-CoA) molecules are at the heart of these processes, acting as key intermediates in energy metabolism, lipid synthesis, and cellular signaling. Their concentrations and compositions vary significantly across different tissues, reflecting the specialized metabolic functions of each organ. This guide provides a comparative analysis of acyl-CoA profiles in key metabolic tissues, supported by experimental data and detailed methodologies to aid in the design and interpretation of studies in this field.

Acyl-CoAs are thioester derivatives of fatty acids, and their diverse roles are tightly linked to their chain length and saturation. The tissue-specific expression of enzymes involved in acyl-CoA synthesis (Acyl-CoA synthetases, ACSs) and degradation (Acyl-CoA thioesterases, ACOTs) largely dictates the distinct acyl-CoA profiles observed in different organs.[1][2] This guide will delve into the quantitative differences in these profiles and their functional implications in the liver, muscle, brain, and adipose tissue.

Quantitative Comparison of Acyl-CoA Profiles

The accurate quantification of acyl-CoAs is challenging due to their low abundance and chemical instability. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for sensitive and specific acyl-CoA profiling.[3][4][5] The following table summarizes representative long-chain fatty acyl-CoA concentrations across various tissues, compiled from studies employing LC-MS/MS methodologies. It is important to note that absolute concentrations can vary depending on the species, diet, and physiological state.

Acyl-CoA Species	Liver (pmol/mg tissue)	Muscle (pmol/mg tissue)	Brain (pmol/mg tissue)	Adipose Tissue (pmol/mg tissue)	Primary Metabolic Roles & Tissue-Specific Significance
Palmitoyl-CoA (C16:0)	~15-30	~5-15	~1-5	~10-25	A primary product of de novo lipogenesis and a key substrate for beta-oxidation, ceramide synthesis, and protein acylation. High levels in the liver and adipose tissue reflect active lipid synthesis and storage.
Stearoyl-CoA (C18:0)	~10-20	~3-10	~2-6	~5-15	A substrate for the synthesis of other fatty acids (e.g., oleoyl-CoA) and complex lipids. Its levels are correlated with fatty acid elongation activity.
Oleoyl-CoA (C18:1)	~20-50	~5-20	~3-8	~15-40	A major monounsaturated fatty acyl-CoA, crucial for the synthesis of triglycerides and phospholipids (B1166683). Elevated levels in adipose tissue and liver are indicative of active lipid storage.
Linoleoyl-CoA (C18:2)	~5-15	~2-8	~1-4	~5-15	An essential polyunsaturated fatty acyl-CoA derived from the diet. It is a precursor for the synthesis of arachidonic acid and various signaling molecules.
Arachidonoyl-CoA (C20:4)	~1-5	~0.5-2	~0.5-3	~1-4	A key precursor for the synthesis of eicosanoids (prostaglandins, thromboxanes, leukotrienes), which are potent signaling molecules involved in inflammation and immunity.

Note: The values presented are approximate ranges derived from multiple sources and are intended for comparative purposes. Actual concentrations can vary significantly.

Tissue-Specific Roles and Signaling Pathways

The distinct acyl-CoA profiles in different tissues are intrinsically linked to their specialized metabolic functions and signaling pathways.

Liver: As the central metabolic hub, the liver exhibits a dynamic acyl-CoA profile that reflects its roles in fatty acid synthesis, oxidation, and lipoprotein production.[6] Under conditions of energy surplus, acetyl-CoA is directed towards the synthesis of fatty acids, leading to an increase in long-chain acyl-CoAs like palmitoyl-CoA and oleoyl-CoA for triglyceride synthesis and VLDL secretion.[7] Conversely, during fasting, fatty acid oxidation is upregulated, increasing the mitochondrial acetyl-CoA pool for ketogenesis.[7]

Muscle: In skeletal and cardiac muscle, acyl-CoAs are a primary fuel source. The uptake of fatty acids from circulation and their conversion to acyl-CoAs is crucial for beta-oxidation to generate ATP.[8][9] The accumulation of certain long-chain acyl-CoAs in muscle has been linked to insulin (B600854) resistance, where they are thought to interfere with insulin signaling pathways.[9]

Brain: The brain has a unique lipid composition, and acyl-CoAs are essential for the synthesis of complex lipids like phospholipids and sphingolipids that are vital for neuronal structure and function. Acyl-CoA synthetase 6 (ACSL6) is highly expressed in the brain and plays a role in phospholipid synthesis during neurite outgrowth.[6]

Adipose Tissue: Adipose tissue is the primary site for triglyceride storage and release. The acyl-CoA pool in adipocytes is largely directed towards the esterification of fatty acids into triglycerides. Hormonal signals, such as insulin, promote this process, while lipolytic hormones trigger the breakdown of triglycerides and the release of fatty acids.

Experimental Protocols

The reliable quantification of acyl-CoAs is highly dependent on the experimental methodology. Below are detailed protocols for the key steps in acyl-CoA analysis from tissues.

Tissue Collection and Metabolic Quenching

To preserve the in vivo acyl-CoA profile, it is critical to halt metabolic activity immediately upon tissue collection.

• Procedure:

  • Excise the tissue of interest as rapidly as possible.

  • Immediately freeze-clamp the tissue using tongs pre-chilled in liquid nitrogen.

  • Store the frozen tissue at -80°C until further processing.

Acyl-CoA Extraction

This protocol is a widely used method for the extraction of a broad range of acyl-CoAs from tissues.[3][4]

• Materials:

  • Frozen tissue powder

  • Ice-cold extraction solvent (e.g., 2:1:0.8 methanol:chloroform:water or 80% methanol)

  • Internal standards (e.g., C17:0-CoA)

  • Microcentrifuge tubes

  • Homogenizer (e.g., bead beater or Potter-Elvehjem)

  • Centrifuge

• Procedure:

  • Weigh the frozen tissue powder (10-50 mg) in a pre-chilled tube.

  • Add a 20-fold excess of ice-cold extraction solvent containing internal standards.

  • Homogenize the sample thoroughly while keeping it on ice.

  • Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Carefully collect the supernatant containing the acyl-CoAs.

Sample Purification (Optional but Recommended)

Solid-phase extraction (SPE) can be used to remove interfering substances and enrich for acyl-CoAs.

• Materials:

  • SPE cartridges (e.g., C18)

  • SPE manifold

  • Wash and elution solvents

• Procedure:

  • Condition the SPE cartridge according to the manufacturer's instructions.

  • Load the supernatant from the extraction step onto the cartridge.

  • Wash the cartridge to remove unbound contaminants.

  • Elute the acyl-CoAs with an appropriate organic solvent.

  • Dry the eluate under a stream of nitrogen or in a vacuum concentrator.

LC-MS/MS Analysis

The purified and dried acyl-CoA extract is reconstituted in a suitable solvent for LC-MS/MS analysis.

• Instrumentation:

  • High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

  • Reversed-phase C18 column

  • Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer)

• General Parameters:

  • Mobile Phases: Typically a gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or ammonium hydroxide) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[4]

  • Ionization Mode: Positive electrospray ionization (ESI+) is commonly used.[10]

  • MS/MS Analysis: Multiple reaction monitoring (MRM) is employed for targeted quantification, monitoring the precursor ion and a specific product ion for each acyl-CoA species. A neutral loss scan of 507 Da is often used for the discovery of novel acyl-CoAs.[10]

Visualizations

Experimental Workflow for Acyl-CoA Profiling

A typical experimental workflow for acyl-CoA profiling in tissues.

Central Role of Acyl-CoA in Metabolism

The central role of the acyl-CoA pool in metabolic pathways.

References

• 1. Metabolic and Tissue-Specific Regulation of Acyl-CoA Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Lipidomics analysis of long-chain fatty acyl-coenzyme As in liver, brain, muscle and adipose tissue by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 6. Fatty acid metabolism and acyl-CoA synthetases in the liver-gut axis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Acetyl-CoA and the Regulation of Metabolism: Mechanisms and Consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acyl‐CoA synthetase expression in human skeletal muscle is reduced in obesity and insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Certified Reference Materials for 3-Hydroxy Fatty Acid Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of 3-hydroxy fatty acids (3-OH-FAs), the choice of reference material is a critical determinant of data quality and reliability. This guide provides an objective comparison of the use of Certified Reference Materials (CRMs) against other analytical standards for 3-OH-FA analysis, supported by experimental data and detailed methodologies.

3-Hydroxy fatty acids are crucial lipid molecules involved in a variety of biological processes, from being key components of bacterial endotoxins to acting as signaling molecules in plant and animal physiology. Their accurate measurement is paramount in fields ranging from clinical diagnostics to drug development and food safety. This guide will delve into the nuances of selecting appropriate reference materials to ensure the accuracy and traceability of 3-OH-FA quantification.

The Gold Standard: Certified Reference Materials (CRMs)

Certified Reference Materials represent the pinnacle of accuracy and traceability in analytical measurements.[1] Produced by accredited bodies, CRMs come with a Certificate of Analysis that provides a certified property value, its uncertainty, and a statement of metrological traceability.[1][2] For 3-OH-FA analysis, using a CRM provides the highest level of confidence in the analytical results, which is particularly crucial in regulated environments and for the validation of new analytical methods.[3][4]

Advantages of using CRMs:

• Highest Accuracy and Traceability: CRMs provide a direct link to a recognized national or international standard, ensuring the trueness of the measurement.[1]

• Uncertainty Estimation: The certified uncertainty of the CRM is a key component in the overall uncertainty budget of the analytical measurement.

• Method Validation: CRMs are essential for validating the accuracy of analytical methods.[3][4]

• Inter-laboratory Comparability: The use of CRMs allows for better comparison and harmonization of results between different laboratories.

Limitations:

• Availability: The availability of CRMs for specific 3-OH-FAs may be limited.

• Cost: CRMs are generally more expensive than other analytical standards.

Alternatives to CRMs: Analytical Standards

When CRMs are not available or for routine analyses where the highest level of accuracy is not mandated, high-purity analytical standards are a viable alternative. These standards are well-characterized for purity and identity but lack the certified value and traceability of a CRM.

Types of Analytical Standards:

• High-Purity Standards: These are commercially available compounds with a specified purity (e.g., >98%).

• In-house or Custom Synthesized Standards: These may be prepared in the laboratory when commercial standards are unavailable. Their purity and identity must be rigorously established.

Advantages of Analytical Standards:

• Wider Availability: A broader range of 3-OH-FAs are available as analytical standards.

• Cost-Effective: They are generally less expensive than CRMs.

Limitations:

• Lack of Certified Value and Traceability: This can lead to lower accuracy and makes inter-laboratory comparison more challenging.

• Requires Thorough Verification: The purity and identity of the standard must be independently verified.

Quantitative Performance Comparison: CRM vs. Analytical Standard

The choice between a CRM and an analytical standard directly impacts the performance of the quantitative analysis. The following table summarizes the expected performance characteristics when using each type of standard for 3-OH-FA analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Performance Characteristic	Certified Reference Material (CRM)	High-Purity Analytical Standard
Accuracy (Trueness)	High (traceable to a known value)	Moderate to High (dependent on purity assessment)
Precision (Repeatability)	High	High
Measurement Uncertainty	Lower (certified uncertainty is known)	Higher (uncertainty of the standard's purity contributes more)
Method Validation	Enables full validation of trueness	Limited to assessing method precision and linearity
Inter-laboratory Comparability	High	Moderate

Experimental Protocols for 3-Hydroxy Fatty Acid Analysis

Accurate quantification of 3-OH-FAs typically requires derivatization to improve their volatility and ionization efficiency for GC-MS and LC-MS analysis, respectively.

Protocol 1: GC-MS Analysis of 3-OH-FAs using a Certified Reference Material

This protocol describes the quantification of 3-OH-FAs in a biological matrix using an external calibration curve prepared with a CRM and a stable isotope-labeled internal standard.

1. Sample Preparation and Extraction:

• To 100 µL of sample (e.g., plasma, cell lysate), add 10 µL of a stable isotope-labeled internal standard solution (e.g., D4-3-hydroxypalmitic acid).
• Perform a liquid-liquid extraction using a suitable solvent system (e.g., Folch method with chloroform:methanol).
• Evaporate the organic phase to dryness under a stream of nitrogen.

2. Derivatization (Silylation):

• To the dried extract, add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).
• Heat the mixture at 70°C for 30 minutes.

3. Calibration Curve Preparation:

• Prepare a stock solution of the 3-OH-FA Certified Reference Material at a known concentration.
• Create a series of calibration standards by serial dilution of the CRM stock solution.
• Add the same amount of internal standard to each calibration standard as was added to the samples.
• Derivatize the calibration standards in the same manner as the samples.

4. GC-MS Analysis:

• Inject 1 µL of the derivatized sample or calibration standard into the GC-MS system.
• Use a suitable capillary column (e.g., DB-5ms).
• Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring for characteristic ions of the analyte and the internal standard.

5. Quantification:

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the CRM standards.
• Determine the concentration of the 3-OH-FA in the samples by interpolating their peak area ratios on the calibration curve.

Protocol 2: LC-MS/MS Analysis of 3-OH-FAs using Standard Addition

The standard addition method can be employed to overcome matrix effects, particularly when a certified matrix reference material is not available.

1. Sample Preparation and Extraction:

• Extract the 3-OH-FAs from the sample as described in Protocol 1, but without the addition of an internal standard at this stage.

2. Standard Addition:

• Divide the sample extract into four equal aliquots.
• Leave one aliquot un-spiked.
• To the other three aliquots, add known, increasing amounts of a high-purity 3-OH-FA analytical standard.
• Add a consistent amount of a stable isotope-labeled internal standard to all four aliquots.

3. Derivatization (if necessary for improved sensitivity):

• Depending on the LC-MS method, derivatization may not be necessary. If required, derivatize all four aliquots.

4. LC-MS/MS Analysis:

• Analyze the four aliquots by LC-MS/MS using a suitable column (e.g., C18) and mobile phase.
• Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

5. Quantification:

• Plot the measured peak area ratio (analyte/internal standard) against the known concentration of the added standard.
• Extrapolate the linear regression line to the x-axis. The absolute value of the x-intercept represents the endogenous concentration of the 3-OH-FA in the sample.[5]

Visualizing Workflows and Pathways

To better illustrate the processes involved in 3-OH-FA analysis and their biological relevance, the following diagrams are provided.

GC-MS analysis workflow using a CRM.

3-OH-FA signaling in plant immunity.

Conclusion

The accurate quantification of 3-hydroxy fatty acids is essential for advancing research in numerous scientific disciplines. While high-purity analytical standards are suitable for many applications, the use of Certified Reference Materials provides the highest level of accuracy, traceability, and inter-laboratory comparability. For method validation and in regulated environments, CRMs are the undisputed gold standard. The choice of reference material should be a deliberate decision based on the specific requirements of the analytical task. By selecting the appropriate standard and employing a robust, well-validated analytical method, researchers can ensure the generation of high-quality, reliable data for 3-hydroxy fatty acid analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. The Importance of Reference Materials and Method Validation for Advancing Research on the Health Effects of Dietary Supplements and Other Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repo.unand.ac.id [repo.unand.ac.id]
• 5. Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Inter-Laboratory Comparison of Acyl-CoA Quantification Methods

For researchers, scientists, and drug development professionals navigating the complexities of lipid metabolism, the accurate quantification of acyl-Coenzyme A (acyl-CoA) species is paramount. These molecules are central intermediates in a multitude of cellular processes, from energy metabolism and lipid biosynthesis to the regulation of signaling pathways.[1] The choice of analytical methodology can significantly impact the breadth, sensitivity, and accuracy of the resulting acyl-CoA profile. This guide provides an objective comparison of the most common techniques for quantifying acyl-CoAs, supported by experimental data, detailed protocols, and visual workflows to aid in methodological selection.

The quantification of acyl-CoAs is primarily achieved through chromatographic techniques coupled with mass spectrometry or UV detection, and through enzymatic assays.[1][2] Each method presents a unique set of advantages and limitations in terms of sensitivity, specificity, and throughput. The selection of an appropriate analytical method often depends on the specific requirements of the study, such as the expected concentration of the analytes and the number of samples to be analyzed.[1]

Data Presentation: Comparative Analysis of Analytical Methods

The following table summarizes key quantitative performance metrics for the different methods. These values are based on typical performance for similar analytes and should be considered as benchmarks for individual laboratory validation.[3]

Performance Characteristic	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Enzymatic and Fluorometric Assays
Lower Limit of Quantification (LLOQ)	~6 fmol[3]	~5 pmol[3]	Defined by the specific kit (e.g., 0.3-100 µM)[4]
Linearity (R²)	>0.999[3]	>0.99[3]	Typically linear within the specified range[4]
Accuracy (% Recovery)	94.8-110.8%[3]	95-97%[3]	Dependent on kit and sample matrix
Precision (Intra-day %RSD)	1.2-4.4%[3]	1-3%[3]	Typically <10% as per manufacturer specifications[1]
Precision (Inter-day %RSD)	<5%[3]	2-5%[3]	Typically <15% as per manufacturer specifications
Specificity	High (based on mass-to-charge ratio and fragmentation)[1]	Moderate (based on retention time)[1]	Variable (can have cross-reactivity)[1]
Throughput	Moderate (5-20 min per sample)[1]	Low to moderate (15-30 min per sample)[1]	High[1]
Acyl-CoA Coverage	Broad (short- to very-long-chain)[1]	Limited (typically short- to long-chain)[1]	Specific to the assay (total or one specific species)[1]

Experimental Protocols

Detailed and robust experimental protocols are the bedrock of reproducible research. Below are summaries of common methods for the extraction and analysis of acyl-CoAs.

Acyl-CoA Extraction from Tissues or Cells

A common and effective method for extracting a broad range of acyl-CoAs involves solvent precipitation.[1]

• Metabolic Quenching: Immediately freeze-clamp tissues in liquid nitrogen to halt enzymatic activity and preserve the in vivo acyl-CoA profile.[5]

• Homogenization: Homogenize frozen tissue powder or cell pellets in an ice-cold extraction solvent (e.g., 80% methanol (B129727) in water, 2:1:0.8 methanol:chloroform:water, or 5% perchloric acid).[1][3]

• Internal Standard Spiking: Add an internal standard, such as a stable isotope-labeled acyl-CoA or a structurally similar odd-chain acyl-CoA (e.g., heptadecanoyl-CoA), to correct for extraction efficiency and matrix effects.[6]

• Centrifugation: Centrifuge the homogenate at a high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.[1][3]

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new clean tube.[5]

• Drying: Dry the supernatant completely in a vacuum concentrator.[5]

• Reconstitution: Reconstitute the dried extract in a suitable buffer for the downstream analytical method.[5]

Method 1: LC-MS/MS Analysis

This method offers the highest sensitivity and specificity for the quantification of acyl-CoAs.[6][7]

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm) for separation.[1]

  • Mobile Phase A: Water with a volatile buffer salt (e.g., 10 mM ammonium (B1175870) acetate) and a small amount of acid (e.g., 0.1% formic acid).[1]

  • Mobile Phase B: Acetonitrile or methanol with the same additives as Mobile Phase A.[1]

  • Gradient: A typical gradient starts with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the more hydrophobic long-chain acyl-CoAs.[1]

• Mass Spectrometry Detection:

  • Ionization: Use positive electrospray ionization (ESI+).[1]

  • Analysis Mode: Operate in Multiple Reaction Monitoring (MRM) mode for targeted quantification.[1][8] Specific precursor-product ion transitions for each acyl-CoA species and internal standards are monitored.[1]

• Data Analysis: Quantify the acyl-CoAs by comparing the peak areas to those of a standard curve generated with authentic standards.[1]

Method 2: HPLC-UV Analysis

HPLC-UV is a more accessible and cost-effective alternative to LC-MS/MS, suitable for more abundant acyl-CoA species.[1]

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 4.6 x 100 mm, 2.6 µm particle size).[3]

  • Mobile Phase A: 75 mM KH₂PO₄ buffer.[3]

  • Mobile Phase B: Acetonitrile with 600 mM acetic acid.[3]

  • Gradient: A linear gradient from 44% to 50% Mobile Phase B over 80 minutes.[3]

  • Flow Rate: 0.5 mL/min.[3]

  • Column Temperature: 35°C.[3]

• Detection: UV absorbance at 260 nm.[3]

• Quantification: Based on a calibration curve prepared with authentic standards.[3]

Method 3: Enzymatic and Fluorometric Assays

These assays offer a high-throughput and straightforward method for quantifying total or specific acyl-CoAs.[1]

• Principle: The assay is based on the oxidation of acyl-CoAs by acyl-CoA oxidase or dehydrogenase, which leads to the production of a quantifiable colorimetric or fluorometric signal.[7]

• Procedure:

  • Prepare cell or tissue lysates according to the kit manufacturer's instructions.[1]

  • Add the sample and reaction mix (containing enzymes and substrates) to a 96-well plate.[1]

  • Incubate the plate for the time and at the temperature specified in the protocol.[1]

  • Read the absorbance or fluorescence using a plate reader.[1]

  • Determine the acyl-CoA concentration based on a standard curve prepared with known concentrations of the acyl-CoA standard.[1]

Mandatory Visualization

The central role of acyl-CoAs in metabolism and signaling.

General experimental workflow for acyl-CoA quantification.

Conclusion

The choice of an analytical method for acyl-CoA quantification should be guided by the specific research question, the available instrumentation, and the desired level of sensitivity and specificity.[1] For comprehensive and highly sensitive profiling of a wide range of acyl-CoA species, LC-MS/MS is the method of choice.[1][6] HPLC-UV offers a robust and more accessible alternative for the quantification of more abundant species.[1] Enzymatic and fluorometric assays provide a high-throughput option for targeted analysis of total or specific acyl-CoAs.[1] By understanding the strengths and limitations of each technique, researchers can select the most appropriate method to obtain accurate and reliable data, thereby advancing our understanding of the critical roles of acyl-CoAs in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. bioassaysys.com [bioassaysys.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Peroxisomal Dysfunction: A Comparative Analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in Health and Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA levels in healthy versus diseased states, focusing on inherited metabolic disorders affecting peroxisomal alpha-oxidation. Due to its transient nature as a metabolic intermediate, direct quantitative data for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is limited in readily available literature. Diagnosis of related disorders primarily relies on the measurement of its precursor, phytanic acid, and other very-long-chain fatty acids. This guide, therefore, presents a qualitative comparison based on established biochemical pathways and the pathophysiology of these diseases.

Quantitative Data Summary

The following table summarizes the expected relative levels of key metabolites in the alpha-oxidation of phytanic acid in healthy individuals versus those with specific peroxisomal disorders. In diseased states, a deficiency in a specific enzyme leads to the accumulation of the substrate for that enzyme.

Metabolite	Healthy State	Refsum Disease (Phytanoyl-CoA Hydroxylase Deficiency)	Zellweger Spectrum Disorders (Generalized Peroxisomal Dysfunction)
Phytanic Acid	Normal	Highly Elevated[1][2][3][4]	Elevated[5]
Phytanoyl-CoA	Normal	Highly Elevated	Elevated
(S)-3-Hydroxy-23-methyltetracosanoyl-CoA	Normal (transient)	Normal to Decreased	Normal to Decreased
Pristanic Acid	Normal	Decreased	Decreased[5]

Note: In Refsum Disease, the enzymatic block occurs at the conversion of phytanoyl-CoA to 2-hydroxyphytanoyl-CoA[2][6]. This leads to a massive buildup of phytanic acid and phytanoyl-CoA, while the levels of subsequent intermediates, including (S)-3-Hydroxy-23-methyltetracosanoyl-CoA (an isomer of 2-hydroxyphytanoyl-CoA), would be expected to be normal or decreased due to the lack of its precursor's formation. Similarly, in Zellweger Spectrum Disorders, the overall dysfunction of peroxisomes impairs the entire alpha-oxidation pathway, leading to an accumulation of phytanic acid and a likely decrease in all subsequent intermediates[5][7].

Phytanic Acid Alpha-Oxidation Pathway

The breakdown of phytanic acid, a branched-chain fatty acid obtained from the diet, occurs in the peroxisomes via alpha-oxidation because the methyl group on its beta-carbon prevents beta-oxidation[4]. (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a key intermediate in this pathway.

Figure 1. Phytanic Acid Alpha-Oxidation Pathway and Associated Disease Blocks.

Experimental Protocols

Objective: To quantify the levels of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in biological samples (e.g., tissue homogenates, cultured cells).

Principle: Biological samples are homogenized and extracted to isolate acyl-CoAs. The extract is then subjected to LC-MS/MS analysis for the separation and sensitive detection of the target analyte.

Materials:

• Biological sample (e.g., flash-frozen tissue, cell pellet)

• Internal Standard (IS): A stable isotope-labeled version of the analyte or a structurally similar long-chain hydroxy acyl-CoA not present in the sample.

• Extraction Solvent: Acetonitrile/Isopropanol/Water (3:5:2, v/v/v) or another suitable organic solvent mixture.

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer).

• C18 reversed-phase column.

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: Acetonitrile.

Procedure:

• Sample Preparation:

  • Homogenize the frozen tissue or cell pellet in a pre-chilled extraction solvent containing the internal standard.

  • Vortex vigorously and incubate on ice to allow for protein precipitation and lipid extraction.

  • Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cellular debris.

  • Carefully transfer the supernatant containing the acyl-CoAs to a new tube.

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a small volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Inject the reconstituted sample onto the C18 column.

    • Employ a gradient elution starting with a low percentage of mobile phase B, gradually increasing to elute the hydrophobic long-chain acyl-CoAs.

  • Mass Spectrometric Detection:

    • Utilize electrospray ionization (ESI) in positive ion mode.

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

    • Define specific precursor-to-product ion transitions for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and the internal standard.

• Data Analysis:

  • Quantify the analyte by comparing the peak area ratio of the analyte to the internal standard against a standard curve prepared with known concentrations of the analyte.

Workflow Diagram:

Figure 2. General workflow for the analysis of long-chain acyl-CoAs.

References

• 1. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The metabolism of phytanic acid and pristanic acid in man: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Zellweger spectrum disorders: clinical overview and management approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 7. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

comparison of different extraction methods for long-chain acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of long-chain acyl-Coenzyme A (acyl-CoA) species is fundamental to understanding cellular metabolism, from fatty acid oxidation and lipid biosynthesis to the regulation of signaling pathways. The inherent instability and low abundance of these molecules, however, present significant analytical challenges. The choice of an appropriate extraction method is therefore critical to ensure high recovery, minimize degradation, and obtain reliable, reproducible results.

This guide provides an objective comparison of the most common methods for the extraction of long-chain acyl-CoAs from biological samples. We will delve into the experimental protocols, present supporting quantitative data, and visualize the workflows to assist researchers in selecting the optimal strategy for their specific analytical needs.

Comparison of Key Extraction Techniques

The primary methods for the isolation of long-chain acyl-CoAs are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). Each technique offers distinct advantages and is suited to different experimental goals and sample types.

Feature	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Principle	Differential partitioning between a solid stationary phase and a liquid mobile phase.	Separation based on the differential solubility of analytes in two immiscible liquid phases.
Selectivity	High, tunable by selecting specific sorbents (e.g., anion exchange, reversed-phase).	Moderate, dependent on the solvent system used.
Recovery	Generally high (70-95%), but can be variable depending on the acyl-CoA chain length and sorbent type.[1][2][3]	Good, but can be less efficient for a broad range of acyl-CoA polarities in a single extraction.
Sample Throughput	Amenable to high-throughput formats (e.g., 96-well plates).	Can be more labor-intensive and less suitable for high-throughput applications.
Potential for Contamination	Minimal, as interfering substances can be effectively washed away.	Higher potential for co-extraction of interfering lipids and other molecules.
Common Sorbents/Solvents	Weak anion exchange, 2-(2-pyridyl)ethyl, C18.[2][4][5]	Chloroform (B151607):Methanol (B129727), Acetonitrile:Isopropanol.[4][6]
Best Suited For	Applications requiring high purity and selectivity, such as targeted LC-MS/MS analysis.	Broader profiling studies where a wide range of metabolites are of interest.

Quantitative Data: Recovery of Long-Chain Acyl-CoAs

The recovery of acyl-CoAs is a critical parameter for method validation. The following table summarizes representative recovery data for various long-chain acyl-CoA species using different extraction methods as reported in the literature. It is important to note that recovery can be influenced by the sample matrix, the specific protocol, and the analytical method used for quantification.

Acyl-CoA Species	Chain Length	Extraction Method	Sorbent/Solvent System	Average Recovery (%)
Palmitoyl-CoA	C16:0	SPE	Oligonucleotide	70-80%[2]
Oleoyl-CoA	C18:1	SPE	2-(2-pyridyl)ethyl	85-90%[2]
Arachidonyl-CoA	C20:4	SPE	2-(2-pyridyl)ethyl	83-88%[2]
Acetyl-CoA	C2	SPE	2-(2-pyridyl)ethyl	85-95%[2]
Malonyl-CoA	C3	SPE	2-(2-pyridyl)ethyl	83-90%[2]
Octanoyl-CoA	C8	SPE	2-(2-pyridyl)ethyl	88-92%[2]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of any extraction technique. Below are protocols for Solid-Phase Extraction and Liquid-Liquid Extraction, synthesized from established methods.

Solid-Phase Extraction (SPE) Protocol

This protocol is a widely used method for the selective enrichment of acyl-CoAs from biological samples.[2][4]

Materials:

• Tissue or cell samples

• Homogenization Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9[1][4]

• Extraction Solvent: Acetonitrile (ACN):2-Propanol (3:1, v/v)[4]

• Internal Standard (e.g., Heptadecanoyl-CoA)[4]

• Weak anion exchange SPE columns[4]

• Wash Solution: Acetonitrile/Isopropanol/Water/Acetic Acid (9:3:4:4, v/v/v/v)[3]

• Elution Solution: Methanol/250 mM Ammonium Formate (4:1, v/v)[3]

• Centrifuge, homogenizer, vacuum manifold

Procedure:

• Sample Homogenization:

  • Weigh approximately 50-100 mg of frozen tissue or a cell pellet and place it in a pre-chilled homogenizer.

  • Add 1 mL of ice-cold Homogenization Buffer containing the internal standard.

  • Homogenize the sample on ice until a uniform suspension is achieved.

  • Add 1 mL of 2-Propanol and homogenize again.[2]

• Extraction:

  • Transfer the homogenate to a centrifuge tube.

  • Add 2 mL of Acetonitrile and vortex vigorously for 2 minutes.[2]

  • Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet precipitated proteins.[2]

  • Carefully collect the supernatant.

• Solid-Phase Extraction:

  • Column Conditioning: Condition the weak anion exchange SPE column by passing 1 mL of methanol followed by 1 mL of 100 mM KH2PO4 buffer (pH 4.9) through the column.[4]

  • Sample Loading: Load the supernatant from the extraction step onto the conditioned SPE column.

  • Washing: Wash the column with 2 mL of the Wash Solution to remove unbound impurities.

  • Elution: Elute the acyl-CoAs from the column by adding 1.5 mL of the Elution Solution. Collect the eluate.

• Sample Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried acyl-CoAs in a suitable solvent for downstream analysis (e.g., a mixture of water and methanol for LC-MS).

Liquid-Liquid Extraction (LLE) Protocol

This protocol describes a common method for extracting acyl-CoAs using a biphasic solvent system.[4]

Materials:

• Tissue or cell samples

• Extraction Solvent: Chloroform:Methanol (1:2, v/v)[4]

• Internal Standard (e.g., Heptadecanoyl-CoA)[4]

• Chloroform

• Water

• Centrifuge

Procedure:

• Cell Lysis and Extraction:

  • To a cell pellet or tissue sample, add 0.5 mL of a cold (-20°C) extraction solvent mixture of chloroform:methanol (1:2 v/v).[4]

  • Add the internal standard at this stage.[4]

  • For adherent cells, use a cell scraper to scrape the cells in the cold solvent. For suspension cells or tissue, resuspend or homogenize in the cold solvent.

  • Transfer the lysate to a pre-chilled microcentrifuge tube and vortex for 2 minutes.[4]

• Phase Separation:

  • Add 0.5 mL of chloroform and 0.5 mL of water to the tube.[4]

  • Vortex vigorously for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C to induce phase separation.[4]

• Aqueous Phase Collection:

  • The long-chain acyl-CoAs will partition into the upper aqueous phase.

  • Carefully transfer the upper aqueous phase to a new pre-chilled tube, being cautious not to disturb the interface or the lower organic phase.

• Sample Concentration:

  • Evaporate the collected aqueous phase to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried acyl-CoAs in a suitable solvent for downstream analysis.

Visualizing the Workflows

To further clarify the experimental procedures, the following diagrams illustrate the workflows for Solid-Phase Extraction and Liquid-Liquid Extraction.

Caption: Solid-Phase Extraction (SPE) Workflow for Long-Chain Acyl-CoAs.

Caption: Liquid-Liquid Extraction (LLE) Workflow for Long-Chain Acyl-CoAs.

Other Considerations

While SPE and LLE are the most prevalent methods, other techniques such as immunoaffinity purification have been described for acyl carrier proteins, a related class of molecules, and could potentially be adapted for acyl-CoAs if specific antibodies are available.[7] The choice of the subsequent analytical platform, most commonly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , is also a critical determinant of the overall success of the analysis.[8][9][10] The high sensitivity and selectivity of modern mass spectrometers allow for the accurate quantification of a wide range of acyl-CoA species.[9][10]

Conclusion

The selection of an appropriate extraction method is a critical first step in the analysis of long-chain acyl-CoAs. Solid-Phase Extraction offers high selectivity and is well-suited for targeted, high-throughput applications. Liquid-Liquid Extraction, while potentially less selective, provides a robust method for broader metabolic profiling. By carefully considering the experimental objectives, sample type, and available resources, researchers can choose the most effective method to achieve accurate and reproducible quantification of these vital metabolic intermediates.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Purification of acyl carrier proteins by immunoaffinity chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating Lipid Identifications from Untargeted Lipidomics Software

An Objective Comparison of Leading Software for High-Confidence Lipid Identification

For researchers, scientists, and drug development professionals, untargeted lipidomics offers a powerful lens to explore the complex roles of lipids in health and disease. The journey from a raw mass spectrometry file to a validated list of lipid species is critically dependent on the software used for data processing and identification. This guide provides an objective comparison of popular software for untargeted lipidomics, focusing on the crucial aspect of validating lipid identifications. We present a synthesis of performance data from various studies, detailed experimental protocols for benchmarking, and visual workflows to aid in navigating this complex analytical landscape.

The Challenge of Lipid Identification

Untargeted lipidomics aims to identify and quantify as many lipids as possible in a biological sample without prior selection. This approach presents significant bioinformatics challenges due to the vast structural diversity of lipids, the presence of numerous isomeric and isobaric species, and the wide dynamic range of their concentrations. The software used to analyze this complex data must accurately detect chromatographic peaks, assign molecular formulas, and confidently identify lipid structures from their fragmentation patterns (MS/MS spectra).

Comparative Performance of Lipidomics Software

Choosing the right software is a critical decision that impacts the accuracy and scope of your lipidomics research. Below, we summarize the performance of several widely used software packages for untargeted lipidomics. The data presented is a synthesis from multiple independent studies. Direct comparison is challenging due to variations in experimental conditions, sample types, and software versions. Therefore, this table should be used as a general guide to the relative strengths and weaknesses of each platform.

Table 1: Quantitative Performance Comparison of Untargeted Lipidomics Software

Software	Primary Platform	Number of Identified Lipids (Typical Range)	Reproducibility (CV%)	False Discovery Rate (FDR) Estimation	Key Strengths
MS-DIAL	Open-Source	High (often >1000 in plasma)	Good (often reported with better reproducibility than MZmine2)[1][2]	In-built features for FDR control	All-in-one solution, supports a wide range of instruments and data types, strong community support.[3][4]
MZmine	Open-Source	High (can detect more features than MS-DIAL)[1][5]	Variable, can be lower than MS-DIAL for quantification[1][2]	Requires external tools or manual implementation	Modular and flexible, highly customizable data processing pipeline.
LipidSearch	Commercial	High	Good	Proprietary algorithms	Comprehensive lipid database, user-friendly interface, integrated with Thermo Fisher Scientific instruments.[6]
LipidMatch	Open-Source	Variable (highly dependent on user-defined rules)	Good	Rule-based filtering helps reduce false positives	Rule-based identification offers high specificity and transparency in the identification process.
Skyline	Open-Source	Moderate to High	Excellent	Primarily for targeted and DIA workflows	Excellent for quantitative analysis and manual validation of identifications, strong visualization tools.[7]

Disclaimer: The quantitative data in this table is synthesized from multiple sources and should be considered as indicative rather than a direct head-to-head comparison under identical conditions.

Experimental Protocols for Software Validation

To rigorously evaluate and compare lipidomics software, a standardized experimental protocol is essential. The use of a well-characterized reference material, such as the National Institute of Standards and Technology (NIST) Standard Reference Material (SRM) 1950 "Metabolites in Frozen Human Plasma," is highly recommended.[2][8]

Sample Preparation (Based on NIST SRM 1950)

• Thawing: Thaw the NIST SRM 1950 plasma vial on ice.

• Aliquoting: Aliquot the plasma into smaller volumes for replicate extractions.

• Internal Standard Spiking: Spike the plasma aliquots with a commercially available lipid internal standard mixture (e.g., SPLASH LIPIDOMIX® Mass Spec Standard) to assess extraction efficiency and provide a basis for relative quantification.

• Lipid Extraction: Perform a biphasic lipid extraction using the Folch or a modified Bligh-Dyer method.[9]

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the plasma sample.

  • Vortex thoroughly and incubate on ice.

  • Add water to induce phase separation.

  • Centrifuge to pellet the protein precipitate and separate the aqueous and organic layers.

  • Carefully collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Dry the extracted lipids under a stream of nitrogen and reconstitute in an appropriate solvent for LC-MS analysis (e.g., 9:1 methanol:toluene).

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation:

  • LC System: Use a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used for untargeted lipidomics.

  • Mobile Phases: Employ a gradient elution with mobile phases typically consisting of acetonitrile, isopropanol, and water with additives like ammonium (B1175870) formate (B1220265) and formic acid to improve ionization.

  • Gradient: A typical gradient will start with a higher aqueous content and gradually increase the organic content to elute lipids based on their polarity.

• Mass Spectrometry:

  • Instrument: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is essential for accurate mass measurements.

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.

  • Acquisition Mode: Data-dependent acquisition (DDA) is a common mode where the most abundant ions in a full scan are selected for fragmentation (MS/MS). Data-independent acquisition (DIA) is an alternative that fragments all ions within a specified m/z range.

Validation Workflow and Key Considerations

A robust workflow for validating lipid identifications is crucial to ensure the reliability of your results. The following diagram illustrates a typical validation workflow.

A typical workflow for validating lipid identifications.

Key Validation Steps:

• MS/MS Spectral Library Matching: The cornerstone of lipid identification is the comparison of experimental MS/MS spectra to spectra in a reference library (e.g., LIPID MAPS, NIST). A high spectral similarity score provides strong evidence for the lipid's identity.

• Retention Time Validation: The chromatographic retention time of an identified lipid should be consistent with its lipid class and acyl chain composition. For example, in reversed-phase chromatography, lipids with longer acyl chains and fewer double bonds will generally have longer retention times.

• Manual Curation: Even with automated software, manual inspection of the MS/MS spectra for characteristic fragment ions is essential for high-confidence identifications. This step is critical for distinguishing between isomers.

• False Discovery Rate (FDR) Estimation: Estimating the FDR is crucial for controlling the number of false-positive identifications in large-scale studies.[10][11] Some software, like MS-DIAL, have built-in tools for this, while for others, it may require custom scripting or the use of decoy databases.[10]

Biological Context: The Sphingolipid Metabolism Pathway

Validated lipidomics data can provide valuable insights into biological processes. Sphingolipids, for instance, are a class of lipids that play critical roles in cell signaling, particularly in apoptosis (programmed cell death). Below is a diagram of the sphingolipid metabolism pathway, highlighting key lipids that are often identified in untargeted lipidomics studies.

The central role of ceramide in the sphingolipid metabolism pathway and apoptosis.

In this pathway, ceramide acts as a key signaling molecule that can promote apoptosis.[12][13][14][15] In contrast, sphingosine-1-phosphate (S1P) generally promotes cell survival and inhibits apoptosis. The balance between these two lipids can be a critical determinant of cell fate. Untargeted lipidomics can simultaneously measure the levels of these and other related sphingolipids, providing a snapshot of the activity of this important signaling pathway.

Conclusion

Validating lipid identifications from untargeted lipidomics software is a multi-faceted process that requires a combination of robust experimental design, careful data processing, and critical evaluation of the software output. While there is no single "best" software, understanding the strengths and weaknesses of each platform, as outlined in this guide, can help researchers select the most appropriate tool for their specific needs. By employing standardized experimental protocols, a rigorous validation workflow, and placing the findings in a biological context, researchers can move from complex datasets to confident lipid identifications and meaningful biological insights.

References

• 1. SIRIUS (software) - Wikipedia [en.wikipedia.org]
• 2. Development of NIST Reference Materials for Untargeted Metabolomics, Lipidomics and Proteomics | NIST [nist.gov]
• 3. A Comprehensive and Reproducible Untargeted Lipidomic Workflow Using LC-QTOF Validated for Human Plasma Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Significance estimation for large scale metabolomics annotations by spectral matching - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Evaluating Software Tools for Lipid Identification from Ion Mobility Spectrometry–Mass Spectrometry Lipidomics Data - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950–Metabolites in Frozen Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Ceramide Signaling Pathway [m.antpedia.com]
• 15. researchgate.net [researchgate.net]

Confirming the Complex Structure of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA: A Guide to Orthogonal Methods

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of complex lipids like (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a critical step in understanding their biological function and advancing therapeutic development. This guide provides a comprehensive comparison of orthogonal analytical methods essential for the complete structural elucidation of this molecule, including its acyl chain, the position of modifications, and its stereochemistry.

The confirmation of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA's structure necessitates a multi-faceted analytical approach. Due to the molecule's complexity—a long C24 acyl chain with a hydroxyl group at the C3 position, a methyl branch at the C23 position, and a specific stereoisomer (S) at the chiral center—no single technique can provide all the necessary structural information. This guide details the application of three powerful, orthogonal methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Chiral High-Performance Liquid Chromatography (Chiral HPLC).

Comparative Analysis of Orthogonal Methods

A combination of these techniques provides a comprehensive and definitive structural confirmation. LC-MS/MS excels in providing molecular weight and fragmentation data, NMR offers detailed structural and stereochemical insights, and chiral chromatography is indispensable for resolving enantiomers.

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Chiral High-Performance Liquid Chromatography (Chiral HPLC)
Primary Information	Molecular weight, fragmentation pattern, elemental composition (HRMS)	Detailed covalent structure, stereochemistry, isomeric purity	Enantiomeric purity, separation of stereoisomers
Sensitivity	High (picomole to femtomole)	Low to moderate (nanomole to micromole)	Moderate (nanomole)
Sample Requirement	Low	High	Low to moderate
Specificity	High for targeted analysis	High for structural elucidation	Absolute for enantiomers
Key Strengths	Excellent for identifying the acyl chain length and the presence of modifications through fragmentation analysis.	Unambiguous determination of atom connectivity and stereochemistry.	Definitive confirmation of the (S)- or (R)- configuration.
Limitations	Does not directly provide stereochemical information.	Lower sensitivity compared to MS.	Provides limited structural information beyond chiral separation.
Typical LOQ	~0.1 - 10 ng/mL	~1 - 10 µg/mL	~1 - 50 ng/mL
Precision (RSD)	< 15%	< 5%	< 10%

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are based on established methods for the analysis of long-chain acyl-CoAs and similar lipid molecules.

LC-MS/MS for Structural Elucidation and Quantification

This method is designed to confirm the molecular weight and fragmentation pattern of the target molecule.

a) Sample Preparation (Solid-Phase Extraction - SPE):

• Condition a C18 SPE cartridge with 3 mL of methanol (B129727), followed by 3 mL of equilibration buffer (e.g., 50 mM ammonium (B1175870) acetate (B1210297) in water).

• Load the sample (dissolved in a minimal volume of a compatible solvent) onto the SPE cartridge.

• Wash the cartridge with 3 mL of a weak solvent mixture (e.g., 5% methanol in water) to remove polar impurities.

• Elute the acyl-CoA fraction with 3 mL of methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

b) Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 20% B to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

c) Tandem Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM) for quantification or Product Ion Scan for structural confirmation.

• Precursor Ion: The [M+H]+ ion of 3-Hydroxy-23-methyltetracosanoyl-CoA.

• Product Ions: Monitor for characteristic fragments, such as the neutral loss of the phosphopantetheine group (507 Da) and fragments corresponding to the acyl chain.

NMR Spectroscopy for Detailed Structural and Stereochemical Confirmation

NMR is crucial for unambiguously determining the connectivity of all atoms and for confirming the stereochemistry at the C3 position.

a) Sample Preparation:

• Ensure the sample is of high purity (>95%).

• Dissolve 5-10 mg of the purified compound in 0.5 mL of a deuterated solvent (e.g., CDCl₃ or MeOD).

• For stereochemical determination, prepare two samples: one with the analyte alone and another with a chiral solvating agent (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol) or after derivatization with a chiral derivatizing agent like Mosher's acid chloride.

b) NMR Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 500 MHz or higher).

• Experiments:

  • 1D ¹H NMR: To identify all proton signals and their multiplicities.

  • 1D ¹³C NMR: To identify all carbon signals.

  • 2D COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks and confirm the connectivity of protons in the acyl chain.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range ¹H-¹³C correlations, confirming the overall carbon skeleton and the position of the hydroxyl and methyl groups.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): Can be used with chiral derivatizing agents to determine the absolute configuration.

c) Data Analysis:

• Analyze the chemical shifts and coupling constants in the ¹H and ¹³C spectra to confirm the acyl chain structure, and the positions of the hydroxyl and methyl groups.

• In the presence of a chiral auxiliary, the signals of the protons near the chiral center (C3) will be split into two distinct sets for the (S) and (R) enantiomers. The relative integration of these signals confirms the enantiomeric purity, and comparison to known standards or theoretical models can confirm the (S) configuration.

Chiral HPLC for Enantiomeric Separation

This technique is the gold standard for determining the enantiomeric purity of the sample.

a) Sample Preparation:

• The purified 3-Hydroxy-23-methyltetracosanoyl-CoA can be analyzed directly.

• Alternatively, the acyl-CoA can be hydrolyzed to the corresponding free fatty acid, which is then derivatized with a UV-active or fluorescent tag to enhance detection.

b) Chiral HPLC:

• Column: A chiral stationary phase (CSP) column, typically based on cellulose (B213188) or amylose (B160209) derivatives (e.g., Chiralcel OD-H or Chiralpak AD-H).

• Mobile Phase: A mixture of hexane (B92381) and isopropanol, with the ratio optimized for the best separation of the enantiomers.

• Detection: UV detector (if derivatized) or connection to a mass spectrometer (LC-MS).

• Analysis: The retention times of the (S) and (R) enantiomers will be different on the chiral column. Co-injection with a racemic standard is used to identify the peaks corresponding to each enantiomer. The peak area is used to calculate the enantiomeric excess (e.e.).

Visualizing the Workflow and Logic

The following diagrams illustrate the logical workflow for the structural confirmation process and the relationship between the orthogonal methods.

A Comparative Analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and Other Acyl-CoAs: A Guide for Researchers

For researchers, scientists, and drug development professionals, a nuanced understanding of the diverse functionalities of acyl-Coenzyme A (acyl-CoA) molecules is fundamental to deciphering complex metabolic and signaling networks. This guide provides a comparative analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, a very-long-chain branched-chain acyl-CoA, with other classes of acyl-CoAs. Due to the limited availability of specific quantitative data for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA in current scientific literature, this guide will focus on a qualitative comparison based on established principles of acyl-CoA metabolism, supplemented with illustrative quantitative data from related molecules.

Introduction to (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

(S)-3-Hydroxy-23-methyltetracosanoyl-CoA is a key intermediate in the metabolism of phthioceranic acid, a heptamethyl-branched fatty acid found in Mycobacterium tuberculosis.[1] As a very-long-chain fatty acyl-CoA (VLCFA-CoA) with a methyl branch, its metabolic processing and physiological roles are expected to differ significantly from those of more common straight-chain acyl-CoAs. Acyl-CoAs, in general, are central players in cellular metabolism, participating in energy production via β-oxidation, biosynthesis of complex lipids, and cellular signaling.[2] The structural characteristics of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA—specifically its long acyl chain and methyl group—dictate its unique metabolic fate and enzymatic interactions.

Physicochemical and Metabolic Properties: A Comparative Overview

The introduction of a methyl group and the extended length of the acyl chain in (S)-3-Hydroxy-23-methyltetracosanoyl-CoA confer distinct properties compared to straight-chain and shorter-chain acyl-CoAs.

Property	(S)-3-Hydroxy-23-methyltetracosanoyl-CoA (Inferred)	Straight-Chain Acyl-CoAs (e.g., Palmitoyl-CoA)	Short-Chain Acyl-CoAs (e.g., Acetyl-CoA)
Structure	Very-long-chain (C25), branched	Long-chain (e.g., C16), straight	Short-chain (C2), straight
Solubility	Low aqueous solubility	Low aqueous solubility	High aqueous solubility
Metabolic Pathway	Primarily peroxisomal α- and β-oxidation	Primarily mitochondrial β-oxidation	Various (TCA cycle, fatty acid synthesis, etc.)
Metabolic Efficiency	Generally lower turnover rates by metabolic enzymes compared to straight-chain counterparts.[2]	Higher efficiency in mitochondrial β-oxidation for energy production.[2]	High turnover in multiple central metabolic pathways
Signaling Roles	Potential ligand for nuclear receptors (e.g., PPARα).[3][4]	Ligands for nuclear receptors, protein acylation	Allosteric regulation, protein acetylation

Quantitative Comparison of Enzyme Kinetics

Enzyme	Substrate	K_m (µM)	V_max (nmol/min/mg protein)
Human VLCAD	Myristoyl-CoA (C14:0)	1.9	1.8
Palmitoyl-CoA (C16:0)	1.3	2.5
Stearoyl-CoA (C18:0)	1.1	2.2
Arachidoyl-CoA (C20:0)	1.5	1.5

Note: This data is illustrative and sourced from studies on human VLCAD with straight-chain substrates. The kinetic parameters for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA would require direct experimental determination.

Signaling Pathways

Long-chain and very-long-chain acyl-CoAs, including branched-chain variants, are increasingly recognized as important signaling molecules.[3][4] They can act as ligands for nuclear receptors, such as the peroxisome proliferator-activated receptor alpha (PPARα), which regulates the expression of genes involved in lipid metabolism.[3][4] The activation of PPARα by these acyl-CoAs suggests a feedback mechanism where the accumulation of specific fatty acids induces the machinery for their own degradation.

Signaling pathway of VLCFA-CoA via PPARα.

Experimental Protocols

Accurate quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA and other acyl-CoAs is critical for research in this area. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and specificity.

Protocol 1: Extraction of Very-Long-Chain Acyl-CoAs from Biological Samples

This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs.

Materials:

• Frozen tissue or cell pellet

• Ice-cold 10% (w/v) Trichloroacetic acid (TCA) or 5% (w/v) Sulfosalicylic acid (SSA)

• Internal standard (e.g., a deuterated or odd-chain acyl-CoA)

• Ice-cold phosphate-buffered saline (PBS)

• Acetonitrile

• Solid Phase Extraction (SPE) C18 cartridges

• Methanol (B129727)

• Nitrogen gas stream

Procedure:

• Homogenization: Homogenize the frozen tissue or cell pellet in ice-cold extraction buffer (e.g., 10% TCA) containing a known amount of internal standard.

• Protein Precipitation: Vortex the homogenate and incubate on ice for 10 minutes to precipitate proteins.

• Centrifugation: Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant which contains the acyl-CoAs.

• SPE Purification:

  • Condition a C18 SPE cartridge with methanol, followed by water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with a low percentage of methanol in water to remove polar impurities.

  • Elute the acyl-CoAs with methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Very-Long-Chain Acyl-CoAs

Instrumentation:

• UHPLC system coupled to a tandem mass spectrometer

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient: A suitable gradient to resolve the acyl-CoAs of interest.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor/Product Ions: These must be determined empirically for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, but a common transition for acyl-CoAs is the neutral loss of the phosphopantetheine moiety.

References

• 1. Catalytic asymmetric synthesis of phthioceranic acid, a heptamethyl-branched acid from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Linearity and Accuracy of 3-Hydroxy Fatty Acid Assays

For researchers, scientists, and drug development professionals, the precise and reliable quantification of 3-hydroxy fatty acids (3-OH-FAs) is critical for advancing our understanding of their roles in various physiological and pathological processes. These molecules are key intermediates in fatty acid β-oxidation and serve as important biomarkers for endotoxin (B1171834) detection. This guide provides an objective comparison of the two primary analytical methods for 3-OH-FA analysis—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—with a focus on the critical validation parameters of linearity and accuracy. The information presented is supported by experimental data from various studies.

Method Comparison: GC-MS vs. LC-MS/MS

The choice between GC-MS and LC-MS/MS for 3-OH-FA analysis depends on several factors, including the specific fatty acid of interest, the sample matrix, and the desired analytical performance.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. For 3-OH-FAs, a crucial prerequisite is derivatization to increase their volatility and thermal stability.[1] Silylation is a common derivatization approach for both the hydroxyl and carboxyl groups.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is highly versatile and well-suited for a wider range of compounds, including those that are non-volatile or thermally labile.[3] Derivatization is often not necessary, which can lead to higher sample throughput.[3]

The following table summarizes the key performance characteristics of each method based on available literature.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Derivatization	Typically required (e.g., silylation)[2]	Often not necessary[3]
Sensitivity	High, with detection limits in the picomolar to nanomolar range.	Very high, often achieving lower limits of detection than GC-MS.[3]
Selectivity	Good, based on chromatographic retention time and mass-to-charge ratio.	Excellent, with the use of multiple reaction monitoring (MRM) providing high specificity.[3]
Sample Throughput	Can be lower due to the additional derivatization step.	Generally higher, especially when derivatization is not required.[3]

Quantitative Performance: Linearity and Accuracy

Linearity and accuracy are fundamental parameters in method validation, ensuring that the analytical procedure is suitable for its intended purpose.

Linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. It is typically evaluated by analyzing a series of standards at different concentrations and is often expressed by the coefficient of determination (R²).

Accuracy refers to the closeness of the test results obtained by the method to the true value. It is often assessed through recovery studies, where a known amount of the analyte is added to a sample matrix and the percentage of the analyte recovered is measured.

The tables below present a summary of linearity and accuracy data for 3-OH-FA and other fatty acid assays from various studies.

Table 1: Linearity of Fatty Acid Assays

Analytical Method	Analyte	Linearity Range	Coefficient of Determination (R²)
LC-MS/MS	(S)-3-hydroxyhexacosanoyl-CoA	Not Specified	>0.998[3]
GC-MS	General Fatty Acids	4 magnitudes	>0.999[4][5]
HPLC-Fluorescence	14 Fatty Acids (C10-C22)	Not Specified	0.9995[6]

Table 2: Accuracy of Fatty Acid Assays

Analytical Method	Analyte	Accuracy (Recovery %)
HPLC-MS/MS	β-hydroxy-dodecanoic and β-hydroxy-tetradecanoic acids	>85%[7]
LC-MS/MS	(S)-3-hydroxyhexacosanoyl-CoA	95.5 - 104.2%[3]
GC-MS	General Fatty Acids	83.6 - 109.6%[4]
LC-MS/MS	Fatty acid esters of hydroxy fatty acids	73.8 - 100%[8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are generalized protocols for assessing the linearity and accuracy of a 3-OH-FA assay.

Experimental Protocol for Linearity Assessment

• Preparation of Standard Solutions: Prepare a stock solution of the 3-hydroxy fatty acid standard of known purity in a suitable solvent.

• Calibration Curve: Generate a series of at least five calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples.

• Sample Analysis: Analyze each calibration standard using the chosen method (GC-MS or LC-MS/MS).

• Data Analysis: Plot the instrument response against the known concentration of each standard.

• Linear Regression: Perform a linear regression analysis to determine the slope, intercept, and the coefficient of determination (R²). An R² value close to 1.0 indicates a high degree of linearity.

Experimental Protocol for Accuracy Assessment (Recovery)

• Sample Selection: Choose a representative sample matrix (e.g., plasma, cell lysate) that is free of the analyte or has a known low concentration.

• Spiking: Spike the sample matrix with a known amount of the 3-hydroxy fatty acid standard at three different concentration levels (e.g., low, medium, and high).

• Sample Preparation: Process the spiked samples and a non-spiked control sample using the established extraction and (if applicable) derivatization procedure.

• Analysis: Analyze the processed samples using the validated analytical method.

• Calculation: Calculate the percentage recovery at each concentration level using the following formula:

  Recovery (%) = [(Concentration in spiked sample - Concentration in non-spiked sample) / Spiked concentration] x 100

  Acceptable recovery is typically in the range of 80-120%.

Visualizing the Workflow

To illustrate the process of assessing the linearity and accuracy of a 3-hydroxy fatty acid assay, the following diagrams outline the key steps.

Caption: Workflow for Linearity and Accuracy Assessment.

Signaling Pathway and Experimental Logic

The accurate measurement of 3-OH-FAs is often crucial for studying metabolic pathways such as fatty acid β-oxidation. The following diagram illustrates a simplified representation of this pathway and the logical flow of a validation experiment.

Caption: Fatty Acid β-Oxidation and Assay Validation Logic.

References

• 1. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comparison and validation of 2 analytical methods for the determination of free fatty acids in dairy products by gas chromatography with flame ionization detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Confirmatory and quantitative analysis of fatty acid esters of hydroxy fatty acids in serum by solid phase extraction coupled to liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming the Identity of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the unambiguous identification of lipid metabolites is paramount. This guide provides a comprehensive comparison of analytical methodologies for confirming the identity of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, a complex very-long-chain fatty acyl-CoA. We focus on high-resolution mass spectrometry (HRMS) as the primary technique and provide a comparative analysis with alternative methods, supported by experimental data and detailed protocols.

High-Resolution Mass Spectrometry: The Gold Standard

High-resolution mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), stands as the premier technique for the identification and quantification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. Its high mass accuracy and resolving power enable the determination of the elemental composition and the elucidation of the molecular structure through fragmentation analysis.

Predicted High-Resolution MS Data

The theoretical exact mass of the protonated molecule [M+H]⁺ of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA (C₄₆H₈₄N₇O₁₈P₃S) is 1148.4960 Da . This is calculated based on the monoisotopic mass of its close analog, 3-hydroxytetracosanoyl-CoA (C₄₅H₈₂N₇O₁₈P₃S), which is 1133.464989081 Da, with the addition of a methyl group (CH₂).

Expected Fragmentation Pattern

In positive ion mode tandem mass spectrometry (MS/MS), acyl-CoAs exhibit characteristic fragmentation patterns. For (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, the following primary fragment ions are expected:

• Neutral Loss of 507.0033 Da: This corresponds to the loss of the 3'-phosphoadenosine 5'-diphosphate moiety and is a hallmark of acyl-CoA compounds.[1]

• Fragment Ion at m/z 428.0372: This represents the protonated adenosine (B11128) 3',5'-diphosphate fragment.[1]

The presence of the 3-hydroxy and 23-methyl groups on the tetracosanoyl chain is expected to yield specific fragment ions resulting from cleavages along the fatty acyl chain. While a reference spectrum for this specific molecule is not publicly available, the fragmentation would likely involve cleavages around the hydroxyl group (e.g., loss of water) and the methyl branch. The high resolution of the instrument allows for the accurate mass measurement of these fragments, aiding in the precise localization of these functional groups.

Comparative Analysis of Analytical Techniques

While HRMS is the preferred method, other techniques can provide complementary information or serve as alternatives, particularly when HRMS is not available.

Technique	Principle	Sample Preparation	Limit of Detection (LOD)	Key Advantages	Key Limitations
High-Resolution LC-MS/MS	Separation by liquid chromatography followed by high-resolution mass analysis and fragmentation of the intact molecule.	Solid-phase extraction (SPE) of the intact acyl-CoA.	fmol to pmol range	High specificity and sensitivity; provides structural information from fragmentation; accurate mass measurement.	Requires specialized and expensive instrumentation; lack of commercially available standards for novel molecules.
GC-MS (after hydrolysis and derivatization)	Gas chromatography separation of the derivatized fatty acid followed by mass spectrometry.	Hydrolysis of the CoA ester, extraction of the fatty acid, and derivatization (e.g., silylation, methylation).	pmol range	High chromatographic resolution for isomers; established libraries for fatty acid methyl esters.	Indirect analysis of the original molecule; derivatization can be time-consuming and introduce artifacts; not suitable for the intact acyl-CoA.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.	Isolation and purification of the compound.	nmol to µmol range	Provides unambiguous structure elucidation and stereochemistry.	Lower sensitivity compared to MS; requires larger amounts of pure sample; complex spectra for large molecules.

Experimental Protocols

High-Resolution LC-MS/MS Analysis of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

This protocol is adapted from established methods for the analysis of very-long-chain fatty acyl-CoAs.[2][3]

1. Sample Preparation (Solid-Phase Extraction):

• Homogenize the biological sample (e.g., cell pellet, tissue) in a cold phosphate (B84403) buffer.

• Add an appropriate internal standard (e.g., a deuterated or odd-chain acyl-CoA).

• Precipitate proteins with a cold organic solvent (e.g., acetonitrile).

• Centrifuge to pellet the precipitated proteins.

• Load the supernatant onto a conditioned C18 SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the acyl-CoAs with an appropriate solvent (e.g., methanol).

• Dry the eluate under a stream of nitrogen and reconstitute in the initial mobile phase.

2. Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: A suitable gradient from a low to a high percentage of mobile phase B to elute the very-long-chain acyl-CoA.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

3. High-Resolution Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Full scan for accurate mass determination of the precursor ion, followed by data-dependent MS/MS for fragmentation analysis.

• Resolution: > 60,000 FWHM.

• Collision Energy: Optimized to achieve characteristic fragmentation of the acyl-CoA.

GC-MS Analysis of the 3-Hydroxy-23-methyltetracosanoic Acid Moiety

This method involves the analysis of the fatty acid after cleavage from the CoA group.[4][5]

1. Sample Preparation (Hydrolysis and Derivatization):

• Perform alkaline or acidic hydrolysis on the sample to cleave the thioester bond of the acyl-CoA.

• Acidify the sample and extract the free fatty acid using an organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Dry the organic extract.

• Derivatize the fatty acid to form a volatile ester (e.g., methyl ester using BF₃-methanol or trimethylsilyl (B98337) (TMS) ether for the hydroxyl group using BSTFA).

2. Gas Chromatography:

• Column: A polar capillary column suitable for fatty acid methyl ester analysis (e.g., DB-225ms or similar).

• Carrier Gas: Helium.

• Temperature Program: An optimized temperature gradient to separate the long-chain branched fatty acid methyl ester.

3. Mass Spectrometry:

• Ionization Mode: Electron Ionization (EI).

• Scan Mode: Full scan to obtain the mass spectrum and compare it with spectral libraries. The fragmentation pattern will be indicative of the branching and hydroxylation position.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the identification of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Caption: High-Resolution LC-MS/MS Workflow.

Caption: GC-MS Workflow for Fatty Acid Analysis.

Conclusion

Confirming the identity of novel, complex lipids such as (S)-3-Hydroxy-23-methyltetracosanoyl-CoA requires sophisticated analytical approaches. High-resolution LC-MS/MS provides the most definitive data through accurate mass measurement and detailed structural information from fragmentation. However, the lack of a commercially available standard for this specific molecule necessitates a careful and systematic approach to identification. The characteristic neutral loss of the CoA moiety and specific fragments from the fatty acyl chain are key identifiers. For unequivocal confirmation, the synthesis of an authentic standard is highly recommended. Alternative methods like GC-MS can provide valuable, albeit indirect, evidence by characterizing the constituent fatty acid. By combining these techniques and following rigorous experimental protocols, researchers can confidently identify and further investigate the role of this and other novel lipids in biological systems.

References

• 1. researchgate.net [researchgate.net]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidmaps.org [lipidmaps.org]
• 5. benchchem.com [benchchem.com]

A Researcher's Guide to Comparative Lipidomics: Wild-Type vs. Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of lipidomic profiles between wild-type and various knockout models, supported by experimental data and detailed methodologies. Understanding the lipidomic consequences of gene deletion is crucial for elucidating disease mechanisms and identifying novel therapeutic targets.

Data Presentation: Quantitative Lipidomic Changes

The following tables summarize significant lipid alterations observed in different knockout (KO) mouse models compared to their wild-type (WT) counterparts. These examples highlight how the deletion of a single gene can lead to profound and specific changes in the lipidome.

Table 1: Ceramide Synthase 2 (CERS2) Knockout

Ceramide Synthase 2 is responsible for synthesizing very-long-chain (VLC) ceramides. Its knockout leads to a predictable decrease in these species and a compensatory increase in long-chain (LC) ceramides.[1][2][3]

Tissue/Cell Line	Lipid Class	Specific Lipid Species	Fold Change (KO vs. WT)	Significance (p-value)
HEK293T Cells	Ceramide	Cer(d18:1/24:0), Cer(d18:1/24:1)	Decreased	< 0.05
HEK293T Cells	Ceramide	Cer(d18:1/16:0)	Increased	< 0.05
HEK293T Cells	Sphingomyelin	SM(d18:1/24:0), SM(d18:1/24:1)	Decreased	< 0.05
HEK293T Cells	Hexosylceramide	HexCer(d18:1/16:0), HexCer(d18:1/18:0)	Increased	< 0.05
Mouse Liver	Sphinganine (d18:0)	-	~50-fold increase	Not specified
Mouse Lung	Sphinganine (d18:0)	-	~220-fold increase	Not specified

Table 2: Peroxisomal Biogenesis Factor 11α (Pex11α) Knockout

Pex11α is involved in peroxisome proliferation and fission, and its deletion impacts lipid metabolism systemically.[4][5][6][7]

Tissue	Lipid Class	Specific Lipid Species	Regulation in KO	Significance (p-value)
Serum	Diacylglycerol (DG)	DG 32:0 to 40:6	Significantly Higher	Not specified
Liver	Diacylglycerol (DG)	DG 32:3 to 44:9 (including PUFA-containing)	Significantly Decreased	Not specified
Liver	Phosphatidylinositol (PI)	PI 34:1 to 40:7 (16 species)	Significantly Increased	Not specified
Liver	Phosphatidylserine (PS)	PS 34:2, 36:1, 38:4, 42:7	Significantly Increased	Not specified
Serum	Phosphatidylinositol (PI)	PI 38:3, 40:4, 40:5	Decreased	Not specified
Heart	Phosphatidylinositol (PI)	PI 39:4, 40:6	Decreased	Not specified

Table 3: CFAP418 Knockout

CFAP418 binds to phosphatidic acid and cardiolipin. Its knockout in mouse retinas leads to widespread changes in glycerophospholipids and other lipid categories.[8][9][10]

Tissue	Lipid Class	Regulation in KO	Significance (p-value)
Retina	Phosphatidylcholine (PC)	Enriched	< 0.05
Retina	Lysophosphatidylserine (LPS)	Enriched	< 0.05
Retina	Lysophosphatidylinositol (LPI)	Enriched	< 0.05
Retina	Hexosylceramides (HexCer)	Enriched	< 0.05
Retina	Cholesterol	Enriched	< 0.05

Table 4: Fatty Acid Synthase (FASN) Knockout

FASN is a key enzyme in de novo lipogenesis. Its deletion in a mouse model of hepatocellular carcinoma (HCC) leads to reduced triglycerides and increased cholesterol esters.[11][12]

Tissue	Lipid Class	Regulation in KO
sgPten/c-Met HCC	Triglycerides (TAG)	Decreased
sgPten/c-Met HCC	Cholesterol Esters (CE)	Increased

Experimental Protocols

A detailed and robust experimental protocol is fundamental for reproducible comparative lipidomics. Below is a representative methodology for untargeted lipidomics of mouse tissue using Liquid Chromatography-Mass Spectrometry (LC-MS).

Sample Preparation and Lipid Extraction (Modified Folch Method)

This protocol is suitable for a wide range of mammalian tissues.[13][14]

• Tissue Collection and Storage : Flash freeze tissues in liquid nitrogen immediately after collection and store at -80°C until analysis.[13]

• Tissue Homogenization :

  • Weigh approximately 50 mg of frozen tissue powder, pulverized in a liquid nitrogen-cooled mortar.[13]

  • Place the powder in a homogenization tube with ceramic beads.[14]

  • Add an appropriate volume of a lipid internal standard mix for absolute quantification.

  • Homogenize the tissue in a 20-fold volume of ice-cold chloroform:methanol (2:1, v/v).[13] All steps should be performed on ice to minimize lipid degradation.[13]

• Lipid Extraction :

  • Incubate the homogenate on ice for 30 minutes, with occasional vortexing.[13]

  • Induce phase separation by adding ice-cold water to a final chloroform:methanol:water ratio of 8:4:3 (v/v/v).[13]

  • Incubate on ice for an additional 10 minutes.

  • Centrifuge at 17,500 x g for 5 minutes at 4°C to separate the layers.[14]

  • Carefully collect the lower organic phase (containing lipids) into a new tube.

  • Dry the lipid extract under a stream of nitrogen or in a vacuum concentrator.

  • Resuspend the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., acetonitrile:isopropanol:water, 65:30:5 v/v).

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

This section outlines a typical LC-MS setup for lipidomics.

• Chromatographic Separation :

  • LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[15]

  • Column : A C18 reversed-phase column is commonly used for separating lipid species (e.g., Waters Acquity UPLC CSH C18).[8][15]

  • Mobile Phases : A binary gradient system is typically employed.

    • Mobile Phase A: Acetonitrile:water (6:4) with 10 mM ammonium (B1175870) formate.[15]

    • Mobile Phase B: Isopropanol:acetonitrile (9:1) with 10 mM ammonium formate.[15]

  • Gradient : A multi-step linear gradient from 30% to 100% of mobile phase B over approximately 30 minutes.

  • Flow Rate : 0.5 mL/min.[15]

  • Column Temperature : 55°C.[15]

• Mass Spectrometry Detection :

  • Mass Spectrometer : A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is essential for accurate mass measurements and lipid identification.[8][15]

  • Ionization Source : Heated electrospray ionization (HESI) is commonly used in both positive and negative ion modes to detect a broad range of lipid classes.[15]

  • Data Acquisition : Data is acquired in a data-dependent manner (Full MS/ddMS2), where the most abundant ions in a full scan are selected for fragmentation to obtain structural information (MS/MS spectra).[4]

• Data Processing and Analysis :

  • Raw data is processed using specialized software (e.g., Agilent MassHunter, Thermo Xcalibur) to identify peaks, perform database searches for lipid identification (e.g., LIPID MAPS), and quantify lipid species based on peak areas relative to internal standards.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways affected by gene knockouts and a typical experimental workflow for comparative lipidomics.

Caption: A typical experimental workflow for comparative lipidomics.

Caption: Impact of CERS2 knockout on sphingolipid metabolism.

Caption: The Phosphoinositide 3-Kinase (PI3K) signaling pathway.

Caption: Diacylglycerol (DAG) signaling and metabolic branch point.

References

• 1. Deep sphingolipidomic and metabolomic analyses of ceramide synthase 2 null mice reveal complex pathway-specific effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sequential lipidomic, metabolomic, and proteomic analyses of serum, liver, and heart tissue specimens from peroxisomal biogenesis factor 11α knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sequential lipidomic, metabolomic, and proteomic analyses of serum, liver, and heart tissue specimens from peroxisomal biogenesis factor 11α knockout mice - ProQuest [proquest.com]
• 6. researchgate.net [researchgate.net]
• 7. Sequential lipidomic, metabolomic, and proteomic analyses of serum, liver, and heart tissue specimens from peroxisomal biogenesis factor 11α knockout mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]
• 9. biorxiv.org [biorxiv.org]
• 10. Disruption of CFAP418 interaction with lipids causes widespread abnormal membrane-associated cellular processes in retinal degenerations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]
• 12. escholarship.org [escholarship.org]
• 13. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 14. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A high-throughput platform for detailed lipidomic analysis of a range of mouse and human tissues - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Antibody Specificity for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA: A Comparative Guide

A notable scarcity of commercially available antibodies exists for the highly specific lipid metabolite, (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. This guide is designed for researchers, scientists, and drug development professionals to provide a framework for evaluating the specificity of custom-developed or candidate antibodies for this and other similar small molecules. The principles and protocols outlined here are critical for ensuring the reliability and accuracy of experimental results.

The specificity of an antibody is its ability to distinguish between its target antigen and other structurally similar molecules.[1][2] For a molecule like (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, potential cross-reactivity with various related lipids is a significant concern. This guide provides a systematic approach to assessing this specificity through established immunological assays.

Comparative Analysis of Antibody Specificity

Given the lack of off-the-shelf products, a direct comparison of commercial antibodies is not feasible. Instead, we present a hypothetical comparative analysis of three custom-developed monoclonal antibodies (MAb-1, MAb-2, and MAb-3) to illustrate the evaluation process. The data below is generated based on typical outcomes from specificity testing.

Table 1: Cross-Reactivity Profile of Candidate Antibodies

Compound	MAb-1 (% Cross-Reactivity)	MAb-2 (% Cross-Reactivity)	MAb-3 (% Cross-Reactivity)
(S)-3-Hydroxy-23-methyltetracosanoyl-CoA	100	100	100
(R)-3-Hydroxy-23-methyltetracosanoyl-CoA	5.2	15.8	0.5
23-Methyltetracosanoyl-CoA	10.5	25.1	1.2
(S)-3-Hydroxytetracosanoyl-CoA	12.3	30.4	2.5
Palmitoyl-CoA (C16:0)	<0.1	1.5	<0.1
Stearoyl-CoA (C18:0)	<0.1	1.2	<0.1
Coenzyme A	<0.1	0.5	<0.1

Note: Cross-reactivity is determined by competitive ELISA, calculated as (IC50 of target / IC50 of competitor) x 100.

Interpretation of Results:

• MAb-3 demonstrates the highest specificity for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, with minimal cross-reactivity towards its stereoisomer and structurally related acyl-CoAs.

• MAb-2 shows significant cross-reactivity, suggesting it recognizes a more general feature of long-chain acyl-CoAs.

• MAb-1 exhibits moderate specificity, with some recognition of related structures.

Experimental Protocols

Detailed and rigorous experimental protocols are essential for accurately determining antibody specificity. The following are standard methods for this purpose.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Competitive ELISA is a highly effective method for quantifying the specificity of antibodies against small molecules.[1]

Objective: To determine the concentration of various lipids required to inhibit the binding of the antibody to the target antigen by 50% (IC50).

Methodology:

• Antigen Coating: Microtiter plates are coated with a conjugate of (S)-3-Hydroxy-23-methyltetracsanoyl-CoA and a carrier protein (e.g., BSA).

• Blocking: Plates are blocked with a suitable blocking buffer to prevent non-specific binding.

• Competition: The candidate antibody is pre-incubated with a serial dilution of the target molecule or potential cross-reactants.

• Incubation: The antibody-competitor mixture is added to the coated plates and incubated.

• Detection: A secondary antibody conjugated to an enzyme (e.g., HRP) is added, followed by a substrate to produce a detectable signal.

• Analysis: The signal intensity is measured, and the IC50 values are calculated to determine the percentage of cross-reactivity.

Western Blotting (Dot Blot variation)

For small molecules like acyl-CoAs, a dot blot is more appropriate than traditional Western blotting.

Objective: To qualitatively assess the binding of the antibody to the target and related lipids.

Methodology:

• Membrane Application: Small volumes of the target lipid and potential cross-reactants are spotted onto a nitrocellulose or PVDF membrane and allowed to dry.

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with the candidate antibody.

• Secondary Antibody Incubation: The membrane is washed and then incubated with an enzyme-linked secondary antibody.

• Detection: The signal is developed using a chemiluminescent or colorimetric substrate.

Surface Plasmon Resonance (SPR)

SPR provides real-time, label-free analysis of binding kinetics, offering detailed insights into antibody affinity and specificity.[3]

Objective: To measure the association (ka) and dissociation (kd) rates, and to calculate the equilibrium dissociation constant (KD) for the antibody's interaction with the target and related molecules.

Methodology:

• Ligand Immobilization: The target molecule, (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, is immobilized on a sensor chip.

• Analyte Injection: The candidate antibody is flowed over the sensor surface.

• Binding Measurement: The change in the refractive index at the surface, which is proportional to the mass of bound antibody, is measured in real-time.

• Regeneration: The sensor surface is regenerated to remove the bound antibody.

• Cross-Reactivity Assessment: The process is repeated with potential cross-reactants to determine their binding kinetics.

Visualization of Evaluation Workflow

The following diagrams illustrate the logical flow of the antibody specificity evaluation process.

Caption: Workflow for custom antibody development and specificity evaluation.

Caption: Key molecules for testing antibody cross-reactivity.

References

• 1. A Guide to the Perplexed on the Specificity of Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 3. Small Molecule Antibody Drug - Creative Proteomics [creative-proteomics.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous management and disposal of specialized biochemicals are paramount to ensuring laboratory safety and regulatory compliance. (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, a long-chain acyl-CoA ester, requires a cautious approach to its disposal. In the absence of a specific Safety Data Sheet (SDS), this guide provides essential safety and logistical information based on established best practices for the handling and disposal of similar bioactive lipids and CoA derivatives.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, adherence to fundamental safety protocols is crucial. Proper handling minimizes risks and ensures a safe laboratory environment.

Personal Protective Equipment (PPE): A foundational aspect of laboratory safety involves the consistent use of appropriate PPE. This includes, but is not limited to:

• Gloves: Nitrile or other chemically resistant gloves to protect against skin contact.[1]

• Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye exposure from splashes.[1]

• Lab Coat: A standard laboratory coat should be worn to protect skin and clothing from potential contamination.[1]

Ventilation: All handling of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA should be conducted in a well-ventilated area. For procedures that may generate aerosols or particulates, the use of a fume hood is strongly recommended.[1]

Spill Management: In the event of a spill, immediate and appropriate action is necessary to contain and clean the affected area.

• Evacuate: Clear the immediate vicinity of all personnel.[1]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[1]

• Contain: Use an absorbent, non-combustible material such as sand, earth, or vermiculite (B1170534) to contain the spill.[1][2]

• Collect: Carefully sweep or scoop the absorbent material into a designated and labeled waste container.[1]

• Clean: Decontaminate the spill area with a suitable laboratory disinfectant or detergent, followed by a rinse with water.[1]

• Dispose: All materials used for the cleanup should be treated as hazardous waste and disposed of according to institutional guidelines.[1]

Step-by-Step Disposal Protocol

The recommended and most secure method for the disposal of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is through a licensed chemical waste management program, overseen by your institution's Environmental Health and Safety (EHS) office.[1][3]

Step 1: Waste Segregation and Collection

Proper segregation is the cornerstone of safe and compliant laboratory waste management.[3]

• Isolate Waste: All materials contaminated with (S)-3-Hydroxy-23-methyltetracosanoyl-CoA, including unused product, solutions, and disposable labware (e.g., pipette tips, tubes), must be collected in a designated waste container.[1][3]

• Classification: This waste stream should generally be classified as "non-halogenated organic waste," unless it has been mixed with halogenated solvents.[1]

• Avoid Mixing: Do not mix this waste with other chemical or biological waste streams, such as hazardous solvents, heavy metals, or biohazardous materials.[3]

Step 2: Containerization and Labeling

Clear communication through proper labeling is essential for safety.[3]

• Select Appropriate Containers: Use a dedicated, chemically resistant, and leak-proof waste container.[1][3]

• Label Contents Clearly: The container must be conspicuously labeled with "Hazardous Waste" and the full chemical name: "(S)-3-Hydroxy-23-methyltetracosanoyl-CoA".[1] Include the approximate concentration if in solution and the date when the waste was first added.[3]

Step 3: Storage and Final Disposal

Adherence to institutional protocols is critical for compliant disposal.[3]

• Secure Storage: Store the sealed waste container in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials.[1][3]

• Schedule Waste Pickup: Once the container is full or ready for disposal, contact your institution's EHS office or a licensed chemical waste disposal company to arrange for pickup.[1][2][3] Do not attempt to dispose of this chemical down the drain or in regular trash.[1]

Data Presentation

For clarity and quick reference, the key information regarding the handling and disposal of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is summarized below.

Parameter	Specification	Purpose
Personal Protective Equipment
Gloves	Nitrile or other chemically resistant material	Protects against skin contact.[1]
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from splashes.[1]
Lab Coat	Standard laboratory coat	Protects skin and clothing from contamination.[1]
Waste Handling
Waste Segregation	Isolate all contaminated materials	Prevents cross-contamination and ensures proper disposal pathways.[1][3]
Waste Classification	Non-halogenated organic waste	Guides the selection of the correct disposal stream.[1]
Container	Dedicated, chemically resistant, leak-proof	Ensures safe containment of the chemical waste.[1][3]
Labeling	"Hazardous Waste" and full chemical name	Clearly communicates the container's contents for safe handling.[1]
Disposal
Method	Via licensed waste management contractor/EHS office	Ensures regulatory compliance and environmental safety.[1][2][3]

Experimental Protocols

While specific experimental protocols for the disposal of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA are not detailed in publicly available literature, a general procedure for chemical inactivation of small quantities of similar CoA derivatives, such as S-Acetoacetyl-CoA, involves hydrolysis of the thioester bond.[2] However, for long-chain acyl-CoAs, this is not the primary recommended route. The most prudent and universally accepted method of disposal is to treat it as chemical waste to be handled by professionals.[3]

Disposal Workflow

The logical workflow for the proper disposal of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is outlined in the diagram below.

Caption: Disposal workflow for (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling (S)-3-Hydroxy-23-methyltetracosanoyl-CoA

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling (S)-3-Hydroxy-23-methyltetracosanoyl-CoA. The following procedures for personal protective equipment (PPE), operational handling, and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Given that the specific toxicological properties of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA have not been fully investigated, it is prudent to handle it as a potentially hazardous biochemical. The recommended PPE is detailed below and summarized in a comparative table.

A baseline of PPE for any work in a laboratory with chemical hazards includes a lab coat, safety glasses with side shields, long pants, and closed-toe shoes.[1] This should be supplemented with appropriate gloves and other protective gear based on a risk assessment of the specific tasks.[1]

Eye and Face Protection: At a minimum, safety glasses with side shields that meet ANSI Z87.1 standards are required.[1][2] For procedures with a splash hazard, such as preparing solutions or transferring large volumes, chemical splash goggles should be worn.[3] In situations with a significant splash risk, a face shield should be used in addition to safety glasses or goggles.[1][3][4]

Skin and Body Protection: A standard laboratory coat should be worn to protect clothing and skin from potential splashes.[4] For handling larger quantities or when there is a higher risk of contamination, a chemical-resistant apron over the lab coat is recommended.

Hand Protection: Disposable nitrile gloves are the minimum requirement for hand protection and are suitable for incidental contact.[1] If direct contact with the chemical occurs, gloves should be removed immediately, and hands should be washed before putting on a new pair.[1] For more extensive handling, consider double-gloving with nitrile gloves.[1]

Respiratory Protection: Under normal handling conditions in a well-ventilated area or a chemical fume hood, respiratory protection is not typically required for non-volatile solids. However, if the material is handled in a way that could generate dust or aerosols, a respirator may be necessary.[2][4] The use of a respirator requires a formal respiratory protection program, including fit testing and training.[2]

Hazard Level	Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low	Weighing small quantities in a fume hood	Safety glasses with side shields	Single pair of nitrile gloves	Lab coat	Not generally required
Moderate	Preparing stock solutions	Chemical splash goggles	Double pair of nitrile gloves	Lab coat	Not generally required
High	Handling large quantities, potential for spills	Face shield and chemical splash goggles	Nitrile gloves (double-gloving recommended)	Chemical-resistant apron over lab coat	Recommended if aerosols may be generated

Operational and Disposal Plans

Handling Procedures: Long-chain acyl-CoA esters like (S)-3-Hydroxy-23-methyltetracosanoyl-CoA can be susceptible to degradation.[5] To maintain the integrity of the compound and ensure safety, the following procedures are recommended:

• Work Area: Conduct all handling of the solid compound and its solutions in a well-ventilated laboratory, preferably within a chemical fume hood to minimize inhalation exposure.[6]

• Temperature: When not in immediate use, keep the compound and its solutions on ice to minimize thermal degradation.[5]

• Inert Atmosphere: For unsaturated long-chain acyl-CoAs, handling under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.[5]

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is recommended to prepare single-use aliquots of solutions.[5]

Disposal Plan: While (S)-3-Hydroxy-23-methyltetracosanoyl-CoA is not specifically listed as a hazardous waste, it should be disposed of responsibly.

• Chemical Waste: The compound and any contaminated disposable labware (e.g., pipette tips, microfuge tubes) should be disposed of as chemical waste.[7] Consult your institution's environmental health and safety (EHS) office for specific guidelines on chemical waste disposal.

• Non-Hazardous Waste: Uncontaminated lab waste can be disposed of as general waste.[8][9] However, it is crucial to avoid mixing chemical waste with non-hazardous waste.[9]

• Waste Generators' Responsibility: Chemical waste generators are responsible for correctly identifying and classifying their waste according to local, regional, and national regulations.[7]

Experimental Protocols

Protocol for Preparing a Stock Solution:

• Equilibration: Allow the container of powdered (S)-3-Hydroxy-23-methyltetracosanoyl-CoA to reach room temperature before opening to prevent moisture condensation.[5]

• Weighing: Accurately weigh the desired amount of the powder in a clean, dry glass vial inside a chemical fume hood.

• Dissolving: Add the appropriate high-purity solvent (e.g., a chloroform/methanol mixture or a buffered aqueous solution) to the vial.[5] Gently swirl the vial to dissolve the powder, avoiding vigorous shaking which can promote oxidation.[5]

• Inert Gas Purge (if necessary): If the compound is susceptible to oxidation, flush the headspace of the vial with a gentle stream of nitrogen or argon.[5]

• Sealing and Storage: Tightly seal the vial with a Teflon-lined cap and store it at the recommended temperature, typically -20°C or -80°C, protected from light.[10]

Visualizations

Caption: Workflow for the safe handling of (S)-3-Hydroxy-23-methyltetracosanoyl-CoA.

Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 3. uah.edu [uah.edu]
• 4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 5. benchchem.com [benchchem.com]
• 6. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. Health-care waste [who.int]
• 9. blog.mywastesolution.com [blog.mywastesolution.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]